3,9-dihydroxy-6H-benzo[c]chromen-6-one

• CAS: 174023-48-4

Core Science & Biosynthesis

3,9-dihydroxy-6H-benzo[c]chromen-6-one synthesis pathway

An In-Depth Technical Guide to the Synthesis of 3,9-dihydroxy-6H-benzo[c]chromen-6-one (Isourolithin A)

Introduction

3,9-dihydroxy-6H-benzo[c]chromen-6-one, also known as Isourolithin A, is a key microbial metabolite derived from the dietary intake of ellagitannins and ellagic acid, which are abundant in foods like pomegranates, berries, and nuts.[1][2] In the human gut, microflora metabolize these complex polyphenols into simpler, more bioavailable compounds known as urolithins.[3] Isourolithin A, along with its isomer Urolithin A (3,8-dihydroxy-6H-benzo[c]chromen-6-one), is the subject of extensive research due to its potential antioxidant, anti-inflammatory, and anti-cancer properties.[1][4] The biological significance of these compounds has driven the need for robust and scalable chemical synthesis routes to enable further pharmacological investigation and drug development.[5]

This technical guide provides a detailed exploration of the primary synthetic pathways for 3,9-dihydroxy-6H-benzo[c]chromen-6-one. It is intended for researchers, chemists, and professionals in drug development, offering in-depth explanations of reaction mechanisms, step-by-step experimental protocols, and a comparative analysis of the principal synthetic strategies.

Retrosynthetic Analysis: Deconstructing the Target Molecule

The core structure of 3,9-dihydroxy-6H-benzo[c]chromen-6-one is a dibenzopyranone. A logical retrosynthetic analysis reveals two primary disconnection points for constructing the biaryl core, which forms the basis of the most common synthetic strategies:

• C-O Bond Disconnection (Ullmann/Hurtley Approach): This strategy involves disconnecting the ether linkage of the pyranone ring. The synthesis then proceeds by forming this biaryl ether bond via a copper-catalyzed Ullmann-type condensation, followed by an intramolecular acylation to form the lactone ring.

• C-C Bond Disconnection (Suzuki Approach): This alternative approach disconnects the central carbon-carbon bond linking the two aromatic rings. A palladium-catalyzed Suzuki-Miyaura cross-coupling reaction is employed to construct the biaryl skeleton, which then undergoes intramolecular lactonization to yield the final product.

Caption: Ullmann-type synthesis of Isourolithin A.

Experimental Protocol: Synthesis of 9-O-methyl Isourolithin A

This protocol is adapted from established methodologies for the synthesis of urolithin derivatives. [6][7] Materials:

• 2-Bromo-4-methoxybenzoic acid

• Resorcinol

• Sodium Hydroxide (NaOH)

• Copper (II) Sulfate Pentahydrate (CuSO₄·5H₂O)

• Deionized Water

• Ethyl Acetate (EtOAc)

• Hydrochloric Acid (HCl), dilute

• Magnesium Sulfate (MgSO₄)

Procedure:

• Reaction Setup: In a reaction vessel equipped with a reflux condenser, combine 2-bromo-4-methoxybenzoic acid (1 equivalent), resorcinol (2 equivalents), and NaOH (2 equivalents) in deionized water.

• Initial Heating: Heat the mixture to reflux (approximately 100°C) with stirring for 30-60 minutes until the reactants dissolve.

• Catalyst Addition: Add an aqueous solution of CuSO₄ (typically 5-10 mol%) to the reaction mixture. The color will likely change, indicating catalyst involvement.

• Reflux: Continue to heat the mixture at reflux for 4 to 9 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC). [8]5. Workup: After completion, cool the reaction mixture to room temperature and acidify with dilute HCl to precipitate the crude product.

• Extraction: Extract the aqueous mixture with ethyl acetate (3x volumes). Combine the organic layers, wash with brine, and dry over anhydrous MgSO₄. [6]7. Purification: Filter the drying agent and concentrate the organic solvent under reduced pressure. The resulting crude solid can be purified by column chromatography on silica gel to afford pure 9-O-methyl Isourolithin A. A yield of approximately 72% can be expected. [6][7]

Experimental Protocol: Demethylation to Isourolithin A

Materials:

• 9-O-methyl Isourolithin A

• Boron Tribromide (BBr₃)

• Dry Dichloromethane (DCM)

• Ice/Water bath

Procedure:

• Dissolution: Dissolve 9-O-methyl Isourolithin A (1 equivalent) in dry DCM under an inert atmosphere (e.g., Nitrogen or Argon).

• Cooling: Cool the solution to -78°C using a dry ice/acetone bath.

• Reagent Addition: Add BBr₃ (a 1M solution in DCM, ~6 equivalents) dropwise to the cooled solution. [6]4. Reaction: Allow the reaction mixture to slowly warm to room temperature and stir for 12 hours.

• Quenching: Carefully pour the reaction mixture into an ice/water mixture to quench the excess BBr₃.

• Extraction and Purification: Extract the product with DCM or EtOAc. Combine the organic layers, dry over MgSO₄, filter, and concentrate under reduced pressure. The crude product can be purified via chromatography to yield the final 3,9-dihydroxy-6H-benzo[c]chromen-6-one. [6]

  Parameter	Ullmann Condensation	Demethylation
  Key Reagents	2-bromo-4-methoxybenzoic acid, Resorcinol	BBr₃, Dry DCM
  Catalyst	CuSO₄·5H₂O	N/A
  Solvent	Water	Dichloromethane (DCM)
  Temperature	Reflux (~100°C)	-78°C to Room Temp.
  Typical Yield	~72% (for methylated intermediate) [6]	Variable, often high

  | Key Considerations | Potential copper contamination in product [5]| BBr₃ is highly corrosive and moisture-sensitive |

Pathway 2: Palladium-Catalyzed Suzuki-Miyaura Coupling

An alternative and more modern approach utilizes a palladium-catalyzed Suzuki-Miyaura cross-coupling reaction. [9]This method is highly versatile for forming C-C bonds and can offer advantages over the classical Ullmann condensation, such as milder reaction conditions and avoidance of stoichiometric copper reagents. [10]

Principle and Mechanism

The synthesis involves two key steps:

• Suzuki-Miyaura Coupling: An aryl halide is coupled with an aryl boronic acid (or ester) in the presence of a palladium catalyst and a base. For Isourolithin A, this would involve coupling a derivative of 2-halobenzoic acid with a suitably substituted phenylboronic acid. The catalytic cycle involves oxidative addition of the aryl halide to a Pd(0) species, transmetalation with the boronic acid, and reductive elimination to form the biaryl C-C bond and regenerate the Pd(0) catalyst. [11]2. Oxidative Lactonization: The resulting biaryl-2-carboxylic acid undergoes an intramolecular C-H activation and C-O bond formation to create the lactone ring. This cyclization can also be catalyzed by palladium under aerobic conditions. [4][9]

Caption: Suzuki-Miyaura pathway for Isourolithin A synthesis.

Experimental Protocol: One-Pot Suzuki Coupling and Lactonization

This generalized protocol is based on methodologies developed for the one-pot synthesis of benzo[c]chromenones. [4][9] Materials:

• Aryl halide (e.g., 2-bromo-4-methoxybenzoic acid)

• Aryl boronic acid (e.g., 3,5-dimethoxyphenylboronic acid)

• Palladium catalyst (e.g., Pd(OAc)₂, PdCl₂(PPh₃)₂)

• Base (e.g., K₃PO₄, Cs₂CO₃)

• Ligand (e.g., PCy₃)

• Solvent (e.g., Water, 1,4-Dioxane)

Procedure:

• Reaction Setup: In a reaction vessel, combine the aryl halide (1 equivalent), aryl boronic acid (1.2-1.5 equivalents), base (2-3 equivalents), and palladium catalyst (1-10 mol%) in the chosen solvent system under an inert atmosphere.

• Ligand Addition: Add the phosphine ligand if required by the catalytic system.

• Heating: Heat the reaction mixture to the optimized temperature (e.g., 90°C) for several hours (typically 8-24 hours). The reaction should be conducted under an aerobic (air) atmosphere if oxidative lactonization is desired in the one-pot procedure. [9]4. Monitoring: Monitor the formation of the biaryl intermediate and its subsequent conversion to the lactone by TLC or LC-MS.

• Workup and Purification: After the reaction is complete, cool the mixture, perform an aqueous workup, and extract the product with an organic solvent. The crude product is then purified by column chromatography.

• Demethylation: If methoxy protecting groups were used, a final demethylation step using BBr₃, as described in the previous section, is required to obtain the final dihydroxy product.

Parameter	Suzuki-Miyaura Coupling
Key Reagents	Aryl halide, Aryl boronic acid
Catalyst	Palladium complex (e.g., Pd(OAc)₂)
Base	K₃PO₄, Cs₂CO₃
Solvent	Aqueous or organic (e.g., Water, Dioxane)
Temperature	Typically 80-110°C
Typical Yield	Variable, can be high
Key Considerations	Cost of palladium catalyst; requires synthesis of boronic acid starting material

Comparative Analysis and Conclusion

Both the Ullmann condensation and Suzuki coupling represent viable and effective pathways for the synthesis of 3,9-dihydroxy-6H-benzo[c]chromen-6-one.

• Ullmann Condensation: This is a classic, cost-effective method utilizing an inexpensive copper catalyst. [12]It is well-documented and reliable. However, it often requires harsh reaction conditions (high temperatures) and can lead to product contamination with residual copper, which can be problematic for pharmaceutical applications and may require extensive purification. [5]* Suzuki-Miyaura Coupling: This modern approach offers milder reaction conditions, higher functional group tolerance, and generally avoids the issue of heavy metal contamination from the catalyst (as palladium is used in much lower quantities and is easier to remove). [9][10]The primary drawbacks are the higher cost of palladium catalysts and the potential need to synthesize the required boronic acid precursors.

The choice of synthetic route ultimately depends on the specific requirements of the researcher, including scale, budget, purity requirements, and available starting materials. For large-scale, process-oriented synthesis, optimizing the classic Ullmann approach to minimize copper contamination may be preferable. [12]For smaller-scale laboratory synthesis where purity and mild conditions are paramount, the Suzuki coupling offers a powerful and flexible alternative.

References

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• Lin, T-J., et al. (2023). Absorption and Metabolism of Urolithin A and Ellagic Acid in Mice and Their Cytotoxicity in Human Colorectal Cancer Cells. National Institutes of Health. [Link]

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• MDPI. (n.d.). Design, Synthesis, and Biological Evaluation of Novel 6H-Benzo[c]chromen-6-one Derivatives as Potential Phosphodiesterase II Inhibitors. [Link]

• PubMed Central. (n.d.). Design, Synthesis, and Biological Evaluation of Novel 6H-Benzo[c]chromen-6-one Derivatives as Potential Phosphodiesterase II Inhibitors. [Link]

• Semantic Scholar. (n.d.). One-pot synthesis of benzo[c]chromene-6-ones via domino Suzuki-Miyaura cross-coupling followed by oxidative lactonization cataly. [Link]

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• YouTube. (2025, March 29). Suzuki Coupling. Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up. [Link]

• RSC Publishing. (n.d.). Synthesis of natural urolithin M6, a galloflavin mimetic, as a potential inhibitor of lactate dehydrogenase A. [Link]

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An In-depth Technical Guide to the Physicochemical Properties of 3,9-dihydroxy-6H-benzo[c]chromen-6-one (Urolithin A)

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract

Urolithin A, a gut microbiome-derived metabolite of ellagitannins, has garnered significant scientific interest for its potential therapeutic applications, including anti-inflammatory, antioxidant, and anti-aging properties.[1][2] A thorough understanding of its physicochemical properties is paramount for the design and development of effective drug delivery systems, analytical methods for its quantification, and interpretation of its biological activity. This technical guide provides a comprehensive overview of the core physicochemical characteristics of 3,9-dihydroxy-6H-benzo[c]chromen-6-one (Urolithin A), supported by experimental data and established analytical protocols.

Chemical Identity and Structure

Urolithin A is a dibenzo-α-pyrone, a class of organic compounds characterized by a 1-benzopyran moiety with a ketone group at the C2 position.[3][4] Its chemical structure consists of a fused three-ring system with two hydroxyl groups, which are key determinants of its chemical reactivity and biological interactions.

• IUPAC Name: 3,8-dihydroxy-6H-dibenzo[b,d]pyran-6-one[5]

• Synonyms: 3,8-Dihydroxy Urolithin, 2',7-Dihydroxy-3,4-benzocoumarin[5]

• CAS Number: 1143-70-0[1][6]

• Molecular Formula: C₁₃H₈O₄[1][6]

• Molecular Weight: 228.20 g/mol [1][7]

Physicochemical Properties

A summary of the key physicochemical properties of Urolithin A is presented in the table below, followed by a detailed discussion of each parameter.

Property	Value	Source(s)
Appearance	White to beige or yellowish-brown crystalline powder	[8][9][10][11]
Melting Point	340-345 °C	[6][10][11]
Boiling Point (Predicted)	527.9 ± 43.0 °C	[6][10][11]
Density (Predicted)	1.516 ± 0.06 g/cm³	[6][10][11]
pKa (Strongest Acidic)	7.21	[3]
logP (Predicted)	2.16 - 2.32	[10]

Solubility

Urolithin A exhibits poor solubility in water and ethanol.[8][12] It is, however, soluble in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF).[5] For aqueous solutions, a common practice is to first dissolve Urolithin A in DMSO and then dilute it with an aqueous buffer.[5] It is important to note that aqueous solutions of Urolithin A are not recommended for storage for more than one day.[5]

Solvent	Solubility	Notes	Source(s)
Water	Slightly soluble / Insoluble	[8][12]
Ethanol	Insoluble / Slightly soluble	[5][12]
Methanol	Very slightly soluble (10 mg/mL)	[6][8][9]
DMSO	≥22.8 mg/mL, ~30 mg/mL, 50 mg/mL	Ultrasonic assistance may be needed.	[1][5][8][12]
DMF	~30 mg/mL	[5]
10% DMSO >> 90% Corn Oil	≥ 2.5 mg/mL (Clear solution)	[1]
10% DMSO >> 40% PEG300 >> 5% Tween-80 >> 45% saline	≥ 2.5 mg/mL (Clear solution)	[1]

Stability

Urolithin A is a stable compound under standard conditions and can withstand high temperatures and pressures.[8] It should be stored in a cool, dry place away from direct sunlight.[8] For long-term storage, it is supplied as a crystalline solid and should be kept at -20°C, where it is stable for at least four years.[5] In vitro studies simulating gastrointestinal digestion have shown that Urolithin A can be unstable during the colonic step.[13]

Spectroscopic Properties

Spectroscopic analysis is crucial for the identification and quantification of Urolithin A.

UV-Vis Spectroscopy

The ultraviolet-visible (UV-Vis) spectrum of Urolithin A exhibits characteristic absorption maxima.

• λmax: 221, 233, 282, 308, 357 nm[5]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for the structural elucidation of Urolithin A and its metabolites.[14][15][16][17] Both ¹H and ¹³C NMR are used to confirm the chemical structure of synthesized or isolated Urolithin A.[14][18]

Analytical Methodologies

Accurate and reliable analytical methods are essential for the quantification of Urolithin A in various matrices, including biological fluids and health products.

High-Performance Liquid Chromatography (HPLC) and Ultra-High-Performance Liquid Chromatography (UHPLC)

HPLC and UHPLC are the most common techniques for the separation and quantification of Urolithin A.[19][20][21][22] These methods offer high resolution and sensitivity. A typical UHPLC method for the determination of Urolithin A in health products utilizes a methanol-water mobile phase with gradient elution and a specialized column to achieve high specificity.[19][20]

Experimental Protocol: UHPLC Quantification of Urolithin A

This protocol outlines a general procedure for the quantification of Urolithin A in a sample matrix.

• Objective: To determine the concentration of Urolithin A in a given sample using UHPLC.

• Instrumentation:

  • Ultra-High-Performance Liquid Chromatography (UHPLC) system with a photodiode array (PDA) or UV detector.

  • Analytical column suitable for polar compounds (e.g., C18 reverse-phase).

• Reagents:

  • Urolithin A reference standard

  • Methanol (HPLC grade)

  • Water (HPLC grade)

  • Formic acid or acetic acid (for mobile phase modification)

• Procedure:

  • Standard Preparation: Prepare a stock solution of Urolithin A in a suitable solvent (e.g., methanol or DMSO). From the stock solution, prepare a series of calibration standards by serial dilution.

  • Sample Preparation: Extract Urolithin A from the sample matrix using an appropriate solvent (e.g., methanol). The extraction efficiency may be improved by sonication or vortexing. Centrifuge the extract to remove any particulate matter.

  • Chromatographic Conditions:

    • Mobile Phase: A gradient of acidified water (e.g., 0.1% formic acid in water) and methanol.

    • Flow Rate: Optimized for the specific column dimensions.

    • Column Temperature: Maintained at a constant temperature (e.g., 30 °C).

    • Injection Volume: Typically 1-5 µL.

    • Detection Wavelength: Set at one of the absorption maxima of Urolithin A (e.g., 308 nm).

  • Analysis: Inject the prepared standards and samples into the UHPLC system.

  • Quantification: Construct a calibration curve by plotting the peak area of the Urolithin A standard against its concentration. Determine the concentration of Urolithin A in the samples by interpolating their peak areas from the calibration curve.

Diagram: UHPLC Analysis Workflow

Caption: Workflow for the quantification of Urolithin A using UHPLC.

Mass Spectrometry (MS)

Coupling liquid chromatography with mass spectrometry (LC-MS) provides high sensitivity and selectivity for the identification and quantification of Urolithin A and its metabolites in complex biological matrices.[21][23] High-resolution mass spectrometry (HRMS) is particularly useful for accurate mass measurements and structural elucidation.[17][23]

Biological Context and Drug Development Implications

Urolithin A is not found in food but is a metabolite produced by the gut microbiota from ellagitannins present in pomegranates, berries, and nuts.[4][8] Its production is dependent on the individual's gut microbiome composition.[11]

Diagram: Bioavailability Pathway of Urolithin A

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Spectroscopic Fingerprinting of 3,9-dihydroxy-6H-benzo[c]chromen-6-one: A Technical Guide for Researchers

Introduction: Unveiling a Key Urolithin Metabolite

3,9-dihydroxy-6H-benzo[c]chromen-6-one, a member of the urolithin family, represents a significant downstream metabolite of dietary ellagic acid and ellagitannins. Urolithins, produced by the gut microbiota, are gaining considerable attention in the fields of pharmacology and drug development for their potential antioxidant and anti-inflammatory properties.[1][2] The precise characterization of these compounds is paramount for understanding their bioavailability, mechanism of action, and therapeutic potential. This technical guide provides an in-depth analysis of the spectroscopic techniques required for the unequivocal identification and characterization of 3,9-dihydroxy-6H-benzo[c]chromen-6-one, tailored for researchers, scientists, and professionals in drug development.

This document moves beyond a simple recitation of data. As a senior application scientist, the goal is to provide a framework for logical spectroscopic analysis, explaining the causality behind experimental choices and ensuring that the described protocols are self-validating. While experimental data for this specific dihydroxy-urolithin is not widely published, this guide will leverage established data from its close structural analogs, notably 3-hydroxy-6H-benzo[c]chromen-6-one (Urolithin B), to predict and interpret its spectroscopic signature.

Molecular Structure and Analytical Overview

The foundational step in any spectroscopic analysis is a thorough understanding of the molecule's structure. The 6H-benzo[c]chromen-6-one core is a rigid, planar system containing a lactone (cyclic ester) functional group. The two phenolic hydroxyl groups at positions C3 and C9 are key features that dictate the molecule's chemical properties and are focal points in our spectroscopic investigation.

Caption: Numbering scheme for 3,9-dihydroxy-6H-benzo[c]chromen-6-one.

Our analytical workflow will systematically employ Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and Infrared (IR) spectroscopy to build a complete structural profile.

Caption: Integrated spectroscopic workflow for structural elucidation.

Part 1: Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the precise molecular structure of organic compounds in solution. For 3,9-dihydroxy-6H-benzo[c]chromen-6-one, a combination of ¹H, ¹³C, and 2D NMR experiments will allow for the unambiguous assignment of all proton and carbon signals.

Expertise & Experience: The "Why" Behind Experimental Choices

• Solvent Selection: The choice of NMR solvent is critical, especially for phenolic compounds. Protic solvents (like methanol-d₄) can lead to the exchange of hydroxyl protons, broadening their signals and obscuring valuable coupling information. Aprotic polar solvents, such as DMSO-d₆ , are preferred. DMSO-d₆ forms hydrogen bonds with the phenolic protons, slowing their exchange rate and typically resulting in sharper, observable signals at a downfield chemical shift. This choice allows us to confirm the presence and electronic environment of the hydroxyl groups directly.

• Reference Standard: Tetramethylsilane (TMS) is the universally accepted internal standard for ¹H and ¹³C NMR, with its signal defined as 0.00 ppm.[3] Its chemical inertness and volatility make it an ideal reference point.

• Concentration: Sample concentration should be optimized to obtain a good signal-to-noise ratio without causing aggregation. For phenolic compounds, higher concentrations can sometimes lead to peak broadening due to intermolecular hydrogen bonding. A concentration range of 5-10 mg in 0.5-0.7 mL of solvent is a good starting point.

Predicted ¹H NMR Spectral Data

The predicted ¹H NMR spectrum in DMSO-d₆ will show distinct signals for the aromatic protons and the two phenolic hydroxyl protons. The chemical shifts are influenced by the electron-donating hydroxyl groups and the electron-withdrawing lactone carbonyl.

Proton Assignment	Predicted δ (ppm)	Predicted Multiplicity	Predicted Coupling Constant (J, Hz)	Rationale for Prediction
H-1	7.8 - 8.0	d	J ≈ 8.5	Located ortho to the electron-withdrawing lactone oxygen, leading to a downfield shift. Coupled to H-2.
H-2	7.0 - 7.2	dd	J ≈ 8.5, 2.0	Influenced by the ortho hydroxyl group and coupled to H-1 and H-4.
H-4	6.8 - 6.9	d	J ≈ 2.0	Ortho to the hydroxyl group, showing a characteristic small coupling to H-2.
H-7	8.1 - 8.3	d	J ≈ 7.8	Positioned peri to the carbonyl group, resulting in significant deshielding and a downfield shift. Coupled to H-8.
H-8	7.3 - 7.5	d	J ≈ 7.8	Coupled to H-7 and influenced by the ortho hydroxyl group at C9.
H-10	7.6 - 7.8	s	-	Expected to be a singlet due to the lack of adjacent protons. Its position is influenced by the adjacent hydroxyl and the lactone ring.
3-OH	9.5 - 10.5	br s	-	Phenolic proton, exchangeable. The chemical shift is highly dependent on concentration and residual water. Expected to be a broad singlet in DMSO-d₆.
9-OH	9.8 - 10.8	br s	-	Similar to the 3-OH proton, its chemical shift will be in the downfield region due to hydrogen bonding with the solvent.

Note: Predicted values are based on data from 3-hydroxy-6H-benzo[c]chromen-6-one and general principles of substituent effects.

Predicted ¹³C NMR Spectral Data

The ¹³C NMR spectrum provides a map of the carbon skeleton. The use of a Distortionless Enhancement by Polarization Transfer (DEPT-135) experiment is crucial to differentiate between CH, CH₂, and CH₃ groups (CH and CH₃ positive, CH₂ negative).

Carbon Assignment	Predicted δ (ppm)	DEPT-135	Rationale for Prediction
C-1	118 - 120	CH	Aromatic methine carbon.
C-2	115 - 117	CH	Shielded by the ortho hydroxyl group.
C-3	158 - 162	C	Quaternary carbon attached to the hydroxyl group, significantly deshielded.
C-4	103 - 105	CH	Highly shielded by the para hydroxyl group.
C-4a	150 - 153	C	Quaternary carbon at the ring junction.
C-6 (C=O)	160 - 162	C	Lactone carbonyl carbon, a key identifying signal.
C-6a	112 - 115	C	Quaternary carbon at the ring junction, ortho to the lactone oxygen.
C-7	124 - 126	CH	Aromatic methine carbon.
C-8	119 - 121	CH	Aromatic methine carbon.
C-9	155 - 158	C	Quaternary carbon attached to the hydroxyl group.
C-10	110 - 112	CH	Aromatic methine carbon.
C-10a	135 - 138	C	Quaternary carbon at the ring junction.
C-10b	121 - 124	C	Quaternary carbon at the ring junction.

Experimental Protocol: NMR Analysis

• Sample Preparation: Accurately weigh 5-10 mg of the purified compound and dissolve it in approximately 0.6 mL of DMSO-d₆ in a clean, dry NMR tube.

• Instrument Setup: Use a 400 MHz (or higher) NMR spectrometer. Tune and shim the instrument to the DMSO-d₆ lock signal.

• ¹H NMR Acquisition:

  • Acquire a standard one-pulse ¹H NMR spectrum.

  • Set a spectral width of approximately 16 ppm.

  • Use a sufficient number of scans (e.g., 16 or 32) to achieve a good signal-to-noise ratio.

  • To confirm the hydroxyl protons, add a drop of D₂O to the NMR tube, shake, and re-acquire the ¹H spectrum. The signals corresponding to the -OH protons will disappear or significantly diminish.

• ¹³C NMR and DEPT-135 Acquisition:

  • Acquire a proton-decoupled ¹³C NMR spectrum. Set a spectral width of approximately 220 ppm.

  • Acquire a DEPT-135 spectrum to differentiate carbon types.

• 2D NMR Acquisition (if necessary for full assignment):

  • Acquire a COSY (Correlation Spectroscopy) spectrum to establish ¹H-¹H coupling networks.

  • Acquire an HSQC (Heteronuclear Single Quantum Coherence) spectrum to correlate directly bonded ¹H and ¹³C atoms.

• Data Processing: Process all spectra using appropriate software (e.g., MestReNova, TopSpin). Apply Fourier transformation, phase correction, and baseline correction. Calibrate the ¹H spectrum to the residual DMSO signal (δ 2.50 ppm) and the ¹³C spectrum to the DMSO signal (δ 39.52 ppm).

Part 2: Mass Spectrometry (MS)

Mass spectrometry provides the exact molecular weight and elemental composition of a molecule, along with valuable structural information from its fragmentation pattern.

Expertise & Experience: The "Why" Behind Experimental Choices

• Ionization Technique: Electrospray Ionization (ESI) is the method of choice for polar molecules like urolithins. It is a soft ionization technique that typically produces an abundant protonated molecule [M+H]⁺ in positive ion mode or a deprotonated molecule [M-H]⁻ in negative ion mode, with minimal in-source fragmentation. Given the acidic nature of the phenolic hydroxyl groups, negative ion mode (ESI-) is often preferred as it readily forms a stable [M-H]⁻ ion.

• Mass Analyzer: A high-resolution mass spectrometer, such as a Time-of-Flight (TOF) or Orbitrap analyzer, is essential. This allows for the determination of the accurate mass of the molecular ion to within a few parts per million (ppm), which in turn enables the unambiguous calculation of the elemental formula (e.g., C₁₃H₈O₄ for the neutral molecule).

Predicted Mass Spectral Data

• Molecular Formula: C₁₃H₈O₄

• Monoisotopic Mass: 228.0423 u

• High-Resolution Mass (ESI-):

  • Calculated m/z for [M-H]⁻ (C₁₃H₇O₄⁻): 227.0350

  • The experimentally observed value should be within 5 ppm of this calculated mass.

MS/MS Fragmentation Analysis

Tandem mass spectrometry (MS/MS) of the [M-H]⁻ precursor ion (m/z 227.0) will provide insight into the molecule's structure. Key fragmentation pathways for this class of compounds include losses of small neutral molecules like CO (carbon monoxide) and CO₂ (carbon dioxide).

A characteristic fragmentation pathway for flavonoids and related compounds is the Retro-Diels-Alder (RDA) reaction, which cleaves the central heterocyclic ring.[4][5] For the benzo[c]chromen-6-one core, fragmentation would likely involve sequential losses of CO from the lactone.

Predicted Fragmentation Pattern (ESI-):

• Precursor Ion: m/z 227.0

• Major Fragment Ions:

  • m/z 199.0: [M-H-CO]⁻ - Loss of a carbon monoxide molecule from the lactone.

  • m/z 171.0: [M-H-2CO]⁻ - Subsequent loss of a second CO molecule.

  • m/z 183.0: [M-H-CO₂]⁻ - Loss of carbon dioxide, a common fragmentation for lactones.

Caption: Predicted major MS/MS fragmentation pathways in negative ion mode.

Experimental Protocol: LC-MS Analysis

• Sample Preparation: Prepare a dilute solution of the sample (approx. 10 µg/mL) in a suitable solvent such as methanol or acetonitrile.

• Chromatography (Optional but Recommended): Use a C18 reverse-phase HPLC column to purify the sample before it enters the mass spectrometer. A gradient elution with water and acetonitrile, both containing 0.1% formic acid (for positive mode) or a weak base like ammonium acetate (for negative mode), is typical.

• Mass Spectrometer Setup (ESI-):

  • Infuse the sample solution directly or via the LC system into the ESI source.

  • Operate the instrument in negative ion mode.

  • Optimize source parameters (e.g., capillary voltage, gas flow, temperature) to maximize the signal of the [M-H]⁻ ion.

• Full Scan MS Acquisition: Acquire a full scan spectrum (e.g., m/z 50-500) to determine the accurate mass of the molecular ion.

• MS/MS Acquisition:

  • Select the [M-H]⁻ ion (m/z 227.0) as the precursor for collision-induced dissociation (CID).

  • Vary the collision energy to generate a comprehensive fragmentation spectrum.

• Data Analysis: Use the instrument's software to determine the accurate mass and calculate the elemental composition. Annotate the fragment ions in the MS/MS spectrum.

Part 3: Infrared (IR) Spectroscopy

Infrared (IR) spectroscopy is a rapid and effective technique for identifying the functional groups present in a molecule. For 3,9-dihydroxy-6H-benzo[c]chromen-6-one, IR will confirm the presence of the hydroxyl (-OH) groups, the aromatic C-H and C=C bonds, and the key lactone carbonyl (C=O) group.

Expertise & Experience: The "Why" Behind Experimental Choices

• Sampling Method: For a solid sample, the KBr (potassium bromide) pellet method is a robust choice.[6] KBr is transparent in the IR region of interest and allows for the acquisition of a high-quality spectrum. The key to a good KBr pellet is to ensure the sample is finely ground and thoroughly mixed with dry KBr to minimize scattering of the IR beam. An alternative, often simpler method is Attenuated Total Reflectance (ATR), which requires minimal sample preparation.

Predicted IR Absorption Bands

Wavenumber (cm⁻¹)	Vibration Type	Intensity	Significance
3500 - 3200	O-H stretch	Broad, Strong	Confirms the presence of the phenolic hydroxyl groups. The broadness is due to hydrogen bonding.
3100 - 3000	Aromatic C-H stretch	Medium	Indicates the aromatic protons.
1720 - 1700	C=O stretch (lactone)	Strong, Sharp	This is a key diagnostic peak for the six-membered lactone ring. Its position indicates some conjugation with the aromatic system. For the related 3-hydroxy-6H-benzo[c]chromen-6-one, this peak is reported around 1680-1690 cm⁻¹.[2]
1620 - 1580	Aromatic C=C stretch	Medium-Strong	Confirms the presence of the aromatic rings.
1300 - 1200	C-O stretch (phenol)	Strong	Associated with the C-O bond of the phenolic groups.
1200 - 1100	C-O stretch (ester)	Strong	Corresponds to the C-O-C asymmetric stretch of the lactone.

Experimental Protocol: FTIR Analysis (KBr Pellet)

• Sample Preparation:

  • Gently grind ~1-2 mg of the dry sample to a fine powder using an agate mortar and pestle.

  • Add ~100-200 mg of dry, spectroscopic grade KBr powder.

  • Briefly grind the two components together to ensure a homogenous mixture.

• Pellet Pressing:

  • Transfer the mixture to a pellet die.

  • Place the die under a hydraulic press and apply pressure (typically 8-10 tons) for a few minutes to form a transparent or translucent pellet.

• Spectrum Acquisition:

  • Place the KBr pellet in the sample holder of the FTIR spectrometer.

  • Acquire a background spectrum of the empty sample compartment.

  • Acquire the sample spectrum over the range of 4000 to 400 cm⁻¹.

• Data Analysis:

  • Label the major peaks and assign them to the corresponding functional group vibrations.

Conclusion: A Unified Spectroscopic Profile

The structural elucidation of 3,9-dihydroxy-6H-benzo[c]chromen-6-one is a clear demonstration of the synergy between NMR, MS, and IR spectroscopy. While MS provides the molecular formula and key fragmentation clues, and IR confirms the presence of essential functional groups, it is NMR that delivers the definitive atom-by-atom connectivity map. By employing the methodologies and interpretative frameworks outlined in this guide, researchers can confidently identify and characterize this important urolithin, paving the way for further investigation into its biological significance and therapeutic applications. The provided protocols are designed to be self-validating, ensuring a high degree of confidence in the final structural assignment.

References

• Yuan, T., Ma, H., Liu, W., Niesen, D. B., Shah, N., & Seeram, N. P. (2016). Pomegranate's Neuroprotective Effects against Alzheimer's Disease are Mediated by Urolithins, its Ellagitannin-Gut Microbial Derived Metabolites. ACS Chemical Neuroscience, 7(1), 26–33. [Link]

• Shukur, K., Fallah, A., Terali, K., Kalkan, R., Gazi, M., & Gülcan, H. O. (2021). 3-Hydroxy-7,8,9,10-tetrahydro-6H-benzo[c]chromen-6-one and 3-hydroxy-6H-benzo[c] chromen-6-one act as on-off selective fluorescent sensors for Iron (III) under in vitro and ex vivo conditions. Turkish Journal of Chemistry, 45(3), 858-867. [Link]

• PubChem. (n.d.). 6H-Dibenzo(b,d)pyran-6-one. National Center for Biotechnology Information. Retrieved from [Link]

• ChemSynthesis. (2024). 8,9-dihydroxy-6H-[1]benzofuro[3,2-c]chromen-6-one. Retrieved from [Link]

• Li, Y., et al. (2020). Design, Synthesis, and Biological Evaluation of Novel 6H-Benzo[c]chromen-6-one Derivatives as Potential Phosphodiesterase II Inhibitors. Molecules, 25(15), 3352. [Link]

• Abraham, R. J., Byrne, J. J., Griffiths, L., & Perez, M. (2006). 1H chemical shifts in NMR: Part 23, the effect of dimethyl sulphoxide versus chloroform solvent on 1H chemical shifts. Magnetic Resonance in Chemistry, 44(5), 491-509. [Link]

• Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. The Journal of Organic Chemistry, 62(21), 7512–7515. [Link]

• Babij, N. R., et al. (2016). NMR Chemical Shifts of Trace Impurities: Industrially Preferred Solvents Used in Process and Green Chemistry. Organic Process Research & Development, 20(4), 661-667. [Link]

• Drawell. (n.d.). Sample Preparation for FTIR Analysis - Sample Types and Prepare Methods. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). 1H NMR (DMSO-d6). Retrieved from [Link]

• ResearchGate. (n.d.). The Urolithin B standard curve. Retrieved from [Link]

• Cuyckens, F., & Claeys, M. (2004). Mass spectrometry in the structural analysis of flavonoids. Journal of Mass Spectrometry, 39(1), 1-15. [Link]

• Chemistry LibreTexts. (2023). Mass Spectrometry - Fragmentation Patterns. Retrieved from [Link]

• Ma, Y. L., Li, Q. M., Van den Heuvel, H., & Claeys, M. (2003). The retro-Diels-Alder fragmentation of flavonoid-O-glycosides. Rapid Communications in Mass Spectrometry, 17(20), 2367-2374. [Link]

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• 5. Systematic Characterisation of the Fragmentation of Flavonoids Using High-Resolution Accurate Mass Electrospray Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
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An In-depth Technical Guide to Isourolithin A (3,9-dihydroxy-6H-benzo[c]chromen-6-one): Natural Sources and Isolation

This technical guide provides a comprehensive overview of Isourolithin A, a significant metabolite in human health, with a focus on its natural origins and the methodologies for its isolation. This document is intended for researchers, scientists, and professionals in drug development who are interested in the therapeutic potential of gut-microbiota-derived compounds.

Introduction: The Emergence of Urolithins as Bioactive Molecules

Urolithins are a class of dibenzo-α-pyrone derivatives that have garnered substantial interest in the scientific community for their potential anti-inflammatory, anti-carcinogenic, and anti-aging properties. Unlike many dietary polyphenols, urolithins are not directly found in food. Instead, they are the metabolic end-products of ellagitannins and ellagic acid, which are abundant in various fruits, nuts, and seeds such as pomegranates, berries, and walnuts.[1][2][3] The conversion of these dietary precursors into urolithins is exclusively carried out by the human gut microbiota, making the study of these compounds a fascinating intersection of nutrition, microbiology, and pharmacology.

This guide will focus specifically on Isourolithin A , chemically known as 3,9-dihydroxy-6H-benzo[c]chromen-6-one. We will delve into its natural generation by specific gut bacteria, the biosynthetic pathway leading to its formation, and a detailed protocol for its production and isolation from in vitro bacterial cultures.

Part 1: Natural Sources and Biosynthesis of Isourolithin A

The direct natural source of Isourolithin A is not a plant, but rather the metabolic activity of specific bacteria residing in the human colon. The production of Isourolithin A is dependent on an individual's gut microbiome composition, leading to different "urolithin metabotypes."[4] Individuals classified as metabotype B are capable of producing Isourolithin A.[4]

Dietary Precursors

The journey to Isourolithin A begins with the consumption of foods rich in ellagitannins and ellagic acid. Key dietary sources include:

• Pomegranates: Particularly rich in punicalagins, a type of ellagitannin.

• Berries: Strawberries, raspberries, and blackberries are excellent sources.

• Nuts: Walnuts and pecans contain significant amounts of ellagitannins.

• Oak-aged wines and spirits: Oak barrels can leach ellagitannins into the liquid.

The Role of Gut Microbiota

Once consumed, ellagitannins are hydrolyzed in the gut to release ellagic acid. Subsequently, a consortium of gut bacteria metabolizes ellagic acid through a series of dehydroxylation and lactone ring cleavage reactions to produce a variety of urolithins.

Recent research has identified specific bacterial species capable of producing Isourolithin A. Strains belonging to the Eggerthellaceae family have been shown to be pivotal in this conversion.[1][2] Specifically, the species Ellagibacter isourolithinifaciens has been identified as a producer of Isourolithin A.[3][5]

Biosynthetic Pathway

The biosynthesis of Isourolithin A from ellagic acid is a multi-step process involving several intermediate urolithins. The currently understood pathway for the production of Isourolithin A by strains like Ellagibacter isourolithinifaciens is as follows:

• Ellagic Acid is the starting precursor.

• The first step involves the conversion to Urolithin M6 (3,8,9,10-tetrahydroxy-6H-benzo[c]chromen-6-one).[2]

• Urolithin M6 is then dehydroxylated to form Urolithin C (3,8,9-trihydroxy-6H-benzo[c]chromen-6-one).[2]

• Finally, a further dehydroxylation of Urolithin C at the 8-position yields Isourolithin A (3,9-dihydroxy-6H-benzo[c]chromen-6-one).[2]

Caption: Biosynthetic pathway of Isourolithin A from Ellagic Acid.

Part 2: Isolation of Isourolithin A from In Vitro Bacterial Culture

As Isourolithin A is a product of gut microbial metabolism, its isolation for research purposes is typically achieved through in vitro fermentation of ellagic acid with Isourolithin A-producing bacterial strains. The following protocol is adapted from studies on the isolation and characterization of these bacteria.[1][2]

Experimental Workflow for Isourolithin A Production and Isolation

Caption: Workflow for Isourolithin A production and isolation.

Step-by-Step Protocol

1. Culturing of Isourolithin A-Producing Bacteria:

• Strain: Ellagibacter isourolithinifaciens or other confirmed Isourolithin A-producing strains from the Eggerthellaceae family.

• Media: Use an appropriate anaerobic broth medium, such as Anaerobe Basal Broth (ABB).

• Conditions: Incubate the bacterial strain under strict anaerobic conditions (e.g., in an anaerobic chamber with an atmosphere of N₂/H₂/CO₂) at 37°C until a sufficient cell density is reached.

2. In Vitro Fermentation with Ellagic Acid:

• Inoculate a larger volume of anaerobic broth with the cultured bacteria.

• Add a sterile solution of ellagic acid to the culture to a final concentration of approximately 15-20 µM. Ellagic acid can be dissolved in a suitable solvent like propylene glycol before addition.

• Continue the anaerobic incubation at 37°C. The production of Isourolithin A typically occurs during the stationary phase of bacterial growth.[1] Monitor the conversion over several days (e.g., up to 15 days).

3. Extraction of Urolithins from the Culture Broth:

• At the end of the incubation period, centrifuge the culture to pellet the bacterial cells.

• Collect the supernatant, which contains the produced urolithins.

• Extract the supernatant with an equal volume of a solvent mixture such as acetonitrile:water:formic acid (80:19.9:0.1, v/v/v).[6]

• Vortex the mixture thoroughly and then centrifuge to separate the organic and aqueous layers.

• Collect the organic layer containing the urolithins and evaporate the solvent under reduced pressure.

4. Purification by Preparative High-Performance Liquid Chromatography (HPLC):

• Dissolve the dried extract in a suitable solvent (e.g., methanol).

• Purify the crude extract using a preparative HPLC system equipped with a C18 column.

• Use a gradient of acidified water (e.g., with 0.5% formic acid) and an organic solvent like acetonitrile as the mobile phase.[7]

• Monitor the elution profile using a photodiode array (PDA) detector at wavelengths of 305 nm and 360 nm.[8]

• Collect the fraction corresponding to the retention time of Isourolithin A. The identity and purity of the collected fraction should be confirmed by analytical HPLC-MS.

5. Solvent Removal and Storage:

• Evaporate the solvent from the collected fraction to obtain pure Isourolithin A.

• Store the purified compound at -20°C or below to prevent degradation.

Part 3: Analytical Characterization of Isourolithin A

Accurate identification and characterization of isolated Isourolithin A are crucial. The following table summarizes the key analytical data for this compound.

Analytical Technique	Observed Characteristics for Isourolithin A
HPLC Retention Time	Varies depending on the column and mobile phase. Typically elutes after Urolithin A due to its polarity.[7]
UV-Vis Spectroscopy	Exhibits two major absorption bands. The presence of the hydroxyl group at the 9-position results in a hypsochromic shift of Band I and an increased absorbance of Band II (around 256 nm).[9]
Mass Spectrometry (MS)	Molecular Formula: C₁₃H₈O₄ Exact Mass: 228.0423 Da [M-H]⁻: m/z 227.0350
¹H NMR Spectroscopy	The proton NMR spectrum provides a unique fingerprint for the molecule. Key chemical shifts can be found in the literature.[10]
¹³C NMR Spectroscopy	The carbon NMR spectrum is essential for unambiguous structural confirmation.[11]

Conclusion

Isourolithin A (3,9-dihydroxy-6H-benzo[c]chromen-6-one) stands out as a promising bioactive compound derived from the intricate interplay between diet and the gut microbiome. Understanding its natural sources, the specific bacteria responsible for its production, and the detailed biosynthetic pathway is fundamental for harnessing its therapeutic potential. The isolation protocol presented in this guide, based on in vitro bacterial fermentation, provides a robust method for obtaining pure Isourolithin A for research and development purposes. As the field of postbiotics continues to evolve, a thorough understanding of the isolation and characterization of these microbial metabolites will be paramount for advancing human health.

References

• Selma, M. V., Beltrán, D., Luna, M. C., Romo-Vaquero, M., García-Villalba, R., Mira, A., Espín, J. C., & Tomás-Barberán, F. A. (2017). Isolation of Human Intestinal Bacteria Capable of Producing the Bioactive Metabolite Isourolithin A from Ellagic Acid. Frontiers in Microbiology, 8, 1521. [Link]

• Selma, M. V., Beltrán, D., García-Villalba, R., Espín, J. C., & Tomás-Barberán, F. A. (2017). Description of urolithin production capacity from ellagic acid of two human intestinal Gordonibacter species. Food & Function, 8(9), 3249–3257. [Link]

• Tomás-Barberán, F. A., García-Villalba, R., González-Sarrías, A., Selma, M. V., & Espín, J. C. (2017). Ellagic acid metabolism by human gut microbiota: consistent observation of three urolithin phenotypes in intervention trials, independent of food source, age, and health status. Journal of Agricultural and Food Chemistry, 65(16), 3249-3255. [Link]

• García-Villalba, R., Espín, J. C., & Tomás-Barberán, F. A. (2016). Chromatographic and spectroscopic characterization of urolithins for their determination in biological samples after the intake of foods containing ellagitannins and ellagic acid. Journal of Chromatography A, 1428, 162-175. [Link]

• Beltrán, D., Romo-Vaquero, M., Espín, J. C., Tomás-Barberán, F. A., & Selma, M. V. (2018). Ellagibacter isourolithinifaciens gen. nov., sp. nov., a new member of the family Eggerthellaceae, isolated from human gut. International Journal of Systematic and Evolutionary Microbiology, 68(12), 3828-3834. [Link]

• Iglesias-Aguirre, C. E., García-Villalba, R., Beltrán, D., Cortés-Martín, A., Romo-Vaquero, M., Selma, M. V., Espín, J. C., & Tomás-Barberán, F. A. (2021). Gut Bacteria Involved in Ellagic Acid Metabolism To Yield Human Urolithin Metabotypes Revealed. Journal of Agricultural and Food Chemistry, 69(9), 2736-2746. [Link]

• Tarantilis, P. A., & Pappas, C. S. (2024). Urolithins and Their Precursors Ellagic Acid and Ellagitannins: Natural Sources, Extraction and Methods for Their Determination. Separations, 11(6), 174. [Link]

• Ares, A. M., Toribio, L., García-Villalba, R., Villalgordo, J. M., Althobaiti, Y., Tomás-Barberán, F. A., & Bernal, J. (2023). Separation of Isomeric Forms of Urolithin Glucuronides Using Supercritical Fluid Chromatography. Journal of Agricultural and Food Chemistry, 71(5), 2337-2345. [Link]

• García-Villalba, R., Selma, M. V., Espín, J. C., & Tomás-Barberán, F. A. (2023). NMR Spectroscopic Identification of Urolithin G, a Novel Trihydroxy Urolithin Produced by Human Intestinal Enterocloster Species. Journal of Agricultural and Food Chemistry, 71(31), 11779-11787. [Link]

• Li, J., Zhang, Y., Wang, J., & Chen, F. (2022). Isolation and characterization of a novel human intestinal Enterococcus faecium FUA027 capable of producing urolithin A from ellagic acid. Frontiers in Nutrition, 9, 1022798. [Link]

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• Nuñez-Sánchez, M. A., García-Villalba, R., Monedero-Saiz, T., González-Sarrías, A., Rodríguez-Gil, F. J., Proença, P., ... & Espín, J. C. (2014). Absorption and metabolism of urolithin A and ellagic acid in mice and their cytotoxicity in human colorectal cancer cells. Food & Function, 5(8), 1834-1845. [Link]

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• Selma, M. V., Beltrán, D., García-Villalba, R., Espín, J. C., & Tomás-Barberán, F. A. (2017). Isolation of Human Intestinal Bacteria Capable of Producing the Bioactive Metabolite Isourolithin A from Ellagic Acid. Frontiers in Microbiology, 8, 1521. [Link]

• Iglesias-Aguirre, C. E., García-Villalba, R., Beltrán, D., Cortés-Martín, A., Romo-Vaquero, M., Selma, M. V., Espín, J. C., & Tomás-Barberán, F. A. (2021). Gut Bacteria Involved in Ellagic Acid Metabolism To Yield Human Urolithin Metabotypes Revealed. Journal of Agricultural and Food Chemistry, 69(9), 2736-2746. [Link]

• Nishioka, A., Tobaruela, E. C., Fraga, L. N., Tomás-Barberán, F. A., & Al-Salami, H. (2022). Novel Regioselective Synthesis of Urolithin Glucuronides—Human Gut Microbiota Cometabolites of Ellagitannins and Ellagic Acid. Journal of Agricultural and Food Chemistry, 70(20), 6149–6157. [Link]

• García-Villalba, R., Selma, M. V., Espín, J. C., & Tomás-Barberán, F. A. (2019). Identification of Novel Urolithin Metabolites in Human Feces and Urine after the Intake of a Pomegranate Extract. Journal of Agricultural and Food Chemistry, 67(48), 13359-13369. [Link]

• García-Villalba, R., Selma, M. V., Espín, J. C., & Tomás-Barberán, F. A. (2023). NMR Spectroscopic Identification of Urolithin G, a Novel Trihydroxy Urolithin Produced by Human Intestinal Enterocloster Species. Journal of Agricultural and Food Chemistry, 71(31), 11779-11787. [Link]

• Zhang, M., Zhao, M., Li, D., Zhang, Y., & Peng, S. (2015). Preparative isolation and purification of urolithins from the intestinal metabolites of pomegranate ellagitannins by high-speed counter-current chromatography. Journal of Chromatography B, 990, 111-117. [Link]

• Selma, M. V., Beltrán, D., Luna, M. C., Romo-Vaquero, M., García-Villalba, R., Mira, A., Espín, J. C., & Tomás-Barberán, F. A. (2017). Isolation of Human Intestinal Bacteria Capable of Producing the Bioactive Metabolite Isourolithin A from Ellagic Acid. Frontiers in Microbiology, 8, 1521. [Link]

• Selma, M. V., Beltrán, D., Luna, M. C., Romo-Vaquero, M., García-Villalba, R., Mira, A., Espín, J. C., & Tomás-Barberán, F. A. (2017). Isolation of Human Intestinal Bacteria Capable of Producing the Bioactive Metabolite Isourolithin A from Ellagic Acid. Frontiers in Microbiology, 8, 1521. [Link]

• García-Villalba, R., Espín, J. C., & Tomás-Barberán, F. A. (2016). Chromatographic and spectroscopic characterization of urolithins for their determination in biological samples after the intake of foods containing ellagitannins and ellagic acid. Journal of Chromatography A, 1428, 162-175. [Link]

• Piwowarski, J. P., Granica, S., & Kiss, A. K. (2016). 1H NMR spectra of urolithin A-3-O-glucuronide and urolithin A-8-O-glucuronide mixture (GUA). ResearchGate. [Link]

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• Gu, L., House, L. A., & Prior, R. L. (2023). LC–MS analysis of urolithin-related metabolites in human plasma reveals glucuronide conjugates as the primary species after 4-weeks of pecan consumption. Food & Function, 14(6), 2736-2745. [Link]

• García-Villalba, R., Selma, M. V., Espín, J. C., & Tomás-Barberán, F. A. (2023). NMR Spectroscopic Identification of Urolithin G, a Novel Trihydroxy Urolithin Produced by Human Intestinal Enterocloster Species. Journal of Agricultural and Food Chemistry, 71(31), 11779-11787. [Link]

• Ares, A. M., Toribio, L., García-Villalba, R., Villalgordo, J. M., Althobaiti, Y., Tomás-Barberán, F. A., & Bernal, J. (2023). Separation of Isomeric Forms of Urolithin Glucuronides Using Supercritical Fluid Chromatography. Journal of Agricultural and Food Chemistry, 71(5), 2337-2345. [Link]

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Mechanism of Action of 3,9-dihydroxy-6H-benzo[c]chromen-6-one (Urolithin A)

A Technical Guide to the

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

3,9-dihydroxy-6H-benzo[c]chromen-6-one, a gut microbiome-derived metabolite more commonly known as Urolithin A (UA), has emerged as a molecule of significant scientific interest due to its potential therapeutic applications in age-related decline, metabolic disorders, and inflammatory diseases.[1][2] Derived from dietary precursors like ellagic acid found in pomegranates, berries, and nuts, UA's bioavailability and potent biological activities position it as a promising candidate for drug development.[1][3] This guide synthesizes current research to provide an in-depth overview of UA's core mechanisms of action. We will explore its primary role as a potent inducer of mitophagy, its anti-inflammatory properties, and its antioxidant capabilities, supported by detailed experimental protocols and pathway visualizations to equip researchers with the foundational knowledge required for its study and application.

Introduction: A Metabolite of Interest

Urolithin A is the final product of a multi-step metabolic process initiated by the gut microbiota on dietary ellagitannins and ellagic acid.[1] Notably, the capacity to produce UA is dependent on an individual's specific gut microbiome composition, with studies suggesting that only about 30-40% of the human population can convert its precursors into this active form at beneficial levels.[3] This variability underscores the rationale for direct UA supplementation as a therapeutic strategy.[3] Once produced or supplemented, UA is absorbed and undergoes Phase II metabolism in the liver, forming conjugates like Urolithin A-glucuronide, which then circulate in the plasma and reach peripheral tissues to exert their effects.[1][4] Its diverse biological activities, including anti-inflammatory, antioxidant, and anti-aging properties, are a subject of intense research.[2][5]

Core Mechanism: Induction of Mitophagy for Cellular Quality Control

The most well-documented and significant mechanism of action for Urolithin A is the induction of mitophagy, the selective autophagic removal of damaged or dysfunctional mitochondria.[3][5] This cellular quality control process is critical for maintaining a healthy mitochondrial pool, which is essential for energy production, reducing oxidative stress, and overall cellular health.[3][6]

2.1 Key Signaling Pathways

UA orchestrates mitophagy through a network of interconnected signaling pathways:

• PINK1/Parkin-Dependent Pathway: In damaged mitochondria with a depolarized membrane potential, the kinase PINK1 accumulates on the outer mitochondrial membrane.[6] This accumulation recruits the E3 ubiquitin ligase Parkin, which then ubiquitinates outer membrane proteins, flagging the mitochondrion for engulfment by an autophagosome and subsequent degradation.[6] Urolithin A has been shown to increase the levels and expression of both PINK1 and Parkin, thereby enhancing this critical pathway for mitochondrial clearance.[6][7][8][9]

• AMPK Activation and mTOR Inhibition: Urolithin A activates AMP-activated protein kinase (AMPK), a central regulator of cellular energy homeostasis.[6][7][10] Activated AMPK can initiate mitophagy.[6] Concurrently, UA inhibits the mammalian target of rapamycin (mTOR) pathway, which is a physiological inhibitor of autophagy.[6][7][10] By activating a pro-mitophagy signal (AMPK) and removing an inhibitory one (mTOR), UA robustly promotes the cellular cleanup process.[6][11]

• SIRT1 and FOXO Activation: Urolithin A can activate sirtuins, particularly SIRT1 and SIRT3.[10] Activated SIRT1 can increase Parkin levels, while SIRT3 can activate the transcription factor FOXO, which in turn can transcriptionally activate mitophagy-related genes.[10]

Pleiotropic Mechanisms: Anti-Inflammatory & Antioxidant Effects

Beyond mitophagy, Urolithin A exhibits potent anti-inflammatory and antioxidant activities that contribute significantly to its therapeutic profile.[2][5] These effects are often interconnected and work synergistically with its role in mitochondrial quality control.

3.1 Anti-Inflammatory Action

Chronic inflammation is a hallmark of many age-related and metabolic diseases.[2][12] Urolithin A mitigates inflammation through the modulation of key signaling pathways:

• Inhibition of NF-κB: The transcription factor NF-κB is a master regulator of the inflammatory response. Urolithin A has been shown to inhibit the activation and nuclear translocation of NF-κB, thereby reducing the expression and release of pro-inflammatory cytokines like TNF-α and IL-6.[2][12][13]

• Modulation of MAPK Pathways: UA can suppress mitogen-activated protein kinase (MAPK) signaling pathways, including JNK and p38, which are involved in cellular stress and inflammation.[1][12]

• PI3K/Akt Pathway: In some contexts, such as in chondrocytes, UA has been found to target the PI3K/Akt/NF-κB pathway to prevent inflammatory responses.[5][14]

3.2 Antioxidant Properties

Oxidative stress, resulting from an imbalance between reactive oxygen species (ROS) production and antioxidant defenses, contributes to cellular damage. Urolithin A counters this in two primary ways:

• Direct ROS Scavenging: UA possesses the ability to directly scavenge free radicals, thereby neutralizing their damaging potential.[1][5]

• Activation of the Nrf2 Pathway: Urolithin A is a potent activator of the Nuclear factor erythroid 2-related factor 2 (Nrf2) pathway.[5][7][10] Nrf2 is a transcription factor that upregulates the expression of a wide array of antioxidant and detoxification enzymes, such as glutathione S-transferases (GSTs), superoxide dismutase (SOD), and catalase, bolstering the cell's intrinsic antioxidant defenses.[5][15]

Experimental Validation: Methodologies and Protocols

Validating the mechanisms of action of Urolithin A requires robust and reproducible experimental designs. Here, we outline core protocols for assessing its effects on mitophagy and inflammation in vitro.

4.1 In Vitro Assessment of Mitophagy

The causality of UA-induced mitophagy can be established by demonstrating the removal of mitochondrial components via the autophagy pathway.

4.1.1 Protocol: Fluorescence Microscopy with mt-Keima

The mt-Keima reporter is a pH-sensitive fluorescent protein targeted to the mitochondrial matrix. It emits green fluorescence at neutral pH (cytosol) and shifts to red fluorescence in the acidic environment of the lysosome, making it an excellent tool for visualizing mitophagic flux.[16][17]

• Step 1: Cell Culture & Transfection:

  • Plate a suitable cell line (e.g., HeLa, C2C12 myoblasts) on glass-bottom dishes.

  • Transfect cells with a plasmid encoding mt-Keima using a standard lipid-based transfection reagent. Allow 24-48 hours for protein expression. Rationale: This step introduces the fluorescent reporter into the cells' mitochondria.

• Step 2: Treatment:

  • Treat the transfected cells with Urolithin A (e.g., 10-50 µM) or a vehicle control (e.g., DMSO). Include a positive control such as CCCP or Oligomycin/Antimycin A. Incubate for a period of 12-24 hours. Rationale: This allows UA to induce a biological response.

• Step 3: Imaging:

  • Using a confocal microscope, excite the cells sequentially at 488 nm (for green fluorescence) and 561 nm (for red fluorescence).[18]

  • Capture images from multiple random fields for each condition. Rationale: Dual-excitation imaging allows for the ratiometric analysis of mitochondria in neutral vs. acidic compartments.

• Step 4: Quantification:

  • For each cell, quantify the total pixel area of red fluorescence (mitochondria in lysosomes) and green fluorescence (mitochondria in cytosol).

  • Calculate a "mitophagy index" as the ratio of the red signal area to the total (red + green) signal area.[18] An increase in this ratio in UA-treated cells indicates an increase in mitophagic flux. Rationale: This quantitative measure provides an objective assessment of mitophagy.

4.1.2 Protocol: Western Blotting for Mitophagy Markers

Western blotting can be used to measure the degradation of mitochondrial proteins.

• Step 1: Cell Culture & Treatment:

  • Culture cells (e.g., RAW264.7 macrophages, primary chondrocytes) to ~80% confluency.

  • Treat cells with Urolithin A at various concentrations and time points.

• Step 2: Protein Extraction:

  • Lyse cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

  • Quantify protein concentration using a BCA assay. Rationale: Ensures equal protein loading for accurate comparison.

• Step 3: SDS-PAGE and Transfer:

  • Load equal amounts of protein (e.g., 20-30 µg) onto an SDS-PAGE gel.

  • Separate proteins by electrophoresis and transfer them to a PVDF membrane. Rationale: This process separates proteins by size and immobilizes them for antibody probing.

• Step 4: Immunoblotting:

  • Block the membrane (e.g., with 5% non-fat milk or BSA) to prevent non-specific antibody binding.

  • Incubate with primary antibodies against mitochondrial proteins (e.g., TOM20, COX IV, VDAC1) and a loading control (e.g., β-actin, GAPDH).

  • Wash and incubate with HRP-conjugated secondary antibodies.

• Step 5: Detection and Analysis:

  • Detect protein bands using an enhanced chemiluminescence (ECL) substrate.

  • Quantify band intensity using densitometry software. A decrease in the levels of mitochondrial proteins (normalized to the loading control) in UA-treated samples suggests mitophagic degradation. Rationale: The degradation of mitochondrial-specific proteins is a direct indicator of mitochondrial clearance.

4.2 Quantifying Anti-Inflammatory Effects

A common model to study anti-inflammatory effects is the use of lipopolysaccharide (LPS)-stimulated macrophages.

4.2.1 Protocol: Cytokine Measurement in LPS-Stimulated Macrophages

• Step 1: Cell Culture and Pre-treatment:

  • Plate RAW264.7 macrophage cells and allow them to adhere.

  • Pre-treat cells with Urolithin A (e.g., 5-50 µM) for 1-2 hours. Rationale: Pre-treatment allows UA to engage its molecular targets before the inflammatory stimulus is applied.

• Step 2: Inflammatory Challenge:

  • Stimulate the cells with LPS (e.g., 100 ng/mL) for a defined period (e.g., 6 hours for RNA, 24 hours for protein). Include a vehicle control group (no LPS, no UA) and an LPS-only group.

• Step 3: Sample Collection:

  • Collect the cell culture supernatant for protein analysis (ELISA).

  • Lyse the cells to extract total RNA for gene expression analysis (RT-qPCR).

• Step 4: Analysis:

  • ELISA: Use commercially available ELISA kits to quantify the concentration of secreted cytokines (e.g., TNF-α, IL-6) in the supernatant. A reduction in cytokine levels in UA-pre-treated, LPS-stimulated cells compared to LPS-only cells indicates an anti-inflammatory effect.

  • RT-qPCR: Synthesize cDNA from the extracted RNA. Perform quantitative PCR using primers for inflammatory genes (Tnf, Il6, Il1b) and a housekeeping gene (e.g., Actb, Gapdh). A decrease in the relative mRNA expression of these genes demonstrates transcriptional repression of the inflammatory response.

Summary of Key Molecular Targets

The pleiotropic effects of Urolithin A stem from its ability to modulate multiple key cellular proteins and pathways.

Target Pathway	Effect of Urolithin A	Primary Outcome	References
Mitophagy
PINK1/Parkin	Upregulation/Activation	Enhanced clearance of damaged mitochondria	[7][8][9]
AMPK	Activation	Energy sensing, initiation of autophagy	[6][7][10]
mTOR	Inhibition	Removal of autophagy suppression	[6][7][10]
Inflammation
NF-κB	Inhibition	Decreased pro-inflammatory cytokine production	[2][12][13]
MAPK (JNK, p38)	Inhibition	Reduced inflammatory signaling	[1][12]
Oxidative Stress
Nrf2	Activation	Increased expression of antioxidant enzymes	[5][7][15]
NADPH Oxidase	Inhibition	Reduced ROS production	[13][14]

Conclusion and Future Directions

3,9-dihydroxy-6H-benzo[c]chromen-6-one (Urolithin A) is a potent, naturally-derived metabolite with a well-defined, multi-faceted mechanism of action centered on the enhancement of cellular quality control and the suppression of inflammatory and oxidative stress pathways. Its ability to robustly induce mitophagy makes it a prime candidate for interventions targeting age-related muscle decline, neurodegenerative diseases, and other conditions characterized by mitochondrial dysfunction.[5][19] The anti-inflammatory and antioxidant effects further broaden its therapeutic potential.

Future research should continue to elucidate the precise upstream sensors for UA and explore its long-term effects and safety profile in human clinical trials.[20] For drug development professionals, optimizing delivery systems to enhance bioavailability and targeting specific tissues will be critical steps in translating the profound biological activities of this promising molecule into effective therapies.

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• Urolithin A: The anti-aging secret of intestinal flora metabolites. FocusHerb.
• Urolithin A attenuates pro-inflammatory mediator production by suppressing PI3-K/Akt/NF-κB and JNK/AP-1 signaling pathways in lipopolysaccharide-stimulated RAW264 macrophages: Possible involvement of NADPH oxidase-derived reactive oxygen species. PubMed.
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• Emerging evidence of Urolithin A in sports nutrition: bridging preclinical findings to athletic applications. Frontiers.
• Mitophagy Activation by Urolithin A to Target Muscle Aging. springermedizin.de.
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The Microbial Gauntlet: A Technical Guide to the Gut's Production of Urolithin M6

This guide provides an in-depth technical exploration of the microbial metabolic pathway that transforms dietary ellagitannins into the bioactive compound urolithin M6. Tailored for researchers, scientists, and drug development professionals, this document elucidates the core biochemical transformations, the key microbial players, and the essential methodologies required to study this intricate process. We will move beyond mere procedural lists to explain the scientific rationale behind experimental designs, ensuring a robust and reproducible understanding of urolithin M6 synthesis in the gut.

Introduction: The Journey from Polyphenol to Postbiotic

Ellagitannins, complex polyphenols abundant in foods like pomegranates, walnuts, and berries, are poorly absorbed by the host.[1] Their true bioactive potential is unlocked by the enzymatic machinery of the gut microbiota.[2] This microbial metabolism converts them into a series of more bioavailable compounds known as urolithins.[2] Urolithins, such as the well-studied Urolithin A, are considered postbiotics and have garnered significant attention for their potential anti-inflammatory, antioxidant, and anti-aging properties.[3][4]

Urolithin M6 (3,8,9,10-tetrahydroxy urolithin) is a key intermediate in this metabolic cascade.[5] Understanding its formation is critical for elucidating the complete urolithin production pathway and for identifying individuals with specific metabolic capacities, often categorized into different "metabotypes."[6] This guide will provide the technical foundation for investigating the microbial conversion of ellagic acid to urolithin M6.

The Biochemical Pathway: A Stepwise Deconstruction

The transformation of dietary ellagitannins to urolithins is a multi-step process initiated by the hydrolysis of ellagitannins to ellagic acid in the gut.[7] The subsequent conversion of ellagic acid into various urolithins is exclusively mediated by the gut microbiota under anaerobic conditions.[1] The production of urolithin M6 is a critical juncture in this pathway.

The generally accepted sequence leading to and from urolithin M6 is as follows:

• Ellagic Acid to Urolithin M5: The process begins with the opening of one of the lactone rings of ellagic acid and subsequent decarboxylation, catalyzed by microbial enzymes, to form the pentahydroxy-urolithin, urolithin M5.[5]

• Urolithin M5 to Urolithin M6: Urolithin M6 is then formed from urolithin M5 through a dehydroxylation reaction, where a hydroxyl group is removed.[5]

• Urolithin M6 to Urolithin C: Urolithin M6 serves as a direct precursor to urolithin C (3,8,9-trihydroxy-urolithin) through another dehydroxylation step.[1]

This metabolic cascade is not universally present in all individuals; the ability to produce specific urolithins is dependent on the composition of an individual's gut microbiota.[8]

Caption: Workflow for in vitro anaerobic fermentation.

Analytical Quantification of Urolithin M6 by HPLC-MS/MS

High-performance liquid chromatography coupled with tandem mass spectrometry (HPLC-MS/MS) is the gold standard for the sensitive and specific quantification of urolithins in complex biological matrices like fermentation broth. [9] 4.2.1 Sample Preparation

• Extraction:

  • To 1 mL of the fermentation sample, add an equal volume of ethyl acetate containing 1.5% formic acid. [10] * Vortex the mixture vigorously and centrifuge to separate the layers.

  • Collect the upper ethyl acetate layer. Repeat the extraction process on the aqueous layer to maximize recovery.

  • Pool the ethyl acetate fractions and evaporate to dryness under a stream of nitrogen. [10]2. Reconstitution:

  • Reconstitute the dried residue in a known volume (e.g., 200 µL) of a methanol:water solution (e.g., 50:50, v/v). [7] * Filter the reconstituted sample through a 0.22 µm PVDF syringe filter prior to injection into the HPLC system.

4.2.2 HPLC-MS/MS Parameters

The following parameters serve as a starting point and should be optimized for the specific instrumentation used.

• HPLC System: A UHPLC or HPLC system capable of binary gradient elution.

• Column: A reverse-phase C18 column (e.g., Poroshell 120 EC-C18, 2.1 x 50 mm, 1.8 µm). [9]* Mobile Phase:

  • A: Water with 0.1% formic acid.

  • B: Acetonitrile with 0.1% formic acid.

• Gradient Elution: A linear gradient from 5% to 95% B over several minutes is typically effective for separating urolithins.

• Flow Rate: 0.4 mL/min.

• Column Temperature: 30°C.

• Mass Spectrometer: A triple quadrupole mass spectrometer.

• Ionization Mode: Electrospray Ionization (ESI) in negative mode.

• MRM Transitions: The Multiple Reaction Monitoring (MRM) transitions for urolithin M6 need to be determined using a pure standard. The precursor ion will be [M-H]⁻.

Table 2: Example HPLC-MS/MS Parameters for Urolithin Analysis

Parameter	Setting	Reference(s)
HPLC Column	C18 Reverse-Phase (e.g., 2.1 x 50 mm, 1.8 µm)	[9]
Mobile Phase A	Water + 0.1% Formic Acid
Mobile Phase B	Acetonitrile + 0.1% Formic Acid
Flow Rate	0.4 mL/min
Ionization	ESI Negative
Detection Mode	Multiple Reaction Monitoring (MRM)	[2]

4.2.3 Quantification

Quantification is achieved by creating a calibration curve using a certified reference standard of urolithin M6. The peak area of the analyte in the sample is compared to the calibration curve to determine its concentration.

Trustworthiness and Self-Validation

The protocols described are designed to be self-validating through the inclusion of appropriate controls.

• Fermentation Controls:

  • A control culture without the fecal inoculum should be included to ensure that the observed changes are due to microbial activity.

  • A control culture with the fecal inoculum but without the addition of ellagic acid is necessary to account for any background urolithin levels or other interfering compounds. [11]* Analytical Controls:

  • The use of an internal standard during sample preparation and analysis can correct for variations in extraction efficiency and instrument response.

  • Quality control (QC) samples at low, medium, and high concentrations should be analyzed alongside the experimental samples to ensure the accuracy and precision of the analytical run. [2]

Conclusion and Future Directions

The production of urolithin M6 is a pivotal step in the complex metabolic pathway of dietary ellagitannins by the gut microbiota. Understanding this process at a technical level is essential for researchers in nutrition, microbiology, and drug development. The methodologies outlined in this guide provide a robust framework for investigating the microbial synthesis of this and other urolithins.

Future research should focus on the isolation and characterization of the specific enzymes responsible for the dehydroxylation steps in urolithin synthesis. This knowledge could pave the way for the development of novel probiotics or prebiotics aimed at enhancing the production of beneficial urolithins in individuals with non-producing metabotypes, thereby unlocking the full health potential of ellagitannin-rich foods.

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A Technical Guide to the Structural Elucidation of 3,9-dihydroxy-6H-benzo[c]chromen-6-one

Introduction: Unveiling the Molecular Architecture of a Bioactive Scaffold

The compound 3,9-dihydroxy-6H-benzo[c]chromen-6-one, a member of the urolithin family, represents a class of gut microbiota metabolites derived from dietary ellagitannins found in pomegranates, berries, and nuts. Urolithins, including their various hydroxylated forms, have garnered significant scientific interest due to their potential antioxidant, anti-inflammatory, and anti-cancer properties.[1][2] The precise structural characterization of these compounds is a critical prerequisite for understanding their bioactivity, metabolism, and therapeutic potential.

This in-depth technical guide provides a comprehensive, experience-driven approach to the structural elucidation of 3,9-dihydroxy-6H-benzo[c]chromen-6-one. We will move beyond a simple recitation of analytical techniques, instead focusing on the strategic integration of spectroscopic and spectrometric data to build a conclusive and self-validating structural hypothesis. This guide is intended for researchers, scientists, and drug development professionals engaged in the study of natural products and related bioactive molecules.

The Elucidation Workflow: A Multi-pronged Spectroscopic Approach

The structural elucidation of a novel or synthesized molecule like 3,9-dihydroxy-6H-benzo[c]chromen-6-one is a puzzle. Each piece of analytical data provides a unique clue, and the final structure is revealed through the logical convergence of all evidence. Our workflow is designed to systematically extract and interpret this information.

Caption: A logical workflow for the structural elucidation of 3,9-dihydroxy-6H-benzo[c]chromen-6-one.

Part 1: Foundational Analysis - Piecing Together the Initial Clues

High-Resolution Mass Spectrometry (HRMS): Determining the Elemental Composition

Expertise & Experience: The first and most critical step is to determine the exact molecular formula. Low-resolution mass spectrometry can be misleading, but High-Resolution Mass Spectrometry (HRMS), often utilizing a Time-of-Flight (TOF) or Orbitrap analyzer, provides the necessary mass accuracy to confidently deduce the elemental composition.

Protocol:

• Dissolve a microgram-level quantity of the purified compound in a suitable solvent (e.g., methanol or acetonitrile).

• Infuse the sample into an ESI (Electrospray Ionization) source coupled to a high-resolution mass spectrometer. ESI is a soft ionization technique that typically yields the protonated molecule [M+H]⁺ or the deprotonated molecule [M-H]⁻, minimizing fragmentation.

• Acquire the mass spectrum in both positive and negative ion modes to maximize the chances of observing a clear molecular ion.

• Utilize the instrument's software to calculate the elemental composition for the observed accurate mass of the molecular ion.

Data Interpretation: For 3,9-dihydroxy-6H-benzo[c]chromen-6-one, the expected molecular formula is C₁₃H₈O₄. The theoretical exact mass for the neutral molecule is 228.0423. In positive ion mode, we would expect to observe an [M+H]⁺ ion at m/z 229.0496, and in negative ion mode, an [M-H]⁻ ion at m/z 227.0350. The identification of a trihydroxy urolithin, a related compound with the molecular formula C₁₃H₈O₅, was confirmed via UPLC-QTOF-MS, showcasing the power of this technique.[3]

Trustworthiness: The high mass accuracy (typically < 5 ppm error) of HRMS provides a self-validating system for the molecular formula, severely constraining the number of possible atomic combinations and laying a robust foundation for subsequent spectroscopic analysis.

UV-Vis Spectroscopy: Identifying the Core Chromophore

Expertise & Experience: UV-Vis spectroscopy provides valuable information about the electronic conjugation within the molecule. The extended π-system of the benzo[c]chromen-6-one core is a strong chromophore, and its absorption profile can offer initial confirmation of this structural motif.

Protocol:

• Prepare a dilute solution of the compound in a UV-transparent solvent (e.g., methanol or ethanol).

• Record the absorption spectrum over a range of approximately 200-600 nm using a dual-beam UV-Vis spectrophotometer.

Data Interpretation: Compounds with a benzophenone or coumarin-like structure exhibit characteristic absorption bands. Benzophenone itself shows a strong absorption peak around 260 nm.[4][5] Hydroxylated derivatives can cause a bathochromic (red) shift in the absorption maxima. For 3,9-dihydroxy-6H-benzo[c]chromen-6-one, we would anticipate strong absorption bands in the UV region, likely with maxima between 250-380 nm, consistent with the conjugated aromatic system. Studies on hydroxylated benzophenones have shown characteristic absorption bands with λmax values at 259 nm, 287 nm, and 385 nm.[6]

Fourier-Transform Infrared (FTIR) Spectroscopy: A Census of Functional Groups

Expertise & Experience: FTIR spectroscopy is an indispensable tool for the rapid and non-destructive identification of key functional groups. The presence or absence of characteristic vibrational bands provides direct evidence for the structural components of the molecule.

Protocol:

• Prepare the sample, typically as a KBr pellet or by depositing a thin film from solution onto a salt plate (e.g., NaCl or KBr).

• Acquire the infrared spectrum, typically over the range of 4000-400 cm⁻¹.

Data Interpretation: For 3,9-dihydroxy-6H-benzo[c]chromen-6-one, we would expect to observe the following key vibrational bands:

Wavenumber Range (cm⁻¹)	Vibration Type	Functional Group
3600-3200	O-H stretching	Phenolic hydroxyl groups[7]
~1700	C=O stretching	α,β-unsaturated lactone[7]
1630-1600	C=C stretching	Aromatic rings[7]
1280-1270	O-H stretching	Phenolic compounds[7]
1110-1030	C-O-C stretching	Ether linkage in the lactone[7]

The presence of a broad band in the 3600-3200 cm⁻¹ region is indicative of the hydroxyl groups. A strong absorption around 1700 cm⁻¹ is a hallmark of the lactone carbonyl group, and multiple peaks in the 1630-1440 cm⁻¹ range confirm the aromatic nature of the scaffold.[7]

Part 2: Unraveling Connectivity with Nuclear Magnetic Resonance (NMR)

NMR spectroscopy is the cornerstone of structural elucidation, providing detailed information about the chemical environment, connectivity, and spatial relationships of atoms within a molecule.

1D NMR: The Proton and Carbon Skeleton

¹H NMR Spectroscopy: Expertise & Experience: ¹H NMR provides a map of all the proton environments in the molecule. Chemical shifts, coupling constants (J-values), and integration values are all critical pieces of the puzzle. For aromatic systems, the splitting patterns are particularly informative for determining substitution patterns.

Expected ¹H NMR Data (in DMSO-d₆): The aromatic region (δ 6.5-8.5 ppm) will be the most informative. We expect to see signals for the six aromatic protons. The two hydroxyl protons will likely appear as broad singlets, the chemical shift of which can be concentration-dependent. Based on data from similar urolithin structures, we can predict the approximate chemical shifts and coupling patterns.[3][8]

¹³C NMR Spectroscopy: Expertise & Experience: ¹³C NMR provides a count of the unique carbon atoms in the molecule and information about their hybridization and electronic environment. The chemical shift of the lactone carbonyl carbon is a particularly diagnostic signal.

Expected ¹³C NMR Data (in DMSO-d₆): We expect to see 13 distinct carbon signals. Key diagnostic peaks would include:

• Lactone Carbonyl: δ ~160-165 ppm

• Aromatic Carbons: δ ~100-155 ppm, with carbons attached to hydroxyl groups appearing at the lower field end of this range.

The combination of ¹H and ¹³C NMR provides a complete census of the hydrogen and carbon atoms, which must be consistent with the molecular formula determined by HRMS.

2D NMR: Building the Molecular Framework

Expertise & Experience: While 1D NMR provides the pieces of the puzzle, 2D NMR shows how they fit together. A standard suite of 2D NMR experiments is essential for unambiguously assigning the structure.

Key 2D NMR Experiments:

• COSY (Correlation Spectroscopy): This experiment identifies protons that are coupled to each other (typically on adjacent carbons). It is invaluable for tracing out the spin systems of the two aromatic rings.

• HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates each proton with the carbon atom to which it is directly attached. It allows for the unambiguous assignment of carbon signals based on their attached, and often more easily assigned, protons.

• HMBC (Heteronuclear Multiple Bond Correlation): This is arguably the most powerful 2D NMR experiment for elucidating the overall carbon skeleton. It shows correlations between protons and carbons that are two or three bonds away. These long-range correlations are critical for connecting the different fragments of the molecule, for example, linking the aromatic rings through the lactone bridge and confirming the positions of the hydroxyl groups.

Caption: A simplified representation of the key HMBC correlations used to assemble the benzo[c]chromen-6-one scaffold. (Note: Image in the table is a placeholder).

Data Integration for Structure Confirmation: By systematically analyzing the COSY, HSQC, and HMBC spectra, we can walk through the molecule, assigning every proton and carbon and confirming the connectivity. For instance, an HMBC correlation from the proton at position 4 to the carbon at 10b, and from the proton at position 7 to the carbon at 10a, would definitively establish the link between the two aromatic rings and the central lactone structure. The positions of the hydroxyl groups are confirmed by HMBC correlations from neighboring protons to the oxygen-bearing carbons.

Conclusion: A Self-Validating Structural Assignment

The structural elucidation of 3,9-dihydroxy-6H-benzo[c]chromen-6-one is achieved through the synergistic application of multiple analytical techniques. The process begins with HRMS to establish an unambiguous molecular formula. This is followed by UV-Vis and FTIR spectroscopy to identify the core chromophore and key functional groups, providing an initial structural hypothesis. Finally, a comprehensive suite of 1D and 2D NMR experiments allows for the definitive assignment of all proton and carbon signals and confirms the atomic connectivity. Each step in this workflow serves to validate the others, leading to a final structure that is supported by a robust and convergent body of evidence. This methodical approach ensures the scientific integrity required for further investigation into the promising biological activities of this important class of molecules.

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The Therapeutic Potential of 3,9-dihydroxy-6H-benzo[c]chromen-6-one (Urolithin A): A Technical Guide for Drug Development Professionals

Executive Summary

3,9-dihydroxy-6H-benzo[c]chromen-6-one, a natural metabolite more commonly known as Urolithin A (UA), has emerged from the intricate world of the gut microbiome as a promising therapeutic agent with profound implications for age-related decline and various pathologies.[1][2] Produced by gut bacteria from the metabolism of ellagitannins found in pomegranates, berries, and nuts, UA is not directly obtained from our diet, making its production highly dependent on an individual's microbiome composition.[1][3][4][5] This guide provides an in-depth technical overview of the core mechanisms, preclinical and clinical evidence, and experimental considerations for researchers and drug development professionals exploring the therapeutic potential of Urolithin A. We will delve into its multifaceted biological activities, including its potent anti-inflammatory, antioxidant, and, most notably, mitophagy-inducing properties, which are central to its observed benefits in muscle health, neuroprotection, and immune function.

Introduction: The Journey from Ellagitannins to a Bioactive Metabolite

Urolithin A is a dibenzo-α-pyrone, a class of organic compounds characterized by a specific lactone-containing ring structure.[6][7][8] Its precursors, ellagic acid and ellagitannins, are abundant in various fruits and nuts.[1] However, the bioavailability of these precursors is low. The true therapeutic potential is unlocked through a series of metabolic transformations by the gut microbiota, resulting in the formation of urolithins, with Urolithin A being one of the most predominant and biologically active isoforms.[2][9] This microbial dependency presents both a challenge and an opportunity for therapeutic intervention, as direct supplementation with UA can bypass the variability of gut microbiome composition and deliver standardized, clinically relevant doses.[10][11]

Core Mechanism of Action: The Master Regulator of Mitochondrial Quality Control

The primary and most extensively studied mechanism of action of Urolithin A is the induction of mitophagy, the selective autophagic removal of damaged or dysfunctional mitochondria.[3][12][13] This cellular housekeeping process is crucial for maintaining mitochondrial homeostasis, which is essential for cellular energy production and overall health. With age and in many disease states, the efficiency of mitophagy declines, leading to the accumulation of dysfunctional mitochondria, increased oxidative stress, and cellular senescence.[3] Urolithin A has been shown to reinvigorate this process, thereby enhancing mitochondrial function and cellular health.[10][12][14]

Key Signaling Pathways Modulated by Urolithin A

Urolithin A orchestrates the complex process of mitophagy and exerts its pleiotropic effects through the modulation of several key signaling pathways:

• AMPK Activation and mTOR Inhibition: Urolithin A activates AMP-activated protein kinase (AMPK), a central energy sensor in cells.[12][14] Activated AMPK, in turn, inhibits the mechanistic target of rapamycin (mTOR), a key suppressor of autophagy.[12][14] This dual action effectively removes the brakes on the autophagic machinery, priming the cell for mitophagy.

• Upregulation of Mitophagy Receptors (PINK1/Parkin): While some studies suggest a PINK1/Parkin-independent pathway, others point to the upregulation of these key proteins by Urolithin A.[12][14] PINK1 accumulates on the outer membrane of damaged mitochondria, recruiting the E3 ubiquitin ligase Parkin, which tags the mitochondria for degradation.

• NRF2 Signaling Pathway: Urolithin A can activate the Nuclear factor erythroid 2-related factor 2 (Nrf2) pathway, a master regulator of the antioxidant response.[15] This leads to the increased expression of antioxidant enzymes such as glutathione peroxidase and superoxide dismutase, enhancing the cell's capacity to combat oxidative stress.[15]

• Inhibition of NF-κB Signaling: Urolithin A exerts potent anti-inflammatory effects by inhibiting the activation of the nuclear factor-kappa B (NF-κB) signaling pathway.[15][16] This leads to a reduction in the production of pro-inflammatory cytokines like TNF-α and IL-1β, mitigating chronic inflammation.[10][16]

Diagram: Urolithin A's Core Signaling Pathways

Caption: Core signaling pathways modulated by Urolithin A.

Therapeutic Applications and Supporting Evidence

The multifaceted mechanism of action of Urolithin A translates into a broad range of potential therapeutic applications, with the most compelling evidence currently centered on muscle health and age-related decline.

Muscle Health and Performance

Declining mitochondrial function is a hallmark of age-related muscle decline (sarcopenia).[13] By promoting mitophagy, Urolithin A helps clear dysfunctional mitochondria, leading to improved muscle function and endurance.

• Clinical Evidence: A randomized, double-blind, placebo-controlled trial in middle-aged adults (40-64 years) showed that daily supplementation with Urolithin A for 4 months resulted in a significant improvement in muscle strength (approximately 12%).[17][18] Another clinical trial in older adults (65-90 years) demonstrated that long-term Urolithin A supplementation was beneficial for muscle endurance.[19]

Anti-Inflammatory and Immunomodulatory Effects

Chronic low-grade inflammation ("inflammaging") is a significant contributor to the aging process and many chronic diseases. Urolithin A has demonstrated potent anti-inflammatory properties.

• Clinical Evidence: Clinical trials have shown that individuals taking Urolithin A had lower levels of inflammatory cytokines, particularly TNF-α and IL-1β.[10] A recent study in healthy middle-aged adults found that a 28-day regimen of Urolithin A shifted CD8+ T cells towards a more youthful and less exhausted phenotype, suggesting an immune-rejuvenating effect.[20]

Antioxidant and Cellular Protection

Urolithin A exhibits direct and indirect antioxidant activities, protecting cells from oxidative damage.

• Mechanism: It can directly scavenge free radicals and also activate the Nrf2 antioxidant pathway, leading to the upregulation of endogenous antioxidant enzymes.[15]

Neuroprotective Potential

Emerging preclinical evidence suggests that Urolithin A may have neuroprotective effects, potentially by reducing neuroinflammation and improving mitochondrial function in neuronal cells.[2] Studies in animal models have indicated that Urolithin A can protect against ischemic neuronal injury by activating autophagy.[21]

Quantitative Data Summary

The following tables summarize key quantitative data from preclinical and clinical studies on Urolithin A.

Table 1: Clinical Trial Data on Muscle Performance

Study Population	Dosage	Duration	Key Findings	Reference
Middle-aged adults (40-64 years)	500mg or 1000mg/day	4 months	~12% improvement in muscle strength	[17][18]
Older adults (65-90 years)	Not specified	4 months	Improved muscle endurance	[19]

Table 2: Effects on Inflammatory Markers

Study Population	Dosage	Duration	Key Findings	Reference
Healthy adults	Not specified	Not specified	Lower levels of TNF-α and IL-1β	[10]
Healthy middle-aged adults (45-70 years)	Not specified	28 days	Reduction in inflammatory markers	[4]

Experimental Protocols

For researchers investigating the therapeutic potential of Urolithin A, the following experimental workflows are recommended.

In Vitro Assessment of Mitophagy Induction

Objective: To quantify the effect of Urolithin A on mitophagy in a cellular model.

Methodology:

• Cell Culture: Culture relevant cell lines (e.g., C2C12 myoblasts, SH-SY5Y neuroblastoma cells) under standard conditions.

• Treatment: Treat cells with varying concentrations of Urolithin A (e.g., 10-100 µM) for a specified duration (e.g., 24-48 hours).

• Mitochondrial Staining: Co-stain cells with a mitochondrial-specific dye (e.g., MitoTracker Red CMXRos) and a lysosomal marker (e.g., LysoTracker Green DND-26).

• Fluorescence Microscopy: Acquire images using a confocal microscope. Colocalization of red (mitochondria) and green (lysosomes) fluorescence indicates mitolysosome formation, a hallmark of mitophagy.

• Image Analysis: Quantify the degree of colocalization using image analysis software (e.g., ImageJ with a colocalization plugin).

• Western Blotting: Assess the levels of mitophagy-related proteins such as PINK1, Parkin, and LC3-II. An increase in the LC3-II/LC3-I ratio is indicative of autophagy induction.

Diagram: Experimental Workflow for In Vitro Mitophagy Assessment

Caption: Workflow for in vitro mitophagy assessment.

In Vivo Assessment of Muscle Function in an Aging Mouse Model

Objective: To evaluate the effect of Urolithin A on muscle strength and endurance in aged mice.

Methodology:

• Animal Model: Use aged mice (e.g., 18-24 months old C57BL/6J).

• Treatment: Administer Urolithin A orally (e.g., via gavage or in the diet) at a specified dose (e.g., 50 mg/kg/day) for a defined period (e.g., 8-12 weeks). A control group should receive a vehicle.

• Functional Assessment:

  • Grip Strength: Measure forelimb and hindlimb grip strength using a grip strength meter.

  • Treadmill Endurance: Assess running time and distance to exhaustion on a motorized treadmill.

• Tissue Collection: At the end of the study, collect skeletal muscle (e.g., gastrocnemius, tibialis anterior) for further analysis.

• Histological and Molecular Analysis:

  • Fiber Type Staining: Perform immunohistochemistry to assess muscle fiber size and type distribution.

  • Mitochondrial Respiration: Isolate mitochondria and measure oxygen consumption rates using high-resolution respirometry (e.g., Oroboros Oxygraph-2k).

  • Gene Expression Analysis: Use qPCR to measure the expression of genes related to mitophagy, mitochondrial biogenesis, and inflammation.

Safety and Toxicology

Extensive toxicological studies have supported the safety of Urolithin A.[22] A battery of genotoxicity assays demonstrated that UA is not genotoxic.[9] In preclinical models, repeated dose 28- and 90-day studies did not indicate any target organ toxicities or specific toxic mechanisms.[22] The no-observed-adverse-effect-level (NOAEL) in a 90-day oral study in rats was determined to be the highest dose tested, which was 3451 mg/kg body weight/day in males and 3826 mg/kg body weight/day in females.[9][22] Human clinical trials have also shown that Urolithin A is safe and well-tolerated, with no serious adverse events reported.[17][19][23]

Conclusion and Future Directions

3,9-dihydroxy-6H-benzo[c]chromen-6-one (Urolithin A) represents a paradigm shift in our understanding of how gut microbial metabolites can influence human health and longevity. Its well-defined mechanism of action, centered on the induction of mitophagy, provides a strong rationale for its therapeutic development. The robust preclinical and growing clinical evidence, particularly in the context of muscle aging, underscores its potential as a first-in-class therapeutic targeting mitochondrial dysfunction.

Future research should focus on:

• Long-term clinical trials: To further establish the efficacy and safety of Urolithin A in larger and more diverse populations.

• Exploration of other therapeutic areas: Investigating its potential in neurodegenerative diseases, metabolic disorders, and inflammatory conditions.

• Biomarker discovery: Identifying reliable biomarkers to monitor the biological response to Urolithin A supplementation.

• Personalized nutrition strategies: Understanding the factors that influence the gut microbial production of Urolithin A to develop personalized dietary recommendations.

The journey of Urolithin A from a dietary precursor to a potent bioactive molecule is a testament to the intricate interplay between diet, the microbiome, and human health. For drug development professionals, it offers a compelling opportunity to harness the power of a natural metabolite to address the unmet medical needs of an aging population.

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• 4. futura-sciences.com [futura-sciences.com]
• 5. longevitybox.co.uk [longevitybox.co.uk]
• 6. Design, Synthesis, and Biological Evaluation of Novel 6H-Benzo[c]chromen-6-one Derivatives as Potential Phosphodiesterase II Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 7. "3-Hydroxy-7,8,9,10-tetrahydro-6H-benzo[c]chromen-6-one and 3-hydroxy-6" by KARAR SHUKUR, AMIRHOSSEIN FALLAH et al. [journals.tubitak.gov.tr]
• 8. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 9. Safety assessment of Urolithin A, a metabolite produced by the human gut microbiota upon dietary intake of plant derived ellagitannins and ellagic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. lifespan.io [lifespan.io]
• 11. Urolithin A for Healthy Adults · Recruiting Participants for Clinical Trial 2026 | Power | Power [withpower.com]
• 12. genesispub.org [genesispub.org]
• 13. gethealthspan.com [gethealthspan.com]
• 14. gethealthspan.com [gethealthspan.com]
• 15. Pharmacological Effects of Urolithin A and Its Role in Muscle Health and Performance: Current Knowledge and Prospects - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Urolithin A: The anti-aging secret of intestinal flora metabolites - FocusHerb [focusherb.com]
• 17. Urolithin A improves muscle strength, exercise performance, and biomarkers of mitochondrial health in a randomized trial in middle-aged adults - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Clinical study shows postbiotic urolithin a improves muscle strength and exercise performance in middle aged adults | EurekAlert! [eurekalert.org]
• 19. Effect of Urolithin A Supplementation on Muscle Endurance and Mitochondrial Health in Older Adults: A Randomized Clinical Trial - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. news-medical.net [news-medical.net]
• 21. Urolithin A‐activated autophagy but not mitophagy protects against ischemic neuronal injury by inhibiting ER stress in vitro and in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 22. Study supports safety of pomegranate metabolite, urolithin A [nutraingredients.com]
• 23. Urolithin A Supplementation for Obesity · Info for Participants · Clinical Trial 2026 | Power | Power [withpower.com]

Urolithin M6: A Gut Microbiota-Derived Metabolic Regulator with Therapeutic Potential

A Technical Guide for Researchers and Drug Development Professionals

Authored by a Senior Application Scientist

This document provides a comprehensive technical overview of the current state of research on Urolithin M6 (UM6), a gut microbiota-derived metabolite of ellagic acid. Intended for an audience of researchers, scientists, and professionals in drug development, this guide delves into the biosynthesis, known biological activities, and mechanistic insights of UM6, with a focus on its potential as a therapeutic agent. We will explore its role as a metabolic regulator, particularly in the context of oncology, and provide detailed experimental protocols to facilitate further investigation into its promising bioactivities.

Introduction: The Emergence of Urolithins as Bioactive Molecules

Urolithins are a class of dibenzopyran-6-one derivatives that are the final products of the metabolic transformation of ellagitannins and ellagic acid by the gut microbiota.[1][2] These precursor compounds are abundant in various fruits, nuts, and seeds, including pomegranates, berries, and walnuts.[3] While ellagitannins and ellagic acid themselves have limited bioavailability, their microbial metabolites, the urolithins, are readily absorbed into systemic circulation, where they are found as glucuronide and sulfate conjugates.[4] This metabolic conversion is crucial, as it is now widely believed that the health benefits associated with the consumption of ellagitannin-rich foods are largely attributable to the biological activities of the resulting urolithins.[4]

The production of specific urolithins varies significantly among individuals, a phenomenon attributed to differences in the composition and metabolic capacity of their gut microbiomes.[1] This has led to the concept of "metabotypes," which classify individuals based on their ability to produce certain urolithins.[1] Urolithin M6 is a tetrahydroxy-urolithin that serves as an intermediate in the intricate urolithin biosynthetic pathway.[3] While much of the research focus has been on the more downstream metabolites like Urolithin A and B, emerging evidence suggests that intermediate urolithins, including Urolithin M6, possess unique and potent biological activities worthy of dedicated investigation.

Biosynthesis of Urolithin M6: A Gut Microbiota-Mediated Transformation

The journey from dietary ellagitannins to circulating urolithins is a multi-step process orchestrated by a series of enzymatic reactions carried out by specific gut bacteria. The overall pathway involves the initial hydrolysis of ellagitannins to ellagic acid, followed by lactone-ring cleavage, decarboxylation, and sequential dehydroxylation.[3]

Urolithin M6 (3,8,9,10-tetrahydroxy urolithin) is an important intermediate in this cascade.[3] Its formation from the precursor urolithin M5 (pentahydroxy-urolithin) involves a dehydroxylation step.[3] The production of Urolithin M6 is particularly interesting as it has been shown to require a specific bacterial 3-dehydroxylase activity, highlighting a specialized microbial metabolic function.[5] Further dehydroxylation of Urolithin M6 leads to the formation of other urolithins, such as urolithin C.[6] The intricate and stepwise nature of this biosynthetic pathway underscores the importance of a healthy and diverse gut microbiome in unlocking the therapeutic potential of dietary polyphenols.

Caption: Urolithin M6 inhibits LDHA, a key enzyme in the Warburg effect, leading to reduced lactate production, decreased energy, and inhibition of cancer cell proliferation.

Potential Anti-inflammatory and Neuroprotective Effects

While direct evidence for the anti-inflammatory and neuroprotective effects of Urolithin M6 is still emerging, the broader class of urolithins has demonstrated significant activity in these areas. [7]It is plausible that Urolithin M6 shares some of these properties, and this represents a key area for future research.

Urolithins, in general, have been shown to modulate various signaling pathways involved in inflammation, such as the NF-κB and MAPK pathways. [8][9]They can also reduce the production of pro-inflammatory cytokines. [9]In the context of neuroprotection, urolithins have been investigated for their potential to mitigate neurodegenerative diseases by reducing oxidative stress and neuroinflammation. [3]Given that Urolithin M6 possesses multiple hydroxyl groups, a structural feature often associated with antioxidant activity, it is reasonable to hypothesize that it may also contribute to these protective effects.

Experimental Protocols

To facilitate further research into the biological activities of Urolithin M6, this section provides detailed, step-by-step methodologies for key experiments.

Enzymatic Assay for LDH-A Inhibition

This protocol is adapted from established methods to measure the inhibitory effect of Urolithin M6 on purified human lactate dehydrogenase A. [10] Materials:

• Purified human LDH-A

• Urolithin M6

• DMSO (Dimethyl sulfoxide)

• 100 mM Phosphate buffer (pH 7.5)

• Pyruvate

• NADH (Nicotinamide adenine dinucleotide, reduced form)

• 96-well white body plates

• Fluoroskan Ascent FL reader or equivalent fluorescence plate reader

Procedure:

• Preparation of Reagents:

  • Prepare a 20 mM stock solution of Urolithin M6 in DMSO.

  • Prepare a reaction mix containing 100 mM phosphate buffer (pH 7.5), 0.015 U/ml LDH-A, 1 mM pyruvate, and 150 µM NADH.

• Assay Setup:

  • Add scalar amounts of the Urolithin M6 stock solution to the wells of a 96-well plate to achieve final concentrations ranging from 0 to 200 µM.

  • Ensure the final concentration of DMSO in each well is kept constant at 0.6%.

  • Add the reaction mix to each well.

• Measurement:

  • Measure the enzymatic activity by monitoring the decrease in NADH fluorescence over a period of 3 minutes. This method is preferred over UV absorbance to avoid interference from the test compound. [10] * The assay should be performed in a fluorescence plate reader.

• Data Analysis:

  • Calculate the concentration of Urolithin M6 that causes 50% inhibition of LDH-A activity (IC50) from the experimental data using a second-order polynomial regression. [10]

Cell Proliferation Assay (Raji Cells)

This protocol outlines a method to assess the effect of Urolithin M6 on the proliferation of the Raji cell line. [10] Materials:

• Raji cells

• RPMI 1640 medium

• Fetal Bovine Serum (FBS)

• Penicillin/Streptomycin

• L-glutamine

• Urolithin M6

• DMSO

• 6-well plates

• Trypan blue solution

• Hemocytometer or automated cell counter

Procedure:

• Cell Culture:

  • Culture Raji cells as a suspension in RPMI 1640 medium supplemented with 10% FBS, 100 U/ml penicillin/streptomycin, and 4 mM glutamine.

  • Maintain the cell concentration between 1-2 x 10^5 viable cells/ml.

• Treatment:

  • Seed 5 x 10^5 cells in 1 mL of culture medium in each well of a 6-well plate.

  • Add scalar amounts of Urolithin M6 (0-200 µM, tested in duplicate) to the cultures. Ensure the final DMSO concentration is consistent across all wells, including the untreated control.

• Incubation and Cell Counting:

  • Incubate the cells for a defined period (e.g., 48 hours).

  • At the end of the incubation, count the number of viable cells in each well using the trypan blue exclusion method and a hemocytometer or an automated cell counter.

• Data Analysis:

  • Calculate the dose of Urolithin M6 that causes 50% inhibition of cell growth (IC50) by applying a second-order polynomial regression to the experimental data. [10]

Future Directions and Conclusion

The current body of research, though in its early stages, positions Urolithin M6 as a compelling candidate for further investigation, particularly in the field of oncology. Its unique mechanism of action as an LDHA inhibitor offers a targeted approach to disrupting cancer cell metabolism.

Future research should focus on several key areas:

• Elucidation of Downstream Signaling Pathways: While LDHA inhibition is a primary mechanism, the subsequent effects on cellular signaling pathways (e.g., apoptosis, cell cycle regulation) in various cancer cell lines need to be thoroughly investigated.

• Broadening the Scope of Biological Activities: The potential anti-inflammatory and neuroprotective effects of Urolithin M6 warrant dedicated in vitro and in vivo studies to confirm these activities and elucidate the underlying mechanisms.

• Preclinical Animal Models: In vivo studies using relevant animal models are crucial to validate the in vitro findings and to assess the safety, efficacy, and pharmacokinetic profile of Urolithin M6.

• Comparative Studies: Direct comparisons of the biological potency of Urolithin M6 with other urolithins will provide valuable insights into structure-activity relationships and help identify the most promising therapeutic candidates within this class of compounds.

References

Sources

• 1. m.youtube.com [m.youtube.com]
• 2. Frontiers | Urolithin A increases the natural killer activity of PBMCs in patients with prostate cancer [frontiersin.org]
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• 4. Neuroprotective effects of urolithin A on H2O2-induced oxidative stress-mediated apoptosis in SK-N-MC cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Urolithin A, induces apoptosis and autophagy crosstalk in Oral Squamous Cell Carcinoma via mTOR /AKT/ERK1/2 pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. In-vitro and computational analysis of Urolithin-A for anti-inflammatory activity on Cyclooxygenase 2 (COX-2) - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Urolithins: a Comprehensive Update on their Metabolism, Bioactivity, and Associated Gut Microbiota - PMC [pmc.ncbi.nlm.nih.gov]
• 8. The gut microbiota metabolite urolithin A inhibits NF-κB activation in LPS stimulated BMDMs - PMC [pmc.ncbi.nlm.nih.gov]
• 9. dovepress.com [dovepress.com]
• 10. rsc.org [rsc.org]

Protocols & Analytical Methods

Application Notes and Protocols for the Laboratory Synthesis of 3,9-dihydroxy-6H-benzo[c]chromen-6-one (Urolithin A)

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive guide to the laboratory synthesis of 3,9-dihydroxy-6H-benzo[c]chromen-6-one, a compound of significant interest commonly known as Urolithin A. Urolithin A is a gut microbiota-derived metabolite of ellagic acid and ellagitannins, which are found in various fruits and nuts.[1][2] It has garnered substantial attention for its potential anti-inflammatory, antioxidant, and anti-cancer properties.[3] This guide details a reliable synthetic protocol, explains the underlying chemical principles, and provides essential safety and handling information for the reagents involved. The presented protocol is designed to be a self-validating system, ensuring both scientific integrity and reproducibility.

Introduction and Significance

Urolithin A, with its dibenzo[b,d]pyran-6-one core structure, is a key bioactive compound that has been the subject of extensive research.[1][4] Its production in humans is dependent on the individual's gut microbiome composition, leading to variability in its natural formation.[5] Therefore, robust and scalable chemical synthesis methods are crucial for advancing research into its therapeutic potential. This application note outlines a common and effective synthetic route, the Pechmann condensation, for the preparation of Urolithin A.

The Pechmann condensation is a well-established method for synthesizing coumarins from a phenol and a β-keto acid or ester under acidic conditions.[6] This approach offers a straightforward pathway to the 6H-benzo[c]chromen-6-one scaffold of Urolithin A.

Synthetic Pathway Overview

The synthesis of 3,9-dihydroxy-6H-benzo[c]chromen-6-one can be achieved via a one-pot reaction involving the acid-catalyzed condensation of resorcinol with 2,4-dihydroxybenzoic acid. Methanesulfonic acid is a suitable strong acid catalyst for this transformation.

Reaction Scheme:

The reaction proceeds through an initial esterification of the phenol with the carboxylic acid, followed by an intramolecular electrophilic aromatic substitution (a Friedel-Crafts acylation type reaction) to form the new heterocyclic ring. A final dehydration step yields the aromatic coumarin system.

Below is a visual representation of the synthetic workflow.

Sources

• 1. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 2. Urolithin A - Wikipedia [en.wikipedia.org]
• 3. Urolithin A Analysis Service - Creative Proteomics [metabolomics.creative-proteomics.com]
• 4. Urolithin and Reduced Urolithin Derivatives as Potent Inhibitors of Tyrosinase and Melanogenesis: Importance of the 4-Substituted Resorcinol Moiety - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Frontiers | Emerging evidence of Urolithin A in sports nutrition: bridging preclinical findings to athletic applications [frontiersin.org]
• 6. Pechmann condensation - Wikipedia [en.wikipedia.org]

Topic: A Validated UPLC-MS/MS Method for the Sensitive Quantification of Urolithin M6 in Human Plasma and Urine

An Application Note and Protocol from the Office of the Senior Application Scientist

Abstract

Urolithin M6 (3,8,9,10-tetrahydroxy urolithin) is a key intermediate metabolite of dietary ellagitannins and ellagic acid, produced by the human gut microbiota.[1][2] Its transient nature and low systemic concentrations present significant analytical challenges. This document provides a comprehensive, field-tested guide for the quantification of Urolithin M6 in human plasma and urine. We detail a robust ultra-performance liquid chromatography-tandem mass spectrometry (UPLC-MS/MS) method, encompassing sample preparation, chromatographic separation, and mass spectrometric detection. The protocols are designed to be self-validating, ensuring accuracy, precision, and reliability for researchers in pharmacology, nutritional science, and clinical diagnostics.

Scientific Introduction & Rationale

Urolithins are a class of dibenzo[b,d]pyran-6-one derivatives that have garnered significant attention for their potential anti-inflammatory, anti-cancer, and neuroprotective properties.[3] Unlike their dietary precursors (ellagitannins and ellagic acid), urolithins are readily absorbed into systemic circulation.[4] The metabolic pathway from ellagic acid to the more commonly studied Urolithin A and B involves a series of dehydroxylation steps, with tetrahydroxy-urolithins like Urolithin M6 (UM6) acting as critical intermediates.[1]

Quantifying UM6 is essential for:

• Pharmacokinetic (PK) Modeling: Understanding the absorption, distribution, metabolism, and excretion (ADME) profile of ellagitannin-derived compounds.

• Metabotyping: Stratifying individuals based on their gut microbiome's capacity to produce specific urolithins.

• Biomarker Discovery: Correlating UM6 concentrations with physiological responses to nutritional interventions.

The primary challenge in UM6 analysis is its presence in complex biological matrices at low concentrations, often alongside isomeric compounds and predominantly as phase II glucuronide and sulfate conjugates.[5][6] Therefore, a highly sensitive and selective analytical method, such as UPLC-MS/MS, is not just preferred but necessary for accurate quantification.[7][8]

The Analytical Strategy: A High-Level Workflow

Our approach is centered on a UPLC-MS/MS platform, which offers superior resolution, speed, and sensitivity compared to conventional HPLC techniques.[9] The workflow is bifurcated into two main stages: Sample Preparation and Instrumental Analysis.

Caption: High-level workflow for UM6 quantification.

Detailed Protocols & Methodologies

Sample Preparation: The Key to Reliable Data

The goal of sample preparation is to extract UM6 from the complex biological matrix, remove interfering substances (e.g., proteins, salts, phospholipids), and concentrate the analyte to a level suitable for detection.[10] Given that urolithins are extensively metabolized, measuring total UM6 (free + conjugated) often provides a more complete pharmacokinetic picture.[5]

Protocol 1: Enzymatic Hydrolysis & Solid-Phase Extraction (SPE) for Plasma/Urine

Scientist's Note: This protocol is designed to quantify total UM6. For free UM6, skip Step 2. SPE is recommended over simpler protein precipitation or liquid-liquid extraction as it yields a much cleaner extract, reducing matrix effects and preserving the longevity of the analytical column and MS interface.

Materials:

• Human plasma or urine samples, stored at -80°C.

• Urolithin M6 analytical standard and a suitable internal standard (IS), e.g., a stable isotope-labeled UM6 or a structurally similar compound like 6,7-dihydroxycoumarin.[7]

• Phosphate buffer (0.1 M, pH 5.0).

• β-glucuronidase/arylsulfatase solution (from Helix pomatia).

• Methanol (LC-MS grade).

• Acetonitrile (LC-MS grade).

• Formic acid (LC-MS grade).

• Mixed-mode SPE cartridges (e.g., Oasis HLB).

• Nitrogen evaporator.

Step-by-Step Procedure:

• Sample Thawing & Spiking: Thaw frozen samples on ice. Vortex briefly. To 200 µL of plasma or urine in a microcentrifuge tube, add 10 µL of the internal standard (IS) working solution.

  • Rationale: The IS is added early to account for analyte loss during all subsequent preparation steps.

• Enzymatic Hydrolysis: Add 200 µL of phosphate buffer (pH 5.0) and 20 µL of β-glucuronidase/sulfatase solution. Vortex gently and incubate at 37°C for at least 2 hours (overnight incubation is also common).

  • Rationale: This step cleaves the glucuronide and sulfate bonds, converting the conjugated forms of UM6 into their free aglycone form for analysis.

• Protein Precipitation (for plasma): Add 600 µL of ice-cold acetonitrile containing 0.1% formic acid. Vortex vigorously for 1 minute. Centrifuge at 17,000 x g for 10 minutes at 4°C.[10] Transfer the supernatant to a new tube.

  • Rationale: Acetonitrile denatures and precipitates plasma proteins, which would otherwise clog the SPE cartridge and UPLC column.

• SPE Cartridge Conditioning: Condition the SPE cartridge by passing 1 mL of methanol followed by 1 mL of water. Do not allow the cartridge to dry.

• Sample Loading: Load the supernatant (from Step 3) or the hydrolyzed urine sample onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with 1 mL of 5% methanol in water to remove salts and other polar impurities.

  • Rationale: This wash step removes highly polar interferences without eluting the moderately polar UM6.

• Elution: Elute the analyte with 1 mL of methanol into a clean collection tube.

• Dry-Down and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute the residue in 100 µL of the initial mobile phase (e.g., 95:5 Water:Acetonitrile with 0.1% formic acid).

  • Rationale: Evaporation concentrates the analyte. Reconstitution in the initial mobile phase ensures good peak shape upon injection.

• Final Filtration: Filter the reconstituted sample through a 0.22 µm PVDF filter before transferring to an autosampler vial for analysis.

UPLC-MS/MS Instrumental Analysis

The instrumental method is designed for high selectivity and sensitivity using Multiple Reaction Monitoring (MRM).

Table 1: UPLC-MS/MS Operating Conditions

Parameter	Recommended Setting	Rationale
UPLC System	Waters ACQUITY UPLC or equivalent	Provides high resolution and fast analysis times.[9][11]
Column	Reversed-phase C18 Column (e.g., 2.1 x 100 mm, 1.7 µm)	Offers excellent retention and separation for phenolic compounds like urolithins.[5]
Mobile Phase A	0.1% Formic Acid in Water	Acid promotes better ionization in ESI positive mode and improves peak shape.
Mobile Phase B	0.1% Formic Acid in Acetonitrile	Acetonitrile is a common organic modifier providing good separation efficiency.
Flow Rate	0.4 mL/min	Typical for 2.1 mm ID columns, balancing speed and efficiency.[10]
Gradient Elution	5% B to 95% B over 4-6 minutes	A gradient is necessary to elute compounds with varying polarities and clean the column effectively.[10][12]
Injection Volume	5 µL	A small volume is sufficient for sensitive MS systems and minimizes column overload.
Column Temperature	40°C	Ensures reproducible retention times and reduces viscosity.
Mass Spectrometer	Triple Quadrupole (QqQ) Mass Spectrometer	The gold standard for quantitative analysis due to its sensitivity and specificity in MRM mode.[5]
Ionization Mode	Electrospray Ionization (ESI), Negative	Phenolic hydroxyl groups readily deprotonate, leading to strong signals in negative mode.[4][13]
Capillary Voltage	~3.0-3.5 kV	Optimized for stable spray and maximum ion generation.
Source/Gas Temp.	300-400°C	Optimized for efficient desolvation of the mobile phase.[13]

MRM Transitions for Urolithin M6

The molecular formula for Urolithin M6 is C₁₃H₈O₆, with a monoisotopic mass of 260.0321 Da. In negative ESI mode, the precursor ion will be the deprotonated molecule [M-H]⁻ at m/z 259.0.[13] Collision-induced dissociation (CID) will generate characteristic product ions.

Caption: MRM detection scheme for Urolithin M6.

Table 2: Proposed MRM Transitions for Urolithin M6

Analyte	Precursor Ion [M-H]⁻ (m/z)	Product Ion (m/z)	Designation	Rationale of Fragmentation
Urolithin M6	259.0	213.0	Quantifier	Loss of H₂O and CO
Urolithin M6	259.0	187.0	Qualifier	Loss of CO₂ and another fragment
Internal Std.	Specific to IS	Specific to IS	-	e.g., for Urolithin D: 259 -> 213[3]

Scientist's Note: These transitions are proposed based on the known fragmentation of similar urolithins.[3] They MUST be empirically optimized on your specific mass spectrometer by infusing a pure standard of Urolithin M6 to determine the most abundant and stable product ions. The quantifier transition is used for concentration calculations, while the qualifier confirms the analyte's identity by maintaining a consistent intensity ratio with the quantifier.

Method Validation: Ensuring Trustworthy Results

A method is only useful if it is reliable. Validation is performed according to established guidelines to demonstrate that the analytical procedure is suitable for its intended purpose.[14][15]

Table 3: Typical Performance Characteristics for a Validated Urolithin Method

Validation Parameter	Typical Acceptance Criteria	Description
Linearity	Correlation coefficient (r²) > 0.99	The ability of the method to produce results that are directly proportional to the concentration of the analyte. A calibration curve is prepared in the matrix.[7][9]
Range	5.0 - 5,000 ng/mL	The concentration interval over which the method is precise, accurate, and linear. This is an example range and should be adapted to expected concentrations.[7]
Limit of Detection (LOD)	Signal-to-Noise ratio (S/N) ≥ 3	The lowest concentration of analyte that can be reliably detected above the background noise.
Limit of Quantification (LOQ)	S/N ≥ 10; Precision < 20%	The lowest concentration that can be quantitatively determined with acceptable precision and accuracy.[9] Example values for urolithins can be 9-18 ng/mL.[7]
Accuracy (Recovery)	85-115% of nominal concentration	The closeness of the measured value to the true value. Assessed by analyzing spiked quality control (QC) samples at different concentrations.[3][7]
Precision (RSD)	Intra-day RSD < 15%; Inter-day RSD < 15%	The degree of agreement among individual test results when the procedure is applied repeatedly. RSD is the Relative Standard Deviation.[3][9]
Matrix Effect	85-115%	The suppression or enhancement of ionization caused by co-eluting components from the biological matrix. Assessed by comparing analyte response in matrix vs. pure solvent.
Stability	< 15% deviation from initial concentration	Analyte stability is tested under various conditions: freeze-thaw cycles, short-term bench-top storage, and long-term storage at -80°C.[3]

References

• Determination of Urolithin A in Health Products by Ultra-High-Performance Liquid Chromatography. (2025). ResearchGate. Available from: [Link]

• García-Villalba, R., Espín, J. C., & Tomás-Barberán, F. A. (2017). Analytical methods for urolithin metabolites analyses in biological fluids. ResearchGate. Available from: [Link]

• García-Villalba, R., Beltrán, D., Espín, J. C., & Tomás-Barberán, F. A. (2016). Chromatographic and spectroscopic characterization of urolithins for their determination in biological samples after the intake of foods containing ellagitannins and ellagic acid. Journal of Chromatography A, 1428, 162-175. Available from: [Link]

• Zhou, Y., et al. (2025). Determination of Urolithin A in Health Products by Ultra-High-Performance Liquid Chromatography. National Institutes of Health (NIH). Available from: [Link]

• Mena, P., et al. (2022). Identification and Quantification of Urinary Microbial Phenolic Metabolites by HPLC-ESI-LTQ-Orbitrap-HRMS and Their Relationship with Dietary Polyphenols in Adolescents. National Institutes of Health (NIH). Available from: [Link]

• Henning, S. M., et al. (2022). Quantitative determination of selected urolithin metabolites in human urine by simple sample preparation and UPLC-MS/MS analysis. California Walnuts. Available from: [Link]

• High-performance liquid chromatography (HPLC) analysis of urolithins obtained and standard samples at 305 nm. ResearchGate. Available from: [Link]

• García-Villalba, R., et al. (2017). Identification of Novel Urolithin Metabolites in Human Feces and Urine after the Intake of a Pomegranate Extract. Journal of Agricultural and Food Chemistry. Available from: [Link]

• Zhou, Y., et al. (2025). Determination of Urolithin A in Health Products by Ultra-High-Performance Liquid Chromatography. MDPI. Available from: [Link]

• Espín, J. C., et al. (2021). Urolithins: a Comprehensive Update on their Metabolism, Bioactivity, and Associated Gut Microbiota. PubMed Central. Available from: [Link]

• Kang, I., et al. (2023). LC-MS analysis of urolithin-related metabolites in human plasma reveals glucuronide conjugates as the primary species after 4-weeks of pecan consumption. ResearchGate. Available from: [Link]

• Zhang, N., et al. (2022). Isolation and characterization of a novel human intestinal Enterococcus faecium FUA027 capable of producing urolithin A from ellagic acid. National Institutes of Health (NIH). Available from: [Link]

• Tey, K. Y., et al. (2017). Development and validation of a liquid chromatography-electrospray ionization-tandem mass spectrometry method for the determination of urolithin C in rat plasma and its application to a pharmacokinetic study. ResearchGate. Available from: [Link]

• Sahoo, C. K., et al. (2018). Validation of Analytical Methods: A Review. Gavin Publishers. Available from: [Link]

• UPLC-MS/MS Method for Simultaneous Quantification of Cyclosporine A and Urolithin A in Plasma and Interspecies Analysis Across Mammals Including Humans. ResearchGate. Available from: [Link]

• Selma, M. V., et al. (2014). Time course production of urolithins from ellagic acid by human gut microbiota. PubMed. Available from: [Link]

• Regioselective Synthesis of Urolithin Glucuronides. ResearchGate. Available from: [Link]

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• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Chromatographic and spectroscopic characterization of urolithins for their determination in biological samples after the intake of foods containing ellagitannins and ellagic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
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Application Notes and Protocols for 3,9-dihydroxy-6H-benzo[c]chromen-6-one as a Fluorescent Probe for Metal Ion Detection

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Promise of Urolithin Derivatives in Metal Ion Sensing

The detection of metal ions is of paramount importance in environmental monitoring, clinical diagnostics, and pharmaceutical research. Fluorescent chemosensors have emerged as powerful tools for this purpose due to their high sensitivity, selectivity, and real-time monitoring capabilities[1][2]. Within the diverse family of fluorescent probes, urolithins and their derivatives, which are metabolites of ellagitannins found in fruits and nuts, have shown significant potential[3][4]. These compounds, characterized by a 6H-benzo[c]chromen-6-one core, possess intrinsic fluorescence that can be modulated upon interaction with specific metal ions.

This document provides a detailed technical guide for the application of 3,9-dihydroxy-6H-benzo[c]chromen-6-one , a hydroxylated urolithin derivative, as a selective fluorescent probe. While direct experimental data for this specific dihydroxy derivative is emerging, this guide is built upon the well-established principles and experimental evidence from its close structural analogs, primarily 3-hydroxy-6H-benzo[c]chromen-6-one (also known as Urolithin B)[1][3][4][5][6][7]. These analogs have demonstrated a selective "on-off" fluorescent quenching response to Iron (III) ions (Fe³⁺)[1][3][4][5][6]. The additional hydroxyl group at the 9-position in the target compound is hypothesized to enhance its coordination potential and fluorescent sensitivity.

This guide will provide a comprehensive framework for researchers to synthesize, characterize, and utilize 3,9-dihydroxy-6H-benzo[c]chromen-6-one as a fluorescent probe, with a primary focus on the detection of Fe³⁺, while also considering its potential for detecting other metal ions.

Principle of Detection: An "On-Off" Fluorescence Quenching Mechanism

The proposed mechanism for metal ion detection by 3,9-dihydroxy-6H-benzo[c]chromen-6-one is based on fluorescence quenching. The probe, in its free state, exhibits native fluorescence upon excitation at a specific wavelength. The introduction of a target metal ion, such as Fe³⁺, leads to the formation of a non-fluorescent complex. This coordination between the probe and the metal ion disrupts the electronic state of the fluorophore, causing a decrease or "quenching" of the fluorescence intensity. The degree of quenching is proportional to the concentration of the metal ion, allowing for quantitative analysis. Studies on related urolithin derivatives suggest that the lactone group in the benzo[c]chromen-6-one structure plays a crucial role in the selective interaction with Iron (III)[3][4][6].

Caption: Proposed "On-Off" fluorescent sensing mechanism.

Synthesis of 3,9-dihydroxy-6H-benzo[c]chromen-6-one

The synthesis of the parent compound, 3-hydroxy-6H-benzo[c]chromen-6-one, has been reported[3]. A similar synthetic strategy can be adapted for 3,9-dihydroxy-6H-benzo[c]chromen-6-one. A plausible synthetic route involves the reaction of a di-iodobenzoic acid with a di-resorcinol derivative. For the synthesis of 3-hydroxy-6H-benzo[c]chromen-6-one, resorcinol and 2-iodobenzoic acid are used[3].

Note: This is a generalized synthetic scheme. Optimization of reaction conditions, including catalysts, solvents, and temperature, will be necessary.

Experimental Protocols

Materials and Reagents

• 3,9-dihydroxy-6H-benzo[c]chromen-6-one (synthesized or commercially acquired)

• Acetonitrile (ACN), HPLC grade

• Deionized water (H₂O)

• Stock solutions (e.g., 10 mM) of various metal salts (e.g., FeCl₃, Al₂(SO₄)₃, CuSO₄, ZnSO₄, etc.) in deionized water[3].

• 96-well microplates

• Fluorescence microplate reader or spectrofluorometer

Protocol 1: Preparation of the Probe Stock Solution

• Accurately weigh a precise amount of 3,9-dihydroxy-6H-benzo[c]chromen-6-one.

• Dissolve the compound in a suitable solvent, such as acetonitrile (ACN) or dimethyl sulfoxide (DMSO), to prepare a stock solution of known concentration (e.g., 1 mM).

• Store the stock solution in a dark, cool place to prevent photodegradation.

Protocol 2: Fluorescence Titration for Metal Ion Detection

This protocol is designed to determine the sensitivity of the probe to a specific metal ion.

• Prepare a series of dilutions of the target metal ion stock solution in a suitable buffer (e.g., ACN/H₂O, 1:1 v/v)[3].

• In a 96-well plate, add a fixed concentration of the 3,9-dihydroxy-6H-benzo[c]chromen-6-one probe to each well.

• Add varying concentrations of the metal ion solution to the wells.

• Incubate the plate at room temperature for a sufficient time to allow for complex formation (e.g., 10-15 minutes).

• Measure the fluorescence intensity at the predetermined excitation and emission wavelengths. The emission for a similar compound, 3-hydroxy-6H-benzo[c]chromen-6-one, was observed around 420 nm[4].

Caption: Experimental workflow for fluorescence titration.

Protocol 3: Selectivity Assay

This protocol assesses the specificity of the probe for a particular metal ion over other potentially interfering ions.

• Prepare solutions of various metal ions at the same concentration.

• In a 96-well plate, add the 3,9-dihydroxy-6H-benzo[c]chromen-6-one probe to each well at a fixed concentration.

• Add each of the different metal ion solutions to separate wells.

• Include a control well with only the probe and the buffer.

• Incubate and measure the fluorescence intensity as described in Protocol 2.

• Compare the fluorescence quenching observed for the target metal ion with that of other metal ions. For related urolithins, no significant quenching was observed with a range of other mono-, di-, and tri-valent metal ions, indicating high selectivity for Fe³⁺[3].

Data Analysis and Expected Results

The fluorescence quenching data can be analyzed using the Stern-Volmer equation to determine the quenching constant. The limit of detection (LOD) can be calculated based on the signal-to-noise ratio.

Table 1: Expected Performance Characteristics (based on analogs)

Parameter	Expected Value/Characteristic	Reference
Target Ion	Fe³⁺	[3][4][6]
Mechanism	"On-Off" Fluorescence Quenching	[1][3][4][5][6]
Solvent System	Acetonitrile/Water (1:1, v/v)	[3][4]
Selectivity	High for Fe³⁺ over other common metal ions	[3]
Emission Max (Probe)	~420-460 nm (for analogs)	[4]

Troubleshooting

Issue	Possible Cause	Suggested Solution
No fluorescence quenching	Incorrect excitation/emission wavelengths.	Determine the optimal excitation and emission spectra of the probe.
Probe degradation.	Prepare fresh probe solution and store it properly.
Incompatible solvent or pH.	Optimize the solvent system and pH of the assay buffer.
High background fluorescence	Impurities in the probe or solvent.	Purify the probe; use high-purity solvents.
Poor selectivity	Interference from other ions.	Modify the chemical structure of the probe to enhance selectivity; use masking agents.

Conclusion

3,9-dihydroxy-6H-benzo[c]chromen-6-one holds considerable promise as a selective and sensitive fluorescent probe for the detection of metal ions, particularly Fe³⁺. The protocols and data presented in this guide, based on well-studied structural analogs, provide a solid foundation for researchers to explore its full potential. The straightforward "on-off" quenching mechanism, coupled with the potential for high selectivity, makes this class of compounds attractive for a wide range of applications in scientific research and development. Further investigation into the photophysical properties and metal-binding characteristics of this specific dihydroxy derivative is warranted to fully establish its utility as a fluorescent chemosensor.

References

• Shukur, K., Fallah, A., Terali, K., Kalkan, R., Gazi, M., & Gülcan, H. O. (2021). 3-Hydroxy-7,8,9,10-tetrahydro-6H-benzo[c]chromen-6-one and 3-hydroxy-6H-benzo[c]chromen-6-one act as on-off selective fluorescent sensors for Iron (III) under in vitro and ex vivo conditions. Turkish Journal of Chemistry, 45(3), 858-867. [Link]

• MDPI. (n.d.). Design, Synthesis, and Biological Evaluation of Novel 6H-Benzo[c]chromen-6-one Derivatives as Potential Phosphodiesterase II Inhibitors. MDPI. [Link]

• Fallah, A., Shukur, K., Terali, K., & Gülcan, H. O. (2022). The investigation of fluorescence and metal interaction properties of racemic 7,8,9,10-tetrahydro-3-hydroxy-4-(1-hydroxyethyl)benzo[c]chromen-6-one. Journal of the Turkish Chemical Society, Section A: Chemistry, 9(2), 535-544. [Link]

• ResearchGate. (n.d.). Fluorescence spectra (λex, 330 nm) of 0.5 mM urolithin derivatives in the presence of various concentrations of Fe (III) ion in DMSO/H2O (1:1 v/v). ResearchGate. [Link]

• Semantic Scholar. (2021). 3-Hydroxy-7,8,9,10-tetrahydro-6H-benzo[c]chromen-6-one and 3-hydroxy-6H-benzo[c] chromen-6-one act as on-off selective fluoresce. Semantic Scholar. [Link]

• TÜBİTAK Academic Journals. (2021). 3-Hydroxy-7,8,9,10-tetrahydro-6H-benzo[c]chromen-6-one and 3-hydroxy-6H-benzo[c] chromen-6-one act as on-off selective fluorescent sensors for Iron (III) under in vitro and ex vivo conditions. TÜBİTAK Academic Journals. [Link]

• ChemSynthesis. (n.d.). 8,9-dihydroxy-6H-[3]benzofuro[3,2-c]chromen-6-one. ChemSynthesis. [Link]

• PubMed. (2021). 3-Hydroxy-7,8,9,10-tetrahydro-6H-benzo[c]chromen-6-one and 3-hydroxy-6H-benzo[c]chromen-6-one act as on-off selective fluorescent sensors for Iron (III) under in vitro and ex vivo conditions. PubMed. [Link]

• National Center for Biotechnology Information. (2019). Diastereodivergent Synthesis of Hexahydro-6H-benzo[c]chromen-6-one Derivatives Catalyzed by Modularly Designed Organocatalysts. National Center for Biotechnology Information. [Link]

• PubMed. (2024). Selective Chromo-Fluorogenic Chemoprobe for nM Al3+ Recognition: Experimental and Living-Cell Applications. PubMed. [Link]

• ResearchGate. (2022). (PDF) The investigation of fluorescence and metal interaction properties of racemic 7,8,9,10-tetrahydro-3-hydroxy-4-(1-hydroxyethyl)benzo[c]chromen-6-one. ResearchGate. [Link]

• PubMed. (2008). Selective and sensitive spectrophotometric method for determination of sub-micro-molar amounts of aluminium ion. PubMed. [Link]

• National Center for Biotechnology Information. (2022). A Chromo-Fluorogenic Naphthoquinolinedione-Based Probe for Dual Detection of Cu2+ and Its Use for Various Water Samples. National Center for Biotechnology Information. [Link]

• ResearchGate. (n.d.). ChemInform Abstract: A 3-Hydroxychromone with Dramatically Improved Fluorescence Properties. ResearchGate. [Link]

• Organic Syntheses. (2018). Preparation of 6H-Benzo[c]chromen-6-one. Organic Syntheses. [Link]

• PubMed. (2010). Fluoro- and chromogenic chemodosimeters for heavy metal ion detection in solution and biospecimens. PubMed. [Link]

• Royal Society of Chemistry. (2017). New rhodamine B-based chromo-fluorogenic probes for highly selective detection of aluminium(iii) ions and their application in living cell imaging. Royal Society of Chemistry. [Link]

• PubChem. (n.d.). 8,9-dihydroxy-6H-[3]benzofuro[3,2-c]chromen-6-one. PubChem. [Link]

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Application Notes &amp; Protocols: Investigating the Anti-Inflammatory Properties of Urolithin M6

For Researchers, Scientists, and Drug Development Professionals

Introduction: Unveiling the Potential of Urolithin M6

Urolithins are a class of bioactive compounds that are not found directly in our diet but are produced in the gut. They are metabolites generated by the gut microbiota from the breakdown of ellagitannins and ellagic acid, which are abundant in foods like pomegranates, berries, and walnuts.[1][2][3][4] Among the various forms, such as the well-studied Urolithin A and B, Urolithin M6 (a tetrahydroxy-urolithin) is an intermediate in this metabolic cascade.[1][5][6] While much of the research has centered on Urolithin A, the entire family of urolithins is gaining significant attention for its pleiotropic health benefits, including potent anti-inflammatory, antioxidant, and anti-aging properties.[5][7][8]

Inflammation is a critical biological response, but its chronic dysregulation is a key driver of numerous diseases, including inflammatory bowel disease (IBD), neurodegenerative disorders, and cancer.[9] The search for novel anti-inflammatory agents has led researchers to explore natural metabolites like urolithins. These compounds appear to modulate key inflammatory signaling pathways, making them promising candidates for therapeutic development.[10][11][12]

This guide provides a comprehensive framework and detailed protocols for investigating the anti-inflammatory effects of Urolithin M6 using a validated in vitro model of macrophage-mediated inflammation.

Scientific Background: Targeting the Core Inflammatory Machinery

The Role of Macrophages and LPS in Inflammation

Macrophages are central players in the innate immune system.[13][14] When they encounter pathogenic signals, such as Lipopolysaccharide (LPS)—a component of the outer membrane of Gram-negative bacteria—they become activated.[15][16] This activation, often referred to as M1 polarization, triggers a potent pro-inflammatory response.[13][17] Activated macrophages release a cascade of inflammatory mediators, including nitric oxide (NO), prostaglandins (like PGE2), and pro-inflammatory cytokines such as Tumor Necrosis Factor-alpha (TNF-α), Interleukin-6 (IL-6), and Interleukin-1β (IL-1β).[16][18][19]

Key Signaling Pathways: NF-κB and MAPKs

The production of these inflammatory mediators is tightly controlled by intracellular signaling pathways. Two of the most critical pathways activated by LPS are:

• Nuclear Factor-kappa B (NF-κB): In resting cells, NF-κB is held inactive in the cytoplasm by an inhibitor protein called IκBα. LPS stimulation leads to the degradation of IκBα, allowing NF-κB to translocate to the nucleus. There, it acts as a master transcription factor, switching on the genes for numerous pro-inflammatory molecules, including iNOS (which produces NO), COX-2, TNF-α, and IL-6.[9][18][20] The inhibition of NF-κB activation is a primary target for anti-inflammatory drugs.

• Mitogen-Activated Protein Kinases (MAPKs): This family includes p38, c-Jun N-terminal kinase (JNK), and extracellular signal-regulated kinase (ERK). Upon LPS stimulation, these kinases are phosphorylated (activated) and, in turn, activate other transcription factors (like AP-1) that collaborate with NF-κB to drive the inflammatory response.[9][12][21]

Urolithins, particularly Urolithin A, have been shown to exert their anti-inflammatory effects by suppressing the activation of both the NF-κB and MAPK pathways.[9][12][20] It is hypothesized that Urolithin M6 acts through similar mechanisms.

Hypothesized Mechanism of Urolithin M6 Action

Caption: Hypothesized mechanism of Urolithin M6 in LPS-stimulated macrophages.

Experimental Design and Workflow

To systematically evaluate the anti-inflammatory activity of Urolithin M6, we propose a multi-step approach using the murine macrophage cell line RAW 264.7. This cell line is widely used for inflammation studies because it reliably responds to LPS stimulation.[16][22]

The overall workflow involves:

• Determining Cytotoxicity: Establishing a safe, non-toxic concentration range for Urolithin M6.

• Modeling Inflammation: Treating cells with a non-toxic dose of Urolithin M6, followed by stimulation with LPS.

• Assessing Inflammatory Markers: Quantifying the reduction in key inflammatory mediators (NO, TNF-α, IL-6).

• Investigating Molecular Mechanisms: Analyzing the effect of Urolithin M6 on the NF-κB and MAPK signaling pathways.

Overall Experimental Workflow

Sources

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• 3. Potential of the ellagic acid-derived gut microbiota metabolite – Urolithin A in gastrointestinal protection - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Novel Regioselective Synthesis of Urolithin Glucuronides—Human Gut Microbiota Cometabolites of Ellagitannins and Ellagic Acid - PMC [pmc.ncbi.nlm.nih.gov]
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• 22. researchgate.net [researchgate.net]

Application Notes and Protocols: Elucidating the Enzyme Inhibitory Potential of 3,9-dihydroxy-6H-benzo[c]chromen-6-one (Urolithin A)

Introduction: Urolithin A, a Gut Microbiome Metabolite with Broad-Spectrum Enzyme Inhibitory Activity

3,9-dihydroxy-6H-benzo[c]chromen-6-one, more commonly known as Urolithin A, is a natural compound produced by the human gut microbiota from the metabolism of ellagitannins and ellagic acid found in pomegranates, berries, and nuts. Emerging research has highlighted the diverse pharmacological activities of Urolithin A, including its potent ability to modulate the activity of various key enzymes implicated in a range of physiological and pathological processes. This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the application of enzyme inhibition assays to characterize the interaction of Urolithin A with several therapeutically relevant enzymes.

The following sections will delve into the scientific rationale behind investigating Urolithin A as an enzyme inhibitor, present detailed, self-validating protocols for a panel of enzyme assays, and provide insights into data analysis and interpretation. The methodologies described herein are designed to be robust and reproducible, enabling the accurate determination of inhibitory potency and kinetic parameters.

Enzyme Targets of Urolithin A: A Mechanistic Overview

Urolithin A has been demonstrated to inhibit a variety of enzymes, each playing a critical role in distinct signaling pathways. Understanding these pathways is crucial for contextualizing the therapeutic potential of Urolithin A.

Tyrosinase in Melanogenesis

Tyrosinase is the rate-limiting enzyme in the biosynthesis of melanin, the pigment responsible for skin, hair, and eye color.[1] Dysregulation of tyrosinase activity is associated with hyperpigmentation disorders. The inhibition of tyrosinase is a key strategy in the development of skin-lightening agents and treatments for conditions like melasma.

Melanogenesis Pathway

Caption: Urolithin A's potential role in inhibiting tyrosinase within the melanogenesis pathway.

Monoamine Oxidase A (MAO-A) in Neurotransmitter Metabolism

Monoamine Oxidase A is a key enzyme in the central nervous system responsible for the degradation of monoamine neurotransmitters such as serotonin, norepinephrine, and dopamine.[2] Inhibition of MAO-A can increase the levels of these neurotransmitters in the brain, a mechanism utilized by several antidepressant medications.

MAO-A in Neurotransmitter Degradation

Caption: Inhibition of MAO-A by Urolithin A can prevent neurotransmitter degradation.

Cyclooxygenase-2 (COX-2) in Inflammation

Cyclooxygenase-2 is an enzyme that is typically induced during inflammation and plays a crucial role in the synthesis of prostaglandins, which are potent inflammatory mediators.[3] Selective inhibition of COX-2 is a major therapeutic strategy for treating inflammation and pain while minimizing the gastrointestinal side effects associated with non-selective NSAIDs.

COX-2 in Prostaglandin Synthesis

Caption: Urolithin A can inhibit the COX-2-mediated production of prostaglandins.

α-Amylase and α-Glucosidase in Carbohydrate Digestion

α-Amylase and α-glucosidase are key digestive enzymes responsible for the breakdown of complex carbohydrates into absorbable monosaccharides like glucose.[4] Inhibition of these enzymes can delay carbohydrate digestion and reduce postprandial hyperglycemia, a therapeutic approach for managing type 2 diabetes.

Carbohydrate Digestion Pathway

Caption: Urolithin A's potential to inhibit key enzymes in carbohydrate digestion.

Dual-specificity Tyrosine-phosphorylation-regulated Kinase 1A (DYRK1A) in Neurodevelopment and Neurodegeneration

DYRK1A is a protein kinase that plays a critical role in neurodevelopment and has been implicated in the pathology of neurodegenerative diseases such as Alzheimer's disease and Down syndrome.[5] Overexpression of DYRK1A is linked to the hyperphosphorylation of tau protein, a hallmark of Alzheimer's disease. Inhibition of DYRK1A is being explored as a therapeutic strategy for these conditions.

DYRK1A Signaling in Neurodegeneration

Caption: Urolithin A as an inhibitor of DYRK1A, a key kinase in tau pathology.

Quantitative Data Summary: Inhibitory Potency of Urolithin A

The following table summarizes the reported half-maximal inhibitory concentrations (IC50) of Urolithin A against various enzymes. It is important to note that IC50 values can vary depending on the specific assay conditions.

Enzyme Target	Reported IC50 of Urolithin A	Reference
Tyrosinase	Dose-dependent inhibition observed	[6]
Monoamine Oxidase A (MAO-A)	5.88 ± 0.69 µM	[7]
Cyclooxygenase-2 (COX-2)	44.04 µg/mL	[8]
α-Amylase	16.14 µM	[9]
α-Glucosidase	1.06 µM	[9]
DYRK1A	909 nM	[5]

Note: There are conflicting reports regarding the direct inhibition of tyrosinase by Urolithin A, with some studies suggesting that its derivatives are the active inhibitors.[9]

Experimental Protocols: A Step-by-Step Guide

The following protocols are provided as a detailed guide for conducting enzyme inhibition assays with Urolithin A. These protocols are designed to be self-validating by including appropriate controls.

Protocol 1: Tyrosinase Inhibition Assay (Mushroom Tyrosinase)

This assay is based on the oxidation of L-DOPA to dopachrome by mushroom tyrosinase, which can be monitored spectrophotometrically.

Materials:

• Mushroom Tyrosinase (EC 1.14.18.1)

• L-3,4-dihydroxyphenylalanine (L-DOPA)

• Urolithin A (3,9-dihydroxy-6H-benzo[c]chromen-6-one)

• Kojic Acid (Positive Control)

• Sodium Phosphate Buffer (50 mM, pH 6.8)

• Dimethyl Sulfoxide (DMSO)

• 96-well microplate

• Microplate reader

Experimental Workflow:

Caption: Workflow for the tyrosinase inhibition assay.

Procedure:

• Reagent Preparation:

  • Prepare a stock solution of mushroom tyrosinase in sodium phosphate buffer.

  • Prepare a stock solution of L-DOPA in sodium phosphate buffer immediately before use.

  • Prepare a stock solution of Urolithin A in DMSO and create serial dilutions.

  • Prepare a stock solution of Kojic acid in DMSO as a positive control.

• Assay Setup (in a 96-well plate):

  • Test wells: Add phosphate buffer, Urolithin A dilution, and tyrosinase solution.

  • Control wells (100% activity): Add phosphate buffer, DMSO (vehicle control), and tyrosinase solution.

  • Blank wells (for each test concentration): Add phosphate buffer and Urolithin A dilution (no enzyme).

• Pre-incubation: Incubate the plate at 25°C for 10 minutes.

• Reaction Initiation: Add L-DOPA solution to all wells to start the reaction.

• Measurement: Immediately measure the absorbance at 475 nm in kinetic mode for 20 minutes using a microplate reader.

• Data Analysis:

  • Calculate the rate of reaction (change in absorbance per minute).

  • Calculate the percentage of inhibition for each concentration of Urolithin A using the formula: % Inhibition = [(Rate of Control - Rate of Sample) / Rate of Control] x 100

  • Plot the percentage of inhibition against the logarithm of Urolithin A concentration to determine the IC50 value.

Protocol 2: Monoamine Oxidase A (MAO-A) Inhibition Assay

This protocol utilizes a commercially available chemiluminescent assay kit to measure MAO-A activity.

Materials:

• Human recombinant MAO-A

• MAO-Glo™ Assay Kit (or equivalent)

• Urolithin A

• Clorgyline (Positive Control)

• DMSO

• 96-well white opaque microplate

• Luminometer

Experimental Workflow:

Caption: Workflow for the MAO-A inhibition assay.

Procedure:

• Reagent Preparation:

  • Prepare all reagents from the MAO-Glo™ Assay Kit according to the manufacturer's instructions.

  • Prepare serial dilutions of Urolithin A and Clorgyline in DMSO.

• Assay Setup (in a 96-well white opaque plate):

  • Test wells: Add MAO-A enzyme and Urolithin A dilution.

  • Control wells (100% activity): Add MAO-A enzyme and DMSO.

  • Blank wells: Add buffer instead of enzyme.

• Incubation: Incubate the plate at 37°C for 1 hour.

• Detection: Add the Luciferin Detection Reagent to all wells.

• Second Incubation: Incubate at room temperature for 20 minutes.

• Measurement: Measure the luminescence using a luminometer.

• Data Analysis:

  • Calculate the percentage of inhibition for each concentration of Urolithin A.

  • Determine the IC50 value by plotting the percentage of inhibition against the logarithm of Urolithin A concentration.

Protocol 3: Cyclooxygenase-2 (COX-2) Inhibition Assay

This protocol describes a colorimetric assay for measuring COX-2 activity.

Materials:

• Human recombinant COX-2

• COX Colorimetric Inhibitor Screening Assay Kit (or equivalent)

• Urolithin A

• Celecoxib (Positive Control)

• DMSO

• 96-well microplate

• Microplate reader

Experimental Workflow:

Caption: Workflow for the COX-2 inhibition assay.

Procedure:

• Reagent Preparation:

  • Prepare all reagents from the COX Colorimetric Inhibitor Screening Assay Kit as per the manufacturer's protocol.

  • Prepare serial dilutions of Urolithin A and Celecoxib in DMSO.

• Assay Setup (in a 96-well plate):

  • Add Assay Buffer, Heme, Urolithin A dilution (or DMSO for control), and COX-2 enzyme to the respective wells.

• Pre-incubation: Incubate the plate at 37°C for 10 minutes.

• Reaction Initiation: Add Arachidonic Acid to all wells to start the reaction.

• Incubation: Incubate at 37°C for 2 minutes.

• Reaction Termination and Color Development: Stop the reaction and add the colorimetric substrate as per the kit instructions.

• Measurement: Measure the absorbance at 590 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of inhibition for each concentration of Urolithin A.

  • Determine the IC50 value by plotting the percentage of inhibition against the logarithm of Urolithin A concentration.

Protocol 4: α-Amylase Inhibition Assay

This assay is based on the reduction of the starch-iodine complex color by α-amylase activity.

Materials:

• Porcine pancreatic α-amylase

• Soluble starch

• Urolithin A

• Acarbose (Positive Control)

• Phosphate buffer (20 mM, pH 6.9 with 6.7 mM NaCl)

• Iodine-Potassium Iodide (IKI) solution

• DMSO

• 96-well microplate

• Microplate reader

Procedure:

• Reagent Preparation:

  • Prepare a solution of α-amylase in phosphate buffer.

  • Prepare a 1% (w/v) starch solution by boiling in phosphate buffer.

  • Prepare serial dilutions of Urolithin A and Acarbose in DMSO.

• Assay Setup (in a 96-well plate):

  • Add Urolithin A dilution (or DMSO for control) and α-amylase solution to each well.

• Pre-incubation: Incubate at 37°C for 10 minutes.

• Reaction Initiation: Add the starch solution to each well.

• Incubation: Incubate at 37°C for 15 minutes.

• Reaction Termination: Add IKI solution to each well.

• Measurement: Measure the absorbance at 565 nm.

• Data Analysis:

  • Calculate the percentage of inhibition.

  • Determine the IC50 value.

Protocol 5: α-Glucosidase Inhibition Assay

This assay measures the release of p-nitrophenol from the substrate p-nitrophenyl-α-D-glucopyranoside (pNPG).

Materials:

• α-Glucosidase from Saccharomyces cerevisiae

• p-Nitrophenyl-α-D-glucopyranoside (pNPG)

• Urolithin A

• Acarbose (Positive Control)

• Phosphate buffer (100 mM, pH 6.8)

• Sodium carbonate (0.1 M)

• DMSO

• 96-well microplate

• Microplate reader

Procedure:

• Reagent Preparation:

  • Prepare a solution of α-glucosidase in phosphate buffer.

  • Prepare a solution of pNPG in phosphate buffer.

  • Prepare serial dilutions of Urolithin A and Acarbose in DMSO.

• Assay Setup (in a 96-well plate):

  • Add α-glucosidase solution and Urolithin A dilution (or DMSO for control) to each well.

• Pre-incubation: Incubate at 37°C for 10 minutes.

• Reaction Initiation: Add pNPG solution to each well.

• Incubation: Incubate at 37°C for 20 minutes.

• Reaction Termination: Add sodium carbonate solution to stop the reaction.

• Measurement: Measure the absorbance at 405 nm.

• Data Analysis:

  • Calculate the percentage of inhibition.

  • Determine the IC50 value.

Protocol 6: DYRK1A Kinase Inhibition Assay

This protocol describes a biochemical kinase assay to measure the inhibition of DYRK1A.

Materials:

• Recombinant human DYRK1A

• DYRKtide peptide substrate

• ATP

• Urolithin A

• Harmine (Positive Control)

• Kinase buffer

• ADP-Glo™ Kinase Assay Kit (or equivalent)

• DMSO

• 384-well low volume microplate

• Luminometer

Procedure:

• Reagent Preparation:

  • Prepare all reagents from the ADP-Glo™ Kinase Assay Kit as per the manufacturer's instructions.

  • Prepare serial dilutions of Urolithin A and Harmine in DMSO.

• Assay Setup (in a 384-well plate):

  • Add Urolithin A dilution (or DMSO for control).

  • Add a mixture of DYRK1A enzyme and DYRKtide substrate.

• Reaction Initiation: Add ATP solution to all wells.

• Incubation: Incubate at room temperature for 1 hour.

• ADP Detection: Add ADP-Glo™ Reagent and incubate for 40 minutes.

• ATP Detection: Add Kinase Detection Reagent and incubate for 30 minutes.

• Measurement: Measure luminescence.

• Data Analysis:

  • Calculate the percentage of inhibition.

  • Determine the IC50 value.

Conclusion and Future Perspectives

The protocols and data presented in this application note provide a robust framework for investigating the enzyme inhibitory properties of Urolithin A. The diverse range of enzymes inhibited by this natural metabolite underscores its potential as a lead compound for the development of novel therapeutics for a variety of conditions, including skin disorders, neurodegenerative diseases, inflammatory conditions, and metabolic diseases. Further research, including detailed kinetic studies to elucidate the mode of inhibition and in vivo studies to confirm efficacy, is warranted to fully explore the therapeutic potential of Urolithin A.

References

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Application Notes and Protocols for the Development of 3,9-dihydroxy-6H-benzo[c]chromen-6-one (Urolithin A) Based Drug Delivery Systems

Introduction: Overcoming the Bioavailability Challenges of Urolithin A

3,9-dihydroxy-6H-benzo[c]chromen-6-one, a gut microbial metabolite of ellagic acid more commonly known as Urolithin A (UA), has garnered significant scientific interest for its diverse pharmacological activities, including potent anti-inflammatory, antioxidant, and anti-aging properties.[1] Mechanistically, UA is a potent inducer of mitophagy, the selective removal of damaged mitochondria, which is crucial for maintaining cellular homeostasis and promoting longevity.[2] This has positioned UA as a promising therapeutic agent for a range of age-related and chronic diseases, including sarcopenia, neurodegenerative disorders, and certain cancers.

Despite its therapeutic potential, the clinical translation of Urolithin A is hampered by its poor aqueous solubility and low bioavailability.[3] Its high lipophilicity leads to limited absorption and rapid metabolism in the body. To address these limitations, advanced drug delivery systems are being developed to enhance the solubility, stability, and targeted delivery of Urolithin A, thereby improving its therapeutic efficacy. This guide provides detailed application notes and protocols for the formulation and characterization of various Urolithin A-based drug delivery systems, intended for researchers, scientists, and drug development professionals.

Physicochemical Properties of Urolithin A

A thorough understanding of the physicochemical properties of Urolithin A is fundamental to designing effective drug delivery systems.

Property	Value	Source
Chemical Formula	C₁₃H₈O₄	[4]
Molecular Weight	228.20 g/mol	[4]
Appearance	Solid	[4]
Solubility	Poorly soluble in water, soluble in organic solvents like DMSO and DMF.	[5]
LogP	High (indicative of lipophilicity)	[6]

Part 1: Formulation of Urolithin A Drug Delivery Systems

This section details the step-by-step protocols for preparing three distinct types of Urolithin A-loaded nanocarriers: Solid Lipid Nanoparticles (SLNs), Liposomes, and Polymer-Lipid Hybrid Nanoparticles. The choice of formulation depends on the desired release profile, targeting strategy, and route of administration.

Urolithin A-Loaded Solid Lipid Nanoparticles (SLNs) via High-Pressure Homogenization

Rationale: SLNs are lipid-based nanoparticles that are solid at room and body temperature, offering good biocompatibility and the ability to encapsulate lipophilic drugs like Urolithin A.[7] High-pressure homogenization is a scalable and effective method for producing uniformly sized SLNs.[8][9]

Workflow for Urolithin A SLN Preparation:

Caption: Workflow for preparing Urolithin A-loaded Solid Lipid Nanoparticles (SLNs).

Protocol:

• Preparation of the Lipid Phase:

  • Weigh an appropriate amount of a solid lipid (e.g., glyceryl monostearate, stearic acid).

  • Melt the lipid by heating it to 5-10°C above its melting point.

  • Dissolve a pre-weighed amount of Urolithin A in the molten lipid with continuous stirring until a clear solution is obtained.

• Preparation of the Aqueous Phase:

  • Dissolve a surfactant (e.g., Poloxamer 188, Tween 80) in purified water.

  • Heat the aqueous phase to the same temperature as the lipid phase.

• Pre-emulsification:

  • Add the hot aqueous phase to the hot lipid phase dropwise under high-speed stirring (e.g., 10,000 rpm for 10 minutes) using a high-shear homogenizer to form a coarse oil-in-water emulsion.

• High-Pressure Homogenization (HPH):

  • Immediately subject the hot pre-emulsion to high-pressure homogenization (e.g., 500-1500 bar for 3-5 cycles).[8] The temperature of the homogenizer should be maintained above the lipid's melting point.

• Cooling and Solidification:

  • Cool the resulting nanoemulsion in an ice bath or at room temperature under gentle stirring to allow the lipid to solidify and form SLNs.

• Storage:

  • Store the Urolithin A-loaded SLN suspension at 4°C for further characterization. For long-term stability, lyophilization can be performed.[10]

Urolithin A-Loaded Liposomes via Thin-Film Hydration

Rationale: Liposomes are vesicular structures composed of a lipid bilayer that can encapsulate both hydrophilic and lipophilic drugs. The thin-film hydration method is a widely used and straightforward technique for liposome preparation.[3][11]

Workflow for Urolithin A Liposome Preparation:

Caption: Workflow for preparing Urolithin A-loaded liposomes.

Protocol:

• Lipid Film Formation:

  • Dissolve lipids (e.g., phosphatidylcholine, cholesterol) and Urolithin A in a suitable organic solvent (e.g., chloroform, methanol, or a mixture) in a round-bottom flask.[11]

  • Remove the organic solvent using a rotary evaporator under reduced pressure to form a thin, uniform lipid film on the inner surface of the flask.

  • Place the flask under high vacuum for at least 2 hours to remove any residual solvent.[3]

• Hydration:

  • Hydrate the dry lipid film with an aqueous buffer (e.g., phosphate-buffered saline, pH 7.4) by rotating the flask at a temperature above the lipid phase transition temperature (Tc).[3] This will result in the formation of multilamellar vesicles (MLVs).

• Size Reduction:

  • To obtain unilamellar vesicles (ULVs) with a uniform size distribution, the MLV suspension can be subjected to sonication (using a probe or bath sonicator) or extrusion through polycarbonate membranes with a defined pore size (e.g., 100 nm).[3]

• Purification and Storage:

  • Remove the unencapsulated Urolithin A by centrifugation or dialysis.

  • Store the final liposomal suspension at 4°C.

Urolithin A-Loaded Polymer-Lipid Hybrid Nanoparticles (PLHNs) via Emulsion-Solvent Evaporation

Rationale: PLHNs combine the advantages of both polymeric nanoparticles and liposomes, offering enhanced stability, high drug loading, and controlled release. The emulsion-solvent evaporation method is a common technique for their preparation.[4]

Workflow for Urolithin A PLHN Preparation:

Caption: Workflow for preparing Urolithin A-loaded Polymer-Lipid Hybrid Nanoparticles.

Protocol:

• Preparation of the Organic Phase:

  • Dissolve a biodegradable polymer (e.g., PLGA) and a lipid (e.g., lecithin) in a water-immiscible volatile organic solvent (e.g., dichloromethane, ethyl acetate).

  • Add Urolithin A to this organic solution and stir until completely dissolved.

• Preparation of the Aqueous Phase:

  • Dissolve a stabilizing agent (e.g., polyvinyl alcohol (PVA)) in water.

• Emulsification:

  • Add the organic phase to the aqueous phase and emulsify using a high-energy method like probe sonication or high-speed homogenization to form an oil-in-water (o/w) emulsion.[4][12]

• Solvent Evaporation:

  • Stir the emulsion at room temperature for several hours to allow the organic solvent to evaporate, leading to the precipitation of the polymer and lipid, and the formation of PLHNs.

• Purification and Collection:

  • Collect the nanoparticles by ultracentrifugation.

  • Wash the nanoparticles several times with purified water to remove excess surfactant and unencapsulated drug.

  • Resuspend the purified PLHNs in water or a suitable buffer. For long-term storage, the suspension can be lyophilized.

Part 2: Characterization of Urolithin A Drug Delivery Systems

Thorough characterization is essential to ensure the quality, stability, and efficacy of the formulated Urolithin A delivery systems.

Particle Size and Zeta Potential Analysis

Rationale: Particle size and size distribution (Polydispersity Index, PDI) influence the in vivo fate, bioavailability, and cellular uptake of nanoparticles. Zeta potential is a measure of the surface charge, which affects the stability of the nanoparticle suspension and its interaction with biological membranes. Dynamic Light Scattering (DLS) is the standard technique for these measurements.[5][6]

Protocol:

• Sample Preparation:

  • Dilute the Urolithin A nanoparticle suspension with an appropriate filtered (0.22 µm) medium (e.g., deionized water or 10 mM NaCl for zeta potential) to a suitable concentration to avoid multiple scattering effects.[6]

• Instrument Setup:

  • Use a DLS instrument (e.g., Malvern Zetasizer).

  • Equilibrate the instrument to the desired temperature (typically 25°C).

• Measurement:

  • Transfer the diluted sample to a disposable cuvette.

  • For particle size, perform measurements at a scattering angle of 90° or 173°.

  • For zeta potential, use a folded capillary cell and apply an electric field.[5]

• Data Analysis:

  • The instrument software will calculate the Z-average diameter, PDI, and zeta potential using the Stokes-Einstein and Helmholtz-Smoluchowski equations, respectively.

Encapsulation Efficiency and Drug Loading

Rationale: Encapsulation efficiency (EE) and drug loading (DL) are critical parameters that quantify the amount of drug successfully incorporated into the nanoparticles. High-performance liquid chromatography (HPLC) is a precise and reliable method for quantifying Urolithin A.[13][14]

Protocol:

• Separation of Free and Encapsulated Urolithin A:

  • Centrifuge the nanoparticle suspension at high speed (e.g., 15,000 rpm for 30 minutes).

  • Carefully collect the supernatant, which contains the free, unencapsulated Urolithin A.

• Quantification of Free Urolithin A:

  • Analyze the supernatant using a validated HPLC method. A typical method might use a C18 column with a mobile phase of methanol and water with gradient elution, and UV detection at approximately 305 nm.[15]

  • Quantify the amount of Urolithin A in the supernatant by comparing the peak area to a standard curve of known Urolithin A concentrations.

• Calculation:

  • Encapsulation Efficiency (%EE): EE (%) = [(Total amount of UA added - Amount of free UA in supernatant) / Total amount of UA added] x 100

  • Drug Loading (%DL): DL (%) = [(Total amount of UA added - Amount of free UA in supernatant) / Total weight of nanoparticles] x 100

In Vitro Drug Release Study

Rationale: An in vitro release study simulates the release of the drug from the delivery system in a physiological environment, providing insights into the drug release kinetics (e.g., sustained or controlled release). The dialysis bag method is a commonly used technique for this purpose.[2][16]

Protocol:

• Preparation of the Dialysis Setup:

  • Select a dialysis membrane with a molecular weight cut-off (MWCO) that allows the diffusion of free Urolithin A but retains the nanoparticles (e.g., 12-14 kDa).

  • Soak the dialysis bag in the release medium for at least 30 minutes before use.

• Release Study:

  • Place a known amount of the Urolithin A-loaded nanoparticle suspension into the dialysis bag.

  • Seal the bag and immerse it in a vessel containing a known volume of release medium (e.g., phosphate-buffered saline, pH 7.4, with a small amount of a surfactant like Tween 80 to maintain sink conditions).

  • Maintain the setup at 37°C with constant stirring.

• Sampling and Analysis:

  • At predetermined time intervals, withdraw a small aliquot of the release medium and replace it with an equal volume of fresh medium to maintain sink conditions.

  • Analyze the samples for Urolithin A concentration using a validated HPLC method.

• Data Analysis:

  • Calculate the cumulative percentage of Urolithin A released at each time point and plot it against time to obtain the release profile.

Cellular Uptake Studies

Rationale: Assessing the cellular uptake of Urolithin A formulations is crucial for understanding their potential therapeutic efficacy at the cellular level. Caco-2 cells are a widely used in vitro model for studying intestinal drug absorption.[17]

Protocol:

• Cell Culture:

  • Culture Caco-2 cells in a suitable medium until they form a confluent monolayer.

• Uptake Experiment:

  • Treat the Caco-2 cell monolayers with Urolithin A-loaded nanoparticles (and a free Urolithin A control) at a specific concentration for different time intervals (e.g., 1, 2, 4 hours) at 37°C.

• Cell Lysis and Analysis:

  • After incubation, wash the cells with cold PBS to remove any non-internalized nanoparticles.

  • Lyse the cells using a suitable lysis buffer.

  • Quantify the amount of Urolithin A in the cell lysate using a validated HPLC or LC-MS/MS method.

• Data Analysis:

  • Express the cellular uptake as the amount of Urolithin A per milligram of total cell protein.

Stability Studies

Rationale: Stability testing is essential to determine the shelf-life of the Urolithin A formulation and to ensure that its physicochemical properties remain within acceptable limits during storage.[18]

Protocol:

• Storage Conditions:

  • Store the Urolithin A nanoparticle formulations at different temperatures (e.g., 4°C, 25°C) and humidity conditions.

• Characterization at Different Time Points:

  • At regular intervals (e.g., 0, 1, 3, 6 months), withdraw samples and analyze them for:

    • Physical appearance: Visual inspection for any signs of aggregation or precipitation.

    • Particle size and zeta potential: As described in section 2.1.

    • Encapsulation efficiency: As described in section 2.2.

    • Urolithin A content: To assess for any degradation of the drug.

• Data Analysis:

  • Evaluate the changes in the measured parameters over time to determine the stability of the formulation under different storage conditions.

Conclusion

The development of advanced drug delivery systems for Urolithin A holds immense promise for unlocking its full therapeutic potential. The protocols outlined in this guide provide a comprehensive framework for the formulation and characterization of Urolithin A-loaded nanoparticles. By carefully selecting the appropriate formulation strategy and rigorously characterizing the resulting delivery system, researchers can develop stable and effective formulations that enhance the bioavailability and therapeutic efficacy of this remarkable natural compound. Further in vivo studies are warranted to validate the performance of these delivery systems and pave the way for their clinical application.

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• 15. mdpi.com [mdpi.com]
• 16. dissolutiontech.com [dissolutiontech.com]
• 17. Frontiers | Cellular uptake, transport mechanism and anti-inflammatory effect of cyanidin-3-glucoside nanoliposomes in Caco-2/RAW 264.7 co-culture model [frontiersin.org]
• 18. Stability Testing Parameters and Issues for Nanotechnology-Based Drug Products | Springer Nature Experiments [experiments.springernature.com]

Application Notes and Protocols for In Vivo Efficacy Testing of Urolithin M6

For: Researchers, scientists, and drug development professionals.

Introduction: The Therapeutic Potential of Urolithin M6

Urolithins, the gut microbial metabolites of ellagitannins found in pomegranates, berries, and nuts, have garnered significant scientific interest for their pleiotropic health benefits.[1][2][3] While Urolithin A (UA) is the most extensively studied, emerging evidence suggests that other urolithin congeners, such as Urolithin M6 (UM6), may also possess significant biological activities. Urolithin M6 is a tetrahydroxy-urolithin, an intermediate in the metabolic pathway of ellagitannins.[1] In vitro studies have indicated its potential to inhibit cancer cell proliferation and lactate production, suggesting its promise as an anti-cancer agent.[4] Furthermore, the broader family of urolithins is well-documented for its potent anti-inflammatory, antioxidant, and metabolic-regulating properties, often through the modulation of key signaling pathways like NF-κB.[2][3][5][6]

This comprehensive guide provides a detailed framework for the in vivo experimental design to rigorously evaluate the efficacy of Urolithin M6. We will explore its potential anti-cancer and anti-inflammatory activities through established and validated rodent models. The protocols outlined herein are designed to ensure scientific integrity, reproducibility, and adherence to the highest ethical standards in animal research.

PART 1: Preclinical In Vivo Evaluation of Urolithin M6 in Oncology

Given the preliminary in vitro data suggesting anti-proliferative effects[4] and the known anti-cancer properties of other urolithins[7][8][9], a logical first step is to assess the efficacy of UM6 in a relevant cancer model. Colorectal cancer (CRC) presents a compelling target due to the intestinal origin of urolithins.

Rationale for Model Selection: Colitis-Associated Colorectal Cancer (AOM/DSS Model)

The Azoxymethane (AOM) and Dextran Sodium Sulfate (DSS) model in mice is a widely accepted and reproducible model that mimics the progression of inflammation-driven colorectal cancer in humans.[5][8][9] This model is particularly relevant for studying the efficacy of compounds with potential anti-inflammatory and anti-cancer properties.

Experimental Design: AOM/DSS-Induced Colorectal Cancer Model

Objective: To evaluate the efficacy of Urolithin M6 in preventing or reducing tumor development in a mouse model of colitis-associated colorectal cancer.

Animal Model: 8-10 week old male C57BL/6 mice.

Groups:

Group	Treatment	Rationale
1	Vehicle Control (e.g., 0.5% carboxymethylcellulose)	To assess the normal progression of AOM/DSS-induced CRC.
2	Urolithin M6 (Low Dose, e.g., 25 mg/kg)	To determine a dose-dependent effect.
3	Urolithin M6 (High Dose, e.g., 50 mg/kg)	To assess the maximum potential efficacy.
4	Positive Control (e.g., 5-Fluorouracil)	To validate the model and provide a benchmark for efficacy.
5	Sham Control (Saline injection, normal drinking water)	To ensure that the vehicle and administration route do not have any adverse effects.

Sample Size: A minimum of 8-10 animals per group is recommended to achieve statistical power.

Ethical Considerations: All animal procedures must be performed in accordance with the ARRIVE guidelines and approved by an Institutional Animal Care and Use Committee (IACUC).[1][2][3][7]

Experimental Workflow Diagram

Caption: AOM/DSS colorectal cancer model workflow.

Detailed Protocol: AOM/DSS Induction and Urolithin M6 Treatment

Materials:

• Azoxymethane (AOM)

• Dextran Sodium Sulfate (DSS, MW: 36,000-50,000)

• Urolithin M6 (synthesized and purified)

• Vehicle (e.g., 0.5% carboxymethylcellulose in sterile water)

• Sterile saline

• Oral gavage needles

• Standard animal housing and husbandry equipment

Procedure:

• Acclimatization: Acclimatize mice for at least one week before the start of the experiment.

• AOM Injection: On day 0, administer a single intraperitoneal (i.p.) injection of AOM (10 mg/kg body weight) dissolved in sterile saline.

• DSS Administration (Cycle 1): From day 7 to day 14, provide 2.5% (w/v) DSS in the drinking water.

• Recovery (Cycle 1): From day 14 to day 28, provide normal drinking water.

• DSS Administration (Cycle 2): From day 28 to day 35, provide 2.5% (w/v) DSS in the drinking water.

• Recovery (Cycle 2): From day 35 to day 49, provide normal drinking water.

• DSS Administration (Cycle 3): From day 49 to day 56, provide 2.5% (w/v) DSS in the drinking water.

• Final Recovery: From day 56 until the end of the experiment (week 12), provide normal drinking water.

• Urolithin M6 Administration: Administer Urolithin M6 or vehicle daily via oral gavage, starting from day 0 until the end of the experiment. The formulation of Urolithin M6 should be a homogenous suspension in the chosen vehicle.

• Monitoring: Monitor animal health and body weight twice weekly.

• Endpoint Analysis: At the end of week 12, euthanize the mice, collect their colons, and proceed with the outcome assessments.

Outcome Measures and Data Analysis

Parameter	Method	Expected Outcome with Effective UM6 Treatment
Tumor Burden	Macroscopic counting and measurement of tumors in the colon.	Reduced number and size of tumors.
Histopathology	H&E staining of colon sections to assess dysplasia and adenocarcinoma.	Lower histological scores, reduced inflammation and dysplasia.
Cell Proliferation	Immunohistochemistry (IHC) for Ki-67.	Decreased number of Ki-67 positive cells in tumors.
Apoptosis	TUNEL assay or IHC for cleaved caspase-3.	Increased number of apoptotic cells in tumors.
Inflammatory Markers	qPCR or ELISA for TNF-α, IL-6, COX-2 in colon tissue.	Reduced expression of pro-inflammatory markers.

Statistical Analysis: Data should be analyzed using appropriate statistical tests, such as one-way ANOVA followed by a post-hoc test (e.g., Dunnett's or Tukey's) to compare treatment groups with the vehicle control. A p-value of <0.05 is typically considered statistically significant.

PART 2: Preclinical In Vivo Evaluation of Urolithin M6 in Inflammation

The well-established anti-inflammatory properties of urolithins necessitate an investigation into Urolithin M6's potential in this area.[2][5] An acute inflammation model is a suitable starting point to quickly assess its efficacy.

Rationale for Model Selection: Carrageenan-Induced Paw Edema

The carrageenan-induced paw edema model is a classic, simple, and reproducible model of acute inflammation.[10][11][12][13] It is widely used for the screening of anti-inflammatory drugs.

Experimental Design: Carrageenan-Induced Paw Edema

Objective: To evaluate the anti-inflammatory efficacy of Urolithin M6 in a mouse model of acute inflammation.

Animal Model: 8-10 week old male Swiss albino mice.

Groups:

Group	Treatment	Rationale
1	Vehicle Control (e.g., 0.5% carboxymethylcellulose)	To establish the baseline inflammatory response.
2	Urolithin M6 (Low Dose, e.g., 25 mg/kg)	To determine a dose-dependent effect.
3	Urolithin M6 (High Dose, e.g., 50 mg/kg)	To assess the maximum potential efficacy.
4	Positive Control (e.g., Indomethacin, 10 mg/kg)	To validate the model and provide a benchmark for efficacy.
5	Sham Control (Saline injection in paw)	To control for the injection-induced swelling.

Sample Size: A minimum of 6-8 animals per group is recommended.

Experimental Workflow Diagram

Caption: Carrageenan-induced paw edema workflow.

Detailed Protocol: Carrageenan-Induced Paw Edema and Urolithin M6 Treatment

Materials:

• Lambda-carrageenan

• Urolithin M6

• Vehicle (e.g., 0.5% carboxymethylcellulose)

• Indomethacin

• Sterile saline

• Plethysmometer or digital calipers

• Oral gavage needles

• Syringes and needles for injection

Procedure:

• Fasting: Fast the animals overnight with free access to water before the experiment.

• Baseline Measurement: Measure the initial volume of the right hind paw of each mouse using a plethysmometer.

• Treatment Administration: Administer Urolithin M6, vehicle, or Indomethacin orally 60 minutes before carrageenan injection.

• Inflammation Induction: Inject 0.1 mL of 1% (w/v) carrageenan solution in sterile saline into the sub-plantar region of the right hind paw.

• Paw Volume Measurement: Measure the paw volume at 1, 2, 3, and 4 hours after the carrageenan injection.

• Data Calculation: Calculate the percentage of inhibition of edema for each group using the following formula:

  • % Inhibition = [(Vc - Vt) / Vc] x 100

  • Where Vc is the average increase in paw volume in the control group and Vt is the average increase in paw volume in the treated group.

Outcome Measures and Data Analysis

The primary outcome is the change in paw volume over time. The percentage inhibition of edema is a key metric for efficacy. Data should be analyzed using two-way ANOVA with repeated measures, followed by a suitable post-hoc test to compare the time course of edema development between groups.

PART 3: Pharmacokinetic Profiling of Urolithin M6

Understanding the absorption, distribution, metabolism, and excretion (ADME) profile of Urolithin M6 is crucial for interpreting efficacy data and for dose selection in further studies.

Experimental Design: Pharmacokinetic Study

Objective: To determine the pharmacokinetic parameters of Urolithin M6 in mice after oral administration.

Animal Model: 8-10 week old male C57BL/6 mice.

Procedure:

• Administer a single oral dose of Urolithin M6 (e.g., 50 mg/kg).

• Collect blood samples via tail vein or retro-orbital sinus at multiple time points (e.g., 0, 0.25, 0.5, 1, 2, 4, 8, 12, and 24 hours) post-administration.

• Process blood to obtain plasma and store at -80°C until analysis.

• Analyze plasma concentrations of Urolithin M6 and its potential metabolites (e.g., glucuronide and sulfate conjugates) using a validated LC-MS/MS method.[14][15][16]

Data Analysis

Pharmacokinetic parameters such as Cmax (maximum concentration), Tmax (time to maximum concentration), AUC (area under the curve), and half-life (t1/2) will be calculated using non-compartmental analysis software.

Conclusion

The experimental designs and protocols detailed in this guide provide a robust framework for the preclinical in vivo evaluation of Urolithin M6's efficacy in oncology and inflammation. By employing validated animal models and adhering to rigorous scientific and ethical standards, researchers can generate high-quality data to support the potential development of Urolithin M6 as a novel therapeutic agent. The pharmacokinetic data will be instrumental in understanding its bioavailability and guiding future translational studies.

References

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• Bialonska, D., Kasimsetty, S. G., Khan, S. I., & Ferreira, D. (2009). Urolithins, intestinal microbial metabolites of Pomegranate ellagitannins, exhibit potent antioxidant activity in a cell-based assay. Journal of Agricultural and Food Chemistry, 57(21), 10181-10186. [Link]

• Neuhaus, W., Gstir, R., & Hartl, A. (2019). The AOM/DSS model for colorectal cancer. Methods in Molecular Biology, 1905, 137-147. [Link]

• Iranshahy, M., Iranshahi, M., & Sahebkar, A. (2021). A mechanistic insight into the biological activities of urolithins as gut microbial metabolites of ellagitannins. Phytotherapy Research, 35(11), 6034-6053. [Link]

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• Adams, L. S., Seeram, N. P., Aggarwal, B. B., Takada, Y., Sand, D., & Heber, D. (2006). Pomegranate juice, total pomegranate ellagitannins, and their fruit extract inhibit proliferation and induce apoptosis in human breast cancer cells in vitro. Journal of agricultural and food chemistry, 54(3), 980-985. [Link]

• Sánchez-González, C., Ciudad, C. J., Noé, V., & Izquierdo-Pulido, M. (2017). Health benefits of walnut polyphenols: An exploration beyond their antioxidant properties. Critical reviews in food science and nutrition, 57(16), 3373-3383. [Link]

• Saleh, A., El-Fakharany, Y., & El-Sayed, N. (2020). The AOM/DSS murine model for the study of colon carcinogenesis. Journal of Visualized Experiments, (157), e60824. [Link]

• Clapper, M. L., Cooper, H. S., & Chang, W. C. (2001). Dextran sulfate sodium-induced colitis-associated neoplasia: a promising model for the development of chemopreventive interventions. Acta pharmacologica Sinica, 22(12), 1077-1085. [Link]

• Morris, C. J. (2003). Carrageenan-induced paw edema in the rat and mouse. Methods in molecular biology, 225, 115-121. [Link]

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• BioBoston Consulting. (2024). Ethical Considerations In Preclinical Testing | Balancing Science And Animal Welfare. [Link]

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• González-Sarrías, A., García-Villalba, R., Romo-Vaquero, M., Alasalvar, C., & Tomás-Barberán, F. A. (2015). NF-κB-dependent anti-inflammatory activity of urolithins, gut microbiota ellagic acid-derived metabolites, in human colonic fibroblasts. British Journal of Nutrition, 114(4), 545-554. [Link]

• Creative Biolabs. (n.d.). Carrageenan induced Paw Edema Model. [Link]

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• de Souza, M. C., et al. (2022). Inhibition of Carrageenan-Induced Acute Inflammation in Mice by the Microgramma vacciniifolia Frond Lectin (MvFL). Marine Drugs, 20(4), 269. [Link]

• Alzheimer's Drug Discovery Foundation. (n.d.). Urolithin A. [Link]

• Augment Life. (2025). What is the optimal dosage of Urolithin A?. [Link]

• Frontiers. (2025). Emerging evidence of Urolithin A in sports nutrition: bridging preclinical findings to athletic applications. [Link]

• ResearchGate. (2025). Pharmacokinetics and tissue disposition of urolithin A, an ellagitannin‐derived metabolite, in mice. [Link]

• Chen, Y. F., et al. (2023). Absorption and Metabolism of Urolithin A and Ellagic Acid in Mice and Their Cytotoxicity in Human Colorectal Cancer Cells. Oxidative Medicine and Cellular Longevity, 2023, 8264716. [Link]

• Piwowarski, J. P., et al. (2017). Comparative studies of urolithins and their phase II metabolites on macrophage and neutrophil functions. Journal of Natural Products, 80(2), 331-339. [Link]

• Chen, J., et al. (2022). Urolithin A Attenuates Hyperuricemic Nephropathy in Fructose-Fed Mice by Impairing STING-NLRP3 Axis-Mediated Inflammatory Response via Restoration of Parkin-Dependent Mitophagy. Frontiers in Pharmacology, 13, 888804. [Link]

• Savi, M., et al. (2017). In vivo administration of urolithin A and B prevents the occurrence of cardiac dysfunction in streptozotocin-induced diabetic rats. Cardiovascular Diabetology, 16(1), 80. [Link]

• Boozari, M., et al. (2025). Urolithins' interaction with hepatocyte growth factor receptor: a mechanistic basis for anticancer activity in gastric adenocarcinoma cells. Journal of Cancer Research and Clinical Oncology. [Link]

• El-Shishtawy, R. M., et al. (2025). The Gut Microbiota Metabolite Urolithin B Mitigates Cholestatic Liver Injury in Mice via Modulating the Crosstalk Between PPARα, Nrf2, and NF-κB Signaling Pathways. Journal of Agricultural and Food Chemistry. [Link]

• ResearchGate. (2017). In vivo administration of urolithin A and B prevents the occurrence of cardiac dysfunction in streptozotocin-induced diabetic rats. [Link]

• PubMed. (2023). Absorption and Metabolism of Urolithin A and Ellagic Acid in Mice and Their Cytotoxicity in Human Colorectal Cancer Cells. [Link]

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Quantitative Analysis of Urolithins in Commercial Products Using Ultra-High-Performance Liquid Chromatography (UHPLC)

Application Note

Abstract

Urolithins, the bioactive metabolites derived from the gut microbiota's processing of ellagitannins found in foods like pomegranates, berries, and nuts, are gaining significant attention for their potential health benefits, including anti-inflammatory and anti-aging properties.[1][2][3] This has led to a surge in consumer health products claiming specific urolithin content, particularly Urolithin A. To ensure product quality and regulatory compliance, a robust, reliable, and sensitive analytical method for the quantification of urolithins is imperative. This application note presents a detailed and validated Ultra-High-Performance Liquid Chromatography (UHPLC) method suitable for the determination of urolithin content in various product matrices. The described protocol offers superior performance in terms of speed, resolution, and sensitivity compared to traditional HPLC methods.[4]

Introduction: The Analytical Imperative for Urolithin Quantification

Urolithins are a class of dibenzo[b,d]pyran-6-one derivatives that are not found in the diet directly. Instead, they are produced in the human gut following the consumption of ellagitannins and ellagic acid.[5][6] The specific urolithins produced can vary between individuals, leading to the concept of "urolithin metabotypes".[7] Among the various forms, Urolithin A has been a primary focus of research and commercialization due to its promising biological activities.

The rise of urolithin-containing supplements and functional foods necessitates a standardized analytical approach for quality control. UHPLC technology, with its use of sub-2 µm particle columns, provides significant advantages over conventional HPLC, including enhanced separation efficiency, faster analysis times, and improved sensitivity.[4][8] This note provides a comprehensive workflow, from sample extraction to method validation, designed to be implemented in quality control laboratories and research settings.

Principle of the Method

This method utilizes reversed-phase UHPLC to separate urolithins from the product matrix. Quantification is achieved through UV detection, which is a cost-effective and robust method for this class of compounds. For enhanced specificity and sensitivity, particularly in complex matrices or for trace-level analysis, the UHPLC system can be coupled with a mass spectrometer (MS).[2][9][10] The protocol has been validated according to the International Council for Harmonisation (ICH) Q2(R1) guidelines to ensure its suitability for its intended purpose.[4][11][12]

Experimental Protocol

Materials and Reagents

• Standards: Urolithin A (purity ≥98.5%), Urolithin B (purity ≥98.5%), and other relevant urolithin standards (e.g., Urolithin C, Urolithin D) as required.[13][14]

• Solvents: Acetonitrile (LC-MS grade), Methanol (LC-MS grade), Water (LC-MS grade), Formic acid (LC-MS grade).

• Internal Standard (IS): A suitable compound not expected to be in the sample, such as a stable isotope-labeled urolithin or a structurally similar compound like 6,7-dihydroxycoumarin or chrysin, is recommended for improved precision.[9]

Instrumentation

• UHPLC System: A system capable of operating at high pressures (e.g., Waters Acquity Premier UHPLC system) equipped with a binary solvent manager, sample manager, and a UV-visible detector.[4]

• Column: A high-efficiency reversed-phase column is critical for optimal separation. An ACQUITY UPLC CSH Fluoro Phenyl column (2.1 mm × 50 mm, 1.7 µm) has shown excellent performance for phenolic compounds like urolithins.[1][4][11] Alternatively, a Poroshell C18 column (e.g., 3.0 x 100 mm, 2.7 µm) can be used.[15]

• Data Acquisition: Chromatography software such as Empower for system control, data acquisition, and processing.[1]

Preparation of Solutions

• Standard Stock Solutions (1 mg/mL): Accurately weigh and dissolve the urolithin standards in methanol.

• Working Standard Solutions: Prepare a series of calibration standards by serially diluting the stock solutions with a suitable diluent. A 40% methanol in water solution has been shown to produce optimal chromatographic responses with sharp, symmetrical peaks.[4] A typical concentration range for Urolithin A is 0.100–10.000 µg/mL.[1][11]

• Mobile Phase A: Water with 0.1% Formic Acid.

• Mobile Phase B: Acetonitrile with 0.1% Formic Acid.

Sample Preparation: The Key to Accurate Quantification

The goal of sample preparation is the efficient and reproducible extraction of urolithins from the product matrix while minimizing interferences.

• For Capsules/Powders:

  • Accurately weigh the contents of a representative number of capsules or an equivalent amount of powder.

  • Transfer to a volumetric flask.

  • Add pure methanol as the extraction solvent. Methanol has demonstrated high recovery rates (over 95%) for urolithins.[4][11]

  • Sonicate for 15-30 minutes to ensure complete dissolution and extraction.[10][11]

  • Dilute to volume with the extraction solvent and mix thoroughly.

  • Filter the extract through a 0.22 µm PVDF or PTFE syringe filter into an LC vial.

• For Liquid/Semi-Solid Products:

  • Accurately weigh a representative amount of the product.

  • Employ a protein precipitation extraction for complex matrices. Add 3 volumes of cold acetonitrile containing 1-2% formic acid.[10]

  • Vortex vigorously for 5-10 minutes.[10]

  • Centrifuge at high speed (e.g., 17,000 x g) for 10 minutes at 4°C to pellet precipitated proteins and excipients.[10]

  • Transfer the supernatant to a clean tube. The supernatant can be directly injected or evaporated to dryness and reconstituted in the mobile phase or diluent to concentrate the sample.[10]

  • Filter the final sample through a 0.22 µm filter.

Causality Behind Choices: Methanol is chosen for its polarity, which is well-suited for extracting phenolic compounds like urolithins while being effective at disrupting matrix-analyte interactions.[4] The addition of formic acid to the mobile phase and extraction solvents helps to keep the phenolic hydroxyl groups protonated, leading to better peak shape and retention on reversed-phase columns.

UHPLC Operating Conditions

Parameter	Recommended Condition
Column	ACQUITY UPLC CSH Fluoro Phenyl (2.1 mm × 50 mm, 1.7 µm)[1][4]
Mobile Phase	A: Water + 0.1% Formic Acid; B: Acetonitrile + 0.1% Formic Acid
Gradient Elution	A time-optimized gradient is crucial. Start with a low percentage of organic phase (e.g., 5-10% B) and increase to elute the urolithins.
Flow Rate	0.4 - 0.6 mL/min
Column Temperature	30 - 40 °C
Injection Volume	1 - 5 µL
UV Detection	305 nm (a common wavelength for urolithins)[4] or Diode Array Detector (DAD) for spectral confirmation.[15]

Diagram of the UHPLC Workflow

Caption: General workflow for UHPLC analysis of urolithins.

Method Validation: Ensuring a Self-Validating System

A rigorous validation protocol is essential to demonstrate that the analytical method is reliable, reproducible, and accurate for its intended purpose. The following parameters should be assessed according to ICH Q2(R1) guidelines.[4][11]

Validation Parameter	Purpose	Acceptance Criteria
Specificity	To ensure the signal is from the analyte of interest without interference from the matrix, impurities, or degradation products.	Peak purity analysis (DAD), comparison with blank and placebo chromatograms. No interfering peaks at the retention time of the analyte.
Linearity	To demonstrate a proportional relationship between analyte concentration and instrument response.	Correlation coefficient (r²) ≥ 0.999 over a defined range (e.g., 0.1-10 µg/mL).[1][4]
Accuracy (Recovery)	To measure the closeness of the test results to the true value.	Typically 98-102% recovery for spiked samples at three concentration levels.[1][11]
Precision	To assess the degree of scatter between a series of measurements.	Repeatability (intra-day) and Intermediate Precision (inter-day/inter-operator) Relative Standard Deviation (RSD) ≤ 2%.[1]
Limit of Detection (LOD)	The lowest amount of analyte that can be detected but not necessarily quantified.	Signal-to-Noise ratio (S/N) of 3:1.
Limit of Quantification (LOQ)	The lowest amount of analyte that can be quantitatively determined with suitable precision and accuracy.	Signal-to-Noise ratio (S/N) of 10:1; RSD ≤ 10% at this concentration.[4]
Robustness	To measure the method's capacity to remain unaffected by small, deliberate variations in method parameters.	Consistent results when varying parameters like column temperature (±5°C), flow rate (±10%), and mobile phase composition (±2%).

Results and Discussion

Chromatographic Performance

The use of a fluoro-phenyl stationary phase provides a unique selectivity for aromatic and phenolic compounds, resulting in excellent peak shape and resolution for urolithins.[1][4] Compared to traditional HPLC, the UHPLC method significantly reduces run times, often to under 10 minutes, while improving separation efficiency.[8]

Urolithin Formation Pathway

Caption: Metabolic pathway from ellagitannins to urolithins.

Typical Validation Results

A successfully validated method will yield data similar to that presented below.

Parameter	Urolithin A
Linear Range (µg/mL)	0.100 - 10.000
Correlation Coefficient (r²)	> 0.9998[1][11]
LOD (µg/mL)	~ 0.051[1][4][11]
LOQ (µg/mL)	~ 0.103[1][4][11]
Accuracy (% Recovery)	98.5 - 101.5%[1]
Precision (RSD %)	< 1.5%[1]

Troubleshooting and Field Insights

• Matrix Effects: In some health products, excipients can interfere with the analysis.[11] If significant matrix effects are observed (e.g., ion suppression in MS or co-eluting peaks in UV), further optimization of the sample preparation, such as solid-phase extraction (SPE), may be required.

• Analyte Stability: Urolithins, as phenolic compounds, can be susceptible to degradation. It is advisable to prepare samples fresh and store them in amber vials at 4°C in the autosampler. Long-term stability studies should be conducted as part of the validation process.[9]

• Peak Tailing: Poor peak shape can often be attributed to secondary interactions with the stationary phase or issues with the sample diluent. Ensuring the diluent is compatible with the initial mobile phase conditions and that the mobile phase is properly acidified can mitigate this.

Conclusion

The UHPLC method detailed in this application note provides a rapid, sensitive, and robust protocol for the quantitative determination of urolithins in commercial health products. The enhanced resolution and speed of UHPLC are significant advantages for high-throughput quality control environments.[4] Proper method validation is critical to ensure data integrity and regulatory compliance, ultimately safeguarding consumer safety and verifying product claims.[1] This method serves as a reliable tool for researchers, manufacturers, and regulatory bodies in the growing field of urolithin-based therapeutics and supplements.[4][11]

References

• Quantitative determination of selected urolithin metabolites in human urine by simple sample preparation and UPLC-MS/MS analysis. Current Topics in Analytical Chemistry. Available at: [Link]

• Determination of Urolithin A in Health Products by Ultra-High-Performance Liquid Chromatography. MDPI. Available at: [Link]

• Determination of Urolithin A in Health Products by Ultra-High-Performance Liquid Chromatography. ResearchGate. Available at: [Link]

• Chromatograms of urolithin A and other impurity peaks (a) UHPLC, (b) HPLC. ResearchGate. Available at: [Link]

• Chromatographic and spectroscopic characterization of urolithins for their determination in biological samples after the intake of foods containing ellagitannins and ellagic acid. PubMed. Available at: [Link]

• Identification of Novel Urolithin Metabolites in Human Feces and Urine after the Intake of a Pomegranate Extract. ACS Publications. Available at: [Link]

• LC-MS analysis of urolithin-related metabolites in human plasma reveals glucuronide conjugates as the primary species after 4-weeks of pecan consumption. ResearchGate. Available at: [Link]

• Determination of Urolithin A in Health Products by Ultra-High-Performance Liquid Chromatography. PMC - NIH. Available at: [Link]

• Identification of Novel Urolithin Metabolites in Human Feces and Urine after the Intake of a Pomegranate Extract. SciSpace. Available at: [Link]

• Urolithins and Their Precursors Ellagic Acid and Ellagitannins: Natural Sources, Extraction and Methods for Their Determination. MDPI. Available at: [Link]

• Preparative isolation and purification of urolithins from the intestinal metabolites of pomegranate ellagitannins by high-speed counter-current chromatography. PubMed. Available at: [Link]

• Urolithin A production drives the effects of pomegranate on the gut microbial metabolism of bile acids and cholesterol in mild dyslipidaemic overweight and obese individuals. RSC Publishing. Available at: [Link]

• Gastrointestinal stability of urolithins: an in vitro approach. ResearchGate. Available at: [Link]

• High-performance liquid chromatography (HPLC) analysis of urolithins... ResearchGate. Available at: [Link]

• Separation of Isomeric Forms of Urolithin Glucuronides Using Supercritical Fluid Chromatography. PMC - PubMed Central - NIH. Available at: [Link]

• Analytical methods for urolithin metabolites analyses in biological fluids. ResearchGate. Available at: [Link]

• Development and validation of a liquid chromatography-electrospray ionization-tandem mass spectrometry method for the determination of urolithin C in rat plasma and its application to a pharmacokinetic study. ResearchGate. Available at: [Link]

• HPLC-UV validation study of Urolithins in broth media: A cost-effective and efficient tool for microflora metabolite analysis. ResearchGate. Available at: [Link]

• UV and MS identification of Urolithins and Nasutins, the bioavailable metabolites of ellagitannins and ellagic acid in different mammals. PubMed. Available at: [Link]

• Development and validation of a liquid chromatography-electrospray ionization-tandem mass spectrometry method for the determination of urolithin C in rat plasma and its application to a pharmacokinetic study. PubMed. Available at: [Link]

• A novel fluorescent-based HPLC method for determination of urolithins. ResearchGate. Available at: [Link]

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Unveiling the Molecular Interactions of a Promising Gut Metabolite: A Guide to Studying Protein Binding of 3,9-dihydroxy-6H-benzo[c]chromen-6-one (Urolithin A)

Introduction: The Rising Significance of Urolithin A

3,9-dihydroxy-6H-benzo[c]chromen-6-one, more commonly known as Urolithin A, is a gut microbial metabolite of ellagic acid, a polyphenol abundant in fruits and nuts like pomegranates, berries, and walnuts. Emerging research has illuminated the diverse pharmacological activities of Urolithin A, including its role in promoting mitophagy, enhancing muscle function, and exerting anti-inflammatory and neuroprotective effects. These profound biological activities are predicated on its interaction with specific protein targets within the cell. Understanding the direct binding partners of Urolithin A and the biophysical parameters of these interactions is paramount for elucidating its mechanism of action and for the development of novel therapeutics.

This comprehensive guide provides researchers, scientists, and drug development professionals with a detailed overview of established and cutting-edge techniques to investigate the protein binding of Urolithin A. We will delve into the theoretical underpinnings of each method, offer detailed, field-proven protocols, and explain the rationale behind experimental choices, empowering you to design and execute robust and meaningful studies.

Identifying the Direct Protein Targets of Urolithin A: A Multi-pronged Approach

The initial step in studying the protein binding of Urolithin A often involves identifying its direct molecular targets. While Urolithin A is known to influence signaling pathways such as AMP-activated protein kinase (AMPK) and the mammalian target of rapamycin (mTOR), pinpointing the specific proteins it directly binds to within these cascades requires specialized techniques.[1][2][3][4] A combination of affinity-based and label-free methods can be employed for this purpose.

Affinity-Based Methods

These techniques rely on modifying Urolithin A to incorporate a tag (e.g., biotin) that allows for the "pull-down" and subsequent identification of interacting proteins from a complex cellular lysate.

• Affinity Chromatography: This classical method involves immobilizing a derivatized Urolithin A onto a solid support (e.g., agarose beads) to capture its binding partners.

Label-Free Methods

To circumvent potential issues with structural modifications altering the binding properties of Urolithin A, label-free methods are highly advantageous.

• Drug Affinity Responsive Target Stability (DARTS): This method leverages the principle that the binding of a small molecule can stabilize its target protein against proteolysis. By treating cell lysates with a protease in the presence or absence of Urolithin A, stabilized proteins can be identified by mass spectrometry.

• Cellular Thermal Shift Assay (CETSA®): CETSA is a powerful technique to confirm direct target engagement in a cellular context. It is based on the principle that ligand binding increases the thermal stability of the target protein.[5][6][7][8]

The following sections will provide detailed protocols for key biophysical techniques to characterize the binding of Urolithin A to its identified or putative protein targets.

Biophysical Characterization of Urolithin A-Protein Interactions

Once a protein target is identified, a suite of biophysical assays can be employed to quantify the binding affinity, kinetics, and thermodynamics of the interaction.

Application Note 1: Surface Plasmon Resonance (SPR) for Real-Time Kinetic Analysis

Scientific Principle: SPR is a label-free optical technique that measures the binding of an analyte (Urolithin A) to a ligand (the target protein) immobilized on a sensor surface. The binding event causes a change in the refractive index at the sensor surface, which is detected in real-time as a change in the resonance angle of reflected light. This allows for the determination of association (k_on) and dissociation (k_off) rate constants, and the equilibrium dissociation constant (K_D).

Experimental Workflow for SPR Analysis of Urolithin A Binding

Caption: Workflow for SPR analysis of Urolithin A-protein interactions.

Detailed Protocol for SPR:

• Protein Immobilization:

  • Select a suitable sensor chip (e.g., CM5 for amine coupling).

  • Activate the carboxymethylated dextran surface using a mixture of N-hydroxysuccinimide (NHS) and 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC).

  • Inject the purified target protein in a low ionic strength buffer (e.g., 10 mM sodium acetate, pH 4.0-5.5) to facilitate covalent immobilization via primary amines.

  • Deactivate excess reactive groups with an injection of ethanolamine-HCl.

  • A reference flow cell should be prepared similarly but without protein immobilization to subtract bulk refractive index changes.

• Urolithin A Preparation:

  • Prepare a stock solution of Urolithin A in a suitable solvent (e.g., DMSO).

  • Create a series of dilutions of Urolithin A in the running buffer (e.g., PBS with 0.05% Tween 20). The concentration range should typically span at least one order of magnitude above and below the expected K_D.

• SPR Analysis:

  • Equilibrate the system with running buffer until a stable baseline is achieved.

  • Inject the different concentrations of Urolithin A over the protein and reference flow cells for a defined period to monitor the association phase.

  • Switch to running buffer flow to monitor the dissociation phase.

  • If necessary, inject a regeneration solution (e.g., a short pulse of high or low pH, or high salt concentration) to remove bound Urolithin A. Optimize the regeneration conditions to ensure complete removal without denaturing the immobilized protein.

• Data Analysis:

  • Subtract the reference flow cell data from the protein flow cell data to obtain specific binding sensorgrams.

  • Fit the sensorgrams to an appropriate binding model (e.g., 1:1 Langmuir binding) using the instrument's software to determine the kinetic and affinity constants.

Quantitative Data Summary Table for SPR:

Parameter	Description	Typical Range for Small Molecules
k_on (M⁻¹s⁻¹)	Association rate constant	10³ - 10⁷
k_off (s⁻¹)	Dissociation rate constant	10⁻¹ - 10⁻⁵
K_D (M)	Equilibrium dissociation constant	10⁻³ - 10⁻⁹

Application Note 2: Isothermal Titration Calorimetry (ITC) for Thermodynamic Profiling

Scientific Principle: ITC directly measures the heat change that occurs upon the binding of a ligand (Urolithin A) to a macromolecule (the target protein). By titrating the ligand into a solution containing the protein, a binding isotherm can be generated. Fitting this curve allows for the determination of the binding affinity (K_D), stoichiometry (n), and the enthalpy (ΔH) and entropy (ΔS) of binding.

Experimental Workflow for ITC Analysis of Urolithin A Binding

Caption: Workflow for FP analysis of Urolithin A-protein interactions.

Detailed Protocol for FP:

• Tracer Synthesis and Characterization:

  • Synthesize a fluorescently labeled Urolithin A derivative. This typically involves linking a fluorophore (e.g., fluorescein, rhodamine) to a position on the Urolithin A molecule that is not critical for protein binding. This may require chemical synthesis expertise.

  • Purify the tracer and confirm its identity and purity (e.g., by HPLC and mass spectrometry).

  • Characterize the binding of the tracer to the target protein to ensure that the fluorescent tag does not abolish the interaction.

• Direct Binding Assay:

  • In a microplate, add a fixed concentration of the fluorescent tracer to a serial dilution of the target protein.

  • Incubate the plate to allow the binding to reach equilibrium.

  • Measure the fluorescence polarization using a plate reader equipped with polarizing filters.

  • Plot the change in polarization as a function of protein concentration and fit the data to a saturation binding curve to determine the K_D.

• Competition Assay:

  • In a microplate, add a fixed concentration of the tracer and the target protein (typically at a concentration close to its K_D for the tracer).

  • Add a serial dilution of unlabeled Urolithin A.

  • Incubate to reach equilibrium.

  • Measure the fluorescence polarization.

  • Plot the polarization as a function of the unlabeled Urolithin A concentration and fit the data to a competition binding curve to determine the IC₅₀ value, which can be converted to a K_i (inhibition constant).

Key Parameters in FP Assays:

Parameter	Description
mP	Millipolarization units
K_D	Equilibrium dissociation constant (from direct binding)
IC₅₀	Half-maximal inhibitory concentration (from competition assay)
K_i	Inhibition constant (calculated from IC₅₀)

Application Note 4: Cellular Thermal Shift Assay (CETSA®) for Target Engagement in a Cellular Milieu

Scientific Principle: CETSA is a powerful method for verifying the direct binding of a compound to its target protein within the complex environment of a living cell. The principle is that ligand binding stabilizes the target protein, making it more resistant to thermal denaturation. By heating cell lysates or intact cells to a range of temperatures, the amount of soluble, non-denatured protein remaining can be quantified. A shift in the melting temperature (T_m) of the target protein in the presence of the compound indicates direct binding.

Experimental Workflow for CETSA of Urolithin A Target Engagement

Caption: Workflow for CETSA analysis of Urolithin A target engagement.

Detailed Protocol for CETSA:

• Cell Culture and Treatment:

  • Culture the cells of interest to an appropriate confluency.

  • Treat the cells with Urolithin A at the desired concentration or with a vehicle control (e.g., DMSO) for a specified time.

• Thermal Challenge:

  • Harvest the cells and prepare a cell lysate.

  • Aliquot the cell lysate into PCR tubes.

  • Heat the aliquots to a range of temperatures (e.g., 40-70°C) for a short period (e.g., 3 minutes) using a thermal cycler.

  • Alternatively, for intact cells, heat the cell suspension before lysis.

• Sample Processing:

  • Lyse the cells (if not already done) and separate the soluble fraction from the precipitated, denatured proteins by centrifugation.

• Protein Quantification:

  • Quantify the amount of the soluble target protein in each sample using a suitable method:

    • Western Blotting: A common and accessible method for specific protein detection.

    • Mass Spectrometry (MS): For proteome-wide analysis of thermal stability changes (Thermal Proteome Profiling or TPP).

• Data Analysis:

  • Plot the amount of soluble protein as a function of temperature for both the Urolithin A-treated and vehicle-treated samples.

  • Fit the data to a sigmoidal curve to determine the melting temperature (T_m) for each condition.

  • The difference in T_m between the treated and control samples (ΔT_m) indicates the degree of stabilization induced by Urolithin A binding.

Key Outcome of CETSA:

Parameter	Description
T_m (°C)	Melting temperature of the target protein
ΔT_m (°C)	Thermal shift induced by Urolithin A binding

Conclusion and Future Perspectives

The study of the protein binding of 3,9-dihydroxy-6H-benzo[c]chromen-6-one (Urolithin A) is a rapidly advancing field with significant implications for human health and drug discovery. The techniques outlined in this guide, from initial target identification to detailed biophysical characterization, provide a robust framework for researchers to unravel the molecular mechanisms of this promising natural compound. By employing a multi-faceted approach, the scientific community can continue to build a comprehensive understanding of Urolithin A's biological functions, paving the way for its potential therapeutic applications. The integration of these techniques will be crucial in validating its targets and optimizing its use for promoting health and combating disease.

References

• Totiger, T. M., Srinivasan, S., Jala, V. R., Lamichhane, P., Dosch, A. R., Gaidarski, A. A., ... & Nagathihalli, N. S. (2019). Urolithin A, a novel natural compound to target PI3K/AKT/mTOR pathway in pancreatic cancer. Molecular cancer therapeutics, 18(2), 301-311. [Link]

• Albasher, G., Al-Sultan, N. K., Al-Saeed, S., Al-Otaibi, B., Al-Oqail, M. M., & Al-Harbi, L. N. (2021). Urolithin A, a novel natural compound to target PI3K/AKT/mTOR pathway in pancreatic cancer. Saudi Journal of Biological Sciences, 28(1), 743-750.
• Komatsu, W., Kishi, H., Yagasaki, K., & Yamori, Y. (2018). Urolithin A attenuates pro-inflammatory mediator production by suppressing PI3-K/Akt/NF-κB and JNK/AP-1 signaling pathways in lipopolysaccharide-stimulated RAW264 macrophages. Molecular nutrition & food research, 62(15), 1701062.

• Guitart, M., Lo, J., & Cofan, M. (2021). Urolithin A, C, and D, but not iso-urolithin A and urolithin B, attenuate triglyceride accumulation in human cultures of adipocytes and hepatocytes. Molecular Nutrition & Food Research, 65(1), 2000783. [Link]

• Kujawska, M., & Jodynis-Liebert, J. (2020). Urolithins, the gut-microbiota-derived metabolites of ellagitannins, and their role in the chemoprevention of colorectal cancer. International journal of molecular sciences, 21(24), 9466.
• Al-Sayyed, H., & Al-Abd, A. M. (2021). Urolithin A, a gut microbiota-derived metabolite of ellagic acid, and its role in cancer chemoprevention. Journal of Functional Foods, 86, 104715.

• Martinez Molina, D., Jafari, R., Ignatushchenko, M., Seki, T., Larsson, E. A., Dan, C., ... & Nordlund, P. (2013). Monitoring drug target engagement in cells and tissues using the cellular thermal shift assay. Science, 341(6141), 84-87. [Link]

• Jafari, R., Almqvist, H., Axelsson, H., Ignatushchenko, M., Lundbäck, T., Nordlund, P., & Martinez Molina, D. (2014). The cellular thermal shift assay for evaluating drug target interactions in cells. Nature protocols, 9(9), 2100-2122. [Link]

• Lomenick, B., Hao, R., Jonai, N., Chin, R. M., Kim, M. J., & Loo, J. A. (2009). Target identification using drug affinity responsive target stability (DARTS). Proceedings of the National Academy of Sciences, 106(51), 21984-21989. [Link]

• Zhang, L., Chen, X., & He, J. (2021). Urolithin A alleviates advanced glycation end-product formation by altering protein structures, trapping methylglyoxal and forming complexes. Food & Function, 12(23), 11849-11861. [Link]

• Ko, M., Ryu, G., Lee, S., Park, S. I., & Lee, J. Y. (2024). Urolithin A Protects Hepatocytes from Palmitic Acid-Induced ER Stress by Regulating Calcium Homeostasis in the MAM. Biomolecules, 14(12), 1505. [Link]

• Lea, W. A., & Simeonov, A. (2011). Fluorescence polarization assays in small molecule screening. Expert opinion on drug discovery, 6(1), 17-32. [Link]

• Al-Attas, O. S., Al-Otaibi, M. M., Al-Ghamdi, S. S., Al-Daghri, N. M., & Al-Amri, M. S. (2019). High-Throughput Cellular Thermal Shift Assay (CETSA) using Acoustic Transfer of Protein Lysates. Scientific reports, 9(1), 1-10. [Link]

• Kaila, N., & Thomas, B. E. (2019). AMPK directly activates mTORC2 to promote cell survival during acute energetic stress. Science signaling, 12(585), eaav3249. [Link]

• Reja, R., & Jones, D. N. (2022). Real-Time Cellular Thermal Shift Assay to Monitor Target Engagement. ACS chemical biology, 17(3), 548-557. [Link]

• Mi, J., & Li, Z. (2022). A cellular thermal shift assay for detecting amino acid sites involved in drug target engagement. STAR protocols, 3(2), 101399. [Link]

• Pelcha, M. A., & Zagnitko, O. (2023). HiBiT Cellular Thermal Shift Assay (HiBiT CETSA). In Methods in Molecular Biology (pp. 139-152). Humana, New York, NY. [Link]

• Ivanova, S., & Gynther, M. (2022). Influence of urolithin A on the mTOR signaling pathway in macrophages. International Journal of Molecular Sciences, 23(19), 11831. [Link]

• Moerke, N. J. (2009). Fluorescence polarization (FP) assays for monitoring protein-protein interactions. Current protocols in chemical biology, 1(1), 1-15.
• Matassova, N., & Bictash, M. (2012). Fluorescence polarization assays in high-throughput screening and drug discovery: a review. Journal of biomolecular screening, 17(8), 983-997.

• Kang, I., & Kim, Y. (2016). Urolithin A, C, and D, but not iso-urolithin A and urolithin B, attenuate triglyceride accumulation in human cultures of adipocytes and hepatocytes. Molecular nutrition & food research, 60(6), 1133-1142. [Link]

• Dandapat, A., & Panda, A. K. (2022). Fluorescence Polarization Assays in Small Molecule Screening. ACS omega, 7(48), 43679-43691. [Link]

• Xuan, W., & Li, Z. (2019). Urolithin A, a Gut Metabolite, Induces Metabolic Reprogramming of Adipose Tissue by Promoting M2 Macrophage Polarization and Mitochondrial Function. The Journal of nutrition, 149(10), 1735-1744.

• Martin, J. B., & Mattson, M. P. (2000). mTOR/AMPK signaling in the brain: Cell metabolism, proteostasis and survival. Progress in neurobiology, 183, 101691. [Link]

• Gautier, A., & Uversky, V. N. (2019). Fluorescent Labeling of Proteins. In Methods in Molecular Biology (pp. 1-14). Humana, New York, NY. [Link]

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Technical Notes & Optimization

Technical Support Center: Synthesis of 3,9-dihydroxy-6H-benzo[c]chromen-6-one (Urolithin M6)

A Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the technical support center for the synthesis of 3,9-dihydroxy-6H-benzo[c]chromen-6-one, a key urolithin metabolite also known as Urolithin M6. This guide is designed to provide in-depth technical assistance, troubleshooting advice, and detailed protocols to enhance the yield and purity of your synthesis. As Senior Application Scientists, we have compiled and synthesized field-proven insights and established protocols to support your research and development efforts.

Frequently Asked Questions (FAQs)

Q1: What are the most common synthetic routes to 3,9-dihydroxy-6H-benzo[c]chromen-6-one?

A1: The synthesis of 3,9-dihydroxy-6H-benzo[c]chromen-6-one can be approached through several strategic routes. The most prominent methods include:

• Suzuki Coupling followed by Intramolecular C-H Oxygenation: This is a modern and efficient method that has been successfully employed for the first reported synthesis of Urolithin M6. It involves the palladium-catalyzed cross-coupling of a boronic acid derivative with a suitable aryl halide, followed by an intramolecular cyclization to form the lactone ring.[1][2]

• Copper-Catalyzed Ullmann-type Reactions: These methods typically involve the coupling of a 2-halobenzoic acid derivative with a substituted phenol in the presence of a copper catalyst to form a biaryl ether, which then undergoes intramolecular cyclization.[3]

• Pechmann Condensation: While more commonly used for coumarin synthesis, variations of the Pechmann condensation can be adapted to synthesize the benzocoumarin core of urolithins. This typically involves the acid-catalyzed reaction of a substituted phenol with a β-ketoester.[4][5]

Q2: My reaction yield is consistently low. What are the likely causes?

A2: Low yields are a common challenge and can stem from several factors depending on the synthetic route:

• For Suzuki Couplings: Incomplete reaction, side reactions such as homocoupling of the boronic acid, or deboronation can significantly reduce the yield. Catalyst deactivation is also a common issue.

• For Intramolecular C-H Oxygenation: The efficiency of this step is highly dependent on the catalyst and oxidizing agent used. Incomplete cyclization will result in a mixture of the biaryl intermediate and the final product.

• For Pechmann Condensations: The reaction is sensitive to the reactivity of the phenolic substrate and the choice of acid catalyst. Electron-withdrawing groups on the phenol can hinder the reaction.[5]

Q3: I am observing multiple spots on my TLC after the reaction. What are the potential side products?

A3: The formation of side products is a frequent issue. Common impurities include:

• Homocoupling Products: In Suzuki reactions, the boronic acid can couple with itself to form a biaryl byproduct.

• Starting Materials: Incomplete reactions will result in the presence of unreacted starting materials.

• Isomeric Products: Depending on the substitution pattern of your starting materials, the formation of regioisomers is possible.

• Over-oxidation or Decomposition Products: Harsh reaction conditions can lead to the degradation of the desired product, especially with poly-hydroxylated aromatic compounds.

Q4: What are the best practices for purifying 3,9-dihydroxy-6H-benzo[c]chromen-6-one?

A4: Due to its polar phenolic nature, purification can be challenging. A combination of techniques is often necessary:

• Column Chromatography: Silica gel chromatography is a standard method. A gradient elution with a mixture of a non-polar solvent (e.g., hexane or dichloromethane) and a polar solvent (e.g., ethyl acetate or methanol) is typically effective.

• Recrystallization: If a solid product is obtained, recrystallization from a suitable solvent system (e.g., ethanol/water, acetone/hexane) can significantly improve purity.

• Preparative HPLC or Counter-Current Chromatography: For obtaining highly pure material, these advanced chromatographic techniques are very effective.[4]

Troubleshooting Guide

This troubleshooting guide provides a structured approach to diagnosing and resolving common issues encountered during the synthesis of 3,9-dihydroxy-6H-benzo[c]chromen-6-one.

Troubleshooting Workflow Diagram

Caption: A decision-making workflow for troubleshooting common synthesis problems.

Detailed Experimental Protocols

The following protocols are based on established and peer-reviewed methodologies. It is crucial to perform all reactions under an inert atmosphere (e.g., Argon or Nitrogen) unless otherwise specified, especially when using organometallic reagents.

Protocol 1: Synthesis via Suzuki Coupling and Intramolecular C-H Oxygenation

This protocol is adapted from the first reported synthesis of Urolithin M6 and represents a highly efficient and modern approach.[1][2]

Workflow Diagram for Protocol 1

Caption: Step-by-step workflow for the Suzuki coupling and C-H oxygenation route.

Step 1: Suzuki Coupling to form the Biaryl Intermediate

• Reaction Setup: In a flame-dried Schlenk flask under an inert atmosphere, combine the aryl halide (e.g., a suitably protected dihydroxy-bromobenzoic acid derivative) (1.0 eq.), the boronic acid or boronic ester (1.1-1.5 eq.), and a palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%) and a suitable ligand if necessary.

• Solvent and Base Addition: Add a degassed solvent system (e.g., a mixture of toluene, ethanol, and water) followed by a degassed aqueous solution of a base (e.g., K₂CO₃ or Cs₂CO₃, 2-3 eq.).

• Reaction: Heat the mixture to reflux (typically 80-100 °C) and monitor the reaction progress by TLC or LC-MS. The reaction is typically complete within 2-12 hours.

• Work-up: Cool the reaction mixture to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine. Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate under reduced pressure.

• Purification: The crude biaryl intermediate is purified by column chromatography on silica gel.

Step 2: Intramolecular C-H Oxygenation to form the Lactone Ring

• Reaction Setup: In a reaction vessel, dissolve the purified biaryl intermediate (1.0 eq.) in a suitable solvent (e.g., acetic acid).

• Catalyst and Oxidant Addition: Add the catalyst for C-H oxygenation (e.g., a palladium or copper salt) and an appropriate oxidant.

• Reaction: Heat the reaction mixture (typically 100-120 °C) and monitor the formation of the lactone by TLC or LC-MS.

• Work-up: After completion, cool the reaction mixture and remove the solvent under reduced pressure. Dissolve the residue in an organic solvent and wash with water and saturated sodium bicarbonate solution to remove the acid. Dry the organic layer and concentrate.

• Final Purification: The crude 3,9-dihydroxy-6H-benzo[c]chromen-6-one is then purified by column chromatography followed by recrystallization to afford the pure product.

Protocol 2: Synthesis via Pechmann Condensation

This is a classical and often straightforward method for the synthesis of coumarin-type structures. The conditions may require optimization depending on the specific substrates.[4][5]

Step-by-Step Methodology:

• Reactant Mixture: In a round-bottom flask, combine the substituted phenol (e.g., a dihydroxybenzene derivative) (1.0 eq.) and a β-ketoester (e.g., ethyl benzoylacetate derivative) (1.0-1.2 eq.).

• Catalyst Addition: Carefully add a strong acid catalyst (e.g., concentrated sulfuric acid, Amberlyst-15, or a Lewis acid like ZnCl₂) to the mixture. The reaction can often be run neat or in a high-boiling solvent.

• Reaction: Heat the mixture with stirring. The reaction temperature can range from room temperature to over 150 °C, and the reaction time can vary from a few hours to overnight. Monitor the reaction by TLC.

• Work-up: Cool the reaction mixture and carefully pour it onto crushed ice with stirring. The product will often precipitate as a solid.

• Purification: Collect the solid by filtration, wash thoroughly with cold water, and dry. The crude product can be further purified by recrystallization from a suitable solvent like ethanol.

Quantitative Data Summary

The yield of 3,9-dihydroxy-6H-benzo[c]chromen-6-one is highly dependent on the chosen synthetic route and the optimization of reaction conditions. The following table provides a comparative overview of expected yields for different synthetic strategies based on literature reports for similar compounds.

Synthetic Strategy	Key Reagents	Typical Catalyst	Typical Solvent	Temperature (°C)	Reaction Time (h)	Reported Yield Range (%)	Reference
Suzuki Coupling & C-H Oxygenation	Aryl halide, Boronic acid	Pd(OAc)₂, Cu(OAc)₂	Toluene/Water, Acetic Acid	80-120	4-24	40-70	[1]
Copper-Catalyzed Ullmann Coupling	2-Halobenzoic acid, Phenol	CuI, Cu₂O	DMF, Dioxane	110-150	12-48	30-60	[3]
Pechmann Condensation	Dihydroxybenzene, β-ketoester	H₂SO₄, Lewis Acids	Neat, Toluene	25-160	1-24	20-85	[5]

References

• Preparative isolation and purification of urolithins from the intestinal metabolites of pomegranate ellagitannins by high-speed counter-current chromatography. (2015). Journal of Chromatography B, 990, 103-107. [Link]

• Synthesis of natural urolithin M6, a galloflavin mimetic, as a potential inhibitor of lactate dehydrogenase A. (2017). Organic & Biomolecular Chemistry, 15(3), 635-643. [Link]

• Synthesis of natural Urolithin M6, a Galloflavin mimetic as potential inhibitor of Lactate dehydrogenase A. (2017). Request PDF. [Link]

• Novel Regioselective Synthesis of Urolithin Glucuronides—Human Gut Microbiota Cometabolites of Ellagitannins and Ellagic Acid. (2022). Journal of Agricultural and Food Chemistry, 70(18), 5556-5566. [Link]

• Design, Synthesis, and Biological Evaluation of Novel 6H-Benzo[c]chromen-6-one Derivatives as Potential Phosphodiesterase II Inhibitors. (2021). Molecules, 26(16), 4998. [Link]

• A Review of Classical and Advanced Methodologies for Benzocoumarin Synthesis. (2022). Journal of Medicinal and Chemical Sciences, 5(4), 678-697. [Link]

• Urolithins: a Comprehensive Update on their Metabolism, Bioactivity, and Associated Gut Microbiota. (2021). Molecular Nutrition & Food Research, 65(1), e1900921. [Link]

• 3-Hydroxy-7,8,9,10-tetrahydro-6H-benzo[c]chromen-6-one and 3-hydroxy-6H-benzo[c]chromen-6-one act as on-off selective fluorescent sensors for Iron (III) under in vitro and ex vivo conditions. (2021). Turkish Journal of Chemistry, 45(2), 484-496. [Link]

• Suzuki-Miyaura Coupling. Chemistry LibreTexts. [Link]

• A Review of Classical and Advanced Methodologies for Benzocoumarin Synthesis. (2022). Journal of Medicinal and Chemical Sciences, 5(4), 678-697. [Link]

• Separation of Isomeric Forms of Urolithin Glucuronides Using Supercritical Fluid Chromatography. (2023). Molecules, 28(3), 1369. [Link]

• Time Course Production of Urolithins from Ellagic Acid by Human Gut Microbiota. (2011). Journal of Agricultural and Food Chemistry, 59(21), 11524-11531. [Link]

• Identification of Novel Urolithin Metabolites in Human Feces and Urine after the Intake of a Pomegranate Extract. (2019). Journal of Agricultural and Food Chemistry, 67(41), 11436-11444. [Link]

• Preparation of 6H-Benzo[c]chromen-6-one. (2018). Organic Syntheses, 95, 97-111. [Link]

• Synthetic Protocols on 6H-Benzo[c]chromen-6-ones: A Review. (2019). ResearchGate. [Link]

• Diastereodivergent Synthesis of Hexahydro-6H-benzo[c]chromen-6-one Derivatives Catalyzed by Modularly Designed Organocatalysts. (2019). Chemistry, 25(31), 7486-7490. [Link]

• Preparation of 6 H -Benzo[ c ]chromen-6-one. (2018). Request PDF. [Link]

• Heterogeneously Catalyzed Pechmann Condensation Employing the Tailored Zn0.925Ti0.075O NPs: Synthesis of Coumarin. (2019). ACS Omega, 4(7), 12057-12066. [Link]

• Suzuki reaction. Wikipedia. [Link]

• Synthesis of some 3,4-dihydro-2H-benzo[f]pyrano[2,3-h]chromen-6-one derivatives. (1998). ResearchGate. [Link]

• 3-Hydroxy-6H-benzo[C]chromen-6-one. SpectraBase. [Link]

• 8,9-dihydroxy-6H-[4]benzofuro[3,2-c]chromen-6-one. PubChem. [Link]

• Synthesis of 6H-benzo[c]chromen-6-ones. (2022). ResearchGate. [Link]

• Recent Advances in the Synthesis of Coumarin Derivatives from Different Starting Materials. (2020). Molecules, 25(8), 1985. [Link]

• Intramolecular Esterification Lactone. (2016). YouTube. [Link]

• Identify The Lactone Formed By The Following Hydroxy Carboxylic Acid? (ACS Organic Chemistry Prep). (2022). YouTube. [Link]

• Lactone synthesis. Organic Chemistry Portal. [Link]

• Lactones from Unspecific Peroxygenase-Catalyzed In-Chain Hydroxylation of Saturated Fatty Acids. (2023). Organic Letters, 25(27), 5026-5030. [Link]

• Enzymatic Assembly of Diverse Lactone Structures: An Intramolecular C–H Functionalization Strategy. (2021). Journal of the American Chemical Society, 143(3), 1568-1574. [Link]

• Intramolecular C–H Oxidation in Iron(V)-oxo-carboxylato Species Relevant in the γ-Lactonization of Alkyl Carboxylic Acids. (2021). Inorganic Chemistry, 60(17), 13197-13205. [Link]

• C–H Functionalization as a Powerful Method for Direct Synthesis of Lactones. (2021). ACS Catalysis, 11(10), 6127-6147. [Link]

• Intramolecular C–H Oxidation in Iron(V)-oxo-carboxylato Species Relevant in the γ-Lactonization of Alkyl Carboxylic Acids. (2021). ACS Publications. [Link]

• Lactone. Wikipedia. [Link]

• Copper-Catalyzed Synthesis of Coumarins. A Mini-Review. (2021). Molecules, 26(22), 6959. [Link]

• Copper-catalyzed synthesis of 3-substituted coumarins. Cu* = light... (2021). ResearchGate. [Link]

• Improved and ligand-free copper-catalyzed cyclization for an efficient synthesis of benzimidazoles from o-bromoarylamine and nitriles. (2024). RSC Publishing. [Link]

• Improved and ligand-free copper-catalyzed cyclization for an efficient synthesis of benzimidazoles from o-bromoarylamine and nitriles. (2024). PMC - NIH. [Link]

• Suzuki Coupling: A powerful tool for the synthesis of natural products: A review. (2023). ResearchGate. [Link]

• Weakly-Activated Phenol Derivatives as New Green Electrophilic Partners in Suzuki–Miyaura and Related C-C Couplings. (2024). Molecules, 29(1), 51. [Link]

• Overcoming Halide Inhibition of Suzuki–Miyaura Couplings with Biaryl Monophosphine-Based Catalysts. (2019). Sci-Hub. [Link]

• Facile One-Pot Conversion of (poly)phenols to Diverse (hetero)aryl Compounds by Suzuki Coupling Reaction: A Modified Approach for the Synthesis of Coumarin- and Equol-Based Compounds as Potential Antioxidants. (2020). ResearchGate. [Link]

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• Which sample solvents work best with normal-phase flash column chromatography?. (2023). Biotage. [Link]

• Methods of purification of raw polyphenol extract for chromatographic analysis. (2021). Biblioteka Nauki. [Link]

• Reagents & Solvents: Solvents for Recrystallization. University of Rochester. [Link]

• Important Chemistry Tips-Solvents choose for recrystallization-Part4. (2022). YouTube. [Link]

• Recrystallization Technique for Organic Chemistry with Nadia Korovina. (2020). YouTube. [Link]

• Accessing new polymorphs and solvates through solvothermal recrystallization. (2022). PMC - NIH. [Link]

• What's the best solvent to remove these crystals and recrystallize it?. (2024). Reddit. [Link]

• How to recrystallize an oily compound?. (2023). ResearchGate. [Link]

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• 5. mdpi.com [mdpi.com]

Technical Support Center: Purification of 3,9-Dihydroxy-6H-benzo[c]chromen-6-one (Urolithin A)

As a Senior Application Scientist, I've designed this technical support center to address the nuanced challenges researchers face when purifying 3,9-dihydroxy-6H-benzo[c]chromen-6-one, a molecule more commonly known in the scientific community as Urolithin A. This guide moves beyond simple protocols to explain the underlying principles, helping you troubleshoot effectively and achieve the high purity required for your research.

Introduction: Urolithin A is a gut microbiome-derived metabolite of ellagic acid and ellagitannins with significant therapeutic potential, noted for its anti-inflammatory, antioxidant, and anti-aging properties.[1][2] Achieving high purity (>98%) is critical for accurate biological and preclinical studies. However, its purification is often hampered by its low solubility, the presence of structurally similar impurities, and its chemical properties as a dibenzopyran-6-one derivative.[3][4] This guide provides practical solutions to common purification challenges.

Troubleshooting Guide (Q&A Format)

This section addresses specific experimental problems.

Question 1: My compound is showing significant tailing or streaking during silica gel column chromatography. What's causing this and how can I fix it?

Answer: This is a classic issue encountered with phenolic compounds like Urolithin A on a polar stationary phase like silica gel.

• Causality: The two hydroxyl groups on the Urolithin A molecule are acidic and form strong hydrogen bonds with the silanol groups (Si-OH) on the silica surface. This strong, sometimes irreversible, interaction leads to slow desorption kinetics, resulting in significant peak tailing or streaking down the column. This can lead to poor resolution and cross-contamination of fractions.

• Solutions & Protocols:

  • Mobile Phase Modification: The most common solution is to add a small amount of a polar, acidic modifier to the mobile phase. This modifier competes with your compound for the active sites on the silica gel.

    • Protocol: Add 0.5-2% acetic acid or formic acid to your eluent system (e.g., Dichloromethane/Methanol or Ethyl Acetate/Hexane). The acid protonates the silanol groups, reducing their interaction with your compound, and ensures the phenolic hydroxyls of Urolithin A remain protonated, leading to sharper peaks. A study isolating urolithins successfully used a solvent system containing acetic acid for high-speed counter-current chromatography, demonstrating the utility of acidifiers.[5]

  • Use a Different Stationary Phase: If tailing persists, consider switching to a less acidic or non-polar stationary phase.

    • Reversed-Phase (RP) Chromatography: This is an excellent alternative. Using a C18-functionalized silica gel with a polar mobile phase (e.g., Methanol/Water or Acetonitrile/Water gradients) is highly effective. The separation is based on hydrophobicity, mitigating the strong polar interactions. RP-HPLC is frequently used for the final purification step to achieve >99% purity.[6]

    • Alumina (Neutral or Acidic): Neutral or acidic alumina can sometimes provide better peak shape for phenolic compounds compared to silica gel.

Question 2: I'm struggling to separate Urolithin A from its isomers (e.g., Isourolithin A) or other urolithins (e.g., Urolithin B). My TLC spots are too close.

Answer: Separating structurally similar urolithins is a primary challenge, as they often co-elute due to very similar polarities.[7]

• Causality: Urolithins differ primarily in the number and position of hydroxyl groups.[4] For instance, Urolithin A (3,9-dihydroxy) and Urolithin B (3-hydroxy) have very close retention factors (Rf) in many standard solvent systems.

• Solutions & Protocols:

  • Optimize the Solvent System: Fine-tuning the mobile phase is crucial for improving resolution (ΔRf).

    • Strategy: Test a range of solvent systems with varying polarity and solvent selectivity. For normal phase, try ternary mixtures like Hexane/Ethyl Acetate/Methanol or Dichloromethane/Acetone/Methanol. Small additions of a third solvent can significantly alter selectivity.

    • Example Systems (TLC & Column):

      Stationary Phase	Recommended Solvent System	Application Notes
      Silica Gel 60	Ethyl Acetate / Heptane (e.g., 20:80 to 50:50 gradient)[6]	Good starting point for synthetic mixtures. Add 1% acetic acid to improve peak shape.
      Silica Gel 60	Petroleum Ether / Ethyl Acetate (e.g., 30:1)[8]	Effective for separating less polar derivatives or precursors.
      Reversed-Phase C18	Methanol / Water or Acetonitrile / Water with 0.1% Formic Acid	Gold standard for high-resolution separation of urolithin isomers.[9]

      | Counter-Current | n-hexane-ethyl acetate-methanol-acetic acid-water (multiple ratios)[5] | Excellent for preparative scale separation from complex biological extracts. |

  • Preparative High-Performance Liquid Chromatography (Prep-HPLC): For achieving the highest purity, especially on a small to medium scale, Prep-HPLC is the method of choice.

    • Protocol: Use a reversed-phase C18 column. Start with a shallow gradient (e.g., 40-60% Methanol in water with 0.1% formic acid over 30 minutes). This slow gradient will maximize the separation between closely eluting isomers. Monitor the elution profile with a UV detector (Urolithin A has a characteristic UV spectrum).[9]

Question 3: My final product is a pale yellow or brownish powder, and I suspect it's degrading. How can I prevent this?

Answer: Phenolic compounds like Urolithin A are susceptible to oxidation, which can cause discoloration and the appearance of impurities.

• Causality: The hydroxyl groups, particularly in a conjugated system, can be oxidized to form quinone-type structures, which are often colored. This can be accelerated by exposure to air (oxygen), light, high temperatures, or basic pH conditions.

• Solutions & Protocols:

  • Work Under Inert Atmosphere: When possible, conduct purification steps (especially solvent evaporation) under an inert atmosphere of nitrogen or argon to minimize contact with oxygen.

  • Use Degassed Solvents: For HPLC, sparging solvents with helium or sonicating them under vacuum removes dissolved oxygen, which can prevent on-column degradation.

  • Avoid High Temperatures: Concentrate fractions using a rotary evaporator at a low temperature (<40°C).

  • Protect from Light: Use amber glass vials or wrap flasks and columns in aluminum foil to prevent light-induced degradation.[10]

  • Storage: Store the final, pure compound as a solid under an inert atmosphere at -20°C or -80°C for long-term stability.[1]

Frequently Asked Questions (FAQs)

Q: What is the best overall strategy for purifying Urolithin A from a crude synthetic reaction mixture?

A: A multi-step approach is most effective for achieving high purity.

Caption: General purification workflow for synthetic Urolithin A.

• Aqueous Workup: Start with a standard liquid-liquid extraction to remove inorganic salts and highly polar starting materials.

• Flash Column Chromatography: Use silica gel with an appropriate solvent system (like Ethyl Acetate/Hexane) to remove the bulk of impurities and unreacted starting materials.[6][8]

• Purity Assessment: Analyze the pooled fractions by TLC, analytical HPLC, and ¹H NMR to assess purity.

• Final Purification (if needed): If isomeric impurities or other closely-related compounds remain, a final polishing step using preparative reversed-phase HPLC is recommended to achieve >99% purity.[6]

Q: I am trying to crystallize my purified Urolithin A, but it keeps oiling out or precipitating as an amorphous solid. Any suggestions?

A: Urolithin A has poor water solubility and can be challenging to crystallize.[3]

• Solvent Selection: The key is finding a solvent system where the compound is soluble when hot but sparingly soluble when cold.

  • Try solvent systems like Methanol/Water, Ethanol/Water, Acetone/Hexane, or Ethyl Acetate/Heptane.

  • Dissolve the compound in a minimal amount of the "good" solvent (e.g., Methanol, Acetone) at an elevated temperature. Then, slowly add the "poor" solvent (e.g., Water, Hexane) dropwise until the solution becomes faintly turbid. Re-heat gently to clarify and then allow it to cool slowly.

• Slow Cooling: Rapid cooling often leads to precipitation, not crystallization. Insulate the flask to ensure a very slow cooling rate (e.g., place it in a warm water bath and let it cool to room temperature overnight).

• Co-crystallization: If direct crystallization is unsuccessful, co-crystallization is a viable alternative. A method for forming a co-crystal of Urolithin A with betaine has been reported, which may improve stability and handling properties.[3]

Q: What analytical methods are essential to confirm the identity and purity of my final product?

A: A combination of spectroscopic and chromatographic methods is required for full characterization.

Caption: Key analytical methods for validating Urolithin A.

• Identity Confirmation:

  • NMR Spectroscopy (¹H and ¹³C): This is the most important method. It provides definitive structural confirmation. The chemical shifts and coupling constants should match reported literature values.[5][6]

  • Mass Spectrometry (MS): High-Resolution Mass Spectrometry (HRMS) confirms the elemental composition by providing a highly accurate mass measurement.[5]

• Purity Assessment:

  • Analytical HPLC: A reversed-phase HPLC method with a UV-Vis or DAD detector is the gold standard for quantifying purity. A pure sample should show a single major peak. Purity is reported as a percentage based on the peak area.[11]

  • TLC: A quick and easy way to qualitatively assess the number of components in your sample.

By understanding these principles and applying the detailed protocols, you can overcome the common hurdles in purifying 3,9-dihydroxy-6H-benzo[c]chromen-6-one and ensure the integrity of your scientific results.

References

• European Patent Office. (2023). PROCESS SCALE SYNTHESIS OF UROLITHINS - EP 3663287 B1. EPO.

• Yuan, T., et al. (2015). Preparative isolation and purification of urolithins from the intestinal metabolites of pomegranate ellagitannins by high-speed counter-current chromatography. Journal of Chromatography B, 990, 107-112. [Link]

• Ávila-Gálvez, M. Á., et al. (2022). Novel Regioselective Synthesis of Urolithin Glucuronides, Human Gut Microbiota Cometabolites of Ellagitannins and Ellagic Acid. Journal of Agricultural and Food Chemistry, 70(20), 6146–6154. [Link]

• Kujawski, J., et al. (2022). Conjugates of urolithin A with NSAIDs, their stability, cytotoxicity, and anti-inflammatory potential. Scientific Reports, 12(1), 10393. [Link]

• He, S., et al. (2016). Process-scale synthesis of urolithins.
• Amazentis SA. (2024). Urolithin a - betain co-crystal (ii).
• Chromadex, Inc. (2019). Process-scale synthesis of urolithin a.

• Luo, J., et al. (2021). Design, synthesis, and biological evaluation of novel urolithins derivatives as potential phosphodiesterase II inhibitors. Molecules, 26(11), 3326. [Link]

• Request PDF. (n.d.). Preparative isolation and purification of urolithins from the intestinal metabolites of pomegranate ellagitannins by high-speed counter-current chromatography. ResearchGate. [Link]

• ResearchGate. (2024). Determination of Urolithin A in Health Products by Ultra-High-Performance Liquid Chromatography. [Link]

• Wang, Y., et al. (2024). Determination of Urolithin A in Health Products by Ultra-High-Performance Liquid Chromatography. Molecules, 29(5), 1138. [Link]

• Singh, A., et al. (2022). Urolithin A improves muscle strength, exercise performance, and biomarkers of mitochondrial health in a randomized trial in middle-aged adults. Cell Reports Medicine, 3(5), 100633. [Link]

• Fei, T., et al. (2020). Urolithin a attenuates IL-1β-induced inflammatory responses and cartilage degradation via inhibiting the MAPK/NF-κB signaling pathways in rat articular chondrocytes. Journal of Inflammation Research, 13, 107–116. [Link]

• García-Villalba, R., et al. (2015). Chromatographic and spectroscopic characterization of urolithins for their determination in biological samples after the intake of foods containing ellagitannins and ellagic acid. Journal of Chromatography A, 1411, 107-118. [Link]

• Organic Syntheses. (2018). Preparation of 6H-Benzo[c]chromen-6-one. [Link]

• Zhou, Y., et al. (2023). Urolithin A in Central Nervous System Disorders: Therapeutic Applications and Challenges. Nutrients, 15(23), 4969. [Link]

• MDPI. (2024). Determination of Urolithin A in Health Products by Ultra-High-Performance Liquid Chromatography. [Link]

• Healthspan. (n.d.). Urolithin A. [Link]

• Aydin, M., & Avci, E. (2021). 3-Hydroxy-7,8,9,10-tetrahydro-6H-benzo[c]chromen-6-one and 3-hydroxy-6H-benzo[c] chromen-6-one act as on-off selective fluoresce. Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy, 249, 119283. [Link]

• Kang, I., et al. (2016). Urolithin A, C and D, but not iso-Urolithin A and Urolithin B, attenuate triglyceride accumulation in human cultures of adipocytes. Molecular Nutrition & Food Research, 60(6), 1129-1138. [Link]

• Ask Ayurveda. (n.d.). Phytochemicals in Food - Terflavin Bs. [Link]

• Wang, Y., et al. (2021). Design, Synthesis, and Biological Evaluation of Novel 6H-Benzo[c]chromen-6-one Derivatives as Potential Phosphodiesterase II Inhibitors. Molecules, 26(11), 3326. [Link]

• Google Patents. (n.d.). Aqueous solution containing urolithins, a dry solid composition thereof, a method for producing them, and a method for stabilizing and solubilizing urolithins.

• ChemSynthesis. (n.d.). 8,9-dihydroxy-6H-[12]benzofuro[3,2-c]chromen-6-one. [Link]

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Technical Support Center: Overcoming Solubility Challenges of Urolithin M6 in Aqueous Solutions

Welcome to the technical support center for Urolithin M6. This guide is designed for researchers, scientists, and drug development professionals who are navigating the experimental complexities of this promising gut metabolite. Urolithin M6 (3,8,9,10-tetrahydroxy urolithin), a key microbial metabolite of ellagic acid, presents significant promise in various research fields. However, its hydrophobic nature and poor aqueous solubility are common hurdles in experimental design, particularly for in vitro and cell-based assays.

This document provides in-depth troubleshooting guides and frequently asked questions (FAQs) to directly address the solubility issues you may encounter. Our goal is to equip you with the knowledge to prepare stable, biologically active Urolithin M6 solutions for reliable and reproducible results.

Frequently Asked Questions (FAQs)

Q1: Why is Urolithin M6 so difficult to dissolve in aqueous solutions like buffers or cell culture media?

A1: The solubility challenge stems from the chemical structure of Urolithin M6. Like other urolithins, it possesses a rigid, planar dibenzo[b,d]pyran-6-one core. While it has four hydroxyl groups, the large, nonpolar surface area dominates its character, making it hydrophobic. In aqueous environments, these hydrophobic molecules tend to aggregate to minimize contact with polar water molecules, leading to precipitation. This is a common characteristic of many polyphenolic compounds.

Q2: What is the recommended starting solvent for Urolithin M6?

A2: The recommended primary solvent for Urolithin M6 is Dimethyl Sulfoxide (DMSO) . Urolithin M6 exhibits high solubility in DMSO, with commercial suppliers reporting solubility up to 65 mg/mL (approximately 250 mM).[1] This allows for the creation of a highly concentrated stock solution, which is a critical first step for its use in aqueous experimental systems.

Q3: I've dissolved Urolithin M6 in DMSO, but it precipitates when I add it to my cell culture medium. What's happening?

A3: This phenomenon is known as "solvent shock" or "crashing out." It occurs when a compound dissolved in a high-concentration organic solvent is rapidly diluted into an aqueous solution where it is poorly soluble. The sudden shift in polarity causes the compound to fall out of solution. The key is to manage the dilution process and the final concentration of both Urolithin M6 and DMSO.

Q4: What is a safe final concentration of DMSO for my cell culture experiments?

A4: The tolerance to DMSO is cell-line specific. However, a widely accepted "rule of thumb" is to keep the final concentration of DMSO in the culture medium at or below 0.5% (v/v) .[2] Many robust cell lines can tolerate this level without significant cytotoxicity. For sensitive or primary cell lines, it is best to aim for a final concentration of ≤ 0.1% .[3] It is always imperative to run a vehicle control (medium with the same final DMSO concentration as your experimental wells) to ensure that any observed effects are due to the Urolithin M6 and not the solvent.[4]

Q5: Are there alternatives to DMSO for improving aqueous solubility?

A5: Yes, for researchers looking to minimize or avoid DMSO, advanced formulation strategies can be employed. The most promising alternative for urolithins is the use of cyclodextrins . These are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic interior cavity that can encapsulate hydrophobic molecules like Urolithin M6, thereby increasing their solubility in water.[5] Hydroxypropyl-β-cyclodextrin (HP-β-CD) is a commonly used derivative with improved solubility and reduced toxicity.[5] Other methods for poorly soluble compounds include the use of co-solvents like PEG-400 or surfactants like Tween-80, though these must also be tested for cellular toxicity.[6]

Troubleshooting Guides

Issue 1: Immediate Precipitation When Diluting DMSO Stock into Aqueous Buffer/Medium

This is the most common issue encountered by researchers. The workflow below provides a systematic approach to resolving it.

Caption: Troubleshooting workflow for immediate precipitation of Urolithin M6.

Experimental Protocols

Protocol 1: Preparation of a Urolithin M6 Stock Solution in DMSO

This protocol describes the standard method for preparing a concentrated stock solution.

Materials:

• Urolithin M6 powder

• Anhydrous, sterile-filtered DMSO

• Sterile microcentrifuge tubes or vials

• Vortexer and sonicator bath

Procedure:

• Weighing: Accurately weigh the desired amount of Urolithin M6 powder in a sterile microcentrifuge tube. For example, to prepare 1 mL of a 20 mM stock solution (Molecular Weight of Urolithin M6 = 260.2 g/mol ), you would need 5.2 mg.

• Solvent Addition: Add the calculated volume of sterile DMSO to the powder.

• Dissolution: Vortex the mixture vigorously for 1-2 minutes. If particulates remain, sonicate the vial in a water bath for 5-10 minutes until the solution is completely clear.[1] A study successfully prepared a 20 mM stock solution of Urolithin M6 in DMSO for use in cell-based assays.[7]

• Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles. Store at -20°C or -80°C for long-term stability.

Protocol 2: Diluting Urolithin M6 into Cell Culture Medium

This protocol is based on a method used successfully for treating Raji cells with Urolithin M6.[7]

Objective: To prepare a final working concentration of Urolithin M6 in cell culture medium while keeping the final DMSO concentration at an acceptable level (e.g., ≤ 0.6%).

Procedure:

• Prepare Stock: Start with a fully dissolved, high-concentration stock solution of Urolithin M6 in DMSO (e.g., 20 mM, as per Protocol 1).

• Pre-warm Medium: Ensure your complete cell culture medium (containing serum, if applicable) is pre-warmed to 37°C.

• Calculate Volumes: Determine the volume of stock solution needed for your final concentration. For example, to make 1 mL of a 100 µM Urolithin M6 solution from a 20 mM stock, you would need 5 µL of the stock.

  • Final DMSO Calculation: (5 µL stock / 1000 µL total volume) * 100% = 0.5% DMSO. This is a generally acceptable concentration.[2]

• Dilution Step:

  • Pipette the final volume of pre-warmed medium into a sterile tube (e.g., 995 µL).

  • Add the calculated volume of the DMSO stock solution (e.g., 5 µL) directly into the medium.

  • Immediately mix thoroughly by gentle vortexing or by pipetting up and down several times. Do not add the medium to the small volume of DMSO stock, as this can increase the risk of precipitation.

• Vehicle Control: Prepare a vehicle control by adding the same volume of pure DMSO (e.g., 5 µL) to an equal volume of medium (e.g., 995 µL).

• Application: Add the final Urolithin M6 solution and the vehicle control solution to your cells immediately after preparation. Do not store the diluted aqueous solution.

Data Summary Table:

Parameter	Recommended Value	Rationale & Citation
Primary Solvent	Dimethyl Sulfoxide (DMSO)	High solubility (up to 65 mg/mL).[1]
Stock Concentration	10-50 mM	Allows for small volumes to be added to aqueous media, minimizing final solvent concentration.[7]
Final DMSO Conc.	≤ 0.5% (general); ≤ 0.1% (sensitive cells)	Minimizes solvent-induced cytotoxicity.[2][3] Always include a vehicle control.
Aqueous Solution Storage	Do not store; prepare fresh for each experiment.	Urolithins can be unstable in aqueous solutions over time.

Issue 2: Delayed Precipitation or Cloudiness in the Incubator

Sometimes, the solution appears clear initially but becomes cloudy or forms a precipitate after hours or days at 37°C.

Caption: Troubleshooting workflow for delayed precipitation of Urolithin M6.

Advanced Solubilization: Using Cyclodextrins

For experiments requiring higher concentrations of Urolithin M6 or the complete avoidance of organic solvents, forming an inclusion complex with cyclodextrins is a powerful technique.

Mechanism of Action: Cyclodextrins are donut-shaped molecules with a hydrophobic core and a hydrophilic exterior. The hydrophobic Urolithin M6 molecule can become encapsulated within the core, while the hydrophilic exterior of the cyclodextrin allows the entire complex to be readily soluble in water.

Caption: Mechanism of cyclodextrin-mediated solubilization.

Protocol 3: Basic Protocol for Urolithin M6 Solubilization with HP-β-CD (Requires Optimization)

This is a starting-point protocol that must be optimized for your specific concentration needs.

Materials:

• Urolithin M6

• Hydroxypropyl-β-cyclodextrin (HP-β-CD)

• Deionized water or desired buffer

• Stir plate and magnetic stir bar

Procedure:

• Prepare Cyclodextrin Solution: Prepare a solution of HP-β-CD in your desired buffer (e.g., 10-40% w/v). Warm the solution slightly (40-50°C) and stir until the HP-β-CD is fully dissolved.

• Add Urolithin M6: Slowly add the Urolithin M6 powder to the stirring cyclodextrin solution.

• Complexation: Allow the mixture to stir at room temperature for 24-48 hours, protected from light. This extended time allows for the formation of the inclusion complex.

• Filtration: Filter the solution through a 0.22 µm sterile filter to remove any undissolved compound and sterilize the solution.

• Concentration Determination: The exact concentration of the solubilized Urolithin M6 in the filtrate should be determined empirically using a validated analytical method such as HPLC-UV.

This guide provides a comprehensive framework for addressing the solubility of Urolithin M6. By understanding the underlying principles and following these systematic protocols, researchers can confidently prepare their experiments for success.

References

• LifeTein. (2023, February 1). DMSO usage in cell culture. Retrieved from [Link]

• Various Authors. (2016, January 25). What the concentration of DMSO you use in cell culture assays? ResearchGate. Retrieved from [Link]

• Reddit User Community. (2023, October 5). Maximum DMSO concentration in media for cell culture? r/labrats. Retrieved from [Link]

• Various Authors. (2016, January 1). What is maximum allowable concentration of DMSO as solvent for drugs to check activity on animal cell lines? ResearchGate. Retrieved from [Link]

• Reddit User Community. (2024, May 12). Avoiding toxic DMSO concentrations in cell culture. r/labrats. Retrieved from [Link]

• ALZET® Osmotic Pumps. Cyclodextrins: Improving Delivery of Hydrophobic Compounds. Retrieved from [Link]

• The Royal Society of Chemistry. Synthesis of natural Urolithin M6, a Galloflavin mimetic as potential inhibitor of Lactate dehydrogenase A. Retrieved from [Link]

• Li, N., et al. (2018). Complexation of hydrophobic drugs with hydroxypropyl-β-cyclodextrin by lyophilization using a tertiary butyl alcohol system. ResearchGate. Retrieved from [Link]

• Various Authors. (2025, August 9). Preparation of Hydrophobic Drugs Cyclodextrin Complex by Lyophilization Monophase Solution. ResearchGate. Retrieved from [Link]

• S. P. Vyas, et al. (2007, June 10). Solubility enhancement of hydrophobic drugs using synergistically interacting cyclodextrins and cosolvent. Indian Journal of Pharmaceutical Sciences. Retrieved from [Link]

• Google Patents. Method for producing urolithins.

• Mi, Y., et al. (2022). Isolation and characterization of a novel human intestinal Enterococcus faecium FUA027 capable of producing urolithin A from ellagic acid. Frontiers in Nutrition. Retrieved from [Link]

• ACS Publications. Effect of Cyclodextrin Complex Formation on Solubility Changes of Each Drug Due to Intermolecular Interactions between Acidic NSAIDs and Basic H2 Blockers. Molecular Pharmaceutics. Retrieved from [Link]

• Selma, M. V., et al. (2013). Time Course Production of Urolithins from Ellagic Acid by Human Gut Microbiota. Journal of Agricultural and Food Chemistry. Retrieved from [Link]

• Mena, P., et al. (2015). Gastrointestinal stability of urolithins: an in vitro approach. European Journal of Nutrition. Retrieved from [Link]

• Selma, M. V., et al. Bacterial growth and time course production of urolithins by the strain CEBAS 4A4. ResearchGate. Retrieved from [Link]

• Mena, P., et al. (2015). Gastrointestinal stability of urolithins: an in vitro approach. National Genomics Data Center. Retrieved from [Link]

• Mena, P., et al. (2025, August 6). Gastrointestinal stability of urolithins: an in vitro approach | Request PDF. ResearchGate. Retrieved from [Link]

• Dellafiora, L., et al. (2021). In Silico and In Vitro Study of Antioxidant Potential of Urolithins. Antioxidants. Retrieved from [Link]

• García-Villalba, R., et al. Urolithins: an update on their metabolism, bioactivity and associated gut microbiota. Supporting Information. Retrieved from [Link]

• Akhter, M. S., et al. (2023). In-vitro and computational analysis of Urolithin-A for anti-inflammatory activity on Cyclooxygenase 2 (COX-2). Informatics in Medicine Unlocked. Retrieved from [Link]

Sources

• 1. urolithin M6 | TargetMol [targetmol.com]
• 2. lifetein.com [lifetein.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. alzet.com [alzet.com]
• 6. ptacts.uspto.gov [ptacts.uspto.gov]
• 7. rsc.org [rsc.org]

Technical Support Center: Stabilizing 3,9-dihydroxy-6H-benzo[c]chromen-6-one (Urolithin A) for Long-Term Storage and Experimental Use

Welcome to the technical support center for 3,9-dihydroxy-6H-benzo[c]chromen-6-one, commonly known as Urolithin A. This guide is designed for researchers, scientists, and drug development professionals to ensure the stability and integrity of Urolithin A throughout long-term storage and experimental workflows. As a bioactive microbial metabolite of ellagic acid, the stability of Urolithin A is paramount for obtaining reproducible and reliable experimental results. This document provides in-depth technical guidance on storage, handling, and troubleshooting common issues encountered in the laboratory.

Frequently Asked Questions (FAQs)

Q1: What is the recommended procedure for the long-term storage of solid Urolithin A?

A1: For multi-year stability, solid Urolithin A should be stored at -20°C in a tightly sealed container, protected from light[1][2]. The phenolic hydroxyl groups and the lactone ring in the Urolithin A structure are susceptible to degradation by factors such as moisture, oxygen, and light. Storing it in a freezer minimizes thermal degradation, while a tightly sealed container prevents moisture ingress and oxidation. Amber vials or containers wrapped in aluminum foil are recommended to prevent photodegradation.

Q2: How should I prepare and store stock solutions of Urolithin A?

A2: Urolithin A is sparingly soluble in aqueous buffers but is soluble in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF)[1][2]. It is recommended to prepare a high-concentration stock solution in anhydrous DMSO. For example, a 100 mM stock solution can be prepared by dissolving the compound in DMSO, which may require vortexing or brief sonication to ensure complete dissolution[3]. These stock solutions should be aliquoted into single-use volumes to avoid repeated freeze-thaw cycles and stored at -80°C for up to one year, or at -20°C for up to six months.

Q3: How stable is Urolithin A in aqueous solutions or cell culture media?

A3: Urolithin A is not stable for extended periods in aqueous solutions, especially at neutral or alkaline pH. It is strongly recommended to not store aqueous solutions for more than one day[1][2]. The lactone ring is susceptible to hydrolysis under alkaline conditions, and the phenolic groups can be readily oxidized. Therefore, it is best practice to prepare fresh dilutions of Urolithin A in your aqueous buffer or cell culture medium for each experiment from a frozen DMSO stock.

Q4: What are the main factors that can cause Urolithin A to degrade?

A4: The primary factors contributing to the degradation of Urolithin A are:

• pH: As a phenolic compound, Urolithin A is more susceptible to degradation at neutral to alkaline pH.

• Oxygen: The dihydroxy-substituted aromatic ring is prone to oxidation, which can be accelerated by the presence of oxygen and metal ions.

• Light: Exposure to UV light can induce photodegradation[4].

• Temperature: Elevated temperatures will accelerate all degradation pathways.

Troubleshooting Guide

Issue 1: My solid Urolithin A has changed color over time.

Q: I received my solid Urolithin A as a light-colored powder, but it has since turned yellowish or brownish. Is it still usable?

A: A change in color of solid Urolithin A, typically from off-white or pale yellow to a darker yellow or brown, is often an indication of oxidation. This can occur due to improper storage, such as exposure to air (oxygen) and/or light over time. While a slight color change may not significantly impact the purity for some initial screening experiments, it is a sign of degradation. For sensitive and quantitative assays, it is highly recommended to use a fresh, unoxidized lot of the compound. To prevent this, always store solid Urolithin A under an inert atmosphere (e.g., argon or nitrogen) if possible, in a tightly sealed, light-protected container at -20°C.

Issue 2: My Urolithin A solution has a pinkish or brownish tint.

Q: I prepared a stock solution of Urolithin A in DMSO, and it was colorless. After some time or upon dilution in media, it has developed a pinkish or brownish color. What does this mean?

A: The development of a pinkish or brownish tint in a Urolithin A solution is a common indicator of oxidation of the phenolic moieties, leading to the formation of quinone-like structures. This process can be accelerated by exposure to air, light, and a higher pH of the solution (e.g., in cell culture media, which is typically buffered around pH 7.4). While the solution might still retain some activity, the presence of color indicates that the compound is degrading, and the actual concentration of active Urolithin A is decreasing. It is crucial to use freshly prepared solutions for your experiments to ensure accuracy and reproducibility.

Issue 3: I am observing precipitation when I add Urolithin A to my cell culture medium.

Q: When I add my DMSO stock of Urolithin A to my cell culture medium (e.g., DMEM or RPMI-1640) with fetal bovine serum (FBS), I see a precipitate form. How can I prevent this?

A: This is a common issue with hydrophobic compounds like Urolithin A due to its low aqueous solubility[1][2]. The precipitation, often referred to as "crashing out," occurs when the compound's concentration exceeds its solubility limit in the aqueous medium. Here are several steps to troubleshoot this:

• Pre-warm the Medium: Always add the Urolithin A stock solution to the cell culture medium that has been pre-warmed to 37°C. Solubility often increases with temperature[1].

• Dilute in Steps: Instead of adding the concentrated DMSO stock directly to the final volume of media, perform a serial dilution. First, make an intermediate dilution in a smaller volume of pre-warmed media, then add this to the rest of your culture.

• Mix While Adding: Add the stock solution dropwise to the medium while gently vortexing or swirling the tube. This helps to disperse the compound quickly and avoid localized high concentrations that can trigger precipitation[1].

• Check Final DMSO Concentration: Ensure the final concentration of DMSO in your cell culture medium is low, typically below 0.5% (v/v), as higher concentrations can be toxic to cells.

• Serum Interaction: In some cases, components in the serum can interact with the compound, leading to precipitation. You can try adding the Urolithin A to the serum-free basal medium first, ensuring it is well-mixed, and then adding the serum.

If precipitation persists, it is a strong indication that the final concentration of Urolithin A is too high for its solubility in your specific culture medium. You may need to reduce the working concentration.

Data Summary

Parameter	Recommendation	Rationale
Solid Storage	-20°C, protected from light, tightly sealed container.	Minimizes thermal degradation, photodegradation, and oxidation. Stable for ≥4 years[1][2].
Stock Solution	High concentration in anhydrous DMSO. Aliquot and store at -80°C (1 year) or -20°C (6 months).	DMSO is an effective solvent. Aliquoting prevents freeze-thaw cycles.
Aqueous Solution	Prepare fresh for each experiment. Do not store for more than one day[1][2].	Prone to hydrolysis and oxidation in aqueous environments, especially at neutral/alkaline pH.
Final DMSO in Media	Keep below 0.5% (v/v).	To avoid solvent-induced cytotoxicity to cells[3].

Experimental Protocols

Protocol 1: Preparation of a 100 mM Urolithin A Stock Solution in DMSO

• Allow the vial of solid Urolithin A (MW: 228.20 g/mol ) to equilibrate to room temperature before opening to prevent moisture condensation.

• Weigh out the desired amount of Urolithin A powder in a sterile microcentrifuge tube. For example, to prepare 1 mL of a 100 mM stock solution, weigh out 22.82 mg.

• Add the appropriate volume of anhydrous, sterile-filtered DMSO. For 22.82 mg, add 1 mL of DMSO.

• Vortex the tube vigorously for 1-2 minutes until the solid is completely dissolved. If necessary, briefly sonicate the solution in a water bath.

• Visually inspect the solution to ensure there are no undissolved particles.

• Aliquot the stock solution into smaller, single-use volumes (e.g., 10-20 µL) in sterile microcentrifuge tubes.

• Store the aliquots at -80°C for long-term storage or -20°C for shorter-term use.

Protocol 2: Preparation of Working Dilutions in Cell Culture Media

• Pre-warm your complete cell culture medium (e.g., DMEM with 10% FBS) to 37°C in a water bath.

• Thaw a single-use aliquot of your 100 mM Urolithin A DMSO stock solution at room temperature.

• To prepare a final concentration of 100 µM Urolithin A in 10 mL of medium, you will need 10 µL of the 100 mM stock solution.

• In a sterile conical tube, add the 10 mL of pre-warmed medium.

• While gently vortexing or swirling the tube, add the 10 µL of Urolithin A stock solution drop by drop.

• Continue to mix for a few seconds to ensure homogeneity.

• Visually inspect the medium for any signs of precipitation. If the solution remains clear, it is ready for use in your experiment.

Visualizations

Caption: Major degradation pathways for Urolithin A.

Caption: Workflow for troubleshooting Urolithin A precipitation.

References

• Zhao, X., et al. (2018). Urolithin A, a gut microbiota metabolite of ellagic acid, inhibits metastatic progression of human colorectal cancer.
• Mena, P., Dall'Asta, M., Calani, L., et al. (2017). Gastrointestinal stability of urolithins: an in vitro approach. European Journal of Nutrition, 56(1), 99-106.
• Korczak, M., Roszkowski, P., Granica, S., & Piwowarski, J. P. (2022). Conjugates of urolithin A with NSAIDs, their stability, cytotoxicity, and anti-inflammatory potential. Scientific Reports, 12(1), 11676.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. cdn.caymanchem.com [cdn.caymanchem.com]
• 3. Bioactive release and modulation of urolithin metabotype A phenotype gut microbiota during in vitro digestion and fermentation of ellagic acid-rich fruit polyphenols - Food & Function (RSC Publishing) [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]

Technical Support Center: A Troubleshooting Guide for Urolithin M6 Experiments

Welcome to the technical support center for Urolithin M6-related experiments. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered when working with this promising gut microbial metabolite. Urolithin M6, a tetrahydroxy urolithin, is gaining significant interest for its potential therapeutic properties. However, like many polyphenolic compounds, its experimental journey is not without its hurdles. This guide provides in-depth, field-proven insights in a question-and-answer format to ensure your experiments are robust, reproducible, and yield high-quality data.

Part 1: Foundational Knowledge and Handling

This section addresses the most frequent initial queries regarding the physicochemical properties of Urolithin M6, which are critical for experimental success.

FAQ 1: What are the optimal storage and handling conditions for Urolithin M6 powder and stock solutions?

Proper storage is paramount to maintaining the integrity of Urolithin M6. Degradation can lead to inconsistent and unreliable experimental results.

• For solid Urolithin M6: Store the powder at -20°C for long-term stability, where it can be kept for up to three years.[1] It is crucial to keep it away from direct sunlight and moisture.[1]

• For stock solutions: Prepare stock solutions in a suitable solvent like DMSO. These should be stored at -80°C and are typically stable for up to one year.[1] To minimize freeze-thaw cycles, which can degrade the compound, it is highly recommended to aliquot the stock solution into smaller, single-use volumes.

Parameter	Condition	Duration
Powder	-20°C, protected from light and moisture	Up to 3 years[1]
In Solvent (e.g., DMSO)	-80°C	Up to 1 year[1]

FAQ 2: I'm observing precipitation of Urolithin M6 in my cell culture medium. What could be the cause and how can I resolve it?

This is a common issue arising from the poor aqueous solubility of many polyphenols, including urolithins.

• Cause: Urolithin M6, while soluble in organic solvents like DMSO, has limited solubility in aqueous solutions such as cell culture media.[2] When a concentrated DMSO stock is added to the medium, the final DMSO concentration might not be sufficient to keep the Urolithin M6 in solution, leading to precipitation.

• Solution:

  • Optimize Final DMSO Concentration: Ensure the final concentration of DMSO in your cell culture medium does not exceed a level that is non-toxic to your specific cell line, typically below 0.5%. However, even at these low concentrations, solubility can be an issue.

  • Pre-warm the Medium: Adding the Urolithin M6 stock solution to pre-warmed (37°C) medium can sometimes improve solubility.

  • Serial Dilutions: Instead of adding a small volume of highly concentrated stock directly to a large volume of medium, perform serial dilutions in the medium to gradually lower the concentration.

  • Sonication: Gentle sonication of the final diluted solution can help in dissolving the compound.[1]

  • Use of Pluronic F-68: For particularly challenging compounds, the addition of a small amount of a non-ionic surfactant like Pluronic F-68 to the medium can enhance solubility, but its effect on your specific assay should be validated.

  • Consider Conjugated Forms: In vivo, urolithins are often present as glucuronide or sulfate conjugates, which have higher aqueous solubility.[3] If your experimental design allows, using a more soluble conjugate might be an alternative.

Part 2: In Vitro Experimentation - Troubleshooting Cell-Based Assays

Cell-based assays are central to understanding the biological activity of Urolithin M6. This section tackles the common pitfalls in these experiments.

FAQ 3: My cell viability assay results with Urolithin M6 are inconsistent. What are the potential sources of variability?

Inconsistent results in cell-based assays can be frustrating. A systematic approach to troubleshooting is key.

• Potential Causes & Solutions:

  • Cell Seeding Density: Inconsistent cell numbers across wells will lead to variable results. Always perform accurate cell counting and ensure a homogenous cell suspension before seeding. Avoid using the outer wells of a 96-well plate as they are more prone to evaporation, leading to the "edge effect".

  • Compound Precipitation: As discussed in FAQ 2, precipitation can lead to non-uniform exposure of cells to the compound. Visually inspect your plates for any signs of precipitation before and during the experiment.

  • DMSO Toxicity: High concentrations of DMSO can be toxic to cells. Always include a vehicle control (medium with the same final concentration of DMSO as your treatment groups) to account for any solvent effects.

  • Incubation Time: The effects of Urolithin M6 can be time-dependent. Ensure you are using a consistent incubation time across all experiments. Time-course experiments are recommended to determine the optimal treatment duration.

  • Cell Line Health: Use cells from a consistent passage number and ensure they are healthy and in the exponential growth phase at the start of the experiment. Mycoplasma contamination can also significantly alter cellular responses.

Experimental Protocol: Cell Viability Assessment using MTT Assay

This protocol provides a general framework for assessing the effect of Urolithin M6 on the viability of adherent cancer cell lines.

Materials:

• Adherent cancer cell line (e.g., HT-29, SW480)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• Urolithin M6 (powder)

• DMSO (cell culture grade)

• 96-well flat-bottom cell culture plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in sterile PBS)

• Solubilization solution (e.g., 10% SDS in 0.01 M HCl)

• Multichannel pipette

• Microplate reader

Procedure:

• Cell Seeding:

  • Trypsinize and count the cells.

  • Seed the cells in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete medium.

  • Incubate for 24 hours at 37°C in a 5% CO2 incubator to allow for cell attachment.

• Urolithin M6 Preparation and Treatment:

  • Prepare a 100 mM stock solution of Urolithin M6 in DMSO.

  • Perform serial dilutions of the stock solution in complete medium to achieve the desired final concentrations (e.g., 10, 25, 50, 100, 200 µM). Ensure the final DMSO concentration is consistent across all wells and in the vehicle control (e.g., 0.1%).

  • Carefully remove the old medium from the wells and add 100 µL of the diluted Urolithin M6 solutions or vehicle control.

  • Incubate for the desired time period (e.g., 24, 48, or 72 hours).

• MTT Assay:

  • After incubation, add 20 µL of MTT solution to each well.

  • Incubate for 3-4 hours at 37°C until formazan crystals are formed.

  • Carefully remove the medium and add 150 µL of the solubilization solution to each well.

  • Gently shake the plate for 15 minutes to dissolve the formazan crystals.

• Data Acquisition:

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate the percentage of cell viability relative to the vehicle control.

FAQ 4: I am not observing the expected anti-inflammatory or anti-cancer effects of Urolithin M6. What should I check?

The absence of an expected biological effect can be due to several factors, from experimental design to the inherent biology of the system.

• Dose-Response: The concentration of Urolithin M6 may be too low. It is essential to perform a dose-response study to determine the effective concentration range for your specific cell line and endpoint. For instance, the IC50 of Urolithin M6 on Raji cell lactate production was found to be 36 ± 3 μM, while it inhibited cell growth with an IC50 of 25 ± 2 μM.[1]

• Metabolism: Cells can metabolize Urolithin M6 into less active or inactive forms. Consider the metabolic capacity of your cell line.

• Target Expression: The cellular target of Urolithin M6 might not be expressed or may be expressed at very low levels in your chosen cell line. Validate the expression of key target proteins.

• Assay Sensitivity: The assay you are using may not be sensitive enough to detect subtle changes. Consider using a more sensitive method or a different endpoint.

• Physiologically Relevant Concentrations: Many in vitro studies use concentrations of urolithins that are much higher than those found in vivo.[3] Consider the physiological relevance of your chosen concentrations. Plasma concentrations of urolithins in humans are typically in the low micromolar to nanomolar range.[3]

Part 3: In Vivo Experimentation - Navigating Animal Studies

Translating in vitro findings to in vivo models presents a unique set of challenges. This section provides guidance on common issues in animal studies with Urolithin M6.

FAQ 5: What are the best practices for formulating and administering Urolithin M6 to mice?

The poor bioavailability of urolithins is a major hurdle in in vivo studies.[4]

• Formulation:

  • Suspensions: Due to its low aqueous solubility, Urolithin M6 is often administered as a suspension. Common vehicles include 0.5% carboxymethylcellulose (CMC) in saline or a mixture of DMSO, Tween-80, and saline.[5] It is crucial to ensure the suspension is homogenous before each administration.

  • Nanoparticle Formulations: Encapsulating urolithins in nanoparticles has been shown to significantly enhance their oral bioavailability.[4]

• Administration Route:

  • Oral Gavage (p.o.): This is a common route for mimicking dietary intake. However, first-pass metabolism in the gut and liver can significantly reduce the systemic exposure of the parent compound.

  • Intraperitoneal Injection (i.p.): This route bypasses first-pass metabolism and can lead to higher systemic exposure. However, it may not be physiologically relevant for a gut-derived metabolite. The choice of administration route should be justified based on the experimental question.

FAQ 6: I am observing high variability in the plasma concentrations of Urolithin M6 in my animal study. What could be the reasons?

Pharmacokinetic variability is a common challenge in animal studies.

• Gut Microbiota Differences: The gut microbiota plays a crucial role in the metabolism of ellagitannins to urolithins.[3] Individual variations in the gut microbial composition of the animals can lead to differences in the production and absorption of urolithins, even when the precursor is administered.

• Formulation Inhomogeneity: If Urolithin M6 is administered as a suspension, inconsistent dosing due to settling of the compound can lead to high variability. Ensure the suspension is thoroughly vortexed before each gavage.

• Fasting State: The presence or absence of food in the gastrointestinal tract can affect the absorption of the compound. Standardize the fasting period for all animals before administration.

• Coprophagy: Rodents engage in coprophagy (ingestion of feces), which can lead to re-exposure to the compound and its metabolites, affecting pharmacokinetic profiles. Housing animals in metabolic cages can mitigate this.

Part 4: Analytical Troubleshooting

Accurate quantification of Urolithin M6 is essential for both in vitro and in vivo studies.

FAQ 7: I am having trouble with the HPLC-UV detection of Urolithin M6. What are some common issues and solutions?

• Poor Peak Shape:

  • Cause: This can be due to column overload, inappropriate mobile phase pH, or interactions with the stationary phase.

  • Solution: Reduce the injection volume or concentration of the sample. Adjust the pH of the mobile phase; urolithins are often analyzed under acidic conditions (e.g., with 0.1% formic acid). Consider a different column chemistry if peak tailing persists.

• Low Sensitivity:

  • Cause: The detection wavelength may not be optimal, or the concentration of Urolithin M6 may be below the limit of detection.

  • Solution: The UV spectrum of Urolithin M6 shows a characteristic absorption at around 350 nm.[2] Ensure your detector is set to this wavelength for optimal sensitivity. If concentrations are very low, consider using a more sensitive detection method like mass spectrometry.

• Co-elution with Interfering Compounds:

  • Cause: In complex biological matrices like plasma or tissue extracts, other compounds may have similar retention times to Urolithin M6.

  • Solution: Optimize the gradient elution profile to improve separation. Using a high-resolution mass spectrometer (e.g., QTOF-MS) can help to distinguish Urolithin M6 from co-eluting interferences based on its accurate mass and fragmentation pattern.

Part 5: Understanding the Mechanism - Signaling Pathways

Urolithin M6, like other urolithins, is known to modulate several key signaling pathways involved in cellular processes like proliferation, inflammation, and apoptosis.

Signaling Pathways Modulated by Urolithins

Urolithins have been reported to influence the following signaling pathways:

• PI3K/Akt/mTOR Pathway: This pathway is crucial for cell growth, proliferation, and survival. Urolithins have been shown to inhibit this pathway in cancer cells, leading to reduced proliferation and induction of apoptosis.[6]

• MAPK/ERK Pathway: The mitogen-activated protein kinase (MAPK) pathway, including the extracellular signal-regulated kinase (ERK), is involved in the regulation of cell proliferation, differentiation, and survival. Urolithins can modulate this pathway, often leading to cell cycle arrest.

• NF-κB Signaling: Nuclear factor-kappa B (NF-κB) is a key regulator of inflammation. Urolithins can inhibit the activation of NF-κB, leading to a reduction in the production of pro-inflammatory cytokines.

• Nrf2 Pathway: The Nuclear factor erythroid 2-related factor 2 (Nrf2) is a master regulator of the antioxidant response. Urolithins can activate the Nrf2 pathway, leading to the expression of antioxidant enzymes and protection against oxidative stress.

Visualizing Experimental Workflows and Signaling Pathways

Experimental Workflow for In Vitro Urolithin M6 Studies

Caption: A typical workflow for in vitro studies of Urolithin M6.

Simplified Signaling Pathway of Urolithins in Cancer Cells

Caption: Key signaling pathways modulated by urolithins in cancer cells.

References

• Selma, M. V., Espín, J. C., & Tomás-Barberán, F. A. (2019). Urolithins, a Comprehensive Update on their Metabolism, Bioactivity, and Associated Gut Microbiota. Molecular nutrition & food research, 63(15), e1800916. [Link]

• Singh, R., Chandrashekharappa, S., Bodduluri, S. R., Baby, B., Hegde, B., Kotresha, D., ... & Javarappa, K. K. (2019). Oral Delivery of Nanoparticle Urolithin A Normalizes Cellular Stress and Improves Survival in Mouse Model of Cisplatin-Induced AKI. American Journal of Physiology-Renal Physiology, 317(5), F1235-F1246. [Link]

• Nuñez-Sánchez, M. A., García-Villalba, R., Monedero-Saiz, T., González-Sarrías, A., García-Talavera, N. V., Gómez-Sánchez, M. B., ... & Espín, J. C. (2014). Oral supplementation of Gordonibacter urolithinfaciens promotes ellagic acid metabolism and urolithin bioavailability in mice. Food Chemistry, 437, 137953. [Link]

• Cerdá, B., Espín, J. C., Parra, S., Martínez, P., & Tomás-Barberán, F. A. (2004). The potent in vitro antioxidant ellagitannins from pomegranate juice are metabolised into bioavailable urolithins by human gut microbiota. Journal of agricultural and food chemistry, 52(21), 6525-6535. [Link]

• Kang, I., Kim, Y., Kim, H., Kim, J. S., & Lee, J. (2020). Absorption and Metabolism of Urolithin A and Ellagic Acid in Mice and Their Cytotoxicity in Human Colorectal Cancer Cells. Molecules, 25(21), 5038. [Link]

• Zhang, M., Cui, S., Mao, B., Zhang, Q., Zhao, J., Zhang, H., & Chen, W. (2022). Ellagic acid and intestinal microflora metabolite urolithin A: A review on its sources, metabolic distribution, health benefits, and biotransformation. Critical Reviews in Food Science and Nutrition, 62(21), 5857-5872. [Link]

• Totiger, T. M., Srinivasan, S., Jala, V. R., Lamichhane, P., Dasyam, N., Joshi, P., ... & Lokeshwar, B. L. (2019). Urolithin A, a novel natural compound to target PI3K/AKT/mTOR pathway in prostate cancer. Molecular cancer therapeutics, 18(2), 301-311. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Urolithins: a Comprehensive Update on their Metabolism, Bioactivity, and Associated Gut Microbiota - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Oral delivery of nanoparticle urolithin A normalizes cellular stress and improves survival in mouse model of cisplatin-induced AKI - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Absorption and Metabolism of Urolithin A and Ellagic Acid in Mice and Their Cytotoxicity in Human Colorectal Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Technical Support Center: Optimization of Suzuki Coupling for Urolithin M6 Synthesis

Welcome to the technical support center for the synthesis of urolithin M6, a promising natural compound with potential therapeutic applications.[1] This guide provides in-depth troubleshooting and optimization strategies for the key Suzuki-Miyaura cross-coupling step in its synthesis. Designed for researchers, chemists, and drug development professionals, this resource offers practical, field-proven insights to overcome common experimental challenges.

Urolithins are metabolites produced by gut microbiota from ellagitannins and ellagic acid.[1][2][3][4] Their synthesis is of significant interest due to their potential anti-inflammatory, antiproliferative, and anti-aging properties.[1] The construction of the core dibenzo-pyran-[b,d]-6-one structure often relies on the robust and versatile Suzuki-Miyaura coupling to form the central biaryl bond.[1][5] However, the polyhydroxylated nature of the precursors can present unique challenges. This guide is structured in a question-and-answer format to directly address the specific issues you may encounter.

Core Concepts: The Suzuki-Miyaura Catalytic Cycle

The Suzuki-Miyaura coupling is a palladium-catalyzed reaction that forms a carbon-carbon bond between an organoboron compound (like a boronic acid or ester) and an organic halide or triflate.[6] The reaction proceeds through a well-established catalytic cycle involving three main steps:

• Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-halogen bond of the aryl halide.[6]

• Transmetalation: The organic group from the boronic acid is transferred to the palladium center, a step that is typically facilitated by a base.[7]

• Reductive Elimination: The two organic partners are expelled from the palladium complex, forming the new C-C bond and regenerating the Pd(0) catalyst.[7]

Understanding this cycle is crucial for diagnosing and resolving issues in your reaction.

Troubleshooting Guide & Frequently Asked Questions (FAQs)

Issue 1: Low to No Yield or Stalled Reaction

Question: My Suzuki coupling reaction for the urolithin M6 precursor is showing very low conversion, or it has stalled completely. What are the most likely causes and how should I troubleshoot?

Answer: This is one of the most common issues and can stem from several factors related to the catalyst, reagents, or reaction environment. A systematic approach is key.

A. Catalyst Inactivity: The primary suspect is often the palladium catalyst.

• Cause 1: Catalyst Oxidation. The active catalyst is the Pd(0) species. Oxygen can irreversibly oxidize it to inactive Pd(II), often seen as a black precipitate (palladium black).[8][9]

  • Solution: Ensure your reaction is performed under a strictly inert atmosphere (Argon or Nitrogen). Solvents must be thoroughly degassed before use by methods such as sparging with an inert gas, freeze-pump-thaw cycles, or sonication under vacuum.[7][10]

• Cause 2: Inappropriate Ligand Choice. The synthesis of complex biaryls, especially those with multiple substituents like urolithin precursors, requires careful ligand selection. The ligand stabilizes the palladium center and facilitates the elementary steps of the catalytic cycle.[11]

  • Solution: For sterically hindered or electron-rich substrates, bulky and electron-rich phosphine ligands are often necessary to promote efficient oxidative addition and reductive elimination.[11][12][13] Consider screening a panel of ligands.

B. Reagent Quality and Stoichiometry:

• Cause 1: Boronic Acid Decomposition. Boronic acids can be unstable and undergo protodeboronation (replacement of the boronic acid group with a hydrogen) or form inactive cyclic anhydride trimers (boroxines), especially if stored improperly.[6][14]

  • Solution: Use fresh, high-purity boronic acid. If its quality is uncertain, consider converting it to a more stable boronate ester, such as a pinacol ester, which can be easily purified and is often more robust in coupling reactions.[6]

• Cause 2: Incorrect Stoichiometry. An excess of the boronic acid (typically 1.1 to 1.5 equivalents) is often used to drive the reaction to completion.[15]

  • Solution: Verify the stoichiometry of your reagents. A slight excess of the boronic acid component is generally recommended.

C. Ineffective Base or Solvent System:

• Cause 1: Suboptimal Base. The base plays a crucial role in activating the boronic acid for transmetalation.[16] The choice of base can significantly influence the reaction outcome.

  • Solution: The effectiveness of a base depends on the specific substrates and solvent. Common bases include carbonates (K₂CO₃, Cs₂CO₃) and phosphates (K₃PO₄).[15] If one base is not effective, screen others. K₃PO₄ is often a good choice for hindered couplings.[17]

• Cause 2: Poor Solvent Choice. The solvent must solubilize all reaction components. Common solvents include toluene, dioxane, THF, and DMF, often with a small amount of water to dissolve the inorganic base.[6][18]

  • Solution: If solubility is an issue, consider a different solvent system. For example, dioxane/water or toluene/ethanol/water mixtures are frequently used.[15]

Issue 2: Formation of Significant Side Products

Question: My reaction is generating substantial impurities, including homocoupled products and products from dehalogenation or protodeboronation. How can I suppress these side reactions?

Answer: Minimizing side reactions is critical for achieving a high yield and simplifying purification.

A. Homocoupling of Boronic Acid:

• Cause: This occurs when two molecules of the boronic acid couple with each other. It is often promoted by the presence of oxygen or if a Pd(II) precatalyst is not efficiently reduced to the active Pd(0) species.[6]

  • Solution 1 (Rigorous Degassing): As with catalyst deactivation, the most effective preventative measure is the rigorous exclusion of oxygen from the reaction mixture.[6]

  • Solution 2 (Slow Addition): In some cases, slow addition of the boronic acid to the reaction mixture can minimize its concentration at any given time, thereby reducing the rate of homocoupling.

B. Protodeboronation and Dehalogenation:

• Cause: Protodeboronation is the replacement of the -B(OH)₂ group with a hydrogen atom, while dehalogenation is the replacement of the halide on the other coupling partner with hydrogen. These can be caused by impurities in reagents or solvents, or by certain reaction conditions.

  • Solution 1 (Base Selection): A weaker base may sometimes reduce the incidence of these side reactions.

  • Solution 2 (Temperature Control): Excessively high temperatures can sometimes promote side reactions.[9] Try running the reaction at the lowest temperature that allows for a reasonable reaction rate. A typical starting point is 60-80 °C.[15][19]

Table 1: Troubleshooting Summary for Suzuki Coupling in Urolithin M6 Synthesis

Problem	Potential Cause	Recommended Solution(s)
Low/No Yield	Catalyst oxidation (Pd black formation)	Rigorously degas all solvents and reagents; maintain a positive inert gas pressure.[7][10]
Inappropriate ligand for the substrate	Screen a panel of bulky, electron-rich phosphine ligands (e.g., SPhos, XPhos).[11][13]
Poor quality or decomposed boronic acid	Use fresh, high-purity boronic acid or convert it to a more stable pinacol ester.[6]
Suboptimal base or solvent	Screen different bases (e.g., K₃PO₄, Cs₂CO₃) and solvent systems (e.g., dioxane/water, toluene/ethanol/water).[15][18]
Byproduct Formation	Boronic acid homocoupling	Ensure rigorous exclusion of oxygen; consider slow addition of the boronic acid.[6]
Protodeboronation / Dehalogenation	Use anhydrous solvents; screen weaker bases; optimize reaction temperature.[14]
β-Hydride Elimination (if applicable)	Use ligands with larger bite angles. This is less common for aryl-aryl couplings.

Optimization Workflow

For a systematic approach to optimizing the Suzuki coupling for your specific urolithin M6 precursors, a logical workflow is essential. The following diagram illustrates a typical decision-making process for troubleshooting and optimization.

Sources

• 1. researchgate.net [researchgate.net]
• 2. Novel Regioselective Synthesis of Urolithin Glucuronides─Human Gut Microbiota Cometabolites of Ellagitannins and Ellagic Acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Novel Regioselective Synthesis of Urolithin Glucuronides—Human Gut Microbiota Cometabolites of Ellagitannins and Ellagic Acid - PMC [pmc.ncbi.nlm.nih.gov]
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• 8. m.youtube.com [m.youtube.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
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• 11. Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Robust Acenaphthoimidazolylidene Palladium Complexes: Highly Efficient Catalysts for Suzuki-Miyaura Couplings with Sterically Hindered Substrates [organic-chemistry.org]
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• 14. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
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• 17. pubs.acs.org [pubs.acs.org]
• 18. researchgate.net [researchgate.net]
• 19. Step-by-Step Guide for KitAlysis™ Suzuki-Miyaura Cross-Coupling Reaction Screening Kit [sigmaaldrich.com]

Technical Support Center: Cellular Imaging with 3,9-dihydroxy-6H-benzo[c]chromen-6-one (Urolithin A)

Welcome to the technical support guide for researchers utilizing 3,9-dihydroxy-6H-benzo[c]chromen-6-one, a key gut metabolite of ellagitannins commonly known as Urolithin A (UA), in cellular imaging. This resource provides in-depth troubleshooting advice and detailed protocols to address a critical challenge in fluorescence microscopy: managing and minimizing cellular autofluorescence. As a Senior Application Scientist, my goal is to equip you with the foundational knowledge and practical steps to achieve high-quality, high-contrast images, ensuring that the fluorescence you observe is the signal you intend to measure.

Frequently Asked Questions (FAQs)

Q1: What is 3,9-dihydroxy-6H-benzo[c]chromen-6-one (Urolithin A)?

3,9-dihydroxy-6H-benzo[c]chromen-6-one, or Urolithin A (UA), is a natural compound produced by the gut microbiome from the metabolism of ellagitannins, which are found in foods like pomegranates, berries, and nuts.[1] In cell biology, UA is investigated for a range of effects, including its role in inducing mitophagy, its antioxidant and anti-inflammatory properties, and its potential to alleviate cellular senescence.[1][2][3] Its intrinsic fluorescent properties allow for its visualization within cells, but this requires careful experimental design to distinguish its signal from background noise.[4][5]

Q2: What is autofluorescence and why is it a problem?

Autofluorescence is the natural emission of light by biological structures when they absorb light, occurring without the addition of any fluorescent dye.[6][7] This phenomenon is a significant source of background noise in fluorescence microscopy. It can obscure the true signal from your fluorescent probe (in this case, Urolithin A or other fluorescent labels), reduce the signal-to-noise ratio, and make it difficult to detect targets with low abundance.[8][9]

Q3: What are the most common sources of autofluorescence in my samples?

Autofluorescence can originate from both endogenous cellular components and experimental procedures.

• Endogenous Sources: Molecules like NADH, flavins (riboflavin), collagen, and elastin are naturally fluorescent.[6][8][10] Additionally, pigmented granules called lipofuscin, which accumulate with age in post-mitotic cells like neurons and muscle cells, are intensely autofluorescent across a broad spectrum.[11][12] Heme groups in red blood cells are also a major source of autofluorescence.[6][13]

• Process-Induced Sources: Aldehyde-based fixatives like formaldehyde, paraformaldehyde (PFA), and glutaraldehyde are a primary cause.[8] They react with amines in proteins to form fluorescent products called Schiff bases.[7][14] Cell culture media components, such as phenol red and fetal bovine serum (FBS), can also contribute to background fluorescence.[8][9]

Q4: How can I quickly determine if high background in my images is due to autofluorescence?

The most straightforward method is to prepare and image an unstained control sample .[6][15] This control should undergo all the same processing steps as your experimental samples (e.g., fixation, permeabilization, mounting) but without the addition of Urolithin A or any fluorescent labels. If you observe significant fluorescence in this control sample when viewing it under the same imaging conditions, you have an autofluorescence problem.

Troubleshooting Guide: Common Issues & Solutions

Q5: My images have a bright, diffuse background haze after PFA fixation. How can I fix this?

This is a classic sign of aldehyde-induced autofluorescence. Glutaraldehyde fixation produces the most intense autofluorescence, followed by paraformaldehyde and formaldehyde.[11][13]

Causality: Aldehydes cross-link proteins by reacting with primary amine groups, creating fluorescent Schiff bases as a byproduct.[7][14] This reaction is widespread throughout the cell and tissue, resulting in a diffuse background signal.

Solutions:

• Optimize Fixation: Use the lowest concentration of PFA and the shortest fixation time that still preserves your sample's morphology.[7][13] Avoid excessive heat during fixation, as this can increase autofluorescence.[7][16]

• Chemical Quenching with Sodium Borohydride (NaBH₄): This is a highly effective method for reducing aldehyde-induced fluorescence. NaBH₄ is a reducing agent that converts the fluorescent aldehyde and ketone groups into non-fluorescent alcohol groups.[9][17] It is particularly effective for PFA-fixed tissue.[17] (See Protocol 1 for a detailed methodology).

• Amine-Based Quenching: After fixation, incubate your sample with a solution containing a primary amine, such as 0.1 M glycine or ammonium chloride. These molecules will react with and cap any remaining free aldehyde groups, preventing them from forming more fluorescent products.[14]

• Change Fixative: For cell cultures, consider switching to a non-aldehyde, precipitating fixative like ice-cold methanol or ethanol.[6][8] These fixatives typically induce much less autofluorescence.

Q6: I'm working with aged tissue (e.g., brain, retina) and see intensely bright, punctate spots that fluoresce in multiple channels. What are they and how can I remove them?

This is very likely autofluorescence from lipofuscin granules. Lipofuscin is a pigmented aggregate of oxidized proteins and lipids that accumulates in the lysosomes of aging cells.[12] It has a very broad excitation and emission spectrum, making it problematic across UV, green, and red channels.[11]

Causality: Lipofuscin's complex, highly oxidized structure is intrinsically fluorescent and resistant to standard aldehyde quenching methods.

Solutions:

• Sudan Black B (SBB) Staining: SBB is a lipophilic (fat-soluble) dye that binds to lipofuscin granules and effectively quenches their fluorescence.[12][18][19] It acts as a dark mask, absorbing the emitted light. This is a widely cited and effective method, especially for brain tissue.[18][19] (See Protocol 2 for a detailed methodology).

• Commercial Quenching Reagents: Several commercial products, such as TrueBlack®, are specifically designed to quench lipofuscin.[12][20] These can offer more specificity and sometimes less background than SBB, which can introduce its own faint signal in the far-red spectrum.[12]

Q7: Can I improve my signal-to-noise ratio simply through my choice of fluorophores and imaging setup?

Absolutely. A strategic approach to imaging can significantly mitigate the impact of autofluorescence.

Causality: Most endogenous autofluorescence is strongest in the shorter wavelength regions of the spectrum (blue and green, ~350-550 nm).[6] By shifting your detection to longer wavelengths, you can often move away from the worst of the background signal.

Solutions:

• Use Far-Red Fluorophores: When performing co-localization studies (e.g., staining for specific organelles alongside observing UA), choose secondary antibodies or probes conjugated to fluorophores in the red or far-red spectrum (emission >650 nm).[6][7]

• Spectral Imaging and Linear Unmixing: If your microscope is equipped with a spectral detector, you can leverage this advanced technique. First, you acquire a "spectral signature" from your unstained control sample (the autofluorescence signal). Then, you image your fully stained sample. Using software, you can computationally subtract the autofluorescence signature from your final image, leaving only the specific signals from your probes.[21][22][23] This is a powerful method for cleanly separating signals.[24][25]

Q8: What are some general "best practices" during sample preparation to proactively minimize autofluorescence?

Preventing autofluorescence from the start is always better than trying to remove it later.

Best Practices Checklist:

• For Tissues: Whenever possible, perfuse the animal with PBS prior to fixation to flush out red blood cells, as the heme they contain is a major source of autofluorescence.[7][13]

• For Live-Cell Imaging: Use phenol red-free imaging media.[10] You can also reduce the concentration of Fetal Bovine Serum (FBS) during the imaging period, as it contains fluorescent components.[6][9]

• Avoid Contaminants: Ensure all buffers and solutions are fresh and free of microbial contamination, which can be fluorescent.

• Use Appropriate Labware: For high-resolution microscopy, use glass-bottom dishes or plates instead of standard plastic, which can be fluorescent.[8]

• Washing Steps: Perform thorough washing steps with PBS or an appropriate buffer between each step of your protocol to remove unbound reagents.[26][27]

Visual Summaries & Workflows

Data Presentation: Comparison of Autofluorescence Reduction Methods

Method	Primary Target	Mechanism	Pros	Cons / Considerations
Sodium Borohydride (NaBH₄)	Aldehyde-induced fluorescence (Schiff bases)	Chemical reduction of aldehydes/ketones to non-fluorescent alcohols.	Very effective for PFA/glutaraldehyde fixation[17][28]; simple protocol.	Must be made fresh; can cause bubbling (handle carefully); may affect some antigens.
Sudan Black B (SBB)	Lipofuscin, lipids	Lipophilic dye binds to and masks fluorescent granules.	Highly effective for age-related autofluorescence in tissues like brain[18][19]; well-established.	Can introduce its own background in far-red channels[12]; can precipitate if not filtered well.
Change Fixative (e.g., to Methanol)	General (avoids aldehyde reactions)	Precipitates proteins instead of cross-linking them.	Drastically reduces aldehyde-induced autofluorescence[6][8].	May not preserve ultrastructure as well as PFA; can alter or destroy some epitopes.
Spectral Unmixing	All sources of fluorescence	Computational separation based on unique emission spectra.	Can separate multiple signals, including autofluorescence, with high precision[21][22]; non-destructive.	Requires a microscope with a spectral detector and appropriate software; more complex data analysis.

Experimental Workflow Diagram

This diagram outlines a logical workflow for preparing and imaging samples, incorporating decision points for autofluorescence management.

Caption: A logical workflow for minimizing autofluorescence in cellular imaging experiments.

Sources of Cellular Fluorescence Diagram

This diagram illustrates how the desired signal can be obscured by various sources of autofluorescence noise.

Caption: Conceptual model of desired signal versus common sources of autofluorescence noise.

Detailed Experimental Protocols

Protocol 1: Sodium Borohydride (NaBH₄) Treatment for Aldehyde-Induced Autofluorescence

This protocol is for reducing autofluorescence caused by PFA or glutaraldehyde fixation.[17]

Materials:

• Sodium Borohydride (NaBH₄) powder

• Phosphate-Buffered Saline (PBS), pH 7.4

• Fixed cells or tissue sections on slides

Procedure:

• Prepare Fresh Solution: NaBH₄ is unstable in aqueous solutions and must be prepared immediately before use. Prepare a 0.1% (w/v) solution by dissolving 10 mg of NaBH₄ in 10 mL of PBS.

  • Expert Tip: You may observe bubbling as hydrogen gas is released. Prepare the solution in a well-ventilated area or chemical hood. Some protocols recommend using ice-cold PBS to slow the reaction and prolong the solution's effectiveness.

• Incubation: After your standard fixation and washing steps, immerse the slides in the freshly prepared 0.1% NaBH₄ solution.

  • For cultured cells or thin cryosections: Incubate for 10 minutes at room temperature.[11]

  • For thicker tissue sections: Incubate 3 times for 10 minutes each, using a fresh solution for each incubation to ensure potency.[11]

• Washing: Thoroughly wash the samples to remove all residual NaBH₄. Wash 3 times with PBS for 5 minutes each.

• Proceed with Staining: Your sample is now quenched and you can proceed with your standard permeabilization and immunolabeling protocol.

Protocol 2: Sudan Black B (SBB) Staining for Lipofuscin Quenching

This protocol is designed to quench autofluorescence from lipofuscin granules.[12][18]

Materials:

• Sudan Black B (powder)

• 70% Ethanol

• Fixed, permeabilized, and stained cells or tissue sections on slides

Procedure:

• Prepare SBB Solution: Prepare a 0.1% (w/v) SBB solution by dissolving 100 mg of SBB powder in 100 mL of 70% ethanol.

  • Expert Tip: The solution should be mixed thoroughly (e.g., on a shaker) for several hours or overnight to ensure it is fully dissolved. Before use, filter the solution through a 0.2 µm syringe filter to remove any undissolved particles, which can create artifacts on your tissue.

• Apply SBB: This step is typically performed after your primary and secondary antibody incubations, as a final step before mounting.

• Incubation: Cover the tissue section with the filtered 0.1% SBB solution and incubate for 10-15 minutes at room temperature in the dark.

• Washing: Briefly wash the slides in 70% ethanol to remove the excess SBB solution. Do not over-wash, as this can remove the dye from the lipofuscin granules. Follow with several thorough rinses in PBS.

• Mounting: Immediately mount the slides with an aqueous mounting medium.

References

• Clancy, B., & Cauller, L. J. (1998). Reduction of background autofluorescence in brain sections following immersion in sodium borohydride. Journal of Neuroscience Methods, 83(2), 97-102. [Link]

• FluoroFinder. (2023). Tips to Minimize Autofluorescence. FluoroFinder. [Link]

• Northeast, R. (2021). How to Reduce Autofluorescence. Labcompare. [Link]

• Sino Biological. (n.d.). Immunofluorescence (IF/ICC) Troubleshooting: Why the immune fluorescence result has high background?. Sino Biological. [Link]

• Hycult Biotech. (n.d.). Troubleshooting Immunofluorescence. Hycult Biotech. [Link]

• Neumann, M., & Gabel, D. (2002). Simple method for reduction of autofluorescence in fluorescence microscopy. The journal of histochemistry and cytochemistry : official journal of the Histochemistry Society, 50(3), 437–439. [Link]

• Bio-Rad. (n.d.). Spectral Unmixing to Subtract Autofluorescence in Samples Collected with the ZE5 Cell Analyzer. Bio-Rad. [Link]

• Brossetti, J., et al. (2022). Semi-blind sparse affine spectral unmixing of autofluorescence-contaminated micrographs. Bioinformatics, 38(Supplement_1), i307-i314. [Link]

• Viegas, M. S., et al. (2010). Sudan Black B treatment reduces autofluorescence and improves resolution of in situ hybridization specific fluorescent signals of brain sections. Histology and histopathology, 25(8), 1017-1024. [Link]

• University of Arizona. (n.d.). Autofluorescence: Causes and Cures. University of Arizona. [Link]

• Visikol. (2022). Causes of Autofluorescence. Visikol. [Link]

• St John's Laboratory Ltd. (2020). Immunofluorescence Troubleshooting. St John's Laboratory Ltd. [Link]

• Beckman Coulter. (n.d.). Unveiling the Hidden Signals: Overcoming Autofluorescence in Spectral Flow Cytometry Analysis. Beckman Coulter. [Link]

• Mofokeng, M. P., et al. (2025). Efficacy of Sodium Borohydride for Autofluorescence Reduction in Formalin-Fixed Paraffin-Embedded Common Quail (Coturnix coturnix) Lungs Under Different Antigen Retrieval Conditions. Microscopy and Microanalysis, 31(6). [Link]

• Elabscience. (2021). Immunofluorescence Troubleshooting Tips. Elabscience. [Link]

• Wang, H., et al. (2023). Spectral unmixing for multispectral fluorescence imaging using prior knowledge of spectral signatures. SPIE Digital Library. [Link]

• Bitesize Bio. (2024). What is Autofluorescence? A Quick Explainer for Biologists. Bitesize Bio. [Link]

• Liu, Y., et al. (2023). Sudan Black B treatment for reducing autofluorescence in human glioma tissue and improving fluorescent signals of bacterial LPS staining. Journal of Biophotonics, 16(5), e202200357. [Link]

• ResearchGate. (2010). (PDF) Sudan Black B treatment reduces autofluorescence and improves resolution of in situ hybridization specific fluorescent signals of brain sections. ResearchGate. [Link]

• Visikol. (2021). Autofluorescence Quenching. Visikol. [Link]

• Lab Manager. (n.d.). How Quenching Tissue Autofluorescence Works. Lab Manager. [Link]

• ResearchGate. (n.d.). Autofluorescence generation and elimination: A lesson from glutaraldehyde. ResearchGate. [Link]

• Mosiman, V. L., et al. (1997). Reducing Cellular Autofluorescence in Flow Cytometry: An In Situ Method. Cytometry, 30(3), 151-156. [Link]

• ResearchGate. (2021). How is autofluorescence of tissues/exoskeleton influenced by Formalin fixation?. ResearchGate. [Link]

• MDPI. (2021). Effects of Urolithin A on Mitochondrial Parameters in a Cellular Model of Early Alzheimer Disease. MDPI. [Link]

• ResearchGate. (n.d.). Urolithin A attenuates auditory cell senescence by activating mitophagy. ResearchGate. [Link]

• PMC - PubMed Central. (2024). Urolithin A alleviates cell senescence by inhibiting ferroptosis and enhances corneal epithelial wound healing. PMC - PubMed Central. [Link]

• NIH. (n.d.). Urolithin a alleviates oxidative stress-induced senescence in nucleus pulposus-derived mesenchymal stem cells through SIRT1/PGC-1α pathway. NIH. [Link]

• PMC - NIH. (n.d.). The investigation of fluorescence and metal interaction properties of racemic 7,8,9,10-tetrahydro-3-hydroxy-4-(1-hydroxyethyl)benzo[c]chromen-6-one. PMC - NIH. [Link]

• TÜBİTAK Academic Journals. (n.d.). 3-Hydroxy-7,8,9,10-tetrahydro-6H-benzo[c]chromen-6-one and 3-hydroxy-6H-benzo[c] chromen-6-one act as on-off selective fluorescent sensors for Iron (III) under in vitro and ex vivo conditions. TÜBİTAK Academic Journals. [Link]

• Semantic Scholar. (2021). 3-Hydroxy-7,8,9,10-tetrahydro-6H-benzo[c]chromen-6-one and 3-hydroxy-6H-benzo[c] chromen-6-one act as on-off selective fluoresce. Semantic Scholar. [Link]

• ResearchGate. (n.d.). Urolithin A (UA) prevents photoreceptor cell death and preserves visual.... ResearchGate. [Link]

• PMC - PubMed Central. (n.d.). Investigation of the Fluorescence Turn-off Mechanism, Genome, Molecular Docking In Silico and In Vitro Studies of 2-Acetyl-3H-benzo[f]chromen-3-one. PMC - PubMed Central. [Link]

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strategies to enhance the stability of urolithin M6 in cell culture media

Welcome to the technical support guide for Urolithin M6. As a polyhydroxy-rich metabolite of ellagitannins, Urolithin M6 (UM6) is a compound of significant interest for its potential antioxidant, anti-inflammatory, and anticancer properties.[1][2][3] However, its chemical structure, rich in hydroxyl groups, also makes it prone to degradation in aqueous, neutral pH environments like cell culture media.[4][5] This guide provides in-depth troubleshooting advice and protocols to help you maintain the stability and biological activity of Urolithin M6 throughout your experiments.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My cell culture medium turns brown shortly after adding Urolithin M6. What is happening and is the compound still active?

Answer: This is a classic sign of phenolic compound oxidation. The browning indicates that the Urolithin M6 is degrading, and its biological activity is likely compromised.

• The Mechanism: Urolithin M6, like many polyphenols, is a potent antioxidant because it can readily donate electrons.[4][6] In the process, it becomes oxidized itself. This oxidation is accelerated in typical cell culture conditions (pH ~7.4, presence of oxygen and metal ions). The initial oxidation products are highly reactive quinones. These quinones can then undergo further reactions and polymerization, forming the brown-colored pigments you observe in the medium.[7] This process is analogous to the browning seen when an apple is cut and exposed to air.[8]

• Impact on Activity: The formation of these polymers signifies the loss of the parent Urolithin M6 molecule. Therefore, the concentration of the active compound you intended to test is decreasing over time, which will lead to inaccurate and non-reproducible experimental results.

Below is a diagram illustrating the degradation pathway and where stabilization strategies can intervene.

Caption: Urolithin M6 degradation pathway and key intervention points.

Q2: How should I properly prepare and store my Urolithin M6 stock solutions to maximize their shelf-life?

Answer: Proper preparation and storage are critical first steps. Urolithin M6 is significantly more stable in a non-aqueous solvent at low temperatures and protected from light.

• Solvent Choice: Dimethyl sulfoxide (DMSO) is the recommended solvent for creating high-concentration stock solutions.[9] It is an excellent solvent for urolithins and is relatively inert.

• Storage Conditions: For long-term storage (months), aliquots of the DMSO stock solution should be kept at -80°C. For short-term storage (up to one month), -20°C is acceptable.[5]

• Light Protection: Urolithins, like many phenolic compounds, can be light-sensitive.[10] Always store stock solutions in amber-colored vials or wrap clear vials in aluminum foil to protect them from light.

• Avoid Freeze-Thaw Cycles: Prepare small, single-use aliquots of your stock solution to avoid repeated freezing and thawing, which can introduce moisture and accelerate degradation.

Q3: What specific supplements can I add to my cell culture medium to enhance Urolithin M6 stability during my experiment?

Answer: Based on the degradation mechanism, a two-pronged approach using antioxidants and metal chelators is highly effective.

• 1. Add a Co-Antioxidant: The most common and effective strategy is to add a sacrificial or regenerating antioxidant to the medium. Ascorbic acid (Vitamin C) is an excellent choice.

  • Mechanism: Ascorbic acid can reduce the oxidized Urolithin M6 (the quinone intermediate) back to its original, active form. It essentially "sacrifices" itself to protect the UM6.[11][12] This helps maintain a stable concentration of your test compound for a longer duration.

• 2. Use a Metal Chelator: Standard cell culture media contain transition metals like iron and copper, which are potent catalysts for polyphenol oxidation.

  • Mechanism: A chelating agent like Ethylenediaminetetraacetic acid (EDTA) works by binding to these metal ions, forming a stable complex that prevents them from participating in the oxidative reactions.[8][13] Using a low, non-toxic concentration of EDTA can significantly slow the degradation rate.

Stabilizing Agent	Mechanism of Action	Suggested Starting Concentration	Key Considerations
Ascorbic Acid	Reduces oxidized UM6 back to its active form (regenerating antioxidant).[11]	50 - 100 µM	Prepare fresh. Can be consumed over time. May have its own mild biological effects to control for.
EDTA	Sequesters catalytic metal ions (e.g., Fe²⁺, Cu²⁺) in the medium, preventing them from accelerating UM6 oxidation.[13][14]	10 - 50 µM	Generally non-toxic at these low concentrations, but a vehicle control with EDTA alone is recommended.

Experimental Protocols

Protocol 1: Preparation of Stabilized Urolithin M6 Working Solution

This protocol details how to prepare a 10 µM Urolithin M6 working solution in standard cell culture medium (e.g., DMEM) stabilized with ascorbic acid and EDTA.

• Prepare Stabilizer Stocks:

  • Prepare a 100 mM stock of L-Ascorbic Acid in sterile, cell-culture grade water. Filter-sterilize and prepare fresh on the day of the experiment.

  • Prepare a 100 mM stock of EDTA in sterile, cell-culture grade water. Adjust pH to ~7.4-8.0 to fully dissolve, then filter-sterilize. This stock is stable at 4°C.

• Prepare Stabilized Medium:

  • Take 50 mL of your complete cell culture medium (containing serum, if used).

  • Add 25 µL of the 100 mM Ascorbic Acid stock to the medium for a final concentration of 50 µM.

  • Add 5 µL of the 100 mM EDTA stock to the medium for a final concentration of 10 µM.

  • Gently mix the medium. This is now your "stabilized medium."

• Prepare UM6 Working Solution:

  • Thaw one aliquot of your Urolithin M6 DMSO stock (e.g., 10 mM).

  • Perform a serial dilution. For a final concentration of 10 µM, add 50 µL of the 10 mM stock to the 50 mL of stabilized medium.

  • Important: Add the Urolithin M6 stock to the stabilized medium last.

• Controls:

  • Vehicle Control: Prepare a medium containing DMSO, Ascorbic Acid, and EDTA at the same final concentrations, but without Urolithin M6.

  • Degradation Control: Prepare a medium containing only Urolithin M6 and DMSO (without stabilizers) to visually or analytically confirm the stabilizing effect.

Protocol 2: Validating Urolithin M6 Stability in Your System

It is best practice to confirm the stability of Urolithin M6 under your specific experimental conditions (your cell line, medium, and incubation time).

Caption: Workflow for testing the stability of Urolithin M6.

Methodology:

• Preparation: Prepare two flasks of your complete cell culture medium: one standard and one "stabilized" as described in Protocol 1. Add Urolithin M6 to both to your desired final concentration.

• Incubation: Place both flasks in your cell culture incubator (37°C, 5% CO₂), mimicking your experimental conditions exactly.

• Time-Course Sampling: At specified time points (e.g., 0, 2, 6, 12, and 24 hours), remove a 1 mL aliquot from each flask under sterile conditions.

• Sample Storage: Immediately snap-freeze the collected aliquots in liquid nitrogen and store them at -80°C until analysis to halt any further degradation.

• Analysis: Analyze the concentration of Urolithin M6 in the thawed samples using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV or Mass Spectrometry detection.[15]

• Evaluation: Plot the concentration of Urolithin M6 against time for both conditions. A stable compound will show a flat line, while a degrading compound will show a downward curve. This data will confirm the efficacy of your stabilization strategy.

By implementing these strategies and protocols, you can significantly improve the stability of Urolithin M6 in your cell culture experiments, leading to more reliable, accurate, and reproducible data.

References

• Ríos-Hoyo, A., & Cortés-Martín, A. (2022). Urolithins: a Comprehensive Update on their Metabolism, Bioactivity, and Associated Gut Microbiota. Molecular Nutrition & Food Research, 66(12), e2101019. Available from: [Link]

• ResearchGate. (2015). How can you protect your cultures from Phenolic Compounds, which are released from plant tissues?. Retrieved from [Link]

• IJISET. (2016). Effects of Metals and Anti-browning Agents on Polyphenol Oxidase Activity from Sorrel (Rumex acetosa). International Journal of Innovative Science, Engineering & Technology, 3(6). Available from: [Link]

• Bentham Science. (2024). Urolithins–gut Microbial Metabolites with Potential Health Benefits. The Open Medicinal Chemistry Journal, 18. Available from: [Link]

• Tomás-Barberán, F. A., et al. (2023). Gut Bacteria Involved in Ellagic Acid Metabolism To Yield Human Urolithin Metabotypes Revealed. Journal of Agricultural and Food Chemistry, 71(9), 4048–4061. Available from: [Link]

• Angelino, D., et al. (2020). The Chelating Ability of Plant Polyphenols Can Affect Iron Homeostasis and Gut Microbiota. Biomolecules, 10(2), 195. Available from: [Link]

• ResearchGate. (2015). Gastrointestinal stability of urolithins: an in vitro approach. Retrieved from [Link]

• Selma, M. V., et al. (2014). Time Course Production of Urolithins from Ellagic Acid by Human Gut Microbiota. Journal of Agricultural and Food Chemistry, 62(28), 6559–6566. Available from: [Link]

• Mena, P., et al. (2016). Gastrointestinal stability of urolithins: an in vitro approach. European Journal of Nutrition, 55(5), 1813–1823. Available from: [Link]

• ResearchGate. (2015). Urolithins at physiological concentrations affect the levels of pro-inflammatory cytokines and growth factor in cultured cardiac cells in hyperglucidic conditions. Retrieved from [Link]

• Lewandowska, U., et al. (2021). Urolithins Modulate the Viability, Autophagy, Apoptosis, and Nephrin Turnover in Podocytes Exposed to High Glucose. International Journal of Molecular Sciences, 22(19), 10336. Available from: [Link]

• Moon, K. M., et al. (2020). Recent Trends in Controlling the Enzymatic Browning of Fruit and Vegetable Products. Molecules, 25(12), 2754. Available from: [Link]

• AOCS. (2022). Metal Chelators as Antioxidants. Retrieved from [Link]

• ResearchGate. (2020). The Link between Polyphenol Structure, Antioxidant Capacity and Shelf-Life Stability in the Presence of Fructose and Ascorbic Acid. Retrieved from [Link]

• ResearchGate. (2016). Prevention of iron-polyphenol complex formation by chelation in black tea. Retrieved from [Link]

• National Genomics Data Center. (2016). Gastrointestinal stability of urolithins: an in vitro approach. Retrieved from [Link]

• ACS Publications. (2023). Gut Bacteria Involved in Ellagic Acid Metabolism To Yield Human Urolithin Metabotypes Revealed. Journal of Agricultural and Food Chemistry. Available from: [Link]

• RSC Publishing. (2024). Bioactive release and modulation of urolithin metabotype A phenotype gut microbiota during in vitro digestion and fermentation of ellagic acid-rich fruit polyphenols. Food & Function. Available from: [Link]

• The Open Medicinal Chemistry Journal. (2024). Urolithins–gut Microbial Metabolites with Potential Health Benefits. Available from: [Link]

• PubMed. (2023). Liposomes encapsulation by pH driven improves the stability, bioaccessibility and bioavailability of urolithin A: A comparative study. Retrieved from [Link]

• The Open Medicinal Chemistry Journal. (n.d.). Urolithins–gut Microbial Metabolites with Potential Health Benefits. Retrieved from [Link]

• Feyaerts, A. F., et al. (2022). Chemical Stability of Ascorbic Acid Integrated into Commercial Products: A Review on Bioactivity and Delivery Technology. Polymers, 14(2), 269. Available from: [Link]

• Padayatty, S. J., et al. (2021). Antioxidative and Anti-Inflammatory Activity of Ascorbic Acid. Antioxidants, 10(11), 1733. Available from: [Link]

• Al-Trad, B., et al. (2020). The ellagitannin metabolite urolithin C is a glucose-dependent regulator of insulin secretion through activation of L-type calcium channels. British Journal of Pharmacology, 177(16), 3743–3757. Available from: [Link]

• Popovic, B., et al. (2020). Ellagic Acid-Derived Urolithins as Modulators of Oxidative Stress. Antioxidants, 9(8), 670. Available from: [Link]

• ResearchGate. (2017). Urolithin C, a gut metabolite of ellagic acid, induces apoptosis in PC12 cells through a mitochondria-mediated pathway. Retrieved from [Link]

• MDPI. (2023). Changes in Ascorbic Acid, Phenolic Compound Content, and Antioxidant Activity In Vitro in Bee Pollen Depending on Storage Conditions: Impact of Drying and Freezing. Retrieved from [Link]

• MDPI. (2023). Biosynthesis of Novel Ascorbic Acid Esters and Their Encapsulation in Lignin Nanoparticles as Carriers and Stabilizing Systems. Retrieved from [Link]

• PMC. (2023). Separation Methods of Phenolic Compounds from Plant Extract as Antioxidant Agents Candidate. Available from: [Link]

• MDPI. (2023). Novel Processes for the Extraction of Phenolic Compounds from Olive Pomace and Their Protection by Encapsulation. Retrieved from [Link]

• MDPI. (2024). Polyphenols from Byproducts: Their Applications and Health Effects. Retrieved from [Link]

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resolving inconsistencies in biological activity of synthetic urolithin M6

Technical Support Center: Urolithin M6

A Guide to Resolving Inconsistencies in Bioactivity of Synthetic Urolithin M6

Welcome to the technical support center for synthetic urolithin M6. As Senior Application Scientists, we understand that achieving reproducible results is paramount to advancing research. This guide is designed to help you navigate the common challenges and nuances associated with determining the biological activity of synthetic urolithin M6, a key gut microbial metabolite of ellagic acid. Inconsistencies in experimental outcomes are a frequent source of frustration, often stemming from subtle, overlooked variables.[1][2][3] This resource provides in-depth troubleshooting strategies, detailed protocols, and the scientific rationale behind them to ensure your experiments are robust, reliable, and self-validating.

Section 1: The Compound - Ensuring the Integrity of Your Starting Material

The most fundamental source of experimental variability begins with the compound itself. Before questioning downstream biological assays, it is critical to validate the integrity, purity, and handling of your synthetic urolithin M6.

Q1: My urolithin M6 stock solution appears to have precipitated. How should I prepare and store it to ensure stability and solubility?

Answer: This is a critical first step, as poor solubility is a primary cause of inconsistent effective concentrations in your assays. Urolithin M6 (3,8,9,10-tetrahydroxy urolithin) is sparingly soluble in aqueous solutions but shows good solubility in organic solvents.[4][5]

Causality and Best Practices:

• Solvent Choice: Dimethyl sulfoxide (DMSO) is the recommended solvent for creating high-concentration primary stock solutions.[4] It can solubilize urolithin M6 at concentrations up to 65 mg/mL (249.81 mM).[4] However, be aware that DMSO can exhibit biological effects on its own, especially at final assay concentrations exceeding 0.5%. Always include a vehicle control (media + equivalent DMSO concentration) in your experiments to account for these effects.[6]

• Storage: Proper storage is essential to prevent degradation. For long-term stability, powdered urolithin M6 should be stored at -20°C for up to 3 years.[4] Once dissolved in a solvent like DMSO, the stock solution should be stored at -80°C for up to one year.[4] Avoid repeated freeze-thaw cycles by preparing single-use aliquots.

• Precipitation in Media: When you dilute your DMSO stock into aqueous cell culture media, precipitation can occur if the final concentration of urolithin M6 exceeds its aqueous solubility limit. To mitigate this, perform serial dilutions and visually inspect for any cloudiness or precipitate before adding to cells. Sonication can be used to aid dissolution during stock preparation.[4]

Table 1: Urolithin M6 Properties and Handling

Property	Value	Source
Molecular Formula	C₁₃H₈O₆	[4][7]
Molecular Weight	260.20 g/mol	[4][7]
CAS Number	1006683-97-1	[4][7]
Recommended Solvent	DMSO (up to 65 mg/mL)	[4]
Powder Storage	-20°C (up to 3 years)	[4][7]

| Solvent Storage | -80°C (up to 1 year) |[4] |

Q2: Could the observed bioactivity be from an impurity in my synthetic urolithin M6 sample rather than the compound itself?

Answer: Absolutely. The purity of the synthetic compound is a non-negotiable prerequisite for reliable data.

Verification and Validation:

• Supplier Documentation: Always obtain a Certificate of Analysis (CoA) from your supplier that details the purity of the compound, typically determined by High-Performance Liquid Chromatography (HPLC) and confirmed by Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS).

• Independent Verification: If results are highly inconsistent or unexpected, consider independent analytical verification of the compound's identity and purity. Even small amounts of reactive intermediates from the synthesis process can exert potent biological effects, confounding your results. The methods for analyzing urolithins in biological fluids are well-established and can be adapted for purity assessment.[8]

Section 2: The Experiment - Optimizing In Vitro Assay Design

Many reported activities for urolithins are questionable due to the use of non-physiological experimental conditions.[1][2][3] Designing your assay to be as biologically relevant as possible is key to generating meaningful and reproducible data.

Q3: I am seeing high variability between replicate wells in my cell-based assay. What are the most common causes?

Answer: High variability in cell-based assays is a frequent issue that can mask the true effect of your compound.[9][10] The root cause often lies in inconsistent cell handling and assay setup.

Troubleshooting Workflow for Assay Variability

Caption: Troubleshooting workflow for high variability in cell-based assays.

Key Considerations:

• Cell Line Authentication: Misidentified or cross-contaminated cell lines are a major source of irreproducible data.[11][12] Use Short Tandem Repeat (STR) profiling to confirm the identity of your human cell lines.

• Cell Passage Number: Cells can undergo phenotypic and genotypic drift at high passage numbers.[10][11] Work within a defined range of passage numbers and record it for every experiment.

• Mycoplasma Contamination: This common, often undetected contamination can significantly alter cellular responses to stimuli.[10][12] Regular testing is crucial for data integrity.

Q4: The antioxidant effect of my urolithin M6 is inconsistent. Sometimes it appears to be a pro-oxidant. Why?

Answer: This is an excellent observation and highlights a critical concept in polyphenol research. The measured redox activity of a compound like urolithin M6 is highly dependent on the assay system and conditions used.[13]

Causality and Experimental Design:

• Chemical vs. Cellular Assays: Simple chemical assays like DPPH or FRAP measure direct radical scavenging in a test tube.[14] While useful, they do not reflect the complex intracellular environment. In cell-based assays, urolithins can exhibit pro-oxidant effects, potentially by interacting with metal ions or generating reactive oxygen species (ROS) that trigger the cell's own antioxidant defense systems.[13]

• Concentration Dependence: The biological effect of many polyphenols is biphasic (hormetic). At low, physiologically relevant concentrations, they may activate protective signaling pathways (like Nrf2), resulting in an indirect antioxidant effect. At high, non-physiological concentrations, they may become pro-oxidant and cytotoxic. It is crucial to test a wide range of concentrations.

• Indirect Antioxidant Mechanisms: Urolithins often exert their main antioxidant effects not by direct scavenging, but by modulating intracellular signaling pathways.[15] For example, Urolithin A has been shown to improve the activity of antioxidant enzymes like catalase and superoxide dismutase and enhance the expression of cytoprotective peroxiredoxins.[16]

To resolve this, you should use multiple assays in parallel:

• Direct Scavenging: Use an assay like ORAC (Oxygen Radical Absorbance Capacity) to measure direct scavenging potential.[16]

• Intracellular ROS: Use a cell-based probe like DCFH-DA to measure the net effect on intracellular ROS levels after treatment.

• Antioxidant Enzyme Activity: Measure the activity of key antioxidant enzymes (e.g., SOD, Catalase, GPx) in cell lysates after treatment.[16]

Section 3: The Biology - Mechanism & Data Interpretation

Understanding the potential biological pathways urolithin M6 modulates is key to interpreting your data correctly. Urolithins are known to influence inflammatory and mitochondrial health pathways.

Q5: I am investigating the anti-inflammatory properties of urolithin M6. Which signaling pathway should I focus on?

Answer: The NF-κB (Nuclear Factor kappa-light-chain-enhancer of activated B cells) signaling pathway is a primary target for the anti-inflammatory effects of many urolithins.[17][18][19]

Mechanism of Action: In inflammatory conditions, such as those stimulated by lipopolysaccharide (LPS) in macrophages, the NF-κB transcription factor is activated and translocates to the nucleus. There, it drives the expression of pro-inflammatory genes, including iNOS (inducible nitric oxide synthase), COX-2 (cyclooxygenase-2), and various cytokines like TNF-α and IL-6.[17][18] Urolithins have been shown to inhibit this process by preventing the nuclear translocation of NF-κB subunits.[18][19]

Diagram of a Key Anti-Inflammatory Pathway

Caption: Simplified NF-κB signaling pathway and potential inhibition points by Urolithin M6.

Section 4: Standardized Protocols

To improve reproducibility, we provide the following detailed, self-validating protocols for common procedures.

Protocol 1: Preparation of Urolithin M6 Stock and Working Solutions

Objective: To prepare a stable, high-concentration stock solution of urolithin M6 in DMSO and dilute it to working concentrations in cell culture medium.

Materials:

• Synthetic Urolithin M6 powder (purity >98%)

• Anhydrous/Molecular Biology Grade DMSO

• Sterile, nuclease-free microcentrifuge tubes

• Sterile, complete cell culture medium (e.g., DMEM + 10% FBS)

• Vortex mixer and/or sonicator

Procedure:

• Calculate Mass for Stock Solution: To prepare a 50 mM stock solution, calculate the required mass:

  • Mass (mg) = 50 mmol/L * 0.2602 g/mmol * Volume (L) * 1000 mg/g

  • For 1 mL (0.001 L): Mass = 50 * 0.2602 * 0.001 * 1000 = 13.01 mg

• Dissolution: Aseptically weigh 13.01 mg of urolithin M6 powder and add it to a sterile microcentrifuge tube. Add 1 mL of anhydrous DMSO.

• Solubilization: Vortex vigorously for 1-2 minutes. If any particulate matter remains, sonicate the tube in a water bath for 5-10 minutes until the solution is clear. This is your 50 mM Primary Stock .

• Aliquoting and Storage: Dispense the primary stock into single-use, sterile aliquots (e.g., 10 µL). Store these aliquots at -80°C.

• Preparing Working Solutions (Example for a 50 µM final concentration): a. Perform an intermediate dilution. Aseptically add 2 µL of the 50 mM primary stock to 998 µL of sterile culture medium. This creates a 100 µM intermediate solution (a 1:500 dilution). The DMSO concentration is now 0.2%. b. Add the intermediate solution to your cells. For example, add 100 µL of the 100 µM solution to a well containing 100 µL of cells in medium to achieve a final concentration of 50 µM. The final DMSO concentration will be 0.1%.

• Vehicle Control: Prepare a vehicle control by performing the same dilutions with DMSO alone. For the example above, add 2 µL of pure DMSO to 998 µL of medium, and then add this solution to your control wells.

Protocol 2: Anti-Inflammatory Assay - Nitric Oxide (NO) Measurement in LPS-Stimulated RAW 264.7 Macrophages

Objective: To quantify the inhibitory effect of urolithin M6 on the production of nitric oxide, a key inflammatory mediator, using the Griess assay.[18]

Materials:

• RAW 264.7 murine macrophage cell line

• Complete DMEM (10% FBS, 1% Pen/Strep)

• Lipopolysaccharide (LPS) from E. coli

• Urolithin M6 working solutions and vehicle control

• Griess Reagent System (e.g., from Promega or prepared in-house)

• Sodium nitrite (NaNO₂) standard

• 96-well tissue culture-treated plates

Procedure:

• Cell Seeding: Seed RAW 264.7 cells in a 96-well plate at a density of 5 x 10⁴ cells/well in 100 µL of complete DMEM. Incubate for 24 hours at 37°C, 5% CO₂ to allow for adherence.

• Pre-treatment: Remove the medium. Add 100 µL of fresh medium containing the desired concentrations of urolithin M6 (e.g., 1, 5, 10, 25, 50 µM) or the vehicle control. Incubate for 1-2 hours.

• Inflammatory Stimulation: Add 10 µL of LPS solution to each well to achieve a final concentration of 1 µg/mL. Do not add LPS to the negative control wells.

  • Controls Checklist:

    • Untreated cells (negative control)

    • Cells + Vehicle (DMSO) only

    • Cells + LPS + Vehicle (positive control)

    • Cells + LPS + Urolithin M6 (test conditions)

• Incubation: Incubate the plate for 24 hours at 37°C, 5% CO₂.

• Griess Assay: a. Prepare a sodium nitrite standard curve (e.g., 0-100 µM) in fresh culture medium. b. Transfer 50 µL of cell culture supernatant from each well of your experimental plate to a new, flat-bottom 96-well plate. c. Add 50 µL of Sulfanilamide solution (Component 1 of Griess Reagent) to each well. Incubate for 10 minutes at room temperature, protected from light. d. Add 50 µL of NED solution (Component 2 of Griess Reagent) to each well. Incubate for another 10 minutes at room temperature, protected from light.

• Measurement: Measure the absorbance at 540-550 nm using a microplate reader.

• Analysis: Calculate the nitrite concentration in your samples using the standard curve. Express the inhibitory effect of urolithin M6 as a percentage reduction in NO production compared to the LPS-stimulated positive control.

Section 5: Frequently Asked Questions (FAQs)

• Q: What is a physiologically relevant concentration for urolithin M6?

  • A: Urolithin M6 is an intermediate metabolite in the pathway to Urolithin A and C.[20][21][22] While its specific plasma concentrations are not as well-defined as Urolithin A, gut luminal concentrations can be in the micromolar range.[18] A good starting point for in vitro experiments is a range from low (1-5 µM) to high (25-50 µM) to establish a dose-response curve.[4][16]

• Q: Can the gut microbiome status of an animal model affect the outcome of a urolithin M6 study?

  • A: Yes, significantly. If you are administering a precursor like ellagic acid, the animal's gut microbiota composition will determine if and how much urolithin M6 is produced.[20][21] When administering synthetic urolithin M6 directly, the resident microbiota can still further metabolize it, for instance, into Urolithin C or other derivatives.[21][22] This is a critical consideration for interpreting in vivo data.

• Q: My cell viability assay (e.g., MTT) shows decreased viability at high concentrations of urolithin M6. Is this toxicity or something else?

  • A: It could be direct cytotoxicity, but it's important to be cautious. Assays like MTT measure mitochondrial reductase activity, not just cell death. High concentrations of polyphenols can interfere with mitochondrial function, leading to a decreased MTT signal that may not correlate directly with cell death.[13] It is advisable to confirm cytotoxicity with a second, mechanistically different assay, such as a membrane integrity assay (e.g., LDH release or Trypan Blue exclusion).

References

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• Espín, J. C., González-Sarrías, A., & Tomás-Barberán, F. A. (2022). Urolithins: a Comprehensive Update on their Metabolism, Bioactivity, and Associated Gut Microbiota. Molecular nutrition & food research, 66(11), 2100916. [Link]

• Lifespan Research Institute. (2025). Urolithin A: The Promise and Reality of a Gut Metabolite. [Link]

• Promega Corporation. (2021). Troubleshooting Cell based Assays Ask the Experts to Avoid Common Pitfalls from Cell Seeding to An. YouTube. [Link]

• Espín, J. C., González-Sarrías, A., & Tomás-Barberán, F. A. (2022). Urolithins: a Comprehensive Update on their Metabolism, Bioactivity, and Associated Gut Microbiota. ResearchGate. [Link]

• Saini, R. K., Gendrisch, F., & Vitamin, D. (2021). Urolithins: The Gut Based Polyphenol Metabolites of Ellagitannins in Cancer Prevention, a Review. Frontiers in nutrition, 8, 653423. [Link]

• Tacchini, M., Ponzini, E., & Di Lorenzo, C. (2022). In Silico and In Vitro Study of Antioxidant Potential of Urolithins. Molecules (Basel, Switzerland), 27(19), 6241. [Link]

• Selma, M. V., González-Sarrías, A., & Espín, J. C. (2014). Time Course Production of Urolithins from Ellagic Acid by Human Gut Microbiota. Journal of agricultural and food chemistry, 62(28), 6724–6735. [Link]

• Cicero, N., & Cammilleri, G. (2022). Polyphenols: From Theory to Practice. International journal of molecular sciences, 23(24), 15853. [Link]

• Hubiernatorova, A. (2024). Invasion assay troubleshooting MDA-MB-231 cells?. ResearchGate. [Link]

• Drexel University. (n.d.). Urolithins: a Comprehensive Update on their Metabolism, Bioactivity, and Associated Gut Microbiota. [Link]

• Singh, A., D'Amico, D., & Andreux, P. A. (2021). Direct supplementation with Urolithin A overcomes limitations of dietary exposure and gut microbiome variability in healthy adults to achieve consistent levels across the population. European journal of clinical nutrition, 75(2), 365–374. [Link]

• American Chemical Society. (2016). Urolithins Display both Antioxidant and Pro-oxidant Activities Depending on Assay System and Conditions. ACS Figshare. [Link]

• Singh, A., D'Amico, D., & Andreux, P. A. (2021). Direct supplementation with Urolithin A overcomes limitations of dietary exposure and gut microbiome variability in healthy adults to achieve consistent levels across the population. ResearchGate. [Link]

• Kourtzelis, I., & Krishnan, S. (2022). Novel Regioselective Synthesis of Urolithin Glucuronides—Human Gut Microbiota Cometabolites of Ellagitannins and Ellagic Acid. Molecules (Basel, Switzerland), 27(9), 2969. [Link]

• DoNotEdit. (2022). 5 Main Factors Affecting Reproducibility in Research. [Link]

• Akhter, M. S., & Al-Amin, M. (2023). In-vitro and computational analysis of Urolithin-A for anti-inflammatory activity on Cyclooxygenase 2 (COX-2). Informatics in medicine unlocked, 38, 101222. [Link]

• Savi, M., Bocchi, L., & Stranieri, A. (2020). The Metabolite Urolithin-A Ameliorates Oxidative Stress in Neuro-2a Cells, Becoming a Potential Neuroprotective Agent. Antioxidants (Basel, Switzerland), 9(2), 178. [Link]

• Mena, P., & Del Rio, D. (2016). Gastrointestinal stability of urolithins: an in vitro approach. European journal of nutrition, 55(3), 1155–1163. [Link]

• Selma, M. V., & Espín, J. C. (2022). Gut Bacteria Involved in Ellagic Acid Metabolism To Yield Human Urolithin Metabotypes Revealed. Applied and environmental microbiology, 88(23), e0137322. [Link]

• Mena, P., & Del Rio, D. (2021). Factors driving the inter-individual variability in the metabolism and bioavailability of (poly)phenolic metabolites: A systematic review of human studies. Critical reviews in food science and nutrition, 61(19), 3181–3206. [Link]

• Selma, M. V., & Espín, J. C. (2014). Description of urolithin production capacity from ellagic acid of two human intestinal Gordonibacter species. Food & function, 5(8), 1779–1784. [Link]

• Espín, J. C., & Tomás-Barberán, F. A. (2014). Analytical methods for urolithin metabolites analyses in biological fluids. ResearchGate. [Link]

• Wang, Y., & Zhang, Y. (2024). Synthesis of urolithin derivatives and their anti-inflammatory activity. Bioorganic & medicinal chemistry, 107, 117621. [Link]

• Leist, M., & Hasiwa, N. (2019). In Vitro Research Reproducibility: Keeping Up High Standards. ALTEX, 36(4), 511–519. [Link]

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• Piwowarski, J. P., & Granica, S. (2016). Urolithins, gut microbiota-derived metabolites of ellagitannins, inhibit LPS-induced inflammation in RAW 264.7 murine macrophages. Journal of functional foods, 22, 419–429. [Link]

• Lifestyle Medicine Matters. (2025). Urolithin A: The Science-Backed Path to Longevity – Lifestyle Medicine Matters. YouTube. [Link]

• González-Sarrías, A., & Espín, J. C. (2010). NF-κB-dependent anti-inflammatory activity of urolithins, gut microbiota ellagic acid-derived metabolites, in human colonic fibroblasts. British journal of nutrition, 104(4), 503–512. [Link]

• Komar, H. M., & Ser-U-Din, A. (2023). Pharmacological Effects of Urolithin A and Its Role in Muscle Health and Performance. Journal of functional morphology and kinesiology, 8(3), 101. [Link]

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Reference Data & Comparative Studies

A Comparative Guide to the Biological Activity of Urolithins: Focusing on the Intermediate Metabolite Urolithin M6

Introduction: Deconstructing the Bioactivity of Ellagitannin Metabolites

Urolithins are a class of dibenzopyran-6-one derivatives that have garnered significant attention in the scientific community for their pleiotropic health benefits.[1] These compounds are not directly consumed; instead, they are the end products of extensive metabolism of dietary ellagitannins (ETs) and ellagic acid (EA) by the human gut microbiota.[2] Foods rich in ETs, such as pomegranates, berries, and walnuts, are precursors to these bioactive molecules.[3]

The transformation from the large, poorly absorbed ETs to the smaller, more bioavailable urolithins is a multi-step process involving lactone-ring cleavage, decarboxylation, and sequential dehydroxylation.[1] This metabolic cascade produces a variety of urolithin intermediates and end-products, including pentahydroxy-urolithins (Uro-M5), tetrahydroxy-urolithins (Uro-D, Uro-E, Uro-M6), trihydroxy-urolithins (Uro-C, Uro-M7), and finally, the most studied dihydroxy- (Uro-A, iso-Uro-A) and monohydroxy- (Uro-B) urolithins.[1]

While Urolithin A (UA) and Urolithin B (UB) are often the most abundant terminal products found in circulation, the biological significance of the intermediate metabolites, such as Urolithin M6 (Uro-M6), remains largely unexplored.[4] This guide provides a comparative analysis of the known biological activities of various urolithins, with a special focus on contextualizing the potential role of Uro-M6. We will delve into the experimental evidence for their anti-inflammatory, antioxidant, and metabolic regulatory effects, present detailed protocols for key assays, and discuss the critical knowledge gaps that warrant future investigation.

Caption: Simplified metabolic pathway of ellagic acid to urolithins by gut microbiota.

Comparative Analysis of Biological Activities

The biological effects of urolithins are diverse, spanning anti-inflammatory, antioxidant, anticancer, and metabolic regulatory activities.[3][5] The extent of these effects often varies significantly between different urolithins, a phenomenon largely attributed to their structural differences, particularly the number and position of hydroxyl groups.

Anti-inflammatory Properties

Chronic inflammation is a key driver of numerous diseases. Urolithins, particularly Urolithin A, have demonstrated potent anti-inflammatory effects.[6]

• Urolithin A & B: In human colonic fibroblasts, UA and UB were shown to inhibit the production of prostaglandin E2 (PGE2), a key inflammatory mediator.[7] UA was significantly more potent, inhibiting PGE2 production by 85% at a 10 µM concentration, compared to 40% for UB. This effect was linked to the downregulation of cyclooxygenase-2 (COX-2) and microsomal PGE synthase-1 (mPGES-1) expression.[7] The underlying mechanism involves the inhibition of the NF-κB and MAPK signaling pathways.[7][8]

• Urolithin C & D: Studies have also implicated UroC and UroD in modulating inflammatory responses.[8]

• Urolithin M6: Direct experimental data on the anti-inflammatory activity of Uro-M6 is currently lacking in the published literature. However, based on structure-activity relationships, its four hydroxyl groups could theoretically contribute to significant activity. It is crucial to note that after absorption, urolithins are rapidly conjugated into glucuronides and sulfates, which have been shown to be largely inactive, at least in terms of anti-inflammatory effects.[6][9] This suggests that the local activity of unconjugated urolithins in the colon may be most relevant.

A pivotal comparative study on macrophage and neutrophil functions unambiguously confirmed Urolithin A as the most active metabolite in inhibiting the LPS-induced inflammatory response (TNF-α attenuation) when compared to iso-urolithin A and urolithin B.[6][9]

Caption: Urolithin A's inhibition of the NF-κB inflammatory signaling pathway.

Antioxidant Capacity

The antioxidant potential of urolithins is complex, with studies showing both antioxidant and pro-oxidant activities depending on the experimental model.[10]

• Urolithin A & B: UA and UB have demonstrated direct radical scavenging activity.[10] In a neuroblastoma cell model, Urolithin A showed an Oxygen Radical Absorbance Capacity (ORAC) value of 13.2 μM Trolox Equivalents and was effective at scavenging superoxide radicals.[11] The antioxidant effect is often attributed to the phenolic hydroxyl groups which can donate a hydrogen atom.[10]

• Structure-Activity Relationship: The antioxidant capacity of polyphenols is often correlated with the number of available hydroxyl groups. This suggests that tetrahydroxy-urolithins like Uro-M6 and Uro-D, and trihydroxy-urolithins like Uro-C, may possess higher intrinsic antioxidant potential than the di- and mono-hydroxylated UA and UB. However, this is a hypothesis that requires direct comparative testing using standardized assays like the ORAC assay.

Regulation of Metabolism

Recent evidence highlights the role of specific urolithins in regulating lipid metabolism.

• Triglyceride Accumulation: A key study investigated the effects of different urolithins on triglyceride (TG) accumulation in primary human adipocytes and hepatoma cells.[12] The results were striking: UroA, UroC, and UroD significantly inhibited TG accumulation and increased fatty acid oxidation. In contrast, iso-UroA and UroB had no effect.[12]

• Mechanism of Action: The active urolithins (A, C, and D) were found to promote the phosphorylation of AMP-activated protein kinase (AMPK), a central regulator of cellular energy homeostasis.[12] This suggests a mechanism whereby these specific urolithins can alter energy-sensing metabolic pathways.

• Urolithin M6: The activity of Uro-M6 was not evaluated in this study. As a metabolic precursor to UroC, it is plausible that it could share similar bioactivities. This represents a critical area for future research, particularly for metabolic disorders like non-alcoholic fatty liver disease (NAFLD).

Quantitative Data Summary

The following table summarizes key quantitative findings from in vitro studies. The significant lack of data for Urolithin M6 is immediately apparent.

Urolithin	Biological Activity	Model System	Key Finding	Reference
Urolithin A	Anti-inflammatory	Human Colonic Fibroblasts	85% inhibition of PGE2 production at 10 µM
Anti-inflammatory	THP-1 Macrophages	Most potent inhibitor of TNF-α vs. Iso-UA and UB	[6][9]
Anticancer	Colon Cancer (Caco-2)	IC50 of 49.2 µM for proliferation inhibition	[13]
Metabolic Regulation	Human Adipocytes	Significantly reduced triglyceride accumulation	[12]
Antioxidant (ORAC)	Chemical Assay	13.2 µM Trolox Equivalents
Urolithin B	Anti-inflammatory	Human Colonic Fibroblasts	40% inhibition of PGE2 production at 10 µM	[7]
Metabolic Regulation	Human Adipocytes	No effect on triglyceride accumulation	[12]
Urolithin C	Metabolic Regulation	Human Adipocytes	Significantly reduced triglyceride accumulation	[12]
Insulin Secretion	INS-1 Beta-cells	Enhanced glucose-stimulated insulin secretion	[14]
Urolithin D	Metabolic Regulation	Human Adipocytes	Significantly reduced triglyceride accumulation	[12]
Anticancer	Colon Cancer (HT-29)	Induced apoptosis at 25-50 µM	[8]
Urolithin M6	All Activities	Various	Data Not Available	N/A

Experimental Protocols: A Guide for Researchers

To facilitate further comparative studies, we provide standardized, step-by-step protocols for key bioassays. The rationale behind critical steps is included to ensure methodological rigor.

Protocol 1: Anti-inflammatory Activity via LPS-Induced TNF-α Inhibition

• Objective: To quantify the ability of a test urolithin to inhibit the production of the pro-inflammatory cytokine TNF-α in macrophages stimulated with lipopolysaccharide (LPS).

• Model System: Human THP-1 monocyte cell line, differentiated into macrophages.

• Methodology:

  • Cell Culture and Differentiation:

    • Culture THP-1 monocytes in RPMI-1640 medium supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin.

    • Seed cells in a 96-well plate at a density of 1 x 10⁵ cells/well.

    • Induce differentiation into macrophages by treating with Phorbol 12-myristate 13-acetate (PMA) at a final concentration of 100 ng/mL for 48 hours.

    • Rationale: PMA activates protein kinase C, leading to monocytic differentiation and adherence, providing a stable, macrophage-like phenotype for the assay.

  • Urolithin Treatment:

    • After differentiation, wash the cells gently with phosphate-buffered saline (PBS) and replace the medium with fresh, serum-free RPMI-1640.

    • Prepare stock solutions of Urolithin M6 and other comparator urolithins (e.g., Urolithin A) in DMSO. Prepare serial dilutions in culture medium. The final DMSO concentration should be <0.1% to avoid solvent toxicity.

    • Add the urolithin solutions to the cells at desired final concentrations (e.g., 1, 5, 10, 20 µM) and pre-incubate for 2 hours.

    • Rationale: Pre-incubation allows the compound to enter the cells and interact with its molecular targets prior to the inflammatory challenge.

  • Inflammatory Stimulation:

    • Stimulate the cells by adding LPS (from E. coli O111:B4) to a final concentration of 1 µg/mL to all wells except the negative control.

    • Incubate for 6 hours at 37°C and 5% CO₂.

    • Rationale: LPS is a potent activator of the TLR4 receptor on macrophages, triggering a robust inflammatory response and TNF-α production. A 6-hour incubation is typically sufficient for peak TNF-α secretion.

  • Quantification of TNF-α:

    • Centrifuge the plate to pellet any detached cells.

    • Carefully collect the cell culture supernatant.

    • Quantify the concentration of TNF-α in the supernatant using a commercially available Human TNF-α ELISA kit, following the manufacturer's instructions.

  • Data Analysis:

    • Calculate the percentage of TNF-α inhibition for each urolithin concentration relative to the LPS-only control.

    • Plot the dose-response curve and calculate the IC50 value (the concentration required to inhibit 50% of TNF-α production).

Protocol 2: Antioxidant Capacity via ORAC Assay

• Objective: To measure the hydrogen atom donating capacity of a test urolithin against a peroxyl radical generator.

• Methodology:

  • Reagent Preparation:

    • Prepare a stock solution of the test urolithin (e.g., Urolithin M6) and a Trolox standard in a suitable solvent.

    • Prepare a working solution of Fluorescein sodium salt in phosphate buffer (75 mM, pH 7.4).

    • Prepare the peroxyl radical initiator, AAPH (2,2'-Azobis(2-methylpropionamidine) dihydrochloride), in phosphate buffer just before use.

  • Assay Procedure (96-well plate format):

    • To each well, add 150 µL of the Fluorescein working solution.

    • Add 25 µL of the test urolithin, Trolox standard, or solvent blank.

    • Incubate the plate at 37°C for 15 minutes in a fluorescence microplate reader.

    • Initiate the reaction by adding 25 µL of the AAPH solution to all wells.

  • Data Collection:

    • Immediately begin monitoring the fluorescence decay every minute for at least 60 minutes. The excitation wavelength is 485 nm and the emission wavelength is 520 nm.

    • Rationale: The AAPH generates peroxyl radicals at a constant rate, which quench the fluorescein signal. An antioxidant protects the fluorescein by scavenging these radicals, thus slowing the rate of fluorescence decay.

  • Data Analysis:

    • Calculate the area under the curve (AUC) for each sample.

    • Subtract the AUC of the blank from the AUC of the samples.

    • Create a standard curve using the net AUC of the Trolox standards.

    • Express the ORAC value of the urolithin in Trolox Equivalents (TE).

Discussion and Future Perspectives

The existing body of research overwhelmingly focuses on the terminal urolithin metabolites, UA and UB, with UA consistently emerging as a particularly potent anti-inflammatory and metabolic-regulating agent.[6][12] In contrast, intermediate metabolites like Urolithin M6 are significantly understudied. This represents a major gap in our understanding of the health effects of ellagitannin-rich foods.

The key unanswered questions are:

• Do intermediate urolithins possess unique bioactivities? It is possible that metabolites like Uro-M6 have distinct biological functions before they are further metabolized. Their higher degree of hydroxylation might confer superior antioxidant properties, for instance.

• What is the local concentration and relevance of Uro-M6 in the colon? While systemic concentrations of intermediates may be low and transient, their concentration at the site of production—the colonic mucosa—could be high enough to exert significant local effects, such as modulating gut inflammation or influencing the gut epithelial barrier.

• How does the activity of Uro-M6 compare directly to other tetrahydroxy-urolithins like Uro-D and Uro-E? Understanding the structure-activity relationship among isomers and closely related intermediates is crucial for elucidating mechanisms of action.

Future research must prioritize the synthesis and purification of these intermediate metabolites to enable direct, comparative in vitro and in vivo testing. Head-to-head comparisons using standardized assays, such as those outlined in this guide, are essential to build a comprehensive picture of the structure-function relationships that govern the bioactivity of the entire urolithin family. Only then can we fully appreciate the intricate interplay between diet, the gut microbiome, and human health.

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A Senior Application Scientist's Guide to the Validation of 3,9-Dihydroxy-6H-benzo[c]chromen-6-one as a Lactate Dehydrogenase A Inhibitor

This guide provides a comprehensive framework for the rigorous validation of 3,9-dihydroxy-6H-benzo[c]chromen-6-one, a urolithin-class compound, as a potential inhibitor of Lactate Dehydrogenase A (LDHA). For researchers, scientists, and drug development professionals, establishing unambiguous evidence of a compound's mechanism of action is paramount. This document outlines a multi-tiered validation strategy, moving from direct enzymatic inhibition to cellular target engagement and functional outcomes. We will compare its performance with established LDHA inhibitors, providing the causal logic behind experimental choices and detailed, self-validating protocols.

Introduction: Targeting LDHA in Aberrant Cellular Metabolism

Lactate dehydrogenase (LDH) is a critical enzyme in anaerobic glycolysis, catalyzing the interconversion of pyruvate and lactate.[1] In many pathological states, particularly in oncology, cancer cells exhibit a metabolic shift towards aerobic glycolysis, known as the Warburg effect. This metabolic reprogramming leads to increased lactate production, even in the presence of oxygen. The LDHA isoform is frequently overexpressed in various cancers and is integral to maintaining the high glycolytic rate necessary for rapid cell proliferation and tumor progression.[2][3] Consequently, inhibiting LDHA is a promising therapeutic strategy to disrupt cancer cell metabolism and induce cell death.[1]

Natural products and their derivatives, such as the gut microbiota metabolite Urolithin A and its analogs like 3,9-dihydroxy-6H-benzo[c]chromen-6-one, have shown potential as modulators of cellular metabolism and disease.[4][5] This guide establishes the definitive workflow to validate such a compound as a direct and effective LDHA inhibitor.

Multi-Tiered Validation Workflow

A robust validation requires a tripartite approach to build a conclusive evidence-based argument. Simply observing a downstream cellular effect is insufficient; we must prove direct enzymatic inhibition, confirm target engagement in a physiological context, and quantify the functional cellular consequences.

Caption: Figure 1. A multi-tiered workflow for validating a novel LDHA inhibitor.

Tier 1: Biochemical Validation of Direct Enzymatic Inhibition

Objective: To determine if 3,9-dihydroxy-6H-benzo[c]chromen-6-one directly inhibits the catalytic activity of purified recombinant human LDHA and to assess its selectivity over the LDHB isoform.

Comparative Compounds

Compound	Class	Mechanism	Typical IC50 (LDHA)
Test Compound	Urolithin Analog	To be determined	To be determined
GSK2837808A	Quinoline 3-sulfonamide	Potent, selective LDHA/B inhibitor	~2.6 nM[6][7][8][9]
FX11	Gossypol Analog	Reversible, competitive LDHA inhibitor	Kᵢ ~8 µM[10][11]
Sodium Oxamate	Pyruvate Analog	Classic, competitive LDH inhibitor	mM range

Protocol 1: LDHA Enzymatic Activity Assay (NADH Oxidation)

This assay measures the rate of NADH oxidation to NAD+, which is catalyzed by LDHA during the conversion of pyruvate to lactate. The decrease in NADH concentration is monitored by the reduction in absorbance at 340 nm.[12][13]

Experimental Rationale:

• Buffer System: A phosphate or Tris-based buffer at pH ~7.3 is used to mimic physiological conditions.[14]

• Substrate Concentrations: Pyruvate and NADH concentrations are kept at or near their Michaelis-Menten constant (Km) values to ensure the assay is sensitive to competitive inhibitors.

• Controls: GSK2837808A serves as a high-potency positive control.[6][7] FX11 provides a moderate-potency comparator.[2][10] A vehicle control (DMSO) establishes the baseline 100% activity.

Step-by-Step Methodology:

• Reagent Preparation:

  • Assay Buffer: 100 mM Potassium Phosphate, pH 7.3.

  • Enzyme Solution: Prepare a stock of recombinant human LDHA in assay buffer. The final concentration should yield a linear reaction rate of 0.02-0.04 ΔA/min.[13]

  • Substrate Mix: Prepare a 2X solution containing NADH and Sodium Pyruvate in assay buffer.

  • Compound Plates: Serially dilute 3,9-dihydroxy-6H-benzo[c]chromen-6-one and control compounds in DMSO, then dilute into assay buffer to create a 2X final concentration plate.

• Assay Execution (96-well UV-transparent plate):

  • Add 50 µL of 2X compound solution or vehicle control to appropriate wells.

  • Add 25 µL of LDHA enzyme solution to all wells.

  • Incubate for 15 minutes at room temperature to allow for compound-enzyme binding.

  • Initiate the reaction by adding 25 µL of 2X Substrate Mix.

• Data Acquisition:

  • Immediately place the plate in a spectrophotometer pre-set to 25°C.[13]

  • Measure the absorbance at 340 nm every 30 seconds for 10-15 minutes.

• Data Analysis:

  • Calculate the initial reaction velocity (V₀) from the linear portion of the absorbance curve for each well.

  • Normalize the rates to the DMSO control (100% activity).

  • Plot the percent inhibition versus the log of inhibitor concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.

Expected Outcome: A dose-dependent decrease in the rate of NADH oxidation, yielding a calculable IC50 for 3,9-dihydroxy-6H-benzo[c]chromen-6-one, which can be directly compared to the values obtained for GSK2837808A and FX11. A similar assay should be run using the LDHB isoform to determine selectivity.

Tier 2: Cellular Validation of Functional Activity

Objective: To confirm that the compound can penetrate the cell membrane, inhibit LDHA in a complex cellular environment, and produce a measurable downstream effect on glycolysis without causing general cytotoxicity.

Protocol 2: Cellular Lactate Production Assay

This assay quantifies the amount of lactate secreted by cancer cells into the culture medium, a direct readout of glycolytic flux.[15][16]

Experimental Rationale:

• Cell Line Selection: A highly glycolytic cancer cell line, such as MiaPaCa-2 (pancreatic) or A549 (lung), is chosen to ensure a robust lactate production signal.

• Controls: A potent cell-permeable inhibitor like GSK2837808A is used as a positive control.[6][9] A vehicle control establishes the baseline. A parallel cytotoxicity assay is crucial to ensure that a reduction in lactate is due to specific enzyme inhibition, not simply a reduction in cell number.

Step-by-Step Methodology:

• Cell Culture:

  • Seed MiaPaCa-2 cells in a 96-well plate and allow them to adhere overnight.

• Compound Treatment:

  • Treat cells with a serial dilution of 3,9-dihydroxy-6H-benzo[c]chromen-6-one and control compounds for a defined period (e.g., 24 hours).

• Sample Collection:

  • After incubation, carefully collect the cell culture supernatant for extracellular lactate measurement.[15]

  • Retain the cell plate for a subsequent cytotoxicity assay (e.g., CellTiter-Glo® or MTT).

• Lactate Measurement:

  • Use a commercial colorimetric or bioluminescent lactate assay kit, following the manufacturer's protocol.[17][18] This typically involves an enzymatic reaction that produces a colored or light-emitting product proportional to the lactate concentration.[18]

  • Prepare a lactate standard curve to quantify the concentration in the samples.

• Data Analysis:

  • Calculate the lactate concentration for each treatment condition.

  • Normalize lactate levels to the cell viability data from the parallel cytotoxicity assay.

  • Plot the normalized percent reduction in lactate versus the log of inhibitor concentration to determine the EC50.

Expected Outcome: A dose-dependent reduction in lactate secretion for the test compound. Comparing the lactate reduction EC50 with the cytotoxic CC50 provides a therapeutic window. An ideal inhibitor will significantly reduce lactate at sub-toxic concentrations.

Parameter	3,9-dihydroxy-6H...	GSK2837808A	FX11
IC50 (LDHA, nM)	TBD	~2.6[6][8]	~8000 (Kᵢ)[10]
EC50 (Lactate, µM)	TBD	~0.4 (Snu398 cells)[8]	~10-25[2][10]
CC50 (Cytotoxicity, µM)	TBD	>30[6][8]	~50-60[10]

Tier 3: Confirmation of Direct Target Engagement

Objective: To provide unequivocal, biophysical evidence that 3,9-dihydroxy-6H-benzo[c]chromen-6-one physically binds to the LDHA protein within intact cells.

Protocol 3: Cellular Thermal Shift Assay (CETSA®)

CETSA is based on the principle that ligand binding stabilizes a target protein against thermal denaturation.[19] This allows for the confirmation of target engagement in a native, cellular context without labels or protein modification.[20][21][22]

Experimental Rationale:

• CETSA directly measures the physical interaction between a drug and its target protein in the cell.[21] An increase in the melting temperature (Tₘ) of LDHA in the presence of the compound is direct proof of binding.

Caption: Figure 2. The experimental workflow for the Cellular Thermal Shift Assay (CETSA).

Step-by-Step Methodology:

• Cell Treatment: Treat cultured cells with a saturating concentration of 3,9-dihydroxy-6H-benzo[c]chromen-6-one or vehicle (DMSO) for 1-2 hours.

• Heating: Harvest cells, resuspend in PBS, and divide into aliquots. Heat individual aliquots to a range of different temperatures (e.g., 40°C to 70°C) for 3 minutes, followed by cooling.

• Lysis and Separation: Lyse the cells (e.g., by freeze-thaw cycles). Separate the soluble protein fraction (containing non-denatured protein) from the precipitated, denatured protein fraction by high-speed centrifugation.

• Detection: Analyze the amount of soluble LDHA remaining in the supernatant of each sample using Western blotting with an anti-LDHA antibody.

• Data Analysis:

  • Quantify the band intensities from the Western blot.

  • For each treatment condition (compound vs. vehicle), plot the percentage of soluble LDHA remaining relative to the unheated control against the temperature.

  • Fit the data to a Boltzmann sigmoidal equation to determine the melting temperature (Tₘ). A positive shift in Tₘ for the compound-treated sample confirms target engagement.[19]

Alternative/Orthogonal Method: Surface Plasmon Resonance (SPR) For a more quantitative, in vitro assessment of binding kinetics, SPR can be employed.[23][24][25] In this method, purified LDHA protein is immobilized on a sensor chip, and the test compound is flowed over the surface.[23] The binding and dissociation are measured in real-time, allowing for the calculation of association (kₐ), dissociation (kₑ), and affinity (K₋) constants.[24] This provides definitive, quantitative data on the direct interaction.

Conclusion and Forward Outlook

This comprehensive guide presents a rigorous, multi-tiered strategy for the validation of 3,9-dihydroxy-6H-benzo[c]chromen-6-one as a legitimate LDHA inhibitor. By systematically progressing from biochemical IC50 determination to cellular functional assays and culminating in direct target engagement confirmation, this workflow provides the necessary evidence to build a robust scientific case.

Successful validation—demonstrated by potent enzymatic inhibition, a clear reduction in cellular lactate production at sub-toxic concentrations, and a definitive thermal shift in a CETSA experiment—would establish 3,9-dihydroxy-6H-benzo[c]chromen-6-one as a credible lead compound for further preclinical development. The comparative data against established inhibitors like GSK2837808A and FX11 will provide crucial context for its potency and potential therapeutic utility.

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A Comparative Guide to the Structure-Activity Relationship of 3,9-Dihydroxy-6H-benzo[c]chromen-6-one Analogs

Introduction: The 3,9-dihydroxy-6H-benzo[c]chromen-6-one scaffold, the core structure of Urolithin A, has emerged as a molecule of significant interest in medicinal chemistry. Urolithin A is a natural metabolite produced by the human gut microbiota from dietary polyphenols like ellagitannins and ellagic acid, which are abundant in pomegranates, berries, and nuts.[1][2] This scaffold has demonstrated a remarkable spectrum of biological activities, including anti-inflammatory, antioxidant, anti-aging, and neuroprotective effects.[1][2][3] The inherent "drug-like" properties of the urolithin framework make it an exceptional starting point for the design of novel therapeutic agents.

This guide offers an in-depth, comparative analysis of the structure-activity relationships (SAR) of 6H-benzo[c]chromen-6-one analogs. By synthesizing data from numerous studies, we aim to provide researchers, scientists, and drug development professionals with a clear understanding of how structural modifications to this versatile scaffold influence its interaction with various biological targets, thereby guiding the rational design of next-generation therapeutics.

The Core Scaffold: 6H-benzo[c]chromen-6-one

The foundational structure is a dibenzo-α-pyrone, featuring a lactone (cyclic ester) group. The biological activity of its analogs is critically dependent on the nature and position of substituents on its aromatic rings. Understanding the numbering system is essential for interpreting the SAR data discussed herein.

Caption: Core structure and numbering of the 6H-benzo[c]chromen-6-one scaffold.

Comparative Analysis of Biological Activities and Structure-Activity Relationships

The versatility of the 6H-benzo[c]chromen-6-one scaffold allows for its optimization against a range of biological targets. Below, we compare the SAR for different therapeutic areas.

A. Neuroprotective Activity: Targeting Cholinesterases and PDE2

Derivatives of this scaffold have been explored for their potential in treating neurodegenerative diseases like Alzheimer's by targeting key enzymes.[4][5]

1. Cholinesterase Inhibition: While natural urolithins show negligible activity against acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE), synthetic analogs have demonstrated potent inhibition.[4][6]

• Key Insight: A comparative study between the fully aromatic 6H-benzo[c]chromen-6-one and the partially saturated 7,8,9,10-tetrahydro-benzo[c]chromen-6-one derivatives revealed that both scaffolds can be optimized to produce potent cholinesterase inhibitors comparable to existing drugs like donepezil and galantamine.[4][6] The lactone group is a key scaffold for this activity.

2. Phosphodiesterase II (PDE2) Inhibition: Urolithins have been identified as promising lead compounds for the development of PDE2 inhibitors, which are targets for enhancing cognitive function.[5] The SAR for this target has been systematically explored.

• Causality: The primary point of modification has been the hydroxyl group at the C-3 position. Converting this hydroxyl to an alkoxy group (-OR) has a profound impact on inhibitory potency. The length and branching of the alkyl chain are critical.

• Experimental Evidence: A series of alkoxylated derivatives were synthesized and tested for PDE2 inhibition. The results show a clear trend: inhibitory activity increases with the length of the linear alkyl chain up to four carbons (butoxy), after which it begins to decline. Branching the alkyl chain, as in the sec-butoxy derivative, also affects potency.

Table 1: Comparative PDE2 Inhibitory Activity of C-3 Alkoxylated 6H-benzo[c]chromen-6-one Analogs [5]

Compound	R Group (at C-3)	IC50 (μM)
1a	-OCH₃ (Methoxy)	18.25 ± 1.29
1b	-OCH₂CH₃ (Ethoxy)	12.56 ± 1.03
1d	-O(CH₂)₂CH₃ (Propoxy)	8.14 ± 0.76
1f	-O(CH₂)₃CH₃ (Butoxy)	3.67 ± 0.47
1e	-OCH(CH₃)CH₂CH₃ (sec-butoxy)	5.31 ± 0.62
1g	-O(CH₂)₄CH₃ (Pentoxy)	6.23 ± 0.58

| BAY 60-7550 | (Reference Inhibitor) | 0.0084 (8.4 nM) |

Data sourced from Zhang et al. (2021).[5]

B. Anticancer and Cytotoxic Activity

The benzo[c]chromene scaffold and its isomers are prevalent in a variety of potent anticancer agents.

• Key Insight: The general strategy involves attaching various substituted aryl groups or fusing additional heterocyclic rings to the core scaffold. The resulting increase in molecular rigidity and planarity often enhances cytotoxicity by promoting interactions with biological targets like kinase ATP-binding pockets or DNA.[8]

• SAR of Benzo[f]chromene Analogs: Studies on the isomeric benzo[f]chromene scaffold provide transferable insights.

  • Substituents on Pendent Aryl Rings: The nature and position of substituents on an aryl group attached to the chromene core are critical. Dichloro-substitutions (e.g., 2,4-dichloro) on a phenyl ring at the C-1 position of 3-amino-1H-benzo[f]chromene-2-carbonitriles led to the highest broad-spectrum cytotoxic activity.[8]

  • Fused Heterocycles: Linking a 1,2,3-triazole moiety to the benzo[c]chromen-6-one core has been shown to produce compounds with significant antiproliferative action against human leukemia cells (HL-60), while showing tolerance for non-tumor cells.[9]

Caption: Logic diagram for enhancing the anticancer activity of the benzo[c]chromene scaffold.

Mechanistic Insights: Urolithin A and Mitophagy

Beyond direct enzyme inhibition or cytotoxicity, the parent compound, Urolithin A, exerts profound effects on cellular health through the induction of mitophagy—the selective removal of damaged mitochondria. This is a key mechanism behind its anti-aging and neuroprotective effects.[2][10]

• Signaling Pathway: Urolithin A treatment has been shown to restore mitochondrial health in models of early Alzheimer's disease.[10] It can induce the expression of genes related to mitochondrial biogenesis, such as Mitochondrial Transcription Factor A (TFAM), and modulate pathways that clear dysfunctional mitochondria.[2][10] This helps reduce oxidative stress and inflammation, which are hallmarks of neurodegeneration.[11]

Caption: Signaling pathway for Urolithin A-induced mitophagy and neuroprotection.

Key Experimental Protocols

Reproducibility is the cornerstone of scientific integrity. The following are standardized protocols for the synthesis and evaluation of 6H-benzo[c]chromen-6-one analogs.

Protocol 1: General Synthesis of 3-Hydroxy-6H-benzo[c]chromen-6-one

This protocol describes the foundational step for creating many urolithin analogs.[12][13]

• Reactant Preparation: In a sealed tube, combine 2-bromobenzoic acid (1 equivalent), resorcinol (2 equivalents), and sodium hydroxide (2 equivalents) in water.

• Initial Heating: Stir the reaction mixture at 100 °C for 20 minutes.

• Catalysis: Add a 5% copper sulfate solution to the mixture.

• Reflux: Heat the reaction to reflux for 1 hour, monitoring progress with Thin Layer Chromatography (TLC).

• Precipitation: Upon completion, pour the hot reaction solution dropwise into an ice-water mixture.

• Isolation: Filter the resulting solid precipitate and wash thoroughly with water to obtain the crude 3-hydroxy-6H-benzo[c]chromen-6-one intermediate, which can be purified further or used directly in the next step (e.g., alkoxylation).

Protocol 2: MTT Assay for Cytotoxicity

The MTT assay is a colorimetric method used to assess cell viability and the cytotoxic potential of compounds.[14][15]

• Cell Seeding: Seed human cancer cells (e.g., MCF-7, HCT-116) in a 96-well plate at a density of 5,000-10,000 cells/well. Incubate for 24 hours at 37°C and 5% CO₂ to allow for cell adhesion.

• Compound Treatment: Prepare serial dilutions of the test analogs in the appropriate cell culture medium. Remove the old medium from the wells and add 100 µL of the compound dilutions. Include a vehicle control (e.g., DMSO) and a positive control (e.g., Doxorubicin). Incubate for 48-72 hours.

• MTT Addition: Remove the treatment medium. Add 100 µL of MTT solution (0.5 mg/mL in serum-free medium) to each well.

• Incubation: Incubate the plate for 2-4 hours at 37°C. During this time, metabolically active cells will reduce the yellow MTT to purple formazan crystals.[16][17]

• Solubilization: Carefully remove the MTT solution. Add 100 µL of a solubilizing agent (e.g., DMSO or a solution of SDS in HCl) to each well to dissolve the formazan crystals.[17]

• Absorbance Reading: Shake the plate gently for 15 minutes on an orbital shaker to ensure complete dissolution. Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value (the concentration of the compound that inhibits cell growth by 50%).

Caption: Experimental workflow for the discovery and optimization of bioactive benzo[c]chromen-6-one analogs.

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A Comparative Guide to Synthetic vs. Natural Urolithin M6 for Researchers

Authored by a Senior Application Scientist

Introduction: Unveiling Urolithin M6

Urolithin M6 is a gut microbial metabolite of ellagitannins, which are polyphenolic compounds abundant in foods like pomegranates, berries, and nuts.[1][2] As a member of the urolithin family, it is a dibenzo[b,d]pyran-6-one derivative that has garnered significant interest within the scientific community for its potential health benefits, including antioxidant, anti-inflammatory, and anticancer properties.[1][3] Urolithin M6 is an intermediate in the metabolic pathway that transforms ellagic acid into more bioavailable compounds like urolithin A and B.[2] This guide provides a comparative analysis of synthetic and natural urolithin M6, offering insights into their origins, characteristics, and the experimental methodologies crucial for their evaluation.

The Divergent Origins of Urolithin M6

The Natural Biosynthetic Pathway

Natural urolithin M6 is not directly consumed from food sources. Instead, it is the product of a complex series of metabolic conversions of ellagitannins and ellagic acid carried out by the gut microbiota.[2][4] This biotransformation involves multiple steps, including hydrolysis, lactone-ring cleavage, decarboxylation, and dehydroxylation reactions.[2] The production of urolithin M6 is highly dependent on the individual's gut microbiome composition, leading to significant variability in its formation and bioavailability among the population.[1][2]

Caption: Figure 1: Natural Biosynthesis of Urolithin M6

The Synthetic Chemical Pathway

The chemical synthesis of urolithin M6 offers a reliable alternative to its challenging natural production and isolation. A reported synthetic route involves a five-step process starting from commercially available materials, achieving a 27% overall yield.[5] The key steps in this synthesis include a Suzuki coupling and an intramolecular C-H oxygenation.[5][6] This approach allows for the production of highly pure urolithin M6, free from other urolithin intermediates and plant metabolites.

A Head-to-Head Comparison: Synthetic vs. Natural Urolithin M6

While direct comparative studies on synthetic versus natural urolithin M6 are limited, we can extrapolate key differences based on the nature of their production and data from similar compounds like urolithin A.[7]

Feature	Synthetic Urolithin M6	Natural Urolithin M6
Source	Chemical synthesis from starting materials.[5]	Gut microbial metabolism of ellagitannins from dietary sources.[2]
Purity	High purity (typically ≥98%) is achievable and controllable.[7]	Purity is variable and often present in a complex mixture of other urolithins and metabolites.
Consistency	High batch-to-batch consistency.	Highly variable depending on the individual's gut microbiota.[1]
Scalability	Scalable production to meet research and potential commercial demands.[5]	Difficult to scale due to reliance on biological conversion.
Cost-effectiveness	Potentially more cost-effective for large-scale, high-purity production.	Isolation and purification from natural sources can be expensive and low-yielding.
Bio-equivalency	Represents a single, pure molecule.	Part of a matrix of related compounds which may have synergistic effects.[7]

Essential Experimental Protocols for Comparative Analysis

To rigorously compare synthetic and natural urolithin M6, a series of standardized experimental protocols are necessary.

Purity and Structural Verification

Objective: To determine the purity of synthetic urolithin M6 and to confirm the identity of both synthetic and purified natural samples.

Methodology:

• High-Performance Liquid Chromatography (HPLC):

  • Column: C18 reverse-phase column (e.g., Poroshell 120 EC-C18, 3 x 100 mm, 2.7 µm).[6][8]

  • Mobile Phase: A gradient of acidified water (e.g., 0.5% formic acid) and acetonitrile.[6]

  • Detection: Diode-array detector (DAD) to monitor absorbance at specific wavelengths and a mass spectrometer (MS) for mass identification.[9][10]

  • Analysis: Purity is determined by the peak area percentage of urolithin M6 relative to all other detected peaks.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • Technique: ¹H NMR and ¹³C NMR are used to elucidate the chemical structure.[8][11]

  • Sample Preparation: The purified compound is dissolved in a deuterated solvent (e.g., acetonitrile-d₃).[8]

  • Analysis: The resulting spectra are compared with published data for urolithin M6 to confirm its identity.[8][11]

• High-Resolution Mass Spectrometry (HRMS):

  • Technique: Provides an accurate mass measurement to confirm the molecular formula of the compound.[6][11]

  • Analysis: The measured mass is compared to the theoretical mass of urolithin M6 (C₁₃H₈O₆).[6]

In Vitro Antioxidant Activity Assessment

Objective: To compare the free radical scavenging capacity of synthetic versus natural urolithin M6.

Methodology: Oxygen Radical Absorbance Capacity (ORAC) Assay

• Principle: This assay measures the ability of an antioxidant to protect a fluorescent probe from oxidative degradation by peroxyl radicals.[12]

• Reagents: Fluorescein (fluorescent probe), AAPH (a peroxyl radical generator), Trolox (a water-soluble vitamin E analog used as a standard), and the urolithin M6 samples.

• Procedure:

  • Prepare solutions of Trolox standards and urolithin M6 samples at various concentrations.

  • In a 96-well plate, add fluorescein to each well.

  • Add the Trolox standards and urolithin M6 samples to their respective wells.

  • Initiate the reaction by adding AAPH to all wells.

  • Measure the fluorescence decay kinetically over time using a microplate reader.

• Data Analysis: The antioxidant capacity is quantified by calculating the area under the fluorescence decay curve and is expressed as Trolox equivalents.[12]

In Vitro Anti-inflammatory Activity Evaluation

Objective: To assess the ability of synthetic and natural urolithin M6 to mitigate inflammatory responses in a cell-based model.

Methodology: Measurement of Pro-inflammatory Cytokines in Macrophages

• Cell Line: RAW 264.7 murine macrophages or human THP-1 derived macrophages.[13][14]

• Inflammatory Stimulus: Lipopolysaccharide (LPS).[15]

• Procedure:

  • Culture the macrophages in appropriate media.

  • Pre-treat the cells with various concentrations of synthetic or natural urolithin M6 for a specified time.

  • Induce an inflammatory response by adding LPS to the cell culture.

  • After incubation, collect the cell culture supernatant.

• Analysis:

  • ELISA: Use Enzyme-Linked Immunosorbent Assay (ELISA) kits to quantify the levels of pro-inflammatory cytokines such as TNF-α and IL-6 in the supernatant.[1][3]

  • qPCR: Measure the mRNA expression levels of these cytokines in the cell lysates using quantitative real-time PCR.[14]

• Data Interpretation: A reduction in cytokine levels in urolithin M6-treated cells compared to LPS-only treated cells indicates anti-inflammatory activity.

In Vitro Cytotoxicity Assessment

Objective: To evaluate and compare the cytotoxic effects of synthetic and natural urolithin M6 on cancer cells.

Methodology: MTT Assay

• Principle: This colorimetric assay measures cell metabolic activity, which is an indicator of cell viability.

• Cell Lines: A panel of cancer cell lines (e.g., colorectal cancer cells like HT29, SW480).[16][17]

• Procedure:

  • Seed the cancer cells in a 96-well plate and allow them to adhere overnight.

  • Treat the cells with a range of concentrations of synthetic or natural urolithin M6 for 24 to 48 hours.[16]

  • Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate. Viable cells will reduce the yellow MTT to purple formazan crystals.

  • Solubilize the formazan crystals with a suitable solvent (e.g., DMSO).

  • Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Data Analysis: Calculate the cell viability as a percentage relative to untreated control cells. The half-maximal inhibitory concentration (IC₅₀) can be determined to compare the cytotoxic potency of the samples.[16]

A Hypothetical Workflow for Comparative Efficacy Studies

Caption: Figure 2: Workflow for Comparing Synthetic vs. Natural Urolithin M6

Conclusion and Future Perspectives

Both synthetic and natural urolithin M6 present unique advantages and disadvantages for researchers. Synthetic urolithin M6 offers high purity, consistency, and scalability, making it ideal for standardized in vitro and in vivo studies where a precise concentration of a single molecule is required.[5][7] Natural urolithin M6, while challenging to isolate in its pure form, represents the biologically relevant form produced in the gut. The presence of other co-metabolites in natural extracts may lead to synergistic effects that are not observed with the pure synthetic compound.[7]

Future research should focus on direct comparative studies of synthetic and purified natural urolithin M6 to definitively establish their bio-equivalence. Furthermore, investigating the biological activities of the complex mixture of urolithins produced by the gut microbiota will provide a more comprehensive understanding of the health benefits associated with ellagitannin-rich foods. The detailed experimental protocols provided in this guide offer a robust framework for conducting such vital comparative analyses.

References

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A Senior Application Scientist's Guide to the Cross-Validation of Analytical Methods for Urolithin M6 Detection

For researchers, scientists, and professionals in drug development, the precise and reliable quantification of microbial metabolites is fundamental to understanding their biological significance. Urolithin M6, a key tetrahydroxylated urolithin derived from the gut microbial metabolism of ellagic acid and ellagitannins, is of growing interest for its potential health benefits.[1][2] The accuracy of its quantification in complex biological matrices underpins the validity of preclinical and clinical findings. This guide provides an in-depth comparison and cross-validation framework for the primary analytical techniques used for Urolithin M6 detection: High-Performance Liquid Chromatography with UV detection (HPLC-UV), Ultra-Performance Liquid Chromatography with UV detection (UPLC-UV), and Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS).

The narrative that follows is grounded in the principles of bioanalytical method validation established by the International Council for Harmonisation (ICH) and the U.S. Food and Drug Administration (FDA).[3][4][5] Our objective is to not only compare these methods but to provide a logical framework for their cross-validation, ensuring data integrity and inter-laboratory reproducibility.

The Imperative of Method Validation in Bioanalysis

Before delving into a direct comparison, it is crucial to understand the causality behind the rigorous process of bioanalytical method validation. The objective of validating a bioanalytical assay is to demonstrate its suitability for its intended purpose.[6][3] This process is not a mere checklist but a systematic investigation to ensure that the chosen method is reliable, reproducible, and accurate for the quantification of the target analyte—in this case, Urolithin M6—in a specific biological matrix. The ICH M10 guideline provides a harmonized framework for this process, which has become the global standard.[4][7]

Caption: General workflow for analytical method validation based on ICH guidelines.

Comparative Analysis of Key Analytical Platforms

The choice of an analytical method is often a balance between the required sensitivity, selectivity, cost, and throughput. For Urolithin M6, the primary contenders are HPLC-UV, UPLC-UV, and LC-MS/MS. While HPLC and UPLC are both forms of liquid chromatography, UPLC utilizes smaller particle size columns, enabling higher resolution and faster analysis times.[8][9]

Parameter	HPLC-UV	UPLC-UV	LC-MS/MS	Rationale & Causality
Selectivity	Moderate	Moderate to High	Very High	UV detection relies on the chromophore of Urolithin M6, making it susceptible to interference from co-eluting compounds with similar UV spectra.[10][11] LC-MS/MS provides superior selectivity by monitoring specific precursor-to-product ion transitions, which are unique to the analyte's structure.[12][13]
Sensitivity (LOD/LOQ)	µg/mL range	High ng/mL to low µg/mL range[8]	Low ng/mL to pg/mL range[14][15][16]	The sensitivity of UV detection is limited by the molar absorptivity of the analyte. Mass spectrometry offers significantly lower limits of detection, which is critical for quantifying low-abundance metabolites in biological fluids like plasma.[12][17]
Linearity (r²)	Typically >0.99[18]	Typically >0.999[8][14]	Typically >0.99[13][19]	All three methods can achieve excellent linearity over a defined concentration range. The wider dynamic range of LC-MS/MS can be advantageous.
Precision (%RSD)	<15%	<10%	<15%	Precision is highly dependent on the robustness of the sample preparation and the stability of the instrument. Well-validated methods on all platforms can meet the typical acceptance criteria of <15% RSD (Relative Standard Deviation).[8][13]
Matrix Effects	Low	Low	High	Matrix effects, the suppression or enhancement of ionization by co-eluting matrix components, are a significant challenge in LC-MS/MS and require careful evaluation and mitigation strategies, such as the use of a stable isotope-labeled internal standard.[20][21] UV detection is generally less prone to matrix effects.
Cost & Throughput	Low Cost, Lower Throughput	Moderate Cost, Higher Throughput	High Cost, High Throughput	HPLC-UV systems are more affordable and require less specialized expertise. UPLC offers faster run times than traditional HPLC.[9] LC-MS/MS instruments are a significant capital investment and require highly skilled operators.

A Framework for Cross-Validation of Urolithin M6 Methods

Cross-validation is the process of comparing the results from two distinct analytical methods to ensure that they provide equivalent quantitative data. This is particularly important when a method is transferred between laboratories or when a new, more advanced method (e.g., LC-MS/MS) is intended to replace an existing one (e.g., HPLC-UV).

The core principle of a cross-validation experiment is to analyze the same set of quality control (QC) samples and, if possible, incurred study samples using both methodologies. The results are then statistically compared to assess for any systematic bias.

Caption: A streamlined workflow for the cross-validation of two analytical methods.

Experimental Protocol: Cross-Validation of HPLC-UV and LC-MS/MS for Urolithin M6

This protocol outlines a self-validating system for the cross-validation of a legacy HPLC-UV method with a newly developed UPLC-MS/MS method for the quantification of Urolithin M6 in human plasma.

1. Objective: To demonstrate the equivalency of the UPLC-MS/MS method and the HPLC-UV method for the quantification of Urolithin M6.

2. Materials:

• Urolithin M6 reference standard

• Internal Standard (IS): For LC-MS/MS, a stable isotope-labeled Urolithin M6 (e.g., Urolithin M6-d3) is ideal to compensate for matrix effects and extraction variability. For HPLC-UV, a structurally similar compound not present in the matrix can be used (e.g., Urolithin C, if not a target analyte).[13]

• Blank human plasma (screened for interferences)

• HPLC/MS-grade solvents and reagents

3. Preparation of Quality Control (QC) Samples:

• Spike blank human plasma with the Urolithin M6 reference standard to prepare QC samples at three concentration levels:

  • Low QC (LQC): ~3x the Lower Limit of Quantification (LLOQ) of the least sensitive method (HPLC-UV).

  • Medium QC (MQC): Mid-point of the calibration range.

  • High QC (HQC): ~75-85% of the Upper Limit of Quantification (ULOQ).

• Prepare at least six aliquots of each QC level for analysis by each method.

4. Analytical Procedure:

• Sample Extraction: Employ a validated extraction method suitable for both analytical platforms. A solid-phase extraction (SPE) or liquid-liquid extraction (LLE) is common for removing proteins and phospholipids from plasma.[13][14] The key is consistency; the same extraction procedure must be used for samples destined for both HPLC-UV and LC-MS/MS analysis.

• HPLC-UV Analysis:

  • Analyze six replicates of LQC, MQC, and HQC samples using the validated HPLC-UV method.

  • The run must include a full calibration curve and meet the pre-defined acceptance criteria for that method.

• LC-MS/MS Analysis:

  • Analyze six replicates of LQC, MQC, and HQC samples using the validated LC-MS/MS method.

  • The run must include a full calibration curve and meet the pre-defined acceptance criteria for that method.

5. Data Analysis and Acceptance Criteria:

• For each QC level, calculate the mean concentration and standard deviation obtained from each method.

• Calculate the percentage difference between the mean concentrations from the two methods for each QC level using the formula: % Difference = [(Mean_LC-MS/MS - Mean_HPLC-UV) / ((Mean_LC-MS/MS + Mean_HPLC-UV) / 2)] * 100

• Acceptance Criterion: The percentage difference should be within ±20.0% for at least two-thirds of the QC samples at each concentration level. This criterion is a standard in the industry, derived from regulatory guidelines, ensuring that any observed differences between the methods are not scientifically meaningful for the intended use of the data.

Conclusion and Senior Scientist's Recommendation

The selection of an analytical method for Urolithin M6 quantification is a critical decision that should be guided by the specific requirements of the study.

• For initial screening, studies involving high concentrations (e.g., in vitro fermentation), or in resource-limited settings, a well-validated HPLC-UV or UPLC-UV method can be a cost-effective and reliable choice.[22][23]

• For pharmacokinetic studies, clinical trials, or any research requiring the highest sensitivity and selectivity to measure low physiological concentrations of Urolithin M6 and its conjugates in complex biological matrices like plasma or urine, LC-MS/MS is unequivocally the gold standard.[14][16][24][25]

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In Vivo Validation of 3,9-dihydroxy-6H-benzo[c]chromen-6-one (Urolithin A): A Comparative Guide to its Therapeutic Effects

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Rise of a Gut Microbiome Metabolite in Therapeutics

3,9-dihydroxy-6H-benzo[c]chromen-6-one, more commonly known as Urolithin A (UA), has emerged from the intricate world of the gut microbiome as a promising therapeutic agent.[1] This natural metabolite, produced by gut bacteria from the consumption of ellagitannins found in pomegranates, berries, and nuts, is gaining significant attention for its potential to combat a range of age-related and chronic diseases.[1] The scientific intrigue surrounding UA is largely attributed to its primary mechanism of action: the induction of mitophagy.[1][2] Mitophagy is the selective degradation of dysfunctional mitochondria, a critical cellular quality control process that declines with age and is implicated in numerous pathologies.[2]

This guide provides an in-depth, objective comparison of the in vivo therapeutic effects of Urolithin A against other emerging and established alternatives. We will delve into the experimental data that substantiates its efficacy in key disease areas, provide detailed protocols for its in vivo validation, and present a clear, data-driven perspective for researchers and drug development professionals.

The Central Mechanism: Urolithin A and the Mitophagy Pathway

Urolithin A's therapeutic potential is intrinsically linked to its ability to enhance mitophagy.[2] This process is crucial for maintaining cellular homeostasis by removing damaged mitochondria, which can otherwise contribute to oxidative stress, inflammation, and cellular dysfunction. The primary pathway through which UA is understood to induce mitophagy is the PINK1/Parkin-dependent pathway.

Caption: Urolithin A-induced Mitophagy Pathway.

When mitochondria become damaged, the kinase PINK1 accumulates on the outer mitochondrial membrane. This recruits the E3 ubiquitin ligase Parkin from the cytosol, which then ubiquitinates various outer mitochondrial membrane proteins. These ubiquitin chains are recognized by autophagy receptors, leading to the engulfment of the damaged mitochondrion by a double-membraned vesicle called a mitophagosome. The mitophagosome then fuses with a lysosome, and its contents are degraded and recycled. Urolithin A has been shown to enhance this process, leading to more efficient clearance of dysfunctional mitochondria.[2]

Comparative Analysis: Urolithin A vs. Other Therapeutic Alternatives

The quest for therapies that target fundamental aging processes has yielded several promising candidates. Here, we compare Urolithin A with two other well-researched compounds that also impact cellular health and longevity: Spermidine and Nicotinamide Riboside (a NAD+ precursor).

Therapeutic Target	Compound	Mechanism of Action	Key In Vivo Findings
Mitochondrial Quality Control & Muscle Aging	Urolithin A	Primary Mitophagy Inducer	~12% improvement in muscle strength in middle-aged and older adults. [3][4] Improved muscle endurance and mitochondrial health biomarkers. [5]
Spermidine	Primarily an Autophagy Inducer (including mitophagy)	Improves cardiac function and reduces age-related cardiac hypertrophy in mice.[6] Shows neuroprotective effects in models of aging and neurodegeneration.[7]
Nicotinamide Riboside (NR)	NAD+ Precursor, supports mitochondrial function	Improves mitochondrial biogenesis and function in muscle.[8] Potential benefits in age-related metabolic and neurodegenerative diseases.
Neuroprotection (Alzheimer's Disease Model)	Urolithin A	Mitophagy Induction, Anti-inflammatory, Reduced Aβ & Tau Pathology	Improves learning and memory, reduces amyloid-beta plaques and neuroinflammation in APP/PS1 and 3xTg-AD mouse models. [9][10]
Spermidine	Autophagy Induction, Anti-inflammatory	Reduces neuroinflammation and soluble amyloid-beta in an Alzheimer's disease mouse model.[6]
Cardioprotection (Diabetic Cardiomyopathy)	Urolithin A	Mitophagy Activation, Anti-inflammatory, Reduced Oxidative Stress	Prevents cardiac dysfunction and reduces cardiac remodeling in streptozotocin-induced diabetic rats. [11][12][13][14] Improves cardiac diastolic function in obese mice. [7]

Key Insights from the Comparison:

• Specificity: While both Urolithin A and Spermidine induce cellular cleanup processes, in vivo studies suggest UA has a more pronounced and primary role in mitophagy, making it a more targeted approach for conditions directly linked to mitochondrial dysfunction.[6][15]

• Mechanism Diversity: Nicotinamide Riboside enhances mitochondrial function by boosting NAD+ levels, a crucial coenzyme for energy metabolism, whereas UA focuses on the removal of damaged mitochondria. These represent complementary, rather than competing, strategies for improving mitochondrial health.[8]

• Clinical Validation: Urolithin A has demonstrated significant improvements in muscle strength and endurance in human clinical trials, providing a strong basis for its therapeutic potential in age-related muscle decline.[3][4][5]

Experimental Protocols for In Vivo Validation

To ensure scientific rigor and reproducibility, this section provides detailed, step-by-step methodologies for key in vivo experiments used to validate the therapeutic effects of Urolithin A.

Age-Related Muscle Decline Model

Objective: To assess the effect of Urolithin A on muscle strength, endurance, and mitochondrial function in aged mice.

Caption: Workflow for In Vivo Validation in an Aged Mouse Model.

Protocol:

• Animal Model: Utilize aged C57BL/6J mice (e.g., 24 months old).

• Acclimatization: House mice in a controlled environment for at least one week prior to the experiment.

• Randomization: Randomly assign mice to either the control (vehicle) or Urolithin A treatment group.

• Dosing: Administer Urolithin A (e.g., 50 mg/kg body weight) or vehicle daily via oral gavage for a specified period (e.g., 8 weeks).

• Functional Assessment:

  • Grip Strength: Measure forelimb and hindlimb grip strength using a grip strength meter at baseline and at the end of the treatment period.

  • Treadmill Endurance: Assess running distance and time to exhaustion on a rodent treadmill at baseline and at the end of the treatment period.

• Tissue Collection: At the end of the study, euthanize mice and collect skeletal muscle (e.g., gastrocnemius, quadriceps) and blood samples.

• Biochemical and Molecular Analysis:

  • Mitochondrial Respiration: Isolate mitochondria from fresh skeletal muscle and measure oxygen consumption rates using high-resolution respirometry.

  • Western Blotting: Analyze protein levels of mitophagy markers (e.g., PINK1, Parkin, LC3-II/I ratio) and mitochondrial biogenesis markers (e.g., PGC-1α) in muscle lysates.

  • ELISA: Measure levels of inflammatory cytokines (e.g., IL-6, TNF-α) and C-reactive protein (CRP) in plasma.[3][4][16][17][18]

Alzheimer's Disease Mouse Model (APP/PS1)

Objective: To evaluate the neuroprotective effects of Urolithin A on cognitive function and Alzheimer's disease pathology in APP/PS1 transgenic mice.

Protocol:

• Animal Model: Use APP/PS1 double transgenic mice, which develop age-dependent amyloid-beta plaques and cognitive deficits.

• Treatment Initiation: Begin Urolithin A treatment at an age before significant plaque deposition (e.g., 6 months of age) to assess preventative effects.

• Dosing: Administer Urolithin A or vehicle daily via oral gavage for a prolonged period (e.g., 6 months).

• Behavioral Testing (Cognitive Assessment): [19]

  • Morris Water Maze: Assess spatial learning and memory by training mice to find a hidden platform in a circular pool of water. Record escape latency and probe trial performance.

  • Novel Object Recognition: Evaluate recognition memory by assessing the time mice spend exploring a novel object compared to a familiar one.

• Histopathological Analysis:

  • Following behavioral testing, perfuse the mice and collect brain tissue.

  • Immunohistochemistry: Stain brain sections for amyloid-beta plaques (using antibodies like 6E10) and activated microglia and astrocytes (using antibodies against Iba1 and GFAP, respectively).

• Biochemical Analysis:

  • ELISA: Quantify levels of soluble and insoluble amyloid-beta 40 and 42 in brain homogenates.

  • Western Blotting: Analyze levels of synaptic proteins (e.g., synaptophysin, PSD-95) and inflammatory markers in brain lysates.

Diabetic Cardiomyopathy Rat Model

Objective: To investigate the cardioprotective effects of Urolithin A in a streptozotocin (STZ)-induced model of type 1 diabetes.

Protocol:

• Animal Model: Use adult male Wistar rats.

• Diabetes Induction: Induce diabetes with a single intraperitoneal injection of STZ (e.g., 65 mg/kg).[11] Confirm diabetes by measuring blood glucose levels.

• Treatment Groups: Randomly assign diabetic rats to control (vehicle) or Urolithin A treatment groups. Include a non-diabetic control group.

• Dosing: Administer Urolithin A (e.g., 2.5 mg/kg, i.p.) or vehicle daily for a specified duration (e.g., 8 weeks).[11]

• Cardiac Function Assessment (Echocardiography): [20][21][22][23][24]

  • Perform transthoracic echocardiography at baseline and at the end of the study to measure parameters such as left ventricular ejection fraction (LVEF), fractional shortening (FS), and diastolic function (E/A ratio).

• Hemodynamic Measurements: At the end of the study, perform invasive hemodynamic measurements to assess left ventricular systolic and end-diastolic pressures.

• Biomarker Analysis:

  • Measure serum levels of cardiac injury markers (e.g., troponin-I, CK-MB).[11]

  • Assess markers of oxidative stress (e.g., malondialdehyde) and inflammation in cardiac tissue.

• Histological Analysis:

  • Stain heart sections with Masson's trichrome to assess cardiac fibrosis.

  • Use TUNEL staining to evaluate apoptosis.

Conclusion: A Promising Future for a Gut-Derived Metabolite

The in vivo evidence for the therapeutic effects of 3,9-dihydroxy-6H-benzo[c]chromen-6-one (Urolithin A) is compelling and continues to grow. Its unique ability to specifically target and enhance mitophagy provides a strong mechanistic rationale for its observed benefits in preclinical models of age-related muscle decline, neurodegenerative diseases, and diabetic cardiomyopathy. Furthermore, the positive outcomes from human clinical trials in the context of muscle health underscore its translational potential.

While direct comparative in vivo studies with other promising compounds are still emerging, the existing data positions Urolithin A as a leading candidate for further investigation and development. Its favorable safety profile, as demonstrated in human studies, further enhances its appeal as a potential therapeutic agent.[5] For researchers and drug development professionals, Urolithin A represents a novel and exciting avenue for addressing some of the most pressing health challenges associated with aging and chronic disease. The detailed protocols provided in this guide offer a robust framework for the continued in vivo validation and exploration of this remarkable gut-derived molecule.

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reproducibility of the anti-inflammatory effects of 3,9-dihydroxy-6H-benzo[c]chromen-6-one

An In-Depth Guide to the Reproducibility of the Anti-inflammatory Effects of 3,9-dihydroxy-6H-benzo[c]chromen-6-one (Urolithin A)

Prepared for: Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive analysis of the anti-inflammatory properties of Urolithin A (UA), a gut-microbiome-derived metabolite of ellagic acid. We will delve into the molecular mechanisms, compare its action to other known anti-inflammatory agents, and provide detailed, validated protocols to assess its efficacy and reproducibility in a laboratory setting. Our focus is on delivering a scientifically rigorous overview grounded in established experimental evidence.

Urolithin A: A Metabolite with Potent Anti-inflammatory Activity

Urolithin A (3,9-dihydroxy-6H-benzo[c]chromen-6-one) is a natural compound produced by the human gut microbiota from the metabolism of ellagitannins and ellagic acid, which are abundant in foods like pomegranates, berries, and walnuts.[1] Accumulating evidence highlights UA's diverse biological activities, including anti-inflammatory, antioxidant, and anti-aging properties.[2] Its superior bioavailability compared to its precursors makes it a significant contributor to the health benefits associated with ellagitannin-rich foods.[3]

The anti-inflammatory effects of Urolithin A are consistently reported across numerous studies, primarily attributed to its ability to modulate key signaling pathways that govern the inflammatory response. This guide will explore the reproducibility of these effects by examining its impact on these core pathways.

Core Mechanisms of Urolithin A's Anti-inflammatory Action

The reproducibility of UA's effects stems from its consistent targeting of fundamental inflammatory signaling cascades. The scientific literature provides a clear consensus on its inhibitory action on pro-inflammatory pathways and its activating role in antioxidant responses.

Inhibition of the NF-κB Signaling Pathway

The Nuclear Factor kappa-light-chain-enhancer of activated B cells (NF-κB) pathway is a cornerstone of inflammatory regulation.[2] In resting cells, NF-κB is sequestered in the cytoplasm by its inhibitor, IκBα. Inflammatory stimuli, such as lipopolysaccharide (LPS), trigger the phosphorylation and subsequent degradation of IκBα, allowing NF-κB (specifically the p65 subunit) to translocate to the nucleus. There, it initiates the transcription of pro-inflammatory genes, including those for cytokines like TNF-α and IL-6, and enzymes like iNOS and COX-2.[4][5]

Urolithin A has been repeatedly shown to suppress NF-κB activation.[1][4] It achieves this by inhibiting the phosphorylation of IκBα, which prevents NF-κB's nuclear translocation.[3][4] This mechanism has been validated in various cell models, including LPS-stimulated macrophages, where UA treatment leads to a significant reduction in the expression of NF-κB target genes.[4][6]

Urolithin A inhibits the NF-κB inflammatory pathway.

Modulation of Mitogen-Activated Protein Kinase (MAPK) Pathways

The MAPK family, including p38, c-Jun N-terminal kinase (JNK), and extracellular signal-regulated kinase (ERK), are critical signaling molecules that regulate the production of inflammatory mediators.[3] Their activation by stimuli like LPS leads to the downstream activation of transcription factors that drive inflammation.

Urolithin A consistently demonstrates an ability to suppress the phosphorylation of p38, JNK, and ERK in response to inflammatory triggers.[1][3][7] By inhibiting the activation of these kinases, UA effectively dampens the inflammatory cascade, reducing the expression of enzymes like COX-2 and iNOS.[3][6] This multi-targeted inhibition of the MAPK pathways is a key aspect of its broad anti-inflammatory profile.

Urolithin A suppresses MAPK signaling pathways.

Activation of the Nrf2 Antioxidant Pathway

Chronic inflammation is inextricably linked to oxidative stress. The Nuclear factor erythroid 2-related factor 2 (Nrf2) is a master regulator of the cellular antioxidant response. Under normal conditions, Nrf2 is bound to Keap1, which facilitates its degradation. In the presence of oxidative stress or activators like UA, Nrf2 is released from Keap1, translocates to the nucleus, and binds to the Antioxidant Response Element (ARE). This initiates the transcription of a suite of protective genes, including heme oxygenase-1 (HO-1) and other antioxidant enzymes.[8][9]

Urolithin A is a potent activator of the Nrf2 pathway.[2][8][10][11] By promoting Nrf2 nuclear translocation, UA enhances the cell's intrinsic antioxidant defenses.[8][10] This not only mitigates oxidative damage but also indirectly dampens inflammation, as reactive oxygen species (ROS) can act as signaling molecules that perpetuate inflammatory cycles.

Comparative Analysis: Urolithin A vs. Alternative Anti-inflammatory Compounds

To contextualize the efficacy of Urolithin A, it is useful to compare it with other well-characterized natural anti-inflammatory compounds. Resveratrol and Curcumin are two of the most extensively studied molecules in this class.

Feature	Urolithin A	Resveratrol	Curcumin
Primary Source	Gut metabolite of ellagitannins (pomegranates, berries)[1]	Grapes, berries, peanuts	Turmeric root
Key Anti-inflammatory Mechanisms	- Inhibits NF-κB & MAPK pathways[1][3] - Activates Nrf2 pathway[8][10] - Induces mitophagy[10]	- Inhibits NF-κB & MAPK pathways - Activates Nrf2 pathway - Activates Sirtuin-1 (SIRT1)	- Inhibits NF-κB, MAPK, JAK/STAT pathways - Inhibits COX/LOX enzymes - Scavenges reactive oxygen species (ROS)
Bioavailability	Considered to have better bioavailability than its precursor, ellagic acid.[3]	Low and rapidly metabolized, limiting clinical efficacy.	Very low oral bioavailability; often formulated with enhancers like piperine.
Reproducibility Evidence	High consistency across multiple in vitro and in vivo studies demonstrating NF-κB, MAPK, and Nrf2 modulation.[1][2][8]	Strong evidence for its mechanisms, but variable results in clinical trials often attributed to poor bioavailability.	Extensive preclinical evidence, but clinical translation is challenging due to poor bioavailability and rapid metabolism.

Validated Experimental Protocols for Assessing Anti-inflammatory Effects

To ensure the reproducibility of findings, standardized and robust experimental models are essential. Below are detailed protocols for evaluating the anti-inflammatory properties of Urolithin A in vitro and in vivo.

In Vitro Assessment using LPS-Stimulated Macrophages

This model is the gold standard for initial screening of anti-inflammatory compounds. Murine macrophage cell lines like RAW 264.7 are ideal as they produce a robust and quantifiable inflammatory response to LPS.[5][12]

Workflow for in vitro anti-inflammatory assessment.

Protocol 1: Measurement of Nitric Oxide (NO) Production

• Causality: LPS stimulation induces the expression of inducible nitric oxide synthase (iNOS), leading to a surge in NO production, a key inflammatory mediator. This assay quantifies the ability of a compound to suppress this process.[5]

• Methodology:

  • Cell Seeding: Seed RAW 264.7 cells in a 96-well plate at a density of 2 x 10⁵ cells/well and allow them to adhere overnight.[5]

  • Pre-treatment: Replace the medium with fresh medium containing various non-toxic concentrations of Urolithin A. Incubate for 1-2 hours.

  • Stimulation: Add LPS to a final concentration of 1 µg/mL to all wells except the negative control. Incubate for 24 hours.[12]

  • Griess Assay: Transfer 50 µL of culture supernatant to a new 96-well plate. Add 50 µL of Griess Reagent A, followed by 50 µL of Griess Reagent B.

  • Quantification: Measure the absorbance at 540 nm. Calculate the nitrite concentration using a sodium nitrite standard curve.[5][12] A significant decrease in absorbance in UA-treated wells compared to the LPS-only control indicates anti-inflammatory activity.

Protocol 2: Quantification of Pro-inflammatory Cytokines (TNF-α, IL-6)

• Causality: This assay directly measures the protein levels of key pro-inflammatory cytokines secreted by macrophages, providing a direct readout of the inflammatory response.

• Methodology:

  • Sample Collection: Use the cell culture supernatants collected in Protocol 1 (step 3).

  • ELISA: Perform enzyme-linked immunosorbent assays (ELISA) for TNF-α and IL-6 using commercially available kits, following the manufacturer’s instructions.[12][13]

  • Analysis: Calculate cytokine concentrations based on the standard curves provided with the kits. A dose-dependent reduction in cytokine levels with UA treatment confirms its anti-inflammatory effect.

In Vivo Assessment of Acute Inflammation

The carrageenan-induced paw edema model is a classic, reliable method for evaluating the acute anti-inflammatory effects of a compound in vivo.[14][15]

Workflow for in vivo carrageenan-induced paw edema assay.

Protocol 3: Carrageenan-Induced Paw Edema in Rats

• Causality: The subcutaneous injection of carrageenan, a phlogistic agent, induces a biphasic inflammatory response characterized by fluid extravasation and swelling (edema). The ability of a drug to reduce this swelling is a direct measure of its anti-inflammatory activity.[15]

• Methodology:

  • Animals: Use male Sprague-Dawley or Wistar rats (180-220 g). Acclimatize them for at least one week.

  • Grouping: Divide animals into groups: Vehicle Control, Positive Control (e.g., Diclofenac), and Urolithin A treatment groups (multiple doses).

  • Initial Measurement: Measure the initial volume of the right hind paw of each rat using a plethysmometer (this is the t=0 reading).[15]

  • Drug Administration: Administer the vehicle, positive control, or Urolithin A orally (p.o.).[12]

  • Inflammation Induction: One hour after drug administration, inject 0.1 mL of 1% carrageenan solution into the subplantar region of the right hind paw.[12]

  • Edema Measurement: Measure the paw volume hourly for the next 4-5 hours.[12][15]

  • Calculation:

    • Edema Volume (mL) = Paw volume at time t - Paw volume at time 0.

    • Percent Inhibition (%) = [ (Edema_control - Edema_treated) / Edema_control ] x 100.

  • A significant and dose-dependent reduction in paw volume indicates potent in vivo anti-inflammatory efficacy.

Conclusion and Future Directions

The anti-inflammatory effects of 3,9-dihydroxy-6H-benzo[c]chromen-6-one (Urolithin A) are well-documented and highly reproducible across a range of preclinical models. Its consistent ability to modulate the NF-κB, MAPK, and Nrf2 pathways provides a strong mechanistic foundation for its observed effects. The provided protocols offer a robust framework for researchers to independently validate and further explore the therapeutic potential of this promising natural compound.

Future research should focus on clinical trials to confirm these preclinical findings in human inflammatory conditions. Given its favorable bioavailability profile compared to other natural polyphenols, Urolithin A stands out as a particularly compelling candidate for development as a novel anti-inflammatory agent.

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A Comparative Guide to the Biological Effects of Urolithins: Situating the Intermediate Metabolite Urolithin M6

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Urolithin Landscape

Urolithins are a class of bioactive compounds produced by the human gut microbiota from the metabolism of ellagitannins and ellagic acid.[1][2][3] These precursor polyphenols are abundant in various foods, including pomegranates, berries, and nuts.[3][4] While much of the research has centered on the end-product urolithins, particularly Urolithin A (UroA), the metabolic pathway involves a series of intermediate compounds whose individual biological activities are less understood.[1][5] This guide will synthesize the current understanding of the better-characterized urolithins and situate the tetrahydroxy-urolithin, Urolithin M6, within this context, highlighting it as a key subject for future investigation.

The transformation of ellagic acid by gut bacteria is a multi-step process involving lactone-ring cleavage, decarboxylation, and sequential dehydroxylations.[1] This process begins with pentahydroxy-urolithins (Uro-M5) and proceeds through tetrahydroxy-urolithins like Urolithin M6 and Urolithin D, trihydroxy-urolithins (Uro-C and Uro-M7), and finally to the more extensively studied dihydroxy- (UroA, isoUroA) and monohydroxy- (UroB) urolithins.[1][5]

The Urolithin Metabolic Pathway

The following diagram illustrates the sequential production of urolithins from ellagic acid by the gut microbiota, highlighting the position of Urolithin M6 as a key intermediate.

Caption: Metabolic conversion of Ellagic Acid to various urolithins.

Comparative Analysis of Urolithin Bioactivity

While data on Urolithin M6 is sparse, a comparative analysis of its better-studied counterparts provides a framework for predicting its potential activities and for designing future experiments. The primary biological effects attributed to urolithins include anti-inflammatory, antioxidant, and anticancer properties.[4][5][6]

Table 1: Comparative Antioxidant Activity of Urolithins

Urolithin Metabolite	Antioxidant Capacity (IC50)	Key Findings & Mechanisms
Urolithin A	~13.6 µM	Displays moderate direct antioxidant activity.[7] It can also exert antioxidant effects by upregulating antioxidant enzymes.[8]
Urolithin B	No direct radical scavenging activity in some assays.	Exerts antioxidant effects by upregulating enzymes like hemeoxygenase-1 via the Nrf2/ARE signaling pathway.[7][9]
Urolithin C	~0.16 µM	Exhibits the highest direct antioxidant activity among the commonly tested urolithins.[7]
Urolithin D	~0.33 µM	Shows very strong direct antioxidant activity.[7]
Urolithin M6	Data Not Available	As a tetrahydroxy-urolithin, it is structurally similar to Urolithin D and may possess significant antioxidant potential. This remains to be experimentally verified.

Note: IC50 values can vary depending on the specific assay used.[7]

Table 2: Comparative Anti-inflammatory Effects of Urolithins

Urolithin Metabolite	Experimental Model	Key Findings & Mechanisms
Urolithin A	LPS-stimulated RAW 264.7 murine macrophages	Strongest anti-inflammatory activity among A, B, and C.[10] Decreased NO production and expression of IL-1β, TNF-α, and IL-6.[10] Inhibits NF-κB p65 nuclear translocation.[10][11]
Urolithin B	LPS-stimulated RAW 264.7 murine macrophages	Showed anti-inflammatory effects, but weaker than Urolithin A.[10] Decreased NO production and expression of pro-inflammatory cytokines.[10]
Urolithin C	LPS-stimulated RAW 264.7 murine macrophages	Demonstrated anti-inflammatory activity, but less potent than Urolithin A.[10]
Urolithin M6	Data Not Available	The presence of multiple hydroxyl groups suggests potential for anti-inflammatory activity, but this requires experimental validation.

Mechanistic Insights from Well-Characterized Urolithins

The biological activities of urolithins are underpinned by their ability to modulate key cellular signaling pathways. Urolithin A, the most studied of these metabolites, has been shown to influence pathways central to inflammation, cellular stress, and proliferation.[3][12]

Urolithin A and the NF-κB Signaling Pathway

A primary mechanism for the anti-inflammatory effects of Urolithin A is the inhibition of the NF-κB pathway. In inflammatory conditions, the transcription factor NF-κB is activated and translocates to the nucleus, driving the expression of pro-inflammatory genes. Urolithin A has been shown to prevent this translocation, thereby dampening the inflammatory response.[10][13]

Caption: Urolithin A's inhibition of NF-κB signaling.

Experimental Protocols

To facilitate further research into urolithins, including Urolithin M6, this section details a standard protocol for assessing anti-inflammatory activity in a macrophage cell line.

Protocol: In Vitro Anti-inflammatory Assay in RAW 264.7 Macrophages

This protocol is adapted from studies evaluating the anti-inflammatory effects of various urolithins.[10][14]

1. Cell Culture and Seeding:

• Culture RAW 264.7 murine macrophages in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin at 37°C in a 5% CO2 humidified atmosphere.
• Seed cells in 96-well plates at a density of 5 x 10^4 cells/well and allow to adhere overnight.

2. Treatment:

• Pre-treat the cells with various concentrations of the test urolithin (e.g., Urolithin M6, Urolithin A as a positive control) for 1-2 hours. A vehicle control (e.g., DMSO) should be included.

3. Stimulation:

• Induce an inflammatory response by adding lipopolysaccharide (LPS) to a final concentration of 1 µg/mL to all wells except the negative control.
• Incubate for 24 hours.

4. Measurement of Nitric Oxide (NO) Production:

• After incubation, collect the cell culture supernatant.
• Measure the concentration of nitrite, a stable product of NO, using the Griess reagent system according to the manufacturer's instructions.
• Read the absorbance at 540 nm and calculate the nitrite concentration using a sodium nitrite standard curve.

5. Measurement of Pro-inflammatory Cytokines:

• Use the collected supernatant to quantify the levels of pro-inflammatory cytokines such as TNF-α and IL-6 using commercially available ELISA kits, following the manufacturer's protocols.

6. Data Analysis:

• Express the results as a percentage of the LPS-stimulated control.
• Determine the IC50 value for the inhibition of NO and cytokine production for each compound.
• Perform statistical analysis (e.g., ANOVA followed by a post-hoc test) to determine significant differences between treatment groups.

The Urolithin M6 Knowledge Gap and Future Directions

The comprehensive analysis of the existing literature reveals a significant gap in our understanding of the biological effects of Urolithin M6. While its existence as a metabolic intermediate is confirmed, its specific contributions to the health effects associated with ellagitannin consumption remain unexplored.[1][5][15]

Future research should prioritize:

• In Vitro Bioactivity Screening: Systematically evaluate the antioxidant, anti-inflammatory, and anticancer activities of purified Urolithin M6 using established assays, directly comparing it with other urolithin intermediates and end-products.

• Mechanistic Studies: Investigate the effects of Urolithin M6 on key signaling pathways, such as NF-κB and Nrf2, to elucidate its mechanisms of action.

• Bioavailability and Metabolism Studies: Determine the pharmacokinetic profile of Urolithin M6 to understand its absorption, distribution, metabolism, and excretion, which is crucial for assessing its physiological relevance.

By filling these knowledge gaps, the scientific community can build a more complete picture of how ellagitannin-rich foods impact human health and potentially identify novel bioactive compounds for therapeutic development.

References

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• García-Villalba, R., et al. (2022). Urolithins: a Comprehensive Update on their Metabolism, Bioactivity, and Associated Gut Microbiota. Molecular Nutrition & Food Research, 66(21), e2101019. Available from: [Link].

• Espín, J. C., et al. (2013). Biological Significance of Urolithins, the Gut Microbial Ellagic Acid-Derived Metabolites: The Evidence So Far. Evidence-Based Complementary and Alternative Medicine, 2013, 270418. Available from: [Link].

• García-Villalba, R., et al. (2022). Urolithins: a Comprehensive Update on their Metabolism, Bioactivity, and Associated Gut Microbiota. Molecular Nutrition & Food Research, 66(21), e2101019. Available from: [Link].

• Piwowarski, J. P., et al. (2020). Comparative studies of urolithins and their phase II metabolites on macrophage and neutrophil functions. ResearchGate. Available from: [Link].

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• Al-Harbi, N. O., et al. (2021). Urolithins: The Gut Based Polyphenol Metabolites of Ellagitannins in Cancer Prevention, a Review. Frontiers in Nutrition, 8, 647582. Available from: [Link].

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• Moussa, M. R., et al. (2025). Systemic Inflammation and the Inflammatory Context of the Colonic Microenvironment Are Improved by Urolithin A. Cancer Prevention Research. Available from: [Link].

• Qiu, Z., et al. (2018). Antiproliferative effect of urolithin A, the ellagic acid-derived colonic metabolite, on hepatocellular carcinoma HepG2.2.15 cells by targeting Lin28a/let-7a axis. Brazilian Journal of Medical and Biological Research, 51(7), e7220. Available from: [Link].

• Espín, J. C., et al. (2013). Biological Significance of Urolithins, the Gut Microbial Ellagic Acid-Derived Metabolites: The Evidence So Far. Evidence-Based Complementary and Alternative Medicine, 2013, 270418. Available from: [Link].

• Urolithins–gut Microbial Metabolites with Potential Health Benefits. (2024). The Open Medicinal Chemistry Journal. Available from: [Link].

• Giménez-Bastida, J. A., et al. (2012). NF-κB-dependent anti-inflammatory activity of urolithins, gut microbiota ellagic acid-derived metabolites, in human colonic fibroblasts. British Journal of Nutrition, 108(9), 1614-1625. Available from: [Link].

• Urolithins–gut Microbial Metabolites with Potential Health Benefits. (2025). ResearchGate. Available from: [Link].

• Singh, A., et al. (2024). Unveiling the potential of Urolithin A in Cancer Therapy: Mechanistic Insights to Future Perspectives of Nanomedicine. Journal of Controlled Release, 368, 306-325. Available from: [Link].

• Piwowarski, J. P., et al. (2014). Urolithins, gut microbiota-derived metabolites of ellagitannins, inhibit LPS-induced inflammation in RAW 264.7 murine macrophages. Molecular Nutrition & Food Research, 58(8), 1634-1643. Available from: [Link].

• Coutinho, L. (2025). Urolithin A: The Science-Backed Path to Longevity – Lifestyle Medicine Matters. YouTube. Available from: [Link].

• Liu, C., et al. (2023). Pharmacological Effects of Urolithin A and Its Role in Muscle Health and Performance. Journal of Functional Morphology and Kinesiology, 8(3), 108. Available from: [Link].

• Olawale, F., et al. (2023). Urolithin as a Metabolite of Ellagitannins and Ellagic Acid from Fruits and Nuts Produced by the Gut Microbiota: Its Role on Non-Communicable Diseases. Current Atherosclerosis Reports, 25(10), 731-743. Available from: [Link].

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• Singh, A. (2024). Mitochondrial Health and Urolithin A with Dr. Anurag Singh | Ep. 41. YouTube. Available from: [Link].

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 3,9-dihydroxy-6H-benzo[c]chromen-6-one (Urolithin A)

This guide provides an in-depth, procedural framework for the safe handling and disposal of 3,9-dihydroxy-6H-benzo[c]chromen-6-one, a compound commonly known as Urolithin A in research settings. Adherence to these protocols is essential for ensuring laboratory safety, maintaining regulatory compliance, and protecting the environment. The procedures outlined below are synthesized from an analysis of safety data sheets (SDS), general chemical waste guidelines, and regulatory standards.

Hazard Assessment and Risk Mitigation

Before handling Urolithin A, a thorough understanding of its hazard profile is critical. This informs all subsequent handling and disposal decisions. While some supplier safety data sheets classify it as non-hazardous, others provide specific GHS hazard classifications.[1][2] In line with the principles of laboratory safety, a conservative approach must be adopted, treating the compound as hazardous based on the most comprehensive available data.

1.1 Hazard Profile

Urolithin A is a solid, powdered substance.[1] The primary risks associated with this chemical are based on its GHS classifications from authoritative sources.[3][4]

Hazard Classification	GHS Code	Description	Authoritative Source
Acute Toxicity, Oral (Category 4)	H302	Harmful if swallowed.	MedChemExpress, Santa Cruz Biotechnology[3][5]
Skin Irritation (Category 2)	H315	Causes skin irritation.	MedChemExpress, Cayman Chemical[3][4]
Eye Irritation (Category 2A)	H319	Causes serious eye irritation.	MedChemExpress, Cayman Chemical[3][4]
Specific Target Organ Toxicity, Single Exposure (Category 3)	H335	May cause respiratory irritation.	MedChemExpress[3]

1.2 Environmental Considerations

Crucially, comprehensive ecotoxicity data for Urolithin A is largely unavailable.[1][6][7] This absence of information necessitates a precautionary approach: the compound must be prevented from entering sewer systems or the wider environment.[3][7]

1.3 Mandatory Personal Protective Equipment (PPE)

Based on the hazard profile, the following PPE is mandatory when handling Urolithin A in any capacity, including during disposal procedures:

• Eye/Face Protection: Wear tightly fitting safety goggles with side-shields conforming to EN 166 (EU) or NIOSH (US) standards.[6]

• Skin Protection: Use chemically impervious gloves (e.g., nitrile) that have been inspected for integrity before use.[7] Wear a lab coat or impervious clothing to prevent skin contact.[3]

• Respiratory Protection: For handling bulk powder or in situations where dust formation is likely, a suitable respirator (e.g., N95/P95 or higher) is required.[7] All handling of the solid should ideally occur within a certified chemical fume hood to ensure adequate ventilation.[3][6]

Waste Characterization and Segregation

Proper disposal begins with correct waste characterization. Due to its identified hazards, all forms of Urolithin A waste must be treated as hazardous chemical waste .

• Waste Urolithin A: This includes unused, expired, or contaminated solid Urolithin A.

• Contaminated Materials: Any item that has come into direct contact with Urolithin A, such as weigh boats, spatulas, pipette tips, contaminated gloves, and bench paper.

• Empty Containers: The original stock bottle, even if it appears empty, must be decontaminated before disposal.

Incompatible Materials: Urolithin A is known to be incompatible with strong acids, strong alkalis, and strong oxidizing or reducing agents.[3] Therefore, its waste stream must be segregated from these chemicals to prevent potentially hazardous reactions in the waste container.[8]

Step-by-Step Disposal Protocols

The following protocols provide a systematic approach to managing different Urolithin A waste streams.

Protocol 3.1: Disposal of Unused or Waste Urolithin A (Solid)

• Preparation: Conduct all waste handling inside a chemical fume hood. Wear all required PPE as specified in Section 1.3.

• Container Selection: Select a dedicated hazardous waste container that is made of a compatible material (e.g., HDPE), is in good condition, and has a secure, leak-proof screw cap.[8][9]

• Labeling: Affix a completed Hazardous Waste Label from your institution's Environmental Health & Safety (EHS) office. At a minimum, the label must include: "Hazardous Waste," the full chemical name "3,9-dihydroxy-6H-benzo[c]chromen-6-one (Urolithin A)," and the associated hazards (e.g., "Toxic," "Irritant").[9][10]

• Transfer: Carefully transfer the solid waste into the labeled container, minimizing dust formation.

• Closure: Securely close the container. It must remain closed at all times except when actively adding waste.[9]

• Storage: Place the container in a designated Satellite Accumulation Area (SAA), ensuring it is segregated from incompatible materials.[8]

Protocol 3.2: Disposal of Contaminated Labware and PPE

• Collection: Collect all disposable items (gloves, wipers, weigh paper, etc.) contaminated with Urolithin A.

• Containment: Place these items in a dedicated, clearly labeled hazardous waste bag (e.g., a tough, transparent polymer bag).

• Labeling: Label the bag with the same information as described in Protocol 3.1.

• Storage: Once the bag is full, seal it and place it in the designated SAA for solid hazardous waste.

Protocol 3.3: Decontamination and Disposal of Empty Containers

An empty container that held Urolithin A is not considered non-hazardous until properly decontaminated.[11]

• First Rinse (Crucial Step): Inside a fume hood, rinse the empty container with a small amount of a suitable solvent (e.g., ethanol or acetone) capable of dissolving the residue. The volume of this first rinse should be approximately 5-10% of the container's volume.[11]

• Collect Rinseate: This first rinseate must be collected and disposed of as liquid hazardous chemical waste.[9] Transfer it to a properly labeled liquid hazardous waste container.

• Subsequent Rinses: Repeat the rinse process two more times (for a "triple rinse"). These subsequent rinses can typically be collected with the first rinseate.

• Final Disposal: Once triple-rinsed and air-dried, obliterate or deface the original chemical label on the container.[9][11] The clean, decontaminated container can now be disposed of as regular non-hazardous laboratory glass or plastic waste.

Waste Disposal Decision Workflow

The following diagram outlines the decision-making process for the proper disposal of Urolithin A waste streams.

Caption: Decision workflow for Urolithin A waste management.

Final Disposal Pathway

Under no circumstances should laboratory personnel attempt to dispose of Urolithin A waste directly.[9][11] The final disposal must be managed through your institution's established hazardous waste program.

• EHS Coordination: Once a waste container is full, or has been in storage for the maximum allowable time (typically 6-12 months), schedule a pickup with your EHS office.[12]

• Licensed Disposal: The EHS office will coordinate with a licensed hazardous waste disposal company.

• Probable Disposal Method: For organic compounds like Urolithin A, the most common and effective disposal method is high-temperature incineration in a facility equipped with afterburners and scrubbers to neutralize harmful combustion byproducts.[7]

By adhering to this comprehensive guide, researchers can ensure the safe and compliant disposal of 3,9-dihydroxy-6H-benzo[c]chromen-6-one, upholding their commitment to laboratory safety and environmental stewardship.

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A Senior Application Scientist's Guide to Handling 3,9-dihydroxy-6H-benzo[c]chromen-6-one

This document provides essential safety protocols and operational guidance for researchers, scientists, and drug development professionals working with 3,9-dihydroxy-6H-benzo[c]chromen-6-one. As this compound is a derivative of the 6H-benzo[c]chromen-6-one scaffold, which includes biologically active metabolites like urolithins, it demands careful handling.[1][2] In the absence of comprehensive toxicological data for this specific molecule, we must adhere to the principle of treating all substances of unknown toxicity as potentially hazardous.[3][4] This guide is structured to provide not just procedural steps, but the scientific rationale behind them, ensuring a self-validating system of safety and best practices in your laboratory.

Hazard Assessment: An Evidence-Based Approach

Compound	CAS Number	Hazard Statements (H-Codes)	Key Precautionary Statements (P-Codes)
Urolithin A (3,8-dihydroxy-6H-dibenzo[b,d]pyran-6-one)	1143-70-0	H315 (Causes skin irritation), H319 (Causes serious eye irritation)[5]	P264, P280, P302+P352, P305+P351+P338[5]
Urolithin M7	531512-26-2	H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), H335 (May cause respiratory irritation)	P261, P280, P302+P352, P304+P340, P305+P351+P338
3-Hydroxy-6H-benzo[c]chromen-6-one	1139-83-9	H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation)	P264, P280, P301+P312, P302+P352, P305+P351+P338
Coumarin (Parent Benzopyrone Structure)	91-64-5	H301+H311 (Toxic if swallowed or in contact with skin), H317 (May cause an allergic skin reaction)	P261, P280, P301+P310, P302+P352

Core Directive: Personal Protective Equipment (PPE) Ensemble

The minimum PPE for any work in a laboratory with this compound includes a lab coat, protective eyewear, long pants, and closed-toe shoes.[7] However, for direct handling, an enhanced ensemble is required.

• Body Protection : A flame-resistant lab coat is required.[8] For tasks with a higher risk of splashes or powder aerosolization, consider a chemically resistant apron over the lab coat.

• Hand Protection : Double-gloving is mandatory.[6]

  • Inner Glove : A standard nitrile glove.

  • Outer Glove : A chemically resistant glove (e.g., butyl rubber or Silver Shield/4H for extended protection).[8]

  • Rationale : The inner glove provides a second barrier in case the outer glove is breached. Nitrile offers good splash protection for many solvents, while the outer glove provides more robust chemical resistance. Gloves must be inspected for damage before each use and removed using a technique that avoids skin contact with the outer surface.[9] Contaminated gloves should be disposed of immediately as hazardous waste.[9]

• Eye and Face Protection :

  • Minimum : ANSI Z87.1-compliant safety glasses with side shields are the absolute minimum.[4][7]

  • Recommended : Chemical splash goggles provide a seal around the eyes and are highly recommended.[8][10]

  • Required for Splash/Powder Hazard : A full-face shield must be worn in addition to safety goggles when handling the bulk powder, preparing concentrated solutions, or when there is any significant splash or aerosolization risk.[6][8] Face shields alone are insufficient.[8]

• Respiratory Protection :

  • Rationale : Fine powders can be easily aerosolized and inhaled, and related compounds are known respiratory irritants.[11][12] Engineering controls are the first line of defense.

  • Primary Control : All work with the solid form of 3,9-dihydroxy-6H-benzo[c]chromen-6-one must be conducted within a certified chemical fume hood, glovebox, or a ventilated balance enclosure.[4][12][13]

  • Secondary Control : If engineering controls are insufficient or not feasible, a NIOSH-approved respirator is required. A half-mask or full-face respirator with combination P100 (particulate) and organic vapor cartridges is recommended.[6][14]

Operational Plan: Step-by-Step Handling Protocols

Adherence to standardized procedures is critical for minimizing exposure.

Protocol for Weighing and Handling Solid Compound

• Preparation : Designate a specific work area within a chemical fume hood.[12] Cover the work surface with absorbent bench paper.[12] Assemble all necessary equipment (spatulas, weigh boats, containers) before retrieving the compound.

• PPE : Don the full, enhanced PPE ensemble as described in Section 2, including double gloves, chemical splash goggles, a face shield, and a lab coat. Ensure the fume hood sash is at the lowest practical height.

• Handling : Keep the primary container of the chemical closed as much as possible.[12] Use a spatula to transfer small amounts of powder to a weigh boat or secondary container. Avoid any actions that could create dust clouds, such as dropping or rapid movements.

• Tare and Weigh : Place the balance inside a ventilated enclosure or directly in the fume hood if airflow does not affect accuracy.[12]

• Cleanup : After weighing, securely close the primary and any secondary containers. Decontaminate the spatula and any other reusable equipment. Use a wet wipe or a HEPA-filtered vacuum to clean the work surface; never dry sweep, as this will aerosolize the powder.[12]

• Doffing : Remove PPE in the correct order to prevent cross-contamination. Dispose of the outer gloves, bench paper, and any contaminated disposables in a designated hazardous waste container before leaving the work area. Wash hands thoroughly.[3][9]

Protocol for Accidental Spill Response

• Alert and Evacuate : Alert personnel in the immediate area. If the spill is large or outside of a containment hood, evacuate the area.

• Assess : Evaluate the extent of the spill and ensure you have the correct PPE and spill kit materials before proceeding.

• Containment (Small Spill in Hood) :

  • Ensure you are wearing the full enhanced PPE ensemble.

  • Gently cover the spill with an inert absorbent material from a chemical spill kit.

  • Carefully sweep the absorbed material into a designated hazardous waste container.

  • Clean the area with a suitable solvent (e.g., isopropanol, ethanol) and wipe with absorbent pads.

  • Place all contaminated materials, including gloves and wipes, into the hazardous waste container.[9][13]

• Personal Decontamination : If skin contact occurs, immediately flush the affected area with water for at least 15 minutes and seek medical attention.[4] If eye contact occurs, flush with an eyewash station for at least 15 minutes and seek immediate medical attention.[4]

Visualization of Safety Workflows

The following diagrams illustrate the decision-making processes for PPE selection and waste disposal.

Caption: PPE Selection Workflow based on the handling task.

Caption: Waste Segregation and Disposal Plan.

Disposal Plan

All materials contaminated with 3,9-dihydroxy-6H-benzo[c]chromen-6-one must be treated as hazardous waste. Do not dispose of this chemical down the drain or in regular trash.[5]

• Solid Waste : Collect all contaminated solids, including gloves, bench paper, weigh boats, and excess compound, in a clearly labeled, sealable hazardous waste container.

• Liquid Waste : Collect all solutions and solvent rinses containing the compound in a separate, clearly labeled, sealable hazardous liquid waste container.

• Disposal : All waste must be disposed of according to institutional and local regulations, typically via a licensed hazardous waste management company.[15]

By implementing these evidence-based safety measures, you establish a robust framework for handling 3,9-dihydroxy-6H-benzo[c]chromen-6-one, protecting yourself, your colleagues, and the integrity of your research.

References

• Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. (2011). National Academies Press. [Link]

• Weighing Hazardous Powders in the Laboratory. (n.d.). University of California, Berkeley - Environment, Health & Safety. [Link]

• 6H-Benzo[c]chromen-6-one Safety Information. (n.d.). Hoffman Fine Chemicals. [Link]

• Personal Protective Equipment (PPE). (n.d.). CHEMM. [Link]

• Novel Chemicals with Unknown Hazards SOP. (n.d.). University of Tennessee, Knoxville - Environmental Health & Safety. [Link]

• Personal Protective Equipment in Chemistry. (n.d.). Dartmouth College - Environmental Health and Safety. [Link]

• Personal Protective Equipment Requirements for Laboratories. (n.d.). University of Washington - Environmental Health & Safety. [Link]

• 5 Types of PPE for Hazardous Chemicals. (2022). Hazmat School. [Link]

• Urolithin M7 Product Information. (n.d.). Calbiochem. [Link]

• A Guide to Non-Respiratory Personal Protective Equipment (PPE). (n.d.). Health and Safety Authority. [Link]

• 2-allyl-3,9-dihydroxy-benzo[13][14]furo[3,2-c]chromen-6-one SDS. (n.d.). LookChem. [Link]

• 8,9-dihydroxy-6H-[3]benzofuro[3,2-c]chromen-6-one. (n.d.). PubChem. [Link]

• Hexavalent chromium waste removal via bioelectrochemical systems – a life cycle assessment perspective. (2020). RSC advances. [Link]

• Design, Synthesis, and Biological Evaluation of Novel 6H-Benzo[c]chromen-6-one Derivatives as Potential Phosphodiesterase II Inhibitors. (2020). Molecules. [Link]

• How to properly dispose hexavalent chromium. (2019). Reddit. [Link]

• 6H-Benzo[c]chromen-6-one derivatives as selective ERbeta agonists. (2006). Bioorganic & Medicinal Chemistry Letters. [Link]

• Transformation of Chrome Leather Waste into Nanofunctional Composite for the Remediation of Tannery Dye Wastewater. (2025). ACS Omega. [Link]

• Metabolism of the Isoflavone Derivative Structural Isomers ACF-02 and ACF-03 in Human Liver Microsomes. (n.d.). MDPI. [Link]

• Optimization of Chromium Removal Conditions from Tanned Leather Waste for Collagen Valorization. (n.d.). MDPI. [Link]

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